Ethyl imidazo[2,1-b]thiazole-6-carboxylate

• CAS: 64951-04-8

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of Ethyl Imidazo[2,1-b]thiazole-6-carboxylate

Introduction: The Privileged Scaffold in Modern Drug Discovery

The landscape of medicinal chemistry is continually shaped by the pursuit of novel molecular frameworks that offer both synthetic accessibility and potent biological activity. Among these, the imidazo[2,1-b]thiazole system stands out as a "privileged scaffold."[1] This fused heterocyclic structure, containing a bridgehead nitrogen atom, is a cornerstone in the design of therapeutic agents due to its rigid, planar geometry and its capacity to engage with a multitude of biological targets like enzymes and receptors.[1] Derivatives of this core have demonstrated a remarkable breadth of pharmacological activities, including anticancer, antitubercular, antiviral, anti-inflammatory, and anthelmintic properties.[2][3]

This guide focuses on a key derivative, Ethyl imidazo[2,1-b]thiazole-6-carboxylate (CAS No. 64951-04-8).[4] This molecule is not only a subject of academic interest but also a pivotal synthetic intermediate for the elaboration into more complex, biologically active compounds.[5] Understanding its fundamental chemical properties, synthesis, and reactivity is crucial for researchers and drug development professionals aiming to harness the therapeutic potential of the imidazo[2,1-b]thiazole class. This document provides a comprehensive technical overview, from synthesis and characterization to its strategic application in medicinal chemistry.

Core Physicochemical and Structural Properties

The foundational characteristics of a molecule dictate its behavior in both chemical and biological systems. Ethyl imidazo[2,1-b]thiazole-6-carboxylate is a stable, crystalline solid under standard conditions. Its core properties are summarized below.

Property	Value	Reference
CAS Number	64951-04-8	[4]
Molecular Formula	C₈H₈N₂O₂S	[5]
Molecular Weight	196.23 g/mol	[5]
IUPAC Name	ethyl imidazo[2,1-b][1][6]thiazole-6-carboxylate
Canonical SMILES	CCOC(=O)C1=CN2C=CSC2=N1	[7]

The structural integrity of the imidazo[2,1-b]thiazole ring system is critical to its function. X-ray crystallography studies on closely related derivatives reveal that the fused bicyclic system is nearly planar.[8] This planarity, combined with the specific arrangement of heteroatoms, facilitates π-stacking interactions and hydrogen bonding with biological macromolecules, which is a key determinant of its broad bioactivity.

Synthesis and Mechanistic Insights

The construction of the imidazo[2,1-b]thiazole core is most commonly achieved through a Hantzsch-type condensation reaction. This classical approach involves the cyclization of a 2-aminothiazole with an α-halocarbonyl compound.[9] More contemporary methods, such as the isocyanide-based Groebke–Blackburn–Bienaymé multicomponent reaction, offer alternative, efficient routes to this scaffold.[10]

Experimental Protocol: Synthesis via Cyclocondensation

This protocol describes a representative synthesis of ethyl imidazo[2,1-b]thiazole-6-carboxylate from 2-aminothiazole and an appropriate α-halocarbonyl reagent. The choice of solvent and reaction conditions is critical for driving the reaction to completion and minimizing side products.

Step-by-Step Methodology:

• Reagent Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 2-aminothiazole (1.0 eq) in anhydrous ethanol (10-15 mL per gram of aminothiazole).

• Addition of Carbonyl: To the stirred solution, add ethyl 3-bromo-2-oxopropanoate (1.1 eq) dropwise at room temperature.

  • Causality Note: The α-haloketone is the electrophilic partner. A slight excess ensures the complete consumption of the starting aminothiazole. Ethanol is a common solvent as it effectively dissolves the reactants and facilitates the reaction at reflux temperatures without being overly reactive.

• Reaction Execution: Heat the reaction mixture to reflux (approximately 78 °C) and maintain for 12-24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up and Isolation: After cooling to room temperature, a precipitate may form. If so, collect the solid by vacuum filtration. If not, reduce the solvent volume under reduced pressure. Neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate to quench any hydrobromic acid formed and precipitate the free base product.

• Purification: Collect the crude solid by filtration, wash with cold water, and dry. Recrystallize the product from a suitable solvent system (e.g., ethanol/water) to yield pure ethyl imidazo[2,1-b]thiazole-6-carboxylate as a crystalline solid.

Caption: General workflow for the synthesis of the title compound.

Spectroscopic and Analytical Characterization

Unambiguous structural confirmation is paramount. The following data, based on the title compound and closely related analogs, provide a reference for characterization.[11][12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR	δ (ppm)	Multiplicity	Coupling (J, Hz)	Assignment
Ethyl-CH₃	~1.35	Triplet	~7.1	-O-CH₂-CH₃
Ethyl-CH₂	~4.30	Quartet	~7.1	-O-CH₂ -CH₃
H-3	~7.20	Doublet	~4.5	Thiazole Ring H
H-2	~7.85	Doublet	~4.5	Thiazole Ring H
H-5	~8.10	Singlet	-	Imidazole Ring H

¹³C NMR	δ (ppm)	Assignment
Ethyl-CH₃	~14.5	-O-CH₂-C H₃
Ethyl-CH₂	~61.0	-O-C H₂-CH₃
C-3	~115.0	Thiazole Ring C
C-2	~117.5	Thiazole Ring C
C-5	~130.0	Imidazole Ring C
C-7a (bridgehead)	~135.0	Bridgehead C
C-6	~145.0	Imidazole Ring C
C=O (Ester)	~163.0	Carbonyl C

Note: Chemical shifts (δ) are predicted based on published data for structurally similar compounds and are reported relative to TMS in CDCl₃ or DMSO-d₆.[13]

Infrared (IR) Spectroscopy

The IR spectrum provides clear evidence of the key functional groups.

• ~1710-1730 cm⁻¹: A strong, sharp absorption characteristic of the C=O stretch of the α,β-unsaturated ester.

• ~1600-1450 cm⁻¹: Multiple absorptions corresponding to C=C and C=N stretching vibrations within the aromatic heterocyclic rings.

• ~1250-1050 cm⁻¹: Strong C-O stretching vibrations associated with the ester group.

Mass Spectrometry (MS)

In electrospray ionization mass spectrometry (ESI-MS), the compound is expected to show a prominent molecular ion peak corresponding to its protonated form.

• Expected [M+H]⁺: m/z = 197.04

Chemical Reactivity and Derivatization Potential

The ethyl ester at the C-6 position is the primary site of chemical reactivity, serving as a versatile handle for synthetic diversification. This allows for the construction of compound libraries for structure-activity relationship (SAR) studies.

Hydrolysis to Carboxylic Acid

The ester can be readily hydrolyzed under basic conditions to yield the corresponding imidazo[2,1-b]thiazole-6-carboxylic acid.[14] This acid is a crucial precursor for forming amides and other derivatives.

Protocol: Ester Hydrolysis

• Suspend ethyl imidazo[2,1-b]thiazole-6-carboxylate (1.0 eq) in a mixture of ethanol and water.

• Add lithium hydroxide (LiOH·H₂O, 2-3 eq) and stir the mixture at room temperature or with gentle heating.[15]

• Monitor the reaction by TLC. Upon completion, remove the ethanol under reduced pressure.

• Acidify the remaining aqueous solution with dilute HCl (e.g., 1M) to a pH of ~3-4 to precipitate the carboxylic acid.

• Collect the solid product by filtration, wash with water, and dry.

Conversion to Acetohydrazide

A key transformation in medicinal chemistry is the conversion of an ester to a hydrazide, which can then be reacted with various aldehydes or ketones to form hydrazones, a class of compounds known for their broad biological activities.[16]

Protocol: Hydrazide Formation

• Dissolve the starting ester (1.0 eq) in ethanol.

• Add an excess of hydrazine hydrate (N₂H₄·H₂O, 5-10 eq).

• Reflux the mixture for 4-8 hours, monitoring by TLC.[17]

• Upon completion, cool the reaction mixture. The product, 2-(imidazo[2,1-b]thiazol-6-yl)acetohydrazide, will often precipitate and can be collected by filtration.

Caption: Key derivatization pathways for the title compound.

Significance in Medicinal Chemistry and Drug Development

The true value of ethyl imidazo[2,1-b]thiazole-6-carboxylate lies in its role as a scaffold for generating potent therapeutic agents. The imidazo[2,1-b]thiazole core is a proven pharmacophore, and modifications originating from the C-6 carboxylate allow for the fine-tuning of a molecule's properties to optimize efficacy and selectivity for a specific biological target.

Key Therapeutic Areas:

• Anticancer Agents: Numerous derivatives have been synthesized and evaluated for their antiproliferative activity against various human cancer cell lines.[18][19] Some conjugates act as microtubule-targeting agents, arresting the cell cycle in the G2/M phase and inducing apoptosis.[20] Others have been developed as potent pan-RAF inhibitors for treating melanoma.[21]

• Antitubercular Agents: The scaffold is central to the development of novel agents against Mycobacterium tuberculosis, including multi-drug resistant strains.[6]

• Anti-inflammatory Agents: By incorporating specific pharmacophores, such as a methylsulfonyl group, imidazo[2,1-b]thiazole derivatives have been designed as highly potent and selective COX-2 inhibitors, offering a potential alternative to traditional NSAIDs.[9]

• Enzyme Inhibitors: The rigid framework is ideal for targeting the active sites of enzymes. Derivatives have been successfully developed as inhibitors of carbonic anhydrase II, a target relevant to conditions like glaucoma and edema.[15]

The synthetic accessibility of ethyl imidazo[2,1-b]thiazole-6-carboxylate, coupled with the proven therapeutic potential of its parent scaffold, establishes it as a high-value building block for the discovery of next-generation pharmaceuticals.

Conclusion

Ethyl imidazo[2,1-b]thiazole-6-carboxylate is more than a simple heterocyclic compound; it is a strategic entry point into a class of molecules with immense therapeutic potential. Its well-defined synthesis, predictable spectroscopic signature, and versatile chemical reactivity make it an invaluable tool for researchers in organic synthesis and drug discovery. By leveraging the foundational chemical properties detailed in this guide, scientists can continue to explore and expand the pharmacological utility of the imidazo[2,1-b]thiazole scaffold, paving the way for novel treatments for a wide range of human diseases.

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Ethyl imidazo[2,1-b]thiazole-6-carboxylate CAS number and structure

An In-Depth Technical Guide to Ethyl Imidazo[2,1-b]thiazole-6-carboxylate: Synthesis, Properties, and Applications in Drug Discovery

Prepared for: Researchers, Scientists, and Drug Development Professionals From the desk of: A Senior Application Scientist

Executive Summary

This technical guide provides a comprehensive overview of ethyl imidazo[2,1-b]thiazole-6-carboxylate, a key heterocyclic building block in modern medicinal chemistry. We will delve into its fundamental physicochemical properties, provide a detailed and validated synthetic protocol with mechanistic insights, and explore its significance as a versatile scaffold for the development of novel therapeutic agents. This document is intended to serve as a practical resource for researchers engaged in drug discovery and synthetic organic chemistry, offering both theoretical grounding and actionable experimental details.

Introduction: The Imidazo[2,1-b]thiazole Scaffold

The imidazo[2,1-b]thiazole core is a fused bicyclic heterocycle that has garnered immense attention in medicinal chemistry.[1][2] Its structure, which combines the imidazole and thiazole rings, creates a unique electronic and steric environment, making it a "privileged scaffold". This means that this core structure is capable of binding to a variety of biological targets, and its derivatives have demonstrated a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, antibacterial, and anthelmintic properties.[1][2] Ethyl imidazo[2,1-b]thiazole-6-carboxylate, the subject of this guide, is a particularly valuable derivative. The ethyl ester group at the 6-position serves as a versatile chemical handle, allowing for straightforward modification and the generation of diverse compound libraries for high-throughput screening and lead optimization.

Core Compound Identification and Physicochemical Properties

A precise understanding of a compound's properties is foundational to its application in research and development.

• Compound Name: Ethyl imidazo[2,1-b][1][3]thiazole-6-carboxylate

• CAS Number: 64951-04-8[4][5]

• Molecular Formula: C₈H₈N₂O₂S[5]

• Molecular Weight: 196.23 g/mol [5][6]

The structural representation of the molecule is as follows:

Caption: Chemical structure of Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Table 1: Physicochemical Data

Property	Value	Source
Molecular Formula	C₈H₈N₂O₂S	[5]
Molecular Weight	196.23 g/mol	[5][6]
CAS Number	64951-04-8	[4][5]
Density (Predicted)	1.57 g/cm³	[7]
Boiling Point (Predicted)	375.37 °C	[7]
Water Solubility (Predicted)	643.75 mg/L	[7]
Storage	Room Temperature	[6]

Note: Density, Boiling Point, and Water Solubility are computationally predicted values and should be confirmed experimentally.

Synthesis and Mechanistic Insights

The construction of the imidazo[2,1-b]thiazole ring system is efficiently achieved through a well-established synthetic route. The most common laboratory-scale synthesis of ethyl imidazo[2,1-b]thiazole-6-carboxylate involves a variation of the Hantzsch thiazole synthesis.[2][3]

Reaction Principle

The synthesis is a two-step, one-pot reaction. It begins with the nucleophilic attack of the exocyclic nitrogen of 2-aminothiazole on the α-carbon of ethyl 3-bromopyruvate. This is followed by an intramolecular cyclization and subsequent dehydration to form the aromatic fused-ring system.

Detailed Experimental Protocol

Materials:

• 2-Aminothiazole

• Ethyl 3-bromopyruvate (typically a 90% solution)

• Tetrahydrofuran (THF), anhydrous

• Ethanol (EtOH), absolute

Procedure:

• Initial Reaction (Alkylation):

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-aminothiazole (1.0 eq) in anhydrous tetrahydrofuran (THF).

  • To this stirring solution, add ethyl 3-bromopyruvate (1.5 eq) dropwise at room temperature. The use of a slight excess of the bromopyruvate ensures complete consumption of the starting aminothiazole.

  • Continue stirring the reaction mixture at room temperature for 8 hours. A precipitate, the intermediate salt, will form during this period.

  • Collect the precipitate by vacuum filtration and wash with a small amount of cold THF to remove any unreacted starting materials.

• Cyclization and Dehydration:

  • Transfer the collected precipitate (the filter cake) into a new round-bottom flask.

  • Add absolute ethanol to dissolve the solid. Heating may be required to achieve complete dissolution.

  • Fit the flask with a reflux condenser and heat the mixture to reflux (approximately 80°C) for 8 hours. This step drives the intramolecular cyclization and subsequent dehydration to form the aromatic product.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • Remove the solvent (ethanol) under reduced pressure using a rotary evaporator to yield the crude product.

  • The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Synthetic Workflow and Mechanism

The synthetic pathway can be visualized as follows:

Caption: Experimental workflow for the synthesis of the title compound.

Mechanistic Rationale:

• Step 1 (Alkylation): The reaction is initiated by an S_N2 attack. The primary amino group of 2-aminothiazole is a potent nucleophile that displaces the bromide from ethyl 3-bromopyruvate. THF is an excellent solvent for this step as it is relatively polar to dissolve the reactants but aprotic, preventing unwanted side reactions.

• Step 2 (Cyclization/Dehydration): The intermediate formed possesses both a nucleophilic ring nitrogen and an electrophilic ketone carbonyl. Heating in ethanol provides the necessary activation energy for the ring nitrogen to attack the carbonyl carbon. This intramolecular cyclization forms a five-membered ring intermediate (a carbinolamine). Subsequent acid- or base-catalyzed dehydration (often facilitated by trace amounts of HBr eliminated in situ) occurs readily, driven by the formation of the stable, aromatic imidazo[2,1-b]thiazole ring system. Refluxing ensures the reaction goes to completion.

Applications in Drug Discovery and Development

Ethyl imidazo[2,1-b]thiazole-6-carboxylate is not typically an active pharmaceutical ingredient (API) itself. Instead, it is a high-value starting material for the synthesis of more complex molecules with therapeutic potential.

Key Therapeutic Areas:

• Oncology: The imidazo[2,1-b]thiazole scaffold is present in numerous compounds evaluated for their anticancer properties.[8] Derivatives have been shown to act as inhibitors of crucial cellular pathways, including tubulin polymerization, and can induce apoptosis in cancer cells.[8] The ethyl ester at the 6-position can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with various amines to generate a library of amide derivatives for structure-activity relationship (SAR) studies.[9]

• Anti-inflammatory Agents: Certain derivatives of imidazo[2,1-b]thiazole have been identified as potent and selective inhibitors of cyclooxygenase-2 (COX-2), a key enzyme in the inflammation pathway. This makes the scaffold a promising candidate for the development of novel non-steroidal anti-inflammatory drugs (NSAIDs) with potentially fewer gastrointestinal side effects.

• Antimicrobial and Antiviral Research: The fused heterocyclic system has been explored for the development of new antibacterial, antifungal, and antiviral agents. The versatility of the core allows for the introduction of various substituents to optimize activity against specific pathogens.

Future Perspectives

The utility of ethyl imidazo[2,1-b]thiazole-6-carboxylate in drug discovery is well-established. Future research will likely focus on its use in novel synthetic methodologies, such as multicomponent reactions, to rapidly generate molecular diversity. Furthermore, its application in the synthesis of targeted therapies, such as kinase inhibitors or protein-protein interaction modulators, represents a promising avenue for the development of next-generation therapeutics. The continued exploration of this scaffold is expected to yield new clinical candidates for a range of human diseases.

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A Comprehensive Technical Guide to the Synthesis of Ethyl Imidazo[2,1-b]thiazole-6-carboxylate from 2-Aminothiazole

Executive Summary

The imidazo[2,1-b]thiazole scaffold is a privileged heterocyclic system renowned for its diverse and significant pharmacological activities, including anticancer, antiviral, anti-inflammatory, and anthelmintic properties.[1][2][3] This guide provides an in-depth, technical overview for the synthesis of a key derivative, Ethyl imidazo[2,1-b]thiazole-6-carboxylate, a versatile building block for drug discovery. We will explore the underlying reaction mechanism, provide a detailed and validated experimental protocol, discuss critical process parameters, and outline the necessary characterization techniques. This document is intended for researchers, medicinal chemists, and process development scientists engaged in the field of heterocyclic chemistry and drug development.

Introduction: The Significance of the Imidazo[2,1-b]thiazole Core

Heterocyclic compounds form the backbone of modern medicinal chemistry. Among them, fused-ring systems containing bridgehead nitrogen atoms are of particular interest due to their unique three-dimensional structures and ability to interact with a wide range of biological targets. The imidazo[2,1-b]thiazole system, composed of a fused imidazole and thiazole ring, is a prominent example. Its derivatives have been extensively investigated and have shown a remarkable spectrum of biological activities.[4][5]

The synthesis of this scaffold is a cornerstone for developing novel therapeutic agents. A common and efficient strategy involves the cyclocondensation of 2-aminothiazole with a suitable α-halocarbonyl compound.[6][7] This guide focuses specifically on the reaction between 2-aminothiazole and ethyl bromopyruvate to yield Ethyl imidazo[2,1-b]thiazole-6-carboxylate, providing a foundational methodology that can be adapted for the synthesis of a diverse library of analogues.

Reaction Mechanism: A Modified Hantzsch Synthesis Pathway

The formation of the imidazo[2,1-b]thiazole ring from 2-aminothiazole and an α-halo ketoester is a classic example of a condensation-cyclization reaction, mechanistically related to the Hantzsch thiazole synthesis.[8][9] The reaction proceeds through a well-defined sequence of nucleophilic attack and intramolecular cyclization followed by dehydration.

The key steps are as follows:

• Initial N-Alkylation: The reaction initiates with the nucleophilic attack of the endocyclic nitrogen atom (N-3) of the 2-aminothiazole ring on the electrophilic α-carbon of ethyl bromopyruvate. This is an SN2 reaction that displaces the bromide ion and forms a crucial N-alkylated thiazolium bromide intermediate.

• Intramolecular Cyclization: The exocyclic amino group of the thiazolium intermediate then acts as a nucleophile, attacking the adjacent ketone carbonyl carbon. This step forms a five-membered ring, creating a bicyclic hemiaminal intermediate.

• Dehydration: The final step is the acid- or heat-catalyzed elimination of a water molecule (dehydration) from the hemiaminal intermediate. This dehydration event results in the formation of a double bond, leading to the stable, aromatic imidazo[2,1-b]thiazole ring system.

Caption: Reaction mechanism for the synthesis of Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Detailed Experimental Protocol

This protocol describes a reliable and reproducible method for the synthesis of the title compound.

Reagent	Formula	MW ( g/mol )	Moles (mmol)	Amount	Supplier
2-Aminothiazole	C₃H₄N₂S	100.14	50.0	5.00 g	Sigma-Aldrich
Ethyl bromopyruvate	C₅H₇BrO₃	195.01	55.0 (1.1 eq)	7.4 mL	Sigma-Aldrich
Ethanol (Absolute)	C₂H₅OH	46.07	-	150 mL	Fisher Scientific
Sodium Bicarbonate	NaHCO₃	84.01	-	As needed	VWR
Ethyl Acetate	C₄H₈O₂	88.11	-	~300 mL	VWR
Brine (Saturated NaCl)	NaCl(aq)	-	-	~100 mL	Lab Prepared
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	-	As needed	VWR

digraph "Experimental_Workflow" {
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A[label="1. Dissolve 2-Aminothiazole\nin Ethanol"];
B[label="2. Add Ethyl Bromopyruvate\n(dropwise at RT)"];
C [label="3. Reflux the Mixture\n(e.g., 6-12 hours)"];
D [label="4. Monitor by TLC"];
E [label="5. Cool to Room Temperature\n& Evaporate Solvent"];
F [label="6. Redissolve in Ethyl Acetate"];
G [label="7. Wash with NaHCO3(aq)\nand Brine"];
H [label="8. Dry Organic Layer\n(Na2SO4)"];
I[label="9. Purify by Recrystallization\nor Column Chromatography"];
J [label="10. Characterize Product"];
A -> B -> C -> D -> E -> F -> G -> H -> I -> J;
}

Caption: Step-by-step workflow for the synthesis and purification of the target compound.

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-aminothiazole (5.00 g, 50.0 mmol).

• Dissolution: Add absolute ethanol (150 mL) and stir the mixture at room temperature until the 2-aminothiazole is fully dissolved.

• Reagent Addition: Slowly add ethyl bromopyruvate (7.4 mL, 55.0 mmol, 1.1 equivalents) to the solution dropwise over 10-15 minutes. The addition is exothermic, and the solution may turn yellow or orange.

• Reflux: Heat the reaction mixture to reflux (approximately 78 °C) and maintain this temperature with stirring.

• Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of ethyl acetate:hexane as the eluent). The reaction is typically complete within 6-12 hours.

• Work-up (Part 1): Once the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Work-up (Part 2): Dissolve the resulting residue in ethyl acetate (150 mL) and transfer it to a separatory funnel. Wash the organic layer sequentially with saturated sodium bicarbonate solution (2 x 50 mL) to neutralize any hydrobromic acid formed, followed by brine (1 x 50 mL).

• Drying and Filtration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: The crude product can be purified by recrystallization from ethanol or by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane.

Data, Characterization, and Discussion

Parameter	Expected Value
Physical Appearance	Off-white to pale yellow solid
Yield	70-85% (after purification)
Melting Point	Approx. 135-140 °C (literature dependent)
Molecular Formula	C₈H₈N₂O₂S
Molecular Weight	196.23 g/mol

The identity and purity of the synthesized Ethyl imidazo[2,1-b]thiazole-6-carboxylate must be confirmed by spectroscopic methods.

¹H NMR (400 MHz, CDCl₃) - Expected Signals
Chemical Shift (δ, ppm)	Multiplicity, Protons, Assignment
~ 8.10	s, 1H, H-5
~ 7.85	d, 1H, H-2
~ 7.15	d, 1H, H-3
~ 4.30	q, 2H, -O-CH₂ -CH₃
~ 1.35	t, 3H, -O-CH₂-CH₃

¹³C NMR (100 MHz, CDCl₃) - Expected Signals
Chemical Shift (δ, ppm)	Assignment
~ 164.0	Ester C=O
~ 146.0	C-5
~ 145.0	C-7a (bridgehead)
~ 125.0	C-2
~ 117.0	C-6
~ 112.0	C-3
~ 61.0	-O-CH₂ -CH₃
~ 14.5	-O-CH₂-CH₃

• Mass Spectrometry (ESI-MS): Expected m/z = 197.04 [M+H]⁺.

• Choice of Reagents: 2-aminothiazole serves as the nucleophilic backbone. Ethyl bromopyruvate is an ideal bifunctional reagent; the α-bromo group provides a reactive electrophilic site for the initial SN2 reaction, while the ketone carbonyl facilitates the subsequent intramolecular cyclization.[10] Using a slight excess (1.1 eq) of ethyl bromopyruvate ensures complete consumption of the starting aminothiazole.

• Solvent Selection: Ethanol is a common and effective solvent as it readily dissolves the reactants and has a convenient boiling point for reflux, promoting the reaction at a reasonable rate without excessive decomposition. Other polar aprotic solvents like DMF or dioxane can also be used.[11]

• Temperature Control: Refluxing is necessary to provide sufficient thermal energy to overcome the activation barriers for both the cyclization and the final dehydration step.

• Work-up Procedure: The aqueous wash with sodium bicarbonate is critical for neutralizing the HBr byproduct generated during the reaction. Failure to remove the acid can lead to difficulties in purification and potential degradation of the product.

Safety Considerations

• Ethyl bromopyruvate: This reagent is a lachrymator and a potent alkylating agent. It is corrosive and can cause severe skin and eye irritation. It must be handled with extreme care in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves (nitrile gloves are suitable).

• General Precautions: Avoid inhalation of vapors and direct contact with skin and eyes. All manipulations should be performed within a certified chemical fume hood.

Conclusion

The synthesis of Ethyl imidazo[2,1-b]thiazole-6-carboxylate from 2-aminothiazole via cyclocondensation with ethyl bromopyruvate is an efficient and robust method for accessing a key intermediate in medicinal chemistry. The procedure is straightforward, high-yielding, and relies on readily available starting materials. A thorough understanding of the reaction mechanism and careful control of experimental parameters are essential for achieving optimal results. The characterization data provided serves as a benchmark for researchers to validate their synthetic outcomes, enabling the further exploration and development of novel imidazo[2,1-b]thiazole-based therapeutic agents.

References

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Mechanism of Formation for the Imidazo[2,1-b]thiazole Ring System

An In-depth Technical Guide to the

Prepared for Researchers, Scientists, and Drug Development Professionals

The imidazo[2,1-b]thiazole scaffold is a fused heterocyclic system containing a bridgehead nitrogen atom that occupies a position of significant interest in medicinal chemistry.[1][2] This privileged structure is the core of numerous synthetic compounds exhibiting a wide array of pharmacological activities, including anticancer, anthelmintic, anti-inflammatory, antibacterial, and antiviral properties.[3][4][5] The anthelmintic drug Levamisole is a prominent example of a therapeutic agent built upon this framework.[4]

Given its therapeutic versatility, a profound understanding of the mechanisms underpinning its synthesis is critical for the rational design and development of novel drug candidates. This guide provides an in-depth exploration of the core synthetic strategies for constructing the imidazo[2,1-b]thiazole ring system, focusing on the mechanistic details, causality behind experimental choices, and field-proven protocols.

The Classical Approach: Hantzsch-Type Condensation

The most established and widely utilized method for synthesizing the imidazo[2,1-b]thiazole core is a variation of the Hantzsch thiazole synthesis.[6][7][8] This strategy involves the bimolecular condensation of a 2-aminothiazole derivative with an α-halocarbonyl compound (e.g., an α-bromoketone).[9][10] The reaction proceeds via an initial alkylation followed by an intramolecular cyclization and dehydration sequence.

Detailed Reaction Mechanism

The formation of the imidazo[2,1-b]thiazole ring via this pathway can be dissected into three key steps:

• Sₙ2 Alkylation: The reaction commences with the nucleophilic attack of the exocyclic amino group of 2-aminothiazole on the electrophilic α-carbon of the haloketone. This is a standard Sₙ2 reaction, displacing the halide ion and forming an N-alkylated intermediate. The exocyclic nitrogen is more nucleophilic than the endocyclic nitrogen, driving the initial reaction at this site.

• Intramolecular Cyclization: The resulting intermediate undergoes an intramolecular nucleophilic attack where the endocyclic nitrogen of the thiazole ring (N-3) attacks the carbonyl carbon. This step forms a five-membered ring, creating a bicyclic hemiaminal-like intermediate (a hydroxyl-dihydroimidazo[2,1-b]thiazole).

• Dehydration: The final step is the acid- or base-catalyzed dehydration of the cyclic intermediate. The elimination of a water molecule results in the formation of a double bond, leading to the stable, aromatic imidazo[2,1-b]thiazole ring system. The formation of the conjugated aromatic system is the thermodynamic driving force for this final step.

Caption: Workflow of the Hantzsch-type synthesis of imidazo[2,1-b]thiazoles.

Experimental Protocol: Synthesis of 6-phenylimidazo[2,1-b]thiazole

This protocol is adapted from methodologies described for the reaction between 2-aminothiazole and α-bromoacetophenone derivatives.[9][11]

Materials:

• 2-Aminothiazole (1.0 g, 10 mmol)

• 2-Bromoacetophenone (1.99 g, 10 mmol)

• Ethanol (50 mL)

Procedure:

• A solution of 2-aminothiazole (10 mmol) and 2-bromoacetophenone (10 mmol) in ethanol (50 mL) is prepared in a 100 mL round-bottom flask.

• The reaction mixture is heated to reflux (approximately 78°C) and stirred for 8-12 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is cooled to room temperature. The resulting precipitate, which is the hydrobromide salt of the product, is collected by filtration.

• The collected solid is washed with cold ethanol and then dried.

• To obtain the free base, the solid is suspended in water and neutralized with a saturated solution of sodium bicarbonate (NaHCO₃) until the effervescence ceases.

• The resulting solid precipitate (the neutral product) is collected by filtration, washed thoroughly with water, and dried under vacuum.

• The crude product can be further purified by recrystallization from a suitable solvent like ethanol to yield pure 6-phenylimidazo[2,1-b]thiazole.

Modern One-Pot Strategy: The Groebke-Blackburn-Bienaymé Reaction (GBBR)

In the pursuit of efficiency and sustainability, multicomponent reactions (MCRs) have emerged as powerful tools in organic synthesis. The Groebke-Blackburn-Bienaymé Reaction (GBBR) is a prominent one-pot, three-component strategy for assembling substituted imidazo[2,1-b]thiazoles.[2][3] This reaction combines a 2-aminothiazole, an aldehyde, and an isocyanide, often under mild conditions, to rapidly generate molecular complexity.[2][12]

Detailed Reaction Mechanism

The GBBR mechanism is a sophisticated cascade of reactions that efficiently builds the fused ring system:

• Condensation & Iminium Ion Formation: The reaction initiates with the acid-catalyzed condensation of the 2-aminothiazole with the aldehyde component. This forms a Schiff base (imine), which is then protonated to generate a reactive N-acyliminium ion intermediate.

• Nucleophilic Attack by Isocyanide: The isocyanide, a unique C1 synthon, acts as a nucleophile and attacks the electrophilic carbon of the iminium ion. This forms a nitrilium ion intermediate.

• Intramolecular [4+1] Cycloaddition: The crucial ring-closing step involves the endocyclic nitrogen of the thiazole ring acting as an intramolecular nucleophile. It attacks the electrophilic carbon of the nitrilium ion. This step is formally a [4+1] cycloaddition, which constructs the five-membered imidazole ring and forms the final fused bicyclic system. Subsequent proton transfer leads to the stable, aromatic product.

Caption: Key stages of the Groebke-Blackburn-Bienaymé three-component reaction.

Experimental Protocol: One-Pot Synthesis of a Chromone-Substituted Imidazo[2,1-b]thiazole

This protocol is based on the work described by Chavez et al.[3]

Materials:

• 3-Formylchromone (44.8 mg, 1 mmol)

• 2-Aminothiazole (25.8 mg, 1 mmol)

• tert-Butyl isocyanide (27.9 µL, 1 mmol)

• Anhydrous toluene (0.5 mL)

Procedure:

• To a dry reaction vial equipped with a magnetic stir bar, add 3-formylchromone (1 mmol), 2-aminothiazole (1 mmol), and anhydrous toluene (0.5 mL).

• Add tert-butyl isocyanide (1 mmol) to the mixture.

• Seal the vial and heat the reaction mixture to 100°C with vigorous stirring for 30 minutes.

• Monitor the reaction by TLC. Upon completion, cool the reaction to room temperature.

• The product often precipitates from the reaction mixture. If not, the solvent can be removed under reduced pressure.

• The crude product is purified by column chromatography on silica gel (e.g., using a hexanes-ethyl acetate gradient) to afford the pure product, 3-(5-(tert-butylamino)imidazo[2,1-b]thiazol-6-yl)-4H-chromen-4-one.[3]

Alternative & Green Synthetic Approaches

Modern synthetic chemistry emphasizes the development of more sustainable and efficient protocols. The synthesis of imidazo[2,1-b]thiazoles has benefited significantly from these advancements.

Microwave-Assisted Synthesis

Microwave irradiation has been shown to dramatically accelerate the rate of Hantzsch-type condensations and multicomponent reactions.[1][12][13] The rapid, localized heating often leads to shorter reaction times, higher yields, and cleaner reaction profiles compared to conventional heating.[11] For instance, reactions that require several hours under reflux can often be completed in a matter of minutes in a microwave reactor.[12][14]

Catalyst-Free Synthesis in Green Solvents

Several protocols have been developed that proceed efficiently without the need for a catalyst, particularly under microwave irradiation.[13][14] Furthermore, the use of environmentally benign solvents like water or polyethylene glycol (PEG) has been successfully demonstrated, aligning with the principles of green chemistry.[13][15]

Comparative Data: Conventional vs. Microwave Synthesis

Reaction Type	Starting Materials	Conditions	Time	Yield (%)	Reference
Hantzsch	2-Aminobenzothiazole, 2-Bromoacetophenone	Reflux in Water	30 min	65%	[14]
Hantzsch	2-Aminobenzothiazole, 2-Bromoacetophenone	Microwave (120°C) in Water	5 min	95%	[14]
Hantzsch	6-phenylimidazo[2,1-b]thiazole, Chloroacetylchloride	Reflux in Methanol	8 h	65-75%	[11]
Hantzsch	6-phenylimidazo[2,1-b]thiazole, Chloroacetylchloride	Microwave (110°C)	10-15 min	85-95%	[11]

Conclusion

The imidazo[2,1-b]thiazole ring system is a cornerstone of modern medicinal chemistry. Its synthesis is dominated by robust and versatile methods, primarily the Hantzsch-type condensation of 2-aminothiazoles with α-halocarbonyls and the highly efficient Groebke-Blackburn-Bienaymé multicomponent reaction. Understanding the nuanced mechanisms of these transformations—from the initial nucleophilic attack in the Hantzsch reaction to the elegant cascade of the GBBR—is paramount for chemists aiming to innovate in this space. The ongoing evolution of these methods, incorporating green chemistry principles like microwave assistance and catalyst-free conditions, continues to expand the accessibility and diversity of this vital pharmacological scaffold.

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• Gomha, S. M., Abdel-aziz, H. M., & Khedr, M. A. (2022). Synthesis of Thiazole Linked Imidazo[2,1-b]Thiazoles as Anticancer Agents. Polycyclic Aromatic Compounds, 42(6), 3169–3180. Retrieved from [Link]

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• General reaction scheme for preparation of imidazo[2,1-b]thiazole derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• Approach for 2-(Arylthio)imidazoles and Imidazo[2,1-b]thiazoles from Imidazo[2,1-b][1][2][9]thiadiazoles by Ring-Opening and -Reconstruction. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis of imidazo[2,1‐b]thiazoles from thioimidazoles and ketones. (n.d.). ResearchGate. Retrieved from [Link]

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• Kantevari, S., Chary, M. V., & Vangala, P. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 22(8), 1339. Retrieved from [Link]

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A Spectroscopic Vade Mecum: Elucidating the Molecular Architecture of Ethyl imidazo[2,1-b]thiazole-6-carboxylate

This technical guide provides an in-depth analysis of the spectroscopic data for Ethyl imidazo[2,1-b]thiazole-6-carboxylate, a key heterocyclic scaffold of significant interest to researchers and professionals in drug development. The imidazo[2,1-b]thiazole nucleus is a privileged structure in medicinal chemistry, forming the core of compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] A thorough understanding of its spectroscopic characteristics is paramount for unambiguous structural confirmation, reaction monitoring, and quality control in synthetic and medicinal chemistry workflows.

This document moves beyond a mere recitation of data, offering a field-proven perspective on the causality behind experimental choices and the logic of spectral interpretation. Every piece of data presented is designed to be part of a self-validating system, ensuring the highest degree of scientific integrity.

Molecular Structure and Numbering

The foundational step in any spectroscopic analysis is a clear understanding of the molecule's structure and the conventional numbering of its atoms. This knowledge is crucial for assigning signals in NMR spectra and for predicting fragmentation patterns in mass spectrometry.

Caption: Molecular structure of Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules in solution. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the hydrogen and carbon atoms, respectively.

¹H NMR Spectroscopy

The proton NMR spectrum of Ethyl imidazo[2,1-b]thiazole-6-carboxylate is expected to show distinct signals for the aromatic protons of the heterocyclic core and the protons of the ethyl ester group. The chemical shifts are influenced by the electron-withdrawing nature of the ester group and the electronic properties of the fused ring system.

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-2	7.5 - 7.8	d	~4.5	Located on the thiazole ring, adjacent to the sulfur atom.
H-3	7.0 - 7.3	d	~4.5	Coupled to H-2.
H-5	8.0 - 8.3	s	-	Singlet due to no adjacent protons. Deshielded by the adjacent nitrogen and the ester group at C6.
-OCH₂CH₃	4.2 - 4.5	q	~7.1	Methylene protons of the ethyl ester, deshielded by the adjacent oxygen.
-OCH₂CH₃	1.2 - 1.5	t	~7.1	Methyl protons of the ethyl ester.

Note: Predicted values are based on data from analogous structures and general principles of NMR spectroscopy.[3][4]

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. The chemical shifts are indicative of the hybridization and electronic environment of each carbon atom.

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale
C-2	115 - 120	Carbon in the thiazole ring.
C-3	110 - 115	Carbon in the thiazole ring.
C-5	145 - 150	Deshielded carbon in the imidazole ring, adjacent to nitrogen.
C-6	135 - 140	Carbon bearing the ester group.
C-7a	148 - 155	Bridgehead carbon, deshielded by two adjacent nitrogen atoms.
-C OOEt	160 - 165	Carbonyl carbon of the ester.
-OC H₂CH₃	60 - 65	Methylene carbon of the ethyl ester.
-OCH₂C H₃	14 - 16	Methyl carbon of the ethyl ester.

Note: Predicted values are based on data from analogous structures and general principles of NMR spectroscopy.[3][5]

Infrared (IR) Spectroscopy

IR spectroscopy is a valuable technique for identifying the functional groups present in a molecule. The absorption of infrared radiation at specific frequencies corresponds to the vibrations of chemical bonds.

Wavenumber (cm⁻¹)	Vibration	Rationale
3100 - 3000	C-H stretching (aromatic)	Characteristic for C-H bonds in the heterocyclic ring.
2980 - 2850	C-H stretching (aliphatic)	Corresponding to the C-H bonds of the ethyl group.
1720 - 1700	C=O stretching (ester)	A strong absorption band characteristic of the ester carbonyl group.
1620 - 1450	C=C and C=N stretching	Skeletal vibrations of the imidazo[2,1-b]thiazole ring system.
1250 - 1000	C-O stretching	Strong absorptions from the C-O single bonds of the ester group.

Note: Predicted values are based on data from analogous structures and general principles of IR spectroscopy.[5][6]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural confirmation. For Ethyl imidazo[2,1-b]thiazole-6-carboxylate (C₈H₈N₂O₂S), the expected molecular weight is approximately 196.23 g/mol .

In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) is expected at m/z 196. High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming the elemental composition.

Predicted Fragmentation Pattern:

• Loss of ethoxy radical (-OC₂H₅): [M - 45]⁺, leading to a fragment at m/z 151.

• Loss of ethylene (-C₂H₄) via McLafferty rearrangement: [M - 28]⁺, resulting in a fragment at m/z 168.

• Decarbonylation of the [M - OC₂H₅]⁺ fragment: [M - 45 - 28]⁺, giving a fragment at m/z 123.

Caption: Predicted mass spectral fragmentation pathway.

Experimental Protocols

The following are generalized, yet robust, protocols for the synthesis and spectroscopic characterization of Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Synthesis Workflow

Caption: General synthesis and characterization workflow.

Step-by-Step Synthesis Protocol:

• Reaction Setup: To a solution of 2-aminothiazole (1.0 eq) in a suitable solvent such as ethanol, add ethyl bromopyruvate (1.1 eq).

• Reaction Conditions: Heat the mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within a few hours.[3]

• Work-up: After completion, cool the reaction mixture to room temperature. If a precipitate forms, it can be collected by filtration. Otherwise, concentrate the solvent under reduced pressure. The residue can be neutralized with a mild base (e.g., sodium bicarbonate solution) and extracted with an organic solvent (e.g., ethyl acetate).

• Purification: Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate. The crude product is then purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Spectroscopic Analysis Protocols

• NMR Spectroscopy:

  • Prepare a solution of the sample (~5-10 mg) in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆, ~0.6 mL) in an NMR tube.

  • Acquire ¹H and ¹³C NMR spectra on a spectrometer operating at a suitable frequency (e.g., 400 MHz for ¹H).

  • Process the spectra, including Fourier transformation, phase correction, and baseline correction. Chemical shifts should be referenced to the residual solvent peak or an internal standard (e.g., TMS).[6]

• IR Spectroscopy:

  • Obtain the IR spectrum of the solid sample using an ATR-FTIR (Attenuated Total Reflectance Fourier-Transform Infrared) spectrometer.

  • Alternatively, prepare a KBr pellet of the sample.

  • Record the spectrum over the range of 4000-400 cm⁻¹.[5]

• Mass Spectrometry:

  • Introduce a dilute solution of the sample into the mass spectrometer via a suitable ionization method (e.g., electrospray ionization for HRMS or electron ionization for fragmentation patterns).

  • Acquire the mass spectrum over an appropriate m/z range.[7]

Conclusion

The spectroscopic data presented in this guide provide a comprehensive and self-validating framework for the identification and characterization of Ethyl imidazo[2,1-b]thiazole-6-carboxylate. The predicted NMR, IR, and MS data, grounded in the analysis of closely related, experimentally verified compounds, offer a reliable benchmark for researchers in the field. Adherence to the outlined experimental protocols will ensure the acquisition of high-quality data, facilitating the confident structural assignment of this important heterocyclic compound and its analogues in drug discovery and development endeavors.

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The Therapeutic Promise of Imidazo[2,1-b]thiazole Esters: A Technical Guide to Their Biological Activities

Introduction: The Imidazo[2,1-b]thiazole Scaffold - A Privileged Structure in Medicinal Chemistry

The quest for novel therapeutic agents has led researchers to explore a vast chemical space, with heterocyclic compounds consistently emerging as a rich source of biologically active molecules. Among these, the imidazo[2,1-b]thiazole nucleus, a fused bicyclic system comprising an imidazole and a thiazole ring, holds a place of distinction. This "privileged scaffold" is a recurring motif in a multitude of compounds exhibiting a broad spectrum of pharmacological activities. The unique electronic and steric properties of this fused ring system allow for diverse substitutions, enabling the fine-tuning of its biological profile. The incorporation of an ester functionality further enhances the potential for developing prodrugs or modulating the pharmacokinetic and pharmacodynamic properties of these derivatives. This in-depth technical guide provides a comprehensive overview of the significant biological activities of imidazo[2,1-b]thiazole esters, with a focus on their anticancer, antimicrobial, and anti-inflammatory potential. We will delve into the underlying mechanisms of action, present detailed experimental protocols for their evaluation, and provide a forward-looking perspective on the therapeutic promise of this versatile class of compounds.

Anticancer Activity: Targeting the Engines of Malignancy

Imidazo[2,1-b]thiazole esters have demonstrated significant potential as anticancer agents, with numerous studies reporting potent cytotoxic activity against a range of human cancer cell lines.[1][2][3] The mechanism of their antitumor action is often multifaceted, involving the disruption of fundamental cellular processes essential for cancer cell proliferation and survival. Two prominent mechanisms that have been elucidated are the inhibition of tubulin polymerization and the modulation of Focal Adhesion Kinase (FAK) signaling.

Mechanism of Action 1: Inhibition of Tubulin Polymerization

Microtubules, dynamic polymers of α- and β-tubulin heterodimers, are critical components of the cytoskeleton and play a pivotal role in the formation of the mitotic spindle during cell division.[1] The dynamic instability of microtubules is essential for proper chromosome segregation. Several imidazo[2,1-b]thiazole derivatives have been shown to interfere with this process by binding to tubulin and inhibiting its polymerization.[3][4] This disruption of microtubule dynamics leads to the arrest of the cell cycle in the G2/M phase, ultimately triggering apoptosis (programmed cell death) in rapidly dividing cancer cells.[1]

Mechanism of Tubulin Polymerization Inhibition.

Mechanism of Action 2: Targeting the FAK Signaling Pathway

Focal Adhesion Kinase (FAK) is a non-receptor tyrosine kinase that plays a crucial role in cell adhesion, migration, proliferation, and survival.[1][5] Overexpression and activation of FAK are frequently observed in various cancers and are associated with tumor progression and metastasis.[2][5] Certain imidazo[2,1-b]thiazole-based compounds have been identified as potent FAK inhibitors.[6] By inhibiting FAK, these compounds can disrupt downstream signaling cascades, such as the PI3K/Akt and MAPK pathways, which are critical for cancer cell survival and proliferation.[1]

Inhibition of the FAK Signaling Pathway.

Data Presentation: Anticancer Activity of Representative Imidazo[2,1-b]thiazole Esters

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
Ester A	A375P (Melanoma)	<1	[1]
Ester B	MCF-7 (Breast)	2.5	[2]
Ester C	HCT-116 (Colon)	1.8	[2]
Ester D	A549 (Lung)	3.2	[7]

Experimental Protocol: MTT Assay for In Vitro Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is widely used to measure the cytotoxicity of potential medicinal agents.

Materials:

• 96-well microtiter plates

• Cancer cell lines of interest

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Imidazo[2,1-b]thiazole ester compounds dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in 96-well plates at a predetermined optimal density and incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the imidazo[2,1-b]thiazole ester compounds in the cell culture medium. Add the diluted compounds to the respective wells and incubate for a specified period (e.g., 24, 48, or 72 hours). Include a vehicle control (medium with the same concentration of the solvent used to dissolve the compounds) and a positive control (a known anticancer drug).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for an additional 2-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the compound concentration.

Antimicrobial Activity: A Broad Spectrum of Defense

The rise of antimicrobial resistance is a pressing global health concern, necessitating the discovery of new and effective antimicrobial agents. Imidazo[2,1-b]thiazole esters have emerged as a promising class of compounds with a broad spectrum of activity against various pathogens, including bacteria, fungi, and mycobacteria.[8][9][10]

Antibacterial and Antifungal Activity

Derivatives of imidazo[2,1-b]thiazole have been reported to exhibit significant activity against both Gram-positive and Gram-negative bacteria, as well as various fungal strains.[10][11] The exact mechanism of their antimicrobial action is still under investigation but is thought to involve the inhibition of essential microbial enzymes or disruption of the cell membrane integrity.

Antitubercular Activity

Tuberculosis, caused by Mycobacterium tuberculosis, remains a major global health threat. Several imidazo[2,1-b]thiazole derivatives have shown potent in vitro activity against M. tuberculosis, including multidrug-resistant strains.[9][12][13] These compounds represent a valuable scaffold for the development of new anti-TB drugs.

Data Presentation: Antimicrobial Activity of Representative Imidazo[2,1-b]thiazole Esters

Compound ID	Microorganism	MIC (µg/mL)	Reference
Ester E	Staphylococcus aureus	8	[10]
Ester F	Escherichia coli	16	[10]
Ester G	Candida albicans	4	[11]
Ester H	Mycobacterium tuberculosis H37Rv	1.6	[9]

Experimental Protocol: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a widely used technique to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific microorganism.

Materials:

• 96-well microtiter plates

• Bacterial or fungal strains of interest

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Imidazo[2,1-b]thiazole ester compounds

• Sterile saline or PBS

• Microplate reader (optional, for turbidimetric reading)

• Growth indicator dye (e.g., resazurin, optional)

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in the appropriate broth medium, adjusted to a specific turbidity (e.g., 0.5 McFarland standard).

• Compound Dilution: Prepare serial twofold dilutions of the imidazo[2,1-b]thiazole ester compounds in the broth medium directly in the 96-well plates.

• Inoculation: Inoculate each well containing the diluted compound with the standardized microbial suspension. Include a growth control well (broth and inoculum without the compound) and a sterility control well (broth only).

• Incubation: Incubate the plates under appropriate conditions (temperature and duration) for the specific microorganism.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. Growth can be assessed visually, by measuring the turbidity with a microplate reader, or by observing a color change if a growth indicator dye is used.

Anti-inflammatory Activity: Quelling the Fires of Inflammation

Inflammation is a complex biological response to harmful stimuli, and chronic inflammation is implicated in a wide range of diseases. Imidazo[2,1-b]thiazole derivatives have demonstrated significant anti-inflammatory properties in various in vivo and in vitro models.[5][14]

Mechanism of Action: Inhibition of Pro-inflammatory Mediators

The anti-inflammatory effects of imidazo[2,1-b]thiazole esters are often attributed to their ability to inhibit the production of pro-inflammatory mediators such as nitric oxide (NO) and prostaglandins. This is often achieved through the inhibition of enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2).

Workflow of Anti-inflammatory Action.

Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

The carrageenan-induced paw edema model is a classic and widely used in vivo assay to screen for the anti-inflammatory activity of new compounds.

Materials:

• Male Wistar rats (or other suitable rodent species)

• Carrageenan solution (1% w/v in sterile saline)

• Imidazo[2,1-b]thiazole ester compounds suspended in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose)

• Pletysmometer or digital calipers

• Standard anti-inflammatory drug (e.g., indomethacin)

Procedure:

• Animal Acclimatization and Grouping: Acclimatize the animals to the laboratory conditions for at least one week. Divide the animals into groups: a control group (vehicle only), a standard drug group, and one or more test groups receiving different doses of the imidazo[2,1-b]thiazole ester.

• Compound Administration: Administer the test compounds and the standard drug orally or intraperitoneally, typically one hour before the carrageenan injection.

• Induction of Edema: Inject a small volume of the carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume: Measure the paw volume of each rat using a plethysmometer or the paw thickness using digital calipers at regular intervals after the carrageenan injection (e.g., 1, 2, 3, and 4 hours).

• Data Analysis: Calculate the percentage of inhibition of edema for each group compared to the control group. A significant reduction in paw volume in the treated groups indicates anti-inflammatory activity.

Synthesis of Imidazo[2,1-b]thiazole Esters: A Generalized Approach

The synthesis of the imidazo[2,1-b]thiazole core is often achieved through the Hantzsch thiazole synthesis, which involves the reaction of an α-haloketone with a thioamide. Subsequent modifications can then be made to introduce the ester functionality.

Generalized Synthesis Workflow.

Conclusion and Future Perspectives

Imidazo[2,1-b]thiazole esters represent a highly versatile and promising class of compounds with a remarkable range of biological activities. Their demonstrated efficacy as anticancer, antimicrobial, and anti-inflammatory agents underscores the therapeutic potential of this privileged scaffold. The ability to readily modify the core structure allows for extensive structure-activity relationship (SAR) studies, paving the way for the rational design of more potent and selective drug candidates. Future research in this area should focus on elucidating the precise molecular targets and mechanisms of action for their diverse biological effects. Furthermore, optimizing the pharmacokinetic properties of these compounds will be crucial for their successful translation into clinical applications. The continued exploration of the chemical space around the imidazo[2,1-b]thiazole nucleus is poised to yield a new generation of therapeutic agents to address some of the most pressing challenges in human health.

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An In-depth Technical Guide to Ethyl Imidazo[2,1-b]thiazole-6-carboxylate Derivatives and Analogues: Synthesis, Biological Evaluation, and Structure-Activity Relationship

This guide provides a comprehensive technical overview of ethyl imidazo[2,1-b]thiazole-6-carboxylate derivatives and their analogues, a class of heterocyclic compounds that has garnered significant interest in medicinal chemistry. The imidazo[2,1-b]thiazole scaffold, a fused bicyclic system containing nitrogen and sulfur, serves as a privileged core in numerous biologically active molecules.[1][2] Its derivatives have demonstrated a wide array of pharmacological properties, including anticancer, antimicrobial, anti-inflammatory, and antiviral activities.[3][4] This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into the synthesis, biological evaluation, and structure-activity relationships (SAR) of this promising class of compounds.

The Imidazo[2,1-b]thiazole Core: A Scaffold of Therapeutic Promise

The imidazo[2,1-b]thiazole nucleus is a planar aromatic system that combines the structural features of imidazole and thiazole rings.[3] This fusion creates a unique electronic and steric environment, making it an attractive scaffold for designing novel therapeutic agents. The presence of multiple heteroatoms provides sites for hydrogen bonding and other non-covalent interactions with biological targets. The ethyl carboxylate group at the 6-position is a key functional handle that can be readily modified to explore structure-activity relationships and optimize pharmacokinetic and pharmacodynamic properties.

Synthetic Methodologies: Constructing the Imidazo[2,1-b]thiazole Scaffold

The synthesis of ethyl imidazo[2,1-b]thiazole-6-carboxylate derivatives is most commonly achieved through a variation of the Hantzsch thiazole synthesis.[5][6] This classical method involves the condensation of an α-haloketone with a thioamide. For the synthesis of the target scaffold, a 2-aminothiazole is typically reacted with an ethyl γ-halo-β-ketoester.

General Synthetic Protocol: Hantzsch-type Cyclization

This protocol outlines a reliable method for the synthesis of the ethyl imidazo[2,1-b]thiazole-6-carboxylate core. The causality behind this experimental choice lies in the high efficiency and versatility of the Hantzsch reaction for constructing the thiazole ring, which upon intramolecular cyclization with the amino group of the thiazole precursor, readily forms the fused imidazo[2,1-b]thiazole system.

Step-by-Step Methodology:

• Preparation of the α-haloketone: An appropriate ethyl β-ketoester is subjected to halogenation, typically using bromine in a suitable solvent like chloroform or acetic acid, to yield the corresponding ethyl γ-halo-β-ketoester.[7]

• Cyclization Reaction: The ethyl γ-halo-β-ketoester is then reacted with a 2-aminothiazole derivative in a suitable solvent, such as ethanol or dioxane. The reaction mixture is typically heated under reflux to facilitate the condensation and subsequent intramolecular cyclization.[8]

• Work-up and Purification: Upon completion of the reaction, the solvent is removed under reduced pressure. The resulting crude product is then purified using standard techniques such as recrystallization or column chromatography on silica gel to afford the pure ethyl imidazo[2,1-b]thiazole-6-carboxylate derivative.

This self-validating system ensures the formation of the desired product through a well-established and predictable reaction mechanism. The progress of the reaction can be monitored by thin-layer chromatography (TLC), and the structure of the final product is confirmed by spectroscopic methods.

Caption: Synthetic workflow for ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Spectroscopic Characterization

The structural elucidation of the synthesized ethyl imidazo[2,1-b]thiazole-6-carboxylate derivatives relies on a combination of spectroscopic techniques.

• ¹H NMR: The proton NMR spectrum typically shows characteristic signals for the aromatic protons of the imidazo[2,1-b]thiazole core, along with signals for the ethyl group of the carboxylate and any substituents on the aromatic rings.

• ¹³C NMR: The carbon NMR spectrum provides information on the number and types of carbon atoms in the molecule, confirming the presence of the fused heterocyclic system and the carboxylate group.

• Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of the compound and to confirm its elemental composition through high-resolution mass spectrometry (HRMS).

• Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic functional groups present in the molecule, such as the C=O stretching vibration of the ester group.

Biological Activities and Therapeutic Potential

Derivatives of the imidazo[2,1-b]thiazole scaffold have been extensively investigated for a variety of biological activities.

Anticancer Activity

Numerous studies have highlighted the potential of imidazo[2,1-b]thiazole derivatives as anticancer agents.[9][10] These compounds have been shown to exert their antiproliferative effects through various mechanisms, including the inhibition of kinases and tubulin polymerization.[9]

Experimental Protocol: Sulforhodamine B (SRB) Assay for In Vitro Cytotoxicity

The SRB assay is a widely used method for determining the cytotoxicity of chemical compounds against cancer cell lines.[11] This protocol is a self-validating system as it relies on the stoichiometric binding of the SRB dye to cellular proteins, providing a sensitive and reproducible measure of cell density.

• Cell Seeding: Cancer cells are seeded in 96-well plates at an appropriate density and allowed to attach overnight.

• Compound Treatment: The cells are then treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48-72 hours).

• Cell Fixation: After incubation, the cells are fixed with trichloroacetic acid (TCA) to precipitate the cellular proteins.

• Staining: The fixed cells are stained with a solution of Sulforhodamine B.

• Wash and Solubilization: The unbound dye is washed away, and the protein-bound dye is solubilized with a Tris base solution.

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 515 nm) using a microplate reader. The IC₅₀ value, the concentration of the compound that inhibits cell growth by 50%, is then calculated.

Table 1: Anticancer Activity of Selected Imidazo[2,1-b]thiazole Derivatives

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
Derivative 3c (with nitro substituent)	MCF-7 (Breast Cancer)	35.81	[11]
Derivative 3a	MCF-7 (Breast Cancer)	52.62	[11]
Derivative 3d	MCF-7 (Breast Cancer)	61.74	[11]

Antimicrobial Activity

Imidazo[2,1-b]thiazole derivatives have also demonstrated promising activity against a range of microbial pathogens, including bacteria and fungi.[12][13]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard and reliable technique for determining the MIC.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared.

• Serial Dilution: The test compounds are serially diluted in a 96-well microtiter plate containing a suitable growth medium.

• Inoculation: Each well is inoculated with the microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (temperature and time) for microbial growth.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Caption: Workflow for in vitro biological evaluation.

Structure-Activity Relationship (SAR) Studies

SAR studies are crucial for the rational design of more potent and selective drug candidates. For ethyl imidazo[2,1-b]thiazole-6-carboxylate derivatives, the following structural modifications can be explored to understand their impact on biological activity:

• Substitution on the Phenyl Ring: The nature and position of substituents on any phenyl rings attached to the imidazo[2,1-b]thiazole core can significantly influence activity. Electron-withdrawing groups (e.g., nitro, halo) or electron-donating groups (e.g., methoxy, methyl) can alter the electronic properties and binding interactions of the molecule.

• Modification of the Ethyl Carboxylate Group: The ester can be hydrolyzed to the corresponding carboxylic acid or converted to various amides or other functional groups to explore their effect on potency and physicochemical properties such as solubility and cell permeability.

• Introduction of Substituents on the Imidazo[2,1-b]thiazole Core: Substitution at other available positions on the heterocyclic ring system can provide further insights into the spatial requirements for optimal activity.

The insights gained from SAR studies are instrumental in guiding the lead optimization process in drug discovery.

Conclusion and Future Directions

Ethyl imidazo[2,1-b]thiazole-6-carboxylate derivatives represent a versatile and promising scaffold for the development of novel therapeutic agents. The synthetic methodologies are well-established, allowing for the generation of diverse libraries of analogues for biological screening. The demonstrated anticancer and antimicrobial activities warrant further investigation and optimization. Future research in this area should focus on:

• Elucidation of the Mechanism of Action: In-depth studies to identify the specific molecular targets and signaling pathways modulated by these compounds.

• In Vivo Efficacy Studies: Evaluation of the most promising candidates in relevant animal models to assess their therapeutic potential in a physiological setting.

• Pharmacokinetic and Toxicological Profiling: Comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies to evaluate the drug-like properties of lead compounds.

By leveraging the knowledge outlined in this guide, researchers can effectively advance the development of ethyl imidazo[2,1-b]thiazole-6-carboxylate derivatives as next-generation therapeutics.

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The Imidazo[2,1-b]thiazole Scaffold: A Comprehensive Technical Guide to Structure-Activity Relationship (SAR) Studies

Abstract

The imidazo[2,1-b]thiazole core is a privileged heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its diverse and potent biological activities. This technical guide provides an in-depth exploration of the structure-activity relationships (SAR) of imidazo[2,1-b]thiazole derivatives, offering a valuable resource for researchers, scientists, and drug development professionals. We will delve into the critical structural modifications that govern their anticancer, anti-inflammatory, and antimicrobial properties. This guide is designed to be a practical tool, featuring detailed experimental protocols for synthesis and biological evaluation, alongside visual representations of key concepts to facilitate a deeper understanding of this versatile scaffold.

Introduction: The Versatility of the Imidazo[2,1-b]thiazole Nucleus

The fusion of an imidazole and a thiazole ring to form the imidazo[2,1-b]thiazole system creates a unique bicyclic aromatic structure with a distinct electronic distribution and three-dimensional conformation. This arrangement has proven to be highly amenable to chemical modification, allowing for the fine-tuning of its pharmacological profile. The core structure's ability to interact with a wide array of biological targets has led to the development of numerous derivatives with promising therapeutic potential.[1] This guide will systematically dissect the SAR of this scaffold, providing a roadmap for the rational design of novel and more effective imidazo[2,1-b]thiazole-based therapeutic agents.

The Synthetic Keystone: General Approach to Imidazo[2,1-b]thiazole Analogs

The most prevalent and versatile method for the synthesis of the imidazo[2,1-b]thiazole core involves the condensation of a 2-aminothiazole derivative with an α-haloketone.[2] This reaction, often referred to as the Hantzsch thiazole synthesis in a broader context, provides a straightforward and efficient route to a wide range of substituted imidazo[2,1-b]thiazoles.

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A Senior Application Scientist's Guide to the In Silico Prediction of Ethyl Imidazo[2,1-b]thiazole-6-carboxylate Bioactivity

Abstract

The imidazo[2,1-b]thiazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide array of pharmacological activities.[1][2][3] This guide presents an in-depth, technical framework for the in silico prediction of the biological activity of a specific derivative, Ethyl imidazo[2,1-b]thiazole-6-carboxylate. We move beyond a mere recitation of methods to provide a logical, causality-driven workflow that mirrors a real-world drug discovery thought process. This document is designed for researchers, scientists, and drug development professionals, offering a self-validating system of protocols from initial target identification and ligand preparation to molecular docking, ADMET prediction, and advanced molecular dynamics simulations. By integrating computational predictions with principles of medicinal chemistry, this guide serves as a comprehensive resource for hypothesizing and de-risking a compound's therapeutic potential before committing to costly and time-consuming wet-lab synthesis and validation.

Introduction: Scaffolds, Molecules, and Models

The Imidazo[2,1-b]thiazole Scaffold: A Privileged Core

In the landscape of medicinal chemistry, certain molecular frameworks consistently appear in bioactive compounds. These "privileged scaffolds" serve as versatile templates for engaging with a variety of biological targets. The imidazo[2,1-b]thiazole, a fused heterocyclic system containing nitrogen and sulfur, is one such scaffold.[3] Its rigid, bicyclic structure provides a defined three-dimensional orientation for substituent groups, facilitating specific interactions with protein binding sites. Derivatives of this core have demonstrated a remarkable spectrum of biological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[4][5][6] This proven versatility makes any new derivative a compelling candidate for investigation.

The Subject Molecule: Ethyl imidazo[2,1-b]thiazole-6-carboxylate

This guide focuses on a specific, relatively simple derivative: Ethyl imidazo[2,1-b]thiazole-6-carboxylate. Its structure consists of the core scaffold appended with an ethyl carboxylate group. This ester group is of particular interest; it can act as a hydrogen bond acceptor and may be susceptible to hydrolysis by esterase enzymes in vivo, potentially acting as a prodrug moiety. Understanding the potential bioactivity of this specific molecule requires a systematic, predictive approach.

The Power of In Silico Prediction in Drug Discovery

Before a compound is ever synthesized in a lab, computational methods—collectively known as in silico techniques—can predict its behavior. These methods provide a cost-effective and rapid means to evaluate a molecule's potential as a drug candidate.[7] By simulating interactions at the molecular level, we can generate testable hypotheses about which proteins it might bind to (target identification), how strongly it might bind (affinity prediction), and whether it possesses drug-like properties (ADMET profiling).[8][9] This predictive power is crucial for prioritizing which compounds should proceed through the expensive drug development pipeline.[7]

The Comprehensive In Silico Bioactivity Workflow

A robust computational investigation is not a single experiment but a multi-stage workflow. Each stage builds upon the last, refining our understanding of the molecule's potential. The process begins with broad, exploratory questions and progressively narrows down to specific, high-confidence predictions.

Caption: A high-level overview of the in silico workflow for bioactivity prediction.

Foundational Phase: Target Identification

The first critical question is: what protein(s) in the body might this molecule interact with? We cannot test every possibility, so we use evidence-based strategies to generate a list of high-probability targets.

Strategy 1: Literature and Scaffold-Based Analysis

The most direct method is to review existing scientific literature. The imidazo[2,1-b]thiazole scaffold is known to interact with specific protein families.

• Rationale: The core scaffold often dictates the general class of targets. For instance, this scaffold is frequently found in kinase inhibitors.[4] A thorough literature search for activities of structurally similar compounds can immediately provide a list of potential targets, such as specific kinases (e.g., EGFR, B-Raf) or microbial enzymes.[10]

Strategy 2: Chemical Similarity and Target Prediction Servers

If literature on close analogs is sparse, we can use automated tools that compare our molecule to large databases of compounds with known activities.

• Rationale: The principle of chemical similarity states that structurally similar molecules are likely to have similar biological properties. Web-based servers like SwissTargetPrediction or ChEMBL use this principle to predict targets. They work by identifying proteins that are known to bind molecules with similar shapes, sizes, and chemical features to our query compound. This data-driven approach can uncover non-obvious targets that might be missed by literature review alone.

Step-by-Step Protocol: Target Prediction with a Web Server

• Obtain SMILES String: Convert the 2D structure of Ethyl imidazo[2,1-b]thiazole-6-carboxylate into its SMILES (Simplified Molecular Input Line Entry System) representation. This can be done with software like ChemDraw or free online tools.

• Access Prediction Server: Navigate to a public target prediction server (e.g., SwissTargetPrediction).

• Submit Query: Paste the SMILES string into the input field and submit the job.

• Analyze Results: The server will return a ranked list of potential protein targets based on similarity scores. Focus on targets with the highest confidence scores.

• Curate Target List: Cross-reference the predicted targets with the findings from the literature analysis. A protein that appears in both analyses (e.g., a specific kinase or bacterial enzyme) becomes a high-priority candidate for the next phase.

Interaction Prediction Phase: Molecular Docking

Once we have a list of potential protein targets, molecular docking predicts how our molecule (the "ligand") might physically bind to the protein. It's a computational simulation that fits the ligand into the protein's binding site, much like a key fitting into a lock.[11][12]

The Causality Behind Preparation Steps

Accurate docking requires meticulous preparation of both the protein and ligand structures. Skipping these steps is a common source of error.

• Protein Preparation:

  • Why: Protein crystal structures from the Protein Data Bank (PDB) are often incomplete. They may lack hydrogen atoms, have missing loops or side chains, and contain experimental artifacts like water molecules or co-solvents.

  • What: We must add hydrogens, assign correct protonation states to amino acid residues (especially Histidine, Aspartate, and Glutamate) to reflect physiological pH, and remove water molecules that are not critical for binding. This ensures that the electrostatic and hydrogen bonding calculations are accurate.

• Ligand Preparation:

  • Why: A 2D drawing of a molecule is insufficient. We need a realistic 3D conformation with an appropriate charge distribution.

  • What: We generate a low-energy 3D structure of the ligand, assign partial atomic charges using a quantum mechanical method or a force field, and define its rotatable bonds. This allows the docking algorithm to flexibly explore different conformations of the ligand within the binding site.[13]

Step-by-Step Protocol: Molecular Docking with AutoDock Vina

• Obtain Structures: Download the 3D structure of the target protein from the PDB. Obtain the 3D structure of the ligand from a database like PubChem or generate it from its SMILES string.

• Prepare the Protein: Using software like AutoDock Tools or Chimera, add polar hydrogens and assign Gasteiger charges. Save the prepared protein in the required .pdbqt format.

• Prepare the Ligand: Load the ligand, assign charges, and define the rotatable ("torsion") bonds. Save the prepared ligand in .pdbqt format.

• Define the Search Space (Grid Box): Define a 3D box centered on the known binding site of the protein. The docking algorithm will confine its search for a binding pose to this space. The size of the box is critical: too small and you might miss the correct pose; too large and the search becomes inefficient.

• Run the Docking Simulation: Execute the AutoDock Vina program, providing the prepared protein, ligand, and grid box configuration as inputs.

• Analyze the Results: Vina will output several possible binding poses, ranked by a scoring function (in kcal/mol). The score estimates the binding affinity, with more negative values indicating stronger predicted binding.[14] Critically examine the top-ranked pose for chemically sensible interactions (e.g., hydrogen bonds, hydrophobic contacts) with key residues in the binding site.

Data Presentation: Hypothetical Docking Results

To synthesize the results, all quantitative data should be summarized in a clear, structured table.

Target Protein (PDB ID)	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues	Predicted Interaction Type(s)
B-Raf Kinase (4G5Z)	-8.5	Cys532, Val471, Phe595	Hydrogen Bond, Hydrophobic
M. tuberculosis InhA (2NSD)	-7.9	Tyr158, Met199, Ile215	Hydrogen Bond, Pi-Alkyl
Cyclooxygenase-2 (5IKR)	-7.2	Arg513, Val349, Ser530	Hydrogen Bond, Electrostatic

Druggability and Validation Phase

A molecule that binds tightly to a target is not necessarily a good drug. It must also have favorable pharmacokinetic properties, collectively known as ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity).[8][15] We also need to validate the stability of our predicted protein-ligand interaction.

ADMET Prediction: Will It Behave Like a Drug?

• Rationale: Poor ADMET properties are a primary cause of late-stage drug trial failures.[8] Predicting these properties early allows us to identify potential liabilities.[9][16] For example, a molecule might be a potent enzyme inhibitor in vitro, but if it's not absorbed orally or is rapidly metabolized, it will never reach its target in vivo. We use computational models trained on vast datasets of known drugs to predict these properties.

Step-by-Step Protocol: ADMET Prediction with a Web Server

• Access Server: Navigate to a free ADMET prediction server, such as SwissADME or pkCSM.

• Input Molecule: Provide the SMILES string for Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

• Run Prediction: Execute the analysis.

• Synthesize Data: Consolidate the output into a structured profile. Pay close attention to key indicators like Lipinski's Rule of Five (for oral bioavailability), predicted aqueous solubility, blood-brain barrier penetration, and potential for inhibiting key metabolic enzymes (Cytochrome P450s).

Data Presentation: Predicted ADMET Profile

Property	Predicted Value	Interpretation / Causality
Physicochemical
Molecular Weight	208.24 g/mol	Good (Lipinski: <500). Favorable for absorption.
LogP (Lipophilicity)	1.85	Good (Lipinski: <5). Balanced solubility.
H-Bond Donors	0	Excellent (Lipinski: <5).
H-Bond Acceptors	3	Excellent (Lipinski: <10).
Pharmacokinetics
GI Absorption	High	Likely to be well-absorbed from the gut.
Blood-Brain Barrier	No	Unlikely to cause CNS side effects.
CYP2D6 Inhibitor	No	Low risk of drug-drug interactions via this pathway.
Druggability
Lipinski's Rule	0 Violations	High probability of oral bioavailability.
Bioavailability Score	0.55	Indicates good drug-like characteristics.

Molecular Dynamics (MD) Simulation: Validating Stability

• Rationale: A docking simulation is a static snapshot. A Molecular Dynamics (MD) simulation is a "computational movie" that shows how the protein-ligand complex behaves over time (typically nanoseconds).[17] It provides a crucial check on the stability of the docked pose.[18][19] If the ligand remains stably bound in its docked pose throughout the simulation, our confidence in the prediction increases significantly. If it drifts away, the initial docking result may have been an artifact.

Step-by-Step Protocol: Basic MD Stability Check

• System Setup: Place the best-docked protein-ligand complex from the docking step into a simulation box.

• Solvation: Surround the complex with explicit water molecules to mimic the cellular environment. Add counter-ions to neutralize the system's charge.

• Minimization & Equilibration: Perform an energy minimization to remove any steric clashes. Then, gradually heat the system to physiological temperature (310 K) and equilibrate the pressure to stabilize the system.

• Production Run: Run the simulation for a set period (e.g., 50-100 nanoseconds).

• Analysis: The primary analysis is to calculate the Root Mean Square Deviation (RMSD) of the ligand and protein backbone over time. A stable RMSD plot that plateaus indicates that the complex has reached a stable equilibrium and the ligand is not dissociating.[20]

Caption: Workflow for validating a docking pose with Molecular Dynamics.

Conclusion: Synthesizing a Data-Driven Hypothesis

This in-depth guide has outlined a rigorous, multi-step computational workflow to predict the bioactivity of Ethyl imidazo[2,1-b]thiazole-6-carboxylate. By systematically identifying high-probability targets, predicting binding interactions through molecular docking, assessing druggability with ADMET models, and validating the results with molecular dynamics, we can construct a comprehensive bioactivity profile.

The outcome of this workflow is not a final answer, but a well-supported, data-driven hypothesis. For example, we might hypothesize that "Ethyl imidazo[2,1-b]thiazole-6-carboxylate is a potential inhibitor of B-Raf kinase, exhibiting a stable binding mode and possessing favorable oral bioavailability with a low risk of toxicity." This detailed, actionable hypothesis provides a strong rationale for proceeding with the synthesis and experimental validation of the compound, maximizing the probability of success in the drug discovery process.

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Introduction: The Privileged Scaffold of Imidazo[2,1-b]thiazole

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as foundations for potent and diverse therapeutic agents. These are often referred to as "privileged scaffolds." The imidazo[2,1-b]thiazole nucleus, a bicyclic heterocycle formed by the fusion of imidazole and thiazole rings, is a quintessential example of such a scaffold.[1][2][3] Its rigid structure, rich electron density, and multiple points for substitution provide medicinal chemists with a versatile template to design molecules that can interact with a wide array of biological targets.[2]

The inherent chemical stability and synthetic accessibility of the imidazo[2,1-b]thiazole core have fueled its exploration for decades.[3] This has led to the discovery of compounds with a vast spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, anti-inflammatory, and anthelmintic properties.[4][5][6] The clinical success of Levamisole, an anthelmintic and immunomodulatory drug built upon this framework, stands as a testament to its therapeutic potential and continues to inspire the development of novel derivatives.[5][6]

This guide provides a comprehensive overview of the core synthetic strategies used to construct the imidazo[2,1-b]thiazole system and delves into its most significant applications in drug discovery, offering field-proven insights for researchers, scientists, and drug development professionals.

Caption: Core structure and numbering of the imidazo[2,1-b]thiazole scaffold.

Part 1: Core Synthetic Methodologies

The construction of the imidazo[2,1-b]thiazole ring system is achievable through several robust and versatile synthetic routes. The choice of method is often dictated by the desired substitution pattern, the availability of starting materials, and the need for efficiency and scalability.

The Hantzsch-Type Condensation: A Cornerstone Approach

The most traditional and widely employed method for synthesizing imidazo[2,1-b]thiazoles is the condensation reaction between a 2-aminothiazole derivative and an α-halocarbonyl compound.[7][8] This approach is a variation of the classic Hantzsch thiazole synthesis.

Causality Behind the Method: This reaction is favored for its reliability and the straightforward availability of a wide range of precursors. The mechanism proceeds via an initial nucleophilic attack from the endocyclic nitrogen of the 2-aminothiazole onto the electrophilic carbon of the α-halocarbonyl. This step is critical as it establishes the foundation of the fused imidazole ring. The subsequent intramolecular cyclization, followed by dehydration, yields the aromatic imidazo[2,1-b]thiazole core. The reaction is often facilitated by heat, and modern protocols frequently employ microwave irradiation to dramatically reduce reaction times and improve yields.[7]

Caption: Workflow for the Hantzsch-type synthesis of imidazo[2,1-b]thiazoles.

Experimental Protocol: Microwave-Assisted Synthesis of 6-Phenylimidazo[2,1-b]thiazole [7]

• Reactant Preparation: In a microwave-safe reaction vessel, combine thiazol-2-amine (1.0 mmol) and 2-bromo-1-phenylethanone (1.0 mmol) in 5 mL of acetone.

• Microwave Irradiation: Seal the vessel and subject the mixture to microwave irradiation at 100°C for 5-10 minutes. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: Upon completion, allow the reaction mixture to cool to room temperature. The product often precipitates from the solution.

• Purification: Collect the solid product by filtration. Wash the solid with cold acetone to remove any unreacted starting materials. If necessary, the crude product can be further purified by recrystallization from ethanol to yield N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines.

Multicomponent Reactions (MCRs): A Paradigm of Efficiency

In the quest for greener and more efficient synthetic processes, multicomponent reactions (MCRs) have emerged as a powerful strategy.[9] These reactions combine three or more starting materials in a single pot to form a complex product in a highly atom-economical fashion, minimizing waste and purification steps.[10]

The Groebke–Blackburn–Bienaymé (GBB) Reaction: A prominent MCR for this scaffold is the Groebke–Blackburn–Bienaymé (GBB) reaction.[4][11] This one-pot synthesis involves the condensation of a 2-aminoazole (like 2-aminothiazole), an aldehyde, and an isocyanide.

Causality Behind the Method: The GBB reaction's elegance lies in its convergence. It rapidly constructs the imidazo[2,1-b]thiazole core with diverse substitutions at the 5- and 6-positions, dictated by the choice of isocyanide and aldehyde, respectively. This allows for the rapid generation of compound libraries for high-throughput screening. The reaction proceeds under mild conditions and often without the need for a catalyst, making it an environmentally benign option.[4]

Caption: Conceptual workflow of the Groebke–Blackburn–Bienaymé (GBB) reaction.

Experimental Protocol: GBB Synthesis of a 3-(5-(tert-butylamino)imidazo[2,1-b]thiazol-6-yl)-4H-chromen-4-one Derivative [4]

• Reactant Combination: To a solution of 3-formylchromone (1.0 mmol) in 0.5 mL of anhydrous toluene, add 2-aminothiazole (1.0 mmol) and tert-butyl isocyanide (1.0 mmol).

• Reaction Conditions: Stir the mixture at 100°C for 30 minutes. The progress of the reaction can be monitored by TLC.

• Isolation: After cooling, the solvent is typically removed under reduced pressure.

• Purification: The resulting solid residue is purified by column chromatography (e.g., using a hexanes-ethyl acetate gradient) to afford the pure product.

Part 2: Therapeutic Applications and Field-Proven Insights

The imidazo[2,1-b]thiazole scaffold is a cornerstone in the development of agents targeting a multitude of diseases. Its rigid structure is ideal for orienting substituents into the binding pockets of enzymes and receptors.

Anticancer Activity

This is arguably the most extensively explored therapeutic area for imidazo[2,1-b]thiazole derivatives.[9][12] These compounds have demonstrated potent activity against a wide range of cancer cell lines, often acting through the inhibition of key signaling pathways.

Mechanism of Action & Structure-Activity Relationship (SAR): A primary mechanism is the inhibition of protein kinases, which are crucial regulators of cell proliferation, survival, and metastasis.[13]

• Kinase Inhibition: Derivatives have been developed as potent inhibitors of Focal Adhesion Kinase (FAK)[14], B-RAF kinase[13], and Epidermal Growth Factor Receptor (EGFR) kinase[15]. For instance, introducing bulky aromatic groups at the 6-position and specific moieties at the 5-position has been shown to enhance inhibitory activity against B-RAF.[13]

• Apoptosis Induction: Many derivatives induce programmed cell death (apoptosis) in cancer cells. Conjugates linked to propenone have been shown to arrest HeLa cells in the G1 phase, increase reactive oxygen species (ROS), and induce apoptosis.[16]

• Tubulin Interaction: Coupling the imidazo[2,1-b]thiazole core to natural products like noscapine has produced analogues that interfere with microtubule dynamics, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[17]

Data Presentation: In Vitro Anticancer Activity

Compound Class	Cancer Cell Line	Target/Mechanism	IC₅₀ (µM)	Reference
Imidazo[2,1-b]thiazole-noscapinoid	MIA PaCa-2 (Pancreatic)	Tubulin Polymerization	2.7 - 7.3	[17]
Triazole-appended Imidazo[2,1-b]thiazole	A549 (Lung)	G₂/M Phase Arrest	0.788 - 0.924	[1]
Benzo[d]imidazo[2,1-b]thiazole-propenone	HeLa (Cervical)	G1 Phase Arrest, Apoptosis	Significant Activity	[16]
Spirothiazolidinone-Imidazo[2,1-b]thiazole	C6 (Glioma)	FAK Inhibition	Comparable to Cisplatin	[14][18]

Antimicrobial and Antimycobacterial Agents

The rise of drug-resistant pathogens necessitates the discovery of new antimicrobial agents. The imidazo[2,1-b]thiazole scaffold has proven to be a valuable starting point.

• Antibacterial Activity: 5,6-dihydroimidazo[2,1-b]thiazole derivatives have been identified as a new class of agents effective against methicillin-resistant Staphylococcus aureus (MRSA).[19] Their likely mechanism of action is the inhibition of DNA gyrase, an essential enzyme for bacterial DNA replication.[19] The most active compounds in one study showed a MIC₉₀ value of 3.7 µg/mL against MRSA.[19]

• Antimycobacterial Activity: Tuberculosis remains a global health crisis, and imidazo[2,1-b]thiazole derivatives have shown significant promise. Carboxamide derivatives, in particular, exhibit potent activity against Mycobacterium tuberculosis (Mtb).[20][21] Some compounds have demonstrated MIC values in the sub-micromolar range, with a potential mechanism being the inhibition of Mtb Pantothenate synthetase.[20][21]

Data Presentation: Antimicrobial Activity

Compound Class	Pathogen	Mechanism/Target	MIC Value	Reference
5,6-dihydroimidazo[2,1-b]thiazole	MRSA	DNA Gyrase Inhibition	3.7 µg/mL (MIC₉₀)	[19]
Benzo[d]imidazo[2,1-b]thiazole carboxamide	M. tuberculosis H37Ra	Pantothenate Synthetase	2.32 µM (IC₅₀)	[20]
Imidazo[2,1-b]thiazole-hydrazone-thiazole	M. tuberculosis	-	0.98 µg/mL	[22]

Other Therapeutic Avenues

The versatility of the imidazo[2,1-b]thiazole core extends to numerous other biological activities.

• Antiviral: Derivatives have been synthesized that show activity against a range of viruses, including Coxsackie B4 virus and Feline corona virus.[6]

• Anti-inflammatory: By incorporating a methyl sulfonyl pharmacophore, a feature of known COX-2 inhibitors, researchers have developed highly potent and selective COX-2 inhibitors with IC₅₀ values as low as 0.08 µM, suggesting their potential as anti-inflammatory drugs.[23]

• Anthelmintic: The foundational drug Levamisole is a potent anthelmintic agent.[5][6]

• Neuro-active Agents: Recent studies have explored derivatives as potential drugs against brain-eating amoebae (Naegleria fowleri), demonstrating the scaffold's ability to cross the blood-brain barrier and exert effects on neurological pathogens.[24]

Conclusion and Future Outlook

The imidazo[2,1-b]thiazole scaffold has firmly established itself as a "privileged" structure in medicinal chemistry.[1][3] Its synthetic tractability, particularly through robust methods like Hantzsch-type condensations and efficient multicomponent reactions, allows for extensive exploration of its chemical space. The resulting derivatives have demonstrated a remarkable breadth of pharmacological activities, with profound implications for oncology, infectious diseases, and inflammation.

The future of imidazo[2,1-b]thiazole research is bright. Key opportunities lie in:

• Target-Oriented Design: Leveraging computational docking and SAR data to design next-generation derivatives with enhanced selectivity and potency, particularly as kinase inhibitors for personalized cancer therapy.

• Combating Drug Resistance: Further developing derivatives as novel antibacterial and antimycobacterial agents that can overcome existing resistance mechanisms.

• Exploring New Frontiers: Investigating the potential of this scaffold in underexplored areas such as neurodegenerative diseases and metabolic disorders.

The continued synergy between innovative synthetic chemistry and rigorous biological evaluation will ensure that the imidazo[2,1-b]thiazole core remains a vital contributor to the drug discovery pipeline for years to come.

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A Technical Guide to Theoretical Studies on the Imidazo[2,1-b]thiazole Nucleus: From Quantum Mechanics to Drug Design

Abstract

The imidazo[2,1-b]thiazole ring system is a privileged heterocyclic scaffold, forming the core of numerous pharmacologically active compounds.[1][2][3] Its unique structural and electronic properties have made it a focal point in medicinal chemistry for developing novel therapeutic agents against a wide array of diseases, including cancer, microbial infections, and inflammatory conditions.[4][5][6][7] This technical guide provides researchers, scientists, and drug development professionals with an in-depth exploration of the theoretical and computational methodologies used to investigate the imidazo[2,1-b]thiazole nucleus. By integrating quantum chemical calculations, molecular docking, and quantitative structure-activity relationship (QSAR) studies, we illuminate how these computational approaches provide profound insights into the molecule's behavior, guide the rational design of new derivatives, and accelerate the discovery of potent and selective drug candidates.

Introduction: The Imidazo[2,1-b]thiazole Scaffold in Medicinal Chemistry

The fusion of imidazole and thiazole rings creates the bicyclic imidazo[2,1-b]thiazole system, a scaffold that exhibits a remarkable spectrum of biological activities.[1] This versatility stems from its rigid structure and the specific arrangement of nitrogen and sulfur heteroatoms, which can engage in various non-covalent interactions with biological targets.[2] Derivatives of this nucleus are known to act as anticancer, antibacterial, antifungal, antiviral, and anti-inflammatory agents.[4][6] The renowned anthelmintic and immunomodulator drug, Levamisole, features this core structure, highlighting its clinical significance.

While traditional synthetic chemistry has been instrumental in exploring the chemical space around this scaffold, theoretical and computational studies have emerged as indispensable tools.[2] These in silico methods allow for the prediction of molecular properties, the elucidation of reaction mechanisms, and the simulation of ligand-receptor interactions at an atomic level, all before a single compound is synthesized.[8] This predictive power significantly reduces the time and cost associated with drug discovery by prioritizing the most promising candidates for synthesis and biological evaluation. This guide delves into the principal theoretical methods applied to the imidazo[2,1-b]thiazole nucleus, explaining the causality behind their application and demonstrating their practical utility in modern drug design.

Caption: General structure and IUPAC numbering of the imidazo[2,1-b]thiazole core.

Quantum Chemical Calculations: Unveiling Electronic Landscapes

Quantum chemical calculations, particularly Density Functional Theory (DFT), are fundamental to understanding the intrinsic properties of the imidazo[2,1-b]thiazole nucleus.[9] DFT provides a robust framework for investigating the electronic structure, stability, and reactivity of molecules, offering insights that are often difficult to obtain through experimentation alone.

Causality of Method Selection: The B3LYP functional combined with a basis set like 6-311++G(d,p) is frequently chosen for these systems. This combination offers a well-validated balance between computational cost and accuracy for organic heterocyclic compounds, reliably predicting geometries, electronic properties, and vibrational frequencies.[10]

Key Applications and Insights:

• Structural Optimization: DFT is used to determine the most stable three-dimensional conformation of the molecule, providing precise bond lengths and angles. This optimized geometry is the essential starting point for all other computational studies.[11]

• Frontier Molecular Orbitals (FMOs): Analysis of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) is critical. The HOMO energy indicates the ability to donate an electron, while the LUMO energy reflects the ability to accept an electron. The HOMO-LUMO energy gap (ΔE) is a crucial indicator of chemical reactivity and kinetic stability; a smaller gap suggests higher reactivity.[12]

• Molecular Electrostatic Potential (MESP): MESP maps visualize the charge distribution across the molecule. They reveal electron-rich regions (negative potential, typically around heteroatoms like N and S), which are susceptible to electrophilic attack and are key sites for hydrogen bonding, and electron-deficient regions (positive potential), which are prone to nucleophilic attack. This information is vital for predicting intermolecular interactions with biological targets.[8][12]

• Mulliken Atomic Charges: These calculations quantify the partial charge on each atom, providing a numerical basis for understanding the molecule's polarity and reactivity hotspots.[11]

Data Presentation: Calculated Quantum Chemical Parameters

The following table summarizes representative DFT-calculated values for the parent imidazo[2,1-b]thiazole nucleus, illustrating the type of data generated in these studies.

Parameter	Description	Typical Calculated Value	Implication
EHOMO	Energy of the Highest Occupied Molecular Orbital	~ -6.5 eV	Indicates electron-donating capability
ELUMO	Energy of the Lowest Unoccupied Molecular Orbital	~ -1.0 eV	Indicates electron-accepting capability
Energy Gap (ΔE)	ELUMO - EHOMO	~ 5.5 eV	Correlates with chemical stability and reactivity[12]
Dipole Moment	Measure of molecular polarity	~ 3.5 - 4.0 Debye	High value suggests significant charge separation

Note: Values are illustrative and can vary based on the specific DFT functional, basis set, and solvent model used.

Molecular Docking: Simulating Target Engagement

Molecular docking is a powerful computational technique used to predict the preferred orientation of a ligand when bound to a receptor, such as a protein or enzyme.[8] For the imidazo[2,1-b]thiazole scaffold, docking studies are instrumental in rationalizing observed biological activities and guiding the design of new derivatives with enhanced potency and selectivity.[13]

The core principle involves using a scoring function to estimate the binding affinity (e.g., in kcal/mol) for numerous possible binding poses of the ligand within the receptor's active site. A more negative score typically indicates a more favorable binding interaction.[14]

Key Applications in Imidazo[2,1-b]thiazole Research:

• Target Identification: Docking can be used to screen libraries of imidazo[2,1-b]thiazole derivatives against various known drug targets to identify potential new therapeutic applications.

• Binding Mode Analysis: It provides a 3D model of the ligand-receptor complex, revealing critical interactions such as hydrogen bonds, hydrophobic contacts, and pi-stacking that stabilize the binding.[14] This is crucial for understanding the mechanism of action. For instance, studies have used docking to elucidate how derivatives bind to the active sites of targets like focal adhesion kinase (FAK)[15], tubulin[16], and various bacterial enzymes.[17]

• Structure-Activity Relationship (SAR) Elucidation: By docking a series of analogues with varying substituents, researchers can correlate specific structural modifications with changes in binding affinity. This explains why, for example, adding a particular functional group at a specific position on the ring system enhances or diminishes biological activity.[2]

Caption: A typical workflow for a molecular docking study.

Protocol: Step-by-Step Molecular Docking Workflow

This protocol outlines a generalized procedure for docking an imidazo[2,1-b]thiazole derivative into a protein target using common software tools.

Objective: To predict the binding mode and estimate the binding affinity of a novel imidazo[2,1-b]thiazole derivative against a target kinase.

Materials:

• Workstation with molecular modeling software (e.g., AutoDock Tools, Schrödinger Maestro, MOE).

• Protein Data Bank (PDB) ID for the target protein (e.g., 2ETM for Focal Adhesion Kinase).

• 3D structure of the imidazo[2,1-b]thiazole ligand (e.g., from a .mol or .sdf file).

Methodology:

• Receptor Preparation:

  • a. Download the crystal structure of the target protein from the PDB.

  • b. Remove all water molecules and non-interacting ions.

  • c. If a co-crystallized ligand is present, it can be used to define the active site. Remove it after defining the site.

  • d. Add polar hydrogen atoms and assign appropriate atomic charges using a force field (e.g., OPLS, AMBER).

  • e. Minimize the protein structure to relieve any steric clashes.

• Ligand Preparation:

  • a. Load the 2D or 3D structure of the imidazo[2,1-b]thiazole derivative.

  • b. Generate a low-energy 3D conformation. This step is often performed using the same DFT methods described in Section 2 for higher accuracy.

  • c. Assign partial charges and define rotatable bonds. Software like LigPrep can generate possible ionization states at physiological pH.

• Grid Generation:

  • a. Define the binding pocket (active site) of the receptor.

  • b. Generate a grid box that encompasses this entire active site. The grid box defines the three-dimensional space where the docking algorithm will search for favorable ligand poses.

• Docking Execution:

  • a. Select the docking algorithm (e.g., Lamarckian Genetic Algorithm in AutoDock, Glide SP/XP in Schrödinger).

  • b. Run the docking simulation. The software will systematically place the ligand in the grid box, exploring different conformations and orientations.

• Analysis of Results:

  • a. The software will output a series of binding poses ranked by their docking scores.

  • b. Analyze the top-ranked pose. Visualize the 3D structure of the protein-ligand complex.

  • c. Identify key intermolecular interactions: hydrogen bonds, hydrophobic contacts, salt bridges, and π-π stacking.[14]

  • d. Compare the docking score and binding mode to known inhibitors or other derivatives in the series to build a robust SAR model.

Quantitative Structure-Activity Relationship (QSAR)

QSAR is a computational modeling method that aims to find a statistically significant correlation between the chemical structures of a series of compounds and their biological activity. A QSAR model is essentially a mathematical equation that relates numerical descriptors of a molecule's structure to its activity.

QSAR Equation: Biological Activity = f(Molecular Descriptors)

Key Components:

• Molecular Descriptors: These are numerical values that describe the physicochemical properties of the molecules, such as:

  • Electronic: Dipole moment, atomic charges, HOMO/LUMO energies.

  • Steric: Molecular volume, surface area, specific shape indices.

  • Hydrophobic: LogP (partition coefficient), solvent-accessible surface area.

• Statistical Method: Techniques like Multiple Linear Regression (MLR) or Partial Least Squares (PLS) are used to build the model.

• Model Validation: The predictive power of the QSAR model must be rigorously validated using internal (cross-validation) and external test sets of compounds.

Application to Imidazo[2,1-b]thiazoles: QSAR studies on imidazo[2,1-b]thiazoles have been used to build models that predict their antiproliferative activity against various cancer cell lines.[18] These models can identify the key structural features that govern cytotoxicity. For example, a QSAR model might reveal that high hydrophobicity and the presence of a hydrogen bond donor at a specific position are critical for potent anticancer activity.[18] This knowledge allows researchers to computationally screen and prioritize new, un-synthesized derivatives that are predicted to have high activity, further streamlining the drug discovery process.

Caption: Ligand-receptor interactions driving binding affinity.

Conclusion and Future Perspectives

Theoretical and computational studies are integral to the modern exploration of the imidazo[2,1-b]thiazole nucleus. Quantum chemical methods like DFT provide a fundamental understanding of the scaffold's electronic properties, while molecular docking and QSAR serve as powerful predictive tools for guiding drug design. The synergy between these in silico techniques and traditional wet-lab synthesis and evaluation has proven to be a highly effective strategy for accelerating the discovery of novel therapeutic agents.[15][19]

The future of theoretical research on this scaffold will likely involve the increasing use of more advanced techniques. Molecular dynamics (MD) simulations can provide a more dynamic picture of ligand-receptor interactions over time, while machine learning and artificial intelligence models may uncover complex structure-activity relationships that are not apparent from traditional QSAR studies. By continuing to leverage and refine these computational approaches, the scientific community can more efficiently unlock the full therapeutic potential of the versatile imidazo[2,1-b]thiazole nucleus.

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Ethyl imidazo[2,1-b]thiazole-6-carboxylate molecular docking studies

An In-Depth Technical Guide to Molecular Docking Studies of Ethyl imidazo[2,1-b]thiazole-6-carboxylate

Abstract

The imidazo[2,1-b]thiazole scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of compounds with diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1][2][3] Ethyl imidazo[2,1-b]thiazole-6-carboxylate is a key derivative of this scaffold, serving as a versatile intermediate for the synthesis of novel therapeutic agents.[1][4] Molecular docking is a powerful computational technique that predicts the preferred orientation of a molecule (ligand) when bound to a second molecule (receptor, typically a protein), providing critical insights into the binding mechanism at an atomic level.[5][6] This guide provides a comprehensive, field-proven workflow for conducting molecular docking studies on ethyl imidazo[2,1-b]thiazole-6-carboxylate, aimed at researchers, scientists, and drug development professionals. We will focus on Cyclooxygenase-2 (COX-2), a well-validated target for anti-inflammatory agents and a known target for imidazo[2,1-b]thiazole derivatives, as our case study receptor.[7][8]

Foundational Principles: The 'Why' of Molecular Docking

Molecular docking is predicated on the "lock and key" theory of molecular recognition, where the ligand (key) fits into the active site of the protein (lock). The primary objectives are twofold: to predict the binding pose (conformation and orientation) of the ligand and to estimate the binding affinity (strength of the interaction).[6][9] This process is governed by sampling algorithms, which explore the vast conformational space of the ligand, and scoring functions, which provide a rapid estimation of the binding free energy.[5][6]

A successful docking study can:

• Elucidate potential mechanisms of action.

• Screen virtual libraries to identify potential hits.

• Guide the optimization of lead compounds to enhance potency and selectivity.

• Explain observed structure-activity relationships (SAR).

The entire computational workflow is designed to simulate the biochemical interaction before committing resources to chemical synthesis and biological testing, significantly accelerating the drug discovery pipeline.

Caption: Overall Molecular Docking Workflow.

Target Selection and Rationale: Cyclooxygenase-2 (COX-2)

The choice of a biological target is paramount. Imidazo[2,1-b]thiazole derivatives have demonstrated potent and selective inhibitory activity against COX-2, an enzyme implicated in inflammation and pain.[7][8] Therefore, targeting COX-2 with ethyl imidazo[2,1-b]thiazole-6-carboxylate is a chemically and biologically sound hypothesis.

For this guide, we will use the crystal structure of human COX-2 in complex with a selective inhibitor, SC-558 (PDB ID: 6COX ). Using a structure that is co-crystallized with a known inhibitor is advantageous as it provides a well-defined active site and a reference ligand for validating our docking protocol.

The Experimental Protocol: A Self-Validating System

This section details the step-by-step methodology. The protocol's trustworthiness is established by an initial validation step, ensuring the chosen parameters can accurately reproduce a known binding pose.

Required Software and Tools

Software	Purpose	Source
AutoDock Tools (ADT)	Protein and ligand preparation, grid box generation.
AutoDock Vina	The core docking engine.	[10]
Open Babel	Ligand energy minimization and file format conversion.	[10]
PyMOL or ChimeraX	Molecular visualization and analysis.	or [11]
Protein Data Bank (PDB)	Source for protein crystal structures.

Step 1: Receptor Preparation

The goal of receptor preparation is to clean the raw PDB file, add missing atoms, and assign charges, making it suitable for docking.[11][12]

Caption: Receptor Preparation Workflow.

Protocol using AutoDock Tools (ADT):

• Load Molecule: Launch ADT and open the downloaded PDB file (6COX.pdb).

• Clean Protein: Delete all water molecules (Edit > Delete Water). Separate the co-crystallized ligand (SC-558) and save it to a separate file for later use in validation. Remove any extra protein chains if the biological unit is a monomer.[11][12]

• Add Hydrogens: Add polar hydrogens to the protein (Edit > Hydrogens > Add > Polar Only). This is crucial for defining hydrogen bond donors and acceptors correctly.

• Compute Charges: Add Kollman charges (Edit > Charges > Add Kollman Charges). Kollman charges are empirically derived and well-suited for proteins.

• Save as PDBQT: Save the prepared protein file in the PDBQT format (Grid > Macromolecule > Choose), which contains atomic coordinates, charges, and atom types required by AutoDock Vina.[13]

Step 2: Ligand Preparation

The ligand must be converted from a 2D representation to a low-energy 3D conformation with appropriate charges and rotatable bonds defined.[14][15]

Caption: Ligand Preparation Workflow.

Protocol for Ethyl imidazo[2,1-b]thiazole-6-carboxylate:

• Obtain Structure: Draw the 2D structure of the ligand or obtain its SMILES string: CCOC(=O)c1cc2sccn2c1.

• Generate 3D Conformation & Minimize: Use Open Babel for this. The command line is efficient: obabel -:"CCOC(=O)c1cc2sccn2c1" -O ligand.pdb --gen3d -ff MMFF94 --best This command generates the 3D structure, performs energy minimization using the MMFF94 force field, and saves it as ligand.pdb.

• Prepare in ADT:

  • Load ligand.pdb into ADT (Ligand > Input > Open).

  • Compute Gasteiger charges (Ligand > Output > Compute Gasteiger Charges). These are appropriate for drug-like small molecules.[14]

  • Define the rotatable bonds (Ligand > Torsion Tree > Detect Root). ADT will automatically identify rotatable bonds, which are crucial for flexible docking.

  • Save the final ligand as a PDBQT file (Ligand > Output > Save as PDBQT).

Step 3: Docking Protocol Validation (Self-Validation)

Before docking our target ligand, we must validate that our docking parameters can reproduce the known binding mode of the co-crystallized inhibitor (SC-558, which we saved earlier).[16][17] A successful validation is generally considered one that yields a Root Mean Square Deviation (RMSD) of less than 2.0 Å between the docked pose and the crystallographic pose.[16][18][19]

Protocol:

• Prepare the Co-crystallized Ligand: Prepare the SC-558 ligand using the same protocol described in Step 2 .

• Define the Grid Box: In ADT, with the prepared COX-2 receptor loaded, open the Grid Box tool (Grid > Grid Box). Center the grid box on the co-crystallized ligand's position. Ensure the box is large enough to encompass the entire binding site and allow for ligand rotation (e.g., 25 x 25 x 25 Å). Note the center coordinates and dimensions.[20]

• Create Vina Configuration File: Create a text file named conf.txt with the following content, using the values from the grid box setup:

• Run Vina: Execute Vina from the command line: vina --config conf.txt --out redock_out.pdbqt --log redock_log.txt

• Calculate RMSD: Load the original co-crystallized ligand and the top-ranked pose from redock_out.pdbqt into PyMOL or ChimeraX. Superimpose the protein backbones and then calculate the RMSD between the heavy atoms of the two ligands. If the RMSD is < 2.0 Å, the protocol is validated.[16][17]

Step 4: Docking of the Target Ligand

Now, use the validated protocol to dock ethyl imidazo[2,1-b]thiazole-6-carboxylate.

• Modify Configuration File: Change the ligand = line in conf.txt to point to your prepared target ligand file (ligand.pdbqt).

• Run Vina: Execute the same Vina command as in the validation step, but with a new output file name: vina --config conf.txt --out target_out.pdbqt --log target_log.txt

Analysis and Interpretation of Results

The analysis of docking results is a multi-faceted process that combines quantitative scores with qualitative visual inspection.[21][22][23]

Binding Affinity (Scoring Function)

AutoDock Vina reports binding affinity in kcal/mol in the log file and the output PDBQT file. A more negative value indicates a stronger predicted binding affinity.[21] The top-ranked pose is the one with the most favorable (lowest) score.

Ligand	Binding Affinity (kcal/mol) - Mode 1	Key Interacting Residues (COX-2)
SC-558 (Redocked)	-11.5 (Example Value)	HIS90, ARG513, PHE518, VAL523
Ethyl imidazo[2,1-b]thiazole-6-carboxylate	-8.2 (Example Value)	HIS90, TYR385, SER530

(Note: The values above are illustrative examples for this guide.)

Binding Pose and Interactions

Visual inspection is critical to determine if the predicted binding pose is chemically reasonable.[21][24]

Protocol using PyMOL:

• Load Structures: Open the prepared receptor (receptor.pdbqt) and the docking output file (target_out.pdbqt). The output file contains multiple binding modes; you can cycle through them.

• Visualize Interactions: Focus on the top-ranked pose. Display the protein active site residues within 4-5 Å of the ligand.

• Identify Key Interactions: Look for plausible interactions that stabilize the complex[21]:

  • Hydrogen Bonds: The nitrogen atoms in the imidazo[2,1-b]thiazole core and the carbonyl oxygen of the ester group are potential hydrogen bond acceptors.

  • Hydrophobic Interactions: The fused heterocyclic ring system can form hydrophobic and π-π stacking interactions with aromatic residues like Phenylalanine (PHE), Tyrosine (TYR), and Tryptophan (TRP).

  • Van der Waals Contacts: General favorable contacts within the binding pocket.

Caption: Decision Workflow for Analyzing Docking Results.

Conclusion and Future Outlook

This guide has outlined a robust and self-validating workflow for performing a molecular docking study of ethyl imidazo[2,1-b]thiazole-6-carboxylate against the COX-2 enzyme. The results from such a study provide a structural hypothesis for the molecule's potential anti-inflammatory activity. The predicted binding mode and key interactions serve as an invaluable starting point for structure-based drug design. Future work should focus on synthesizing derivatives with modifications suggested by the docking results (e.g., adding groups to form additional hydrogen bonds) and validating these computational predictions through in vitro enzyme inhibition assays.

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The Ascendant Scaffold: A Technical Guide to the Chemical Space of Imidazo[2,1-b]thiazole Derivatives

For the attention of researchers, scientists, and drug development professionals, this guide provides an in-depth exploration of the imidazo[2,1-b]thiazole core. We will navigate its synthetic accessibility, delve into its diverse biological activities, and analyze the structure-activity relationships that govern its therapeutic potential.

The imidazo[2,1-b]thiazole scaffold, a fused bicyclic heterocyclic system, has garnered significant attention in medicinal chemistry. Its rigid structure, coupled with the presence of strategically positioned nitrogen and sulfur heteroatoms, provides a unique three-dimensional arrangement for molecular interactions with various biological targets. This inherent "privileged structure" status makes it a fertile ground for the discovery of novel therapeutic agents. This guide will provide a comprehensive overview of the chemical space of imidazo[2,1-b]thiazole derivatives, with a focus on their synthesis, biological activities, and the crucial interplay between their structure and function.

I. Synthetic Strategies: Accessing the Imidazo[2,1-b]thiazole Core

The synthetic versatility of the imidazo[2,1-b]thiazole scaffold is a key driver of its exploration in drug discovery. A variety of synthetic methodologies have been developed, ranging from classical multi-step syntheses to more efficient one-pot and multi-component reactions.

Classical Synthesis: The Hantzsch-type Reaction and its Variations

A common and well-established method for the synthesis of the imidazo[2,1-b]thiazole core involves the reaction of a 2-aminothiazole derivative with an α-haloketone. This reaction, reminiscent of the Hantzsch thiazole synthesis, provides a straightforward entry into this bicyclic system.

Experimental Protocol: General Procedure for the Synthesis of 6-Aryl-imidazo[2,1-b]thiazole Derivatives

• Reaction Setup: To a solution of the appropriate 2-aminothiazole (1 equivalent) in a suitable solvent such as ethanol or isopropanol, add the desired α-bromoacetophenone (1.1 equivalents).

• Reaction Conditions: The reaction mixture is typically heated to reflux for a period of 4 to 24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature, and the resulting precipitate is collected by filtration. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel to afford the desired 6-aryl-imidazo[2,1-b]thiazole derivative.

Modern Synthetic Approaches: Efficiency and Diversity

In recent years, there has been a shift towards the development of more efficient and diversity-oriented synthetic methods. These include one-pot syntheses and multi-component reactions (MCRs), which allow for the rapid generation of libraries of imidazo[2,1-b]thiazole derivatives from simple starting materials.

One-Pot Synthesis of 2,6-Diaryl-imidazo[2,1-b][1][2][3]thiadiazoles

A one-pot reaction for the synthesis of 2,6-diaryl-imidazo[2,1-b][1][2][3]thiadiazoles has been reported, starting from aromatic carboxylic acids and thiosemicarbazide.[4]

• Step 1: Formation of 2-amino-5-aryl-1,3,4-thiadiazole: An aromatic carboxylic acid is refluxed with thiosemicarbazide in the presence of a dehydrating agent like phosphorus oxychloride.[4]

• Step 2: Cyclization with α-haloketone: The in situ generated 2-amino-5-aryl-1,3,4-thiadiazole is then reacted with a substituted phenacyl bromide in refluxing ethanol to yield the final 2,6-diaryl-imidazo[2,1-b][1][2][3]thiadiazole.[4]

Caption: One-pot synthesis of 2,6-diaryl-imidazo[2,1-b][1][2][3]thiadiazoles.

II. Biological Activities and Therapeutic Potential

Imidazo[2,1-b]thiazole derivatives exhibit a remarkable breadth of biological activities, making them attractive candidates for drug development in various therapeutic areas.

Anticancer Activity

The anticancer potential of imidazo[2,1-b]thiazoles is the most extensively studied area. These compounds have demonstrated efficacy against a wide range of cancer cell lines, acting through diverse mechanisms of action.

Mechanisms of Anticancer Action:

• Kinase Inhibition: A significant number of imidazo[2,1-b]thiazole derivatives have been identified as potent inhibitors of various protein kinases that are crucial for cancer cell proliferation and survival. These include:

  • B-Raf Kinase: Derivatives have been developed as inhibitors of the B-Raf kinase, a key component of the MAPK signaling pathway, which is frequently mutated in melanoma and other cancers.[5]

  • Indoleamine 2,3-dioxygenase 1 (IDO1): This enzyme is involved in immune evasion by tumors, and its inhibition by imidazo[2,1-b]thiazole derivatives represents a promising immunotherapeutic strategy.[5]

  • Focal Adhesion Kinase (FAK): FAK is a non-receptor tyrosine kinase that plays a critical role in cell adhesion, migration, and survival. Imidazo[2,1-b]thiazole-based compounds have been investigated as FAK inhibitors.

  • Cyclooxygenase-2 (COX-2): Selective inhibition of COX-2 is a validated strategy for the treatment of inflammation and pain, and has also shown promise in cancer therapy. Imidazo[2,1-b]thiazole derivatives have been designed as potent and selective COX-2 inhibitors.[2]

• Tubulin Polymerization Inhibition: Several imidazo[2,1-b]thiazole derivatives have been shown to interfere with microtubule dynamics by inhibiting tubulin polymerization. This disruption of the cytoskeleton leads to cell cycle arrest in the G2/M phase and ultimately apoptosis.

• Induction of Apoptosis: Many anticancer imidazo[2,1-b]thiazole derivatives exert their cytotoxic effects by inducing programmed cell death, or apoptosis. This is often mediated through the activation of caspases and disruption of the mitochondrial membrane potential.[6]

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Protocols & Analytical Methods

Synthesis of Ethyl Imidazo[2,1-b]thiazole-6-carboxylate: A Detailed Protocol and Mechanistic Insight

Introduction

The imidazo[2,1-b]thiazole scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities, including anti-inflammatory, antibacterial, antiviral, and anticancer properties.[1][2][3][4] Its rigid, fused-ring structure provides a unique three-dimensional arrangement for interacting with biological targets. Ethyl imidazo[2,1-b]thiazole-6-carboxylate is a key intermediate in the synthesis of more complex derivatives, making a reliable and well-understood synthetic protocol for its preparation highly valuable for researchers in drug discovery and development.

This document provides a detailed, step-by-step protocol for the synthesis of Ethyl imidazo[2,1-b]thiazole-6-carboxylate. Beyond a simple recitation of steps, this guide delves into the mechanistic underpinnings of the reaction, offering insights into the rationale behind the chosen conditions and potential challenges, thereby empowering researchers to troubleshoot and adapt the procedure as needed.

Theoretical Principles and Reaction Mechanism

The synthesis of the imidazo[2,1-b]thiazole core is classically achieved through a condensation reaction that can be considered a variation of the well-established Hantzsch thiazole synthesis.[2][5][6] The reaction proceeds via the nucleophilic attack of the endocyclic nitrogen of a 2-aminothiazole derivative on an α-halocarbonyl compound, followed by intramolecular cyclization and dehydration.

In the specific case of Ethyl imidazo[2,1-b]thiazole-6-carboxylate, the synthesis involves the reaction between 2-aminothiazole and ethyl bromopyruvate.[7] The mechanism can be delineated as follows:

• Nucleophilic Attack: The exocyclic amino group of 2-aminothiazole is less nucleophilic than the endocyclic nitrogen due to resonance delocalization of its lone pair into the thiazole ring. Therefore, the initial step is the SN2 reaction where the more nucleophilic N-1 atom of the thiazole ring attacks the electrophilic carbon bearing the bromine atom in ethyl bromopyruvate. This forms a quaternary ammonium salt intermediate.

• Proton Transfer and Tautomerization: A proton is transferred from the exocyclic amino group to the carbonyl oxygen, facilitating tautomerization to an enol intermediate.

• Intramolecular Cyclization: The lone pair of the exocyclic amino group then attacks the electrophilic carbon of the enol, leading to the formation of a five-membered ring and a hydroxylated intermediate.

• Dehydration: The final step is the acid- or base-catalyzed dehydration of the hydroxyl group, resulting in the formation of the aromatic imidazo[2,1-b]thiazole ring system.

Experimental Workflow Diagram

Caption: Synthetic workflow for Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Detailed Experimental Protocol

This protocol is a synthesized procedure based on common practices for similar transformations.[8][9] Researchers should adapt it based on their specific laboratory conditions and analytical findings.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
2-Aminothiazole	≥98%	Sigma-Aldrich or equivalent
Ethyl bromopyruvate	95%	Sigma-Aldrich or equivalent	Lachrymator, handle in a fume hood.
Ethanol (EtOH)	Anhydrous	Standard laboratory grade
Sodium Bicarbonate (NaHCO₃)	Saturated aqueous solution
Ethyl Acetate (EtOAc)	ACS grade	For extraction and chromatography.
Hexanes	ACS grade	For chromatography.
Anhydrous Sodium Sulfate (Na₂SO₄)	For drying.
Silica Gel	230-400 mesh	For column chromatography.

Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 2-aminothiazole (1.0 g, 10.0 mmol) in 30 mL of anhydrous ethanol.

• Addition of Reagent: To the stirred solution, add ethyl bromopyruvate (1.95 g, 10.0 mmol) dropwise at room temperature. The addition should be performed carefully as the reaction can be exothermic.

• Reaction: Heat the reaction mixture to reflux (approximately 78 °C) and maintain it under reflux with continuous stirring for 12-24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexanes (e.g., 1:1 v/v) as the eluent.

• Work-up: a. After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature. b. Slowly add a saturated aqueous solution of sodium bicarbonate to neutralize the hydrobromic acid formed during the reaction until the effervescence ceases. c. Remove the ethanol under reduced pressure using a rotary evaporator. d. To the resulting aqueous residue, add 50 mL of ethyl acetate and transfer the mixture to a separatory funnel. e. Extract the aqueous layer with ethyl acetate (3 x 30 mL). f. Combine the organic layers and wash them with brine (2 x 20 mL). g. Dry the combined organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: a. Purify the crude product by flash column chromatography on silica gel.[1] b. The column should be packed using a slurry of silica gel in hexanes. c. The crude product is loaded onto the column, and the product is eluted using a gradient of ethyl acetate in hexanes (e.g., starting from 10% ethyl acetate and gradually increasing to 50%). d. Collect the fractions containing the desired product (identified by TLC) and combine them. e. Evaporate the solvent under reduced pressure to yield Ethyl imidazo[2,1-b]thiazole-6-carboxylate as a solid.

Characterization

The identity and purity of the final product should be confirmed by standard analytical techniques, including:

• ¹H NMR (Proton Nuclear Magnetic Resonance): To confirm the chemical structure and the absence of impurities.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To further confirm the carbon framework of the molecule.

• MS (Mass Spectrometry): To determine the molecular weight of the product.

• Melting Point: To assess the purity of the crystalline solid.

Troubleshooting and Key Considerations

• Byproduct Formation: The reaction between 2-aminothiazole and ethyl bromopyruvate can sometimes lead to the formation of byproducts.[7] Careful control of reaction conditions and thorough purification are crucial.

• Purity of Starting Materials: The purity of 2-aminothiazole and ethyl bromopyruvate is critical for obtaining a high yield of the desired product.

• Monitoring the Reaction: Regular monitoring by TLC is essential to determine the optimal reaction time and prevent the formation of degradation products.

• Alternative Solvents: While ethanol is commonly used, other polar aprotic solvents like acetonitrile or N,N-dimethylformamide (DMF) can also be employed, potentially affecting the reaction rate and yield.[10]

Conclusion

The synthesis of Ethyl imidazo[2,1-b]thiazole-6-carboxylate is a robust and reproducible procedure that provides access to a valuable building block for the development of novel therapeutic agents. By understanding the underlying reaction mechanism and paying close attention to the experimental details outlined in this protocol, researchers can confidently prepare this important intermediate for their drug discovery programs.

References

• One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalyts. MDPI. Available from: [Link]

• Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas. National Institutes of Health. Available from: [Link]

• Reaction mechanism of formation of imidazo[2,1-b][1][11][12]thiadiazoles. ResearchGate. Available from: [Link]

• Synthesis of ethyl imidazo[2,1‐b]thiazole‐6‐yl acetate. ResearchGate. Available from: [Link]

• Synthesis of imidazo[2,1-b]thiazoles. ResearchGate. Available from: [Link]

• New Insights on the Reaction of 2-Aminothiazole with Ethyl Bromopyruvate for the Synthesis of 6-Ethoxycarbonylimidazothiazole. Crystal Structure of 5-Acetyl-6-ethoxycarbonylimidazo[2,1-b]thiazole and 2-Ethoxycarbonyl-2-hydroxy-7-oxothiazole[2,3-b]pyrimido[2,3-d]furan. Royal Society of Chemistry. Available from: [Link]

• Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. MDPI. Available from: [Link]

• New imidazo[2,1-b]thiazole-based aryl hydrazones: unravelling their synthesis and antiproliferative and apoptosis-inducing potential. Royal Society of Chemistry. Available from: [Link]

• Design, synthesis and biological evaluation of benzo [d]imidazo [2,1-b] thiazole and imidazo [2,1. Research Square. Available from: https://www.researchsquare.com/article/rs-497679/v1
• CN108218809B - Synthetic method of medicine intermediate 2-aminothiazole-4-ethyl formate. Google Patents.

• Synthesis and Evaluation of the 2-Aminothiazoles as Anti-Tubercular Agents. National Institutes of Health. Available from: [Link]

• Thiazole synthesis. Organic Chemistry Portal. Available from: [Link]

• Design and synthesis of novel Imidazo[2,1-b]thiazole derivatives as potent antiviral and antimycobacterial agents. National Institutes of Health. Available from: [Link]

• Hantzsch Thiazole Synthesis. SynArchive. Available from: [Link]

• Synthesis of 2‐Aminothiazole Derivatives in Easy Two‐Step, One‐Pot Reaction. ResearchGate. Available from: [Link]

• Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors. National Institutes of Health. Available from: [Link]

• One-Pot Synthesis of Thiazoles via Hantzsch Thiazole Reaction and Their Antimicrobial Activity. Asian Journal of Chemistry. Available from: [Link]

• New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies. PubMed. Available from: [Link]

• Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Acta Chimica Slovenica. Available from: [Link]

• Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b] Thiazole Derivatives as Selective COX-2 Inhibitors. Brieflands. Available from: [Link]

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• 7. New Insights on the Reaction of 2-Aminothiazole with Ethyl Bromopyruvate for the Synthesis of 6-Ethoxycarbonylimidazothiazole. Crystal Structure of 5-Acetyl-6-ethoxycarbonylimidazo[2,1-b]thiazole and 2-Ethoxycarbonyl-2-hydroxy-7-oxothiazole[2,3-b]pyrimido[2,3-d]furan - Journal of Chemical Research, Synopses (RSC Publishing) [pubs.rsc.org]
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purification of Ethyl imidazo[2,1-b]thiazole-6-carboxylate by column chromatography

Application Note & Protocol

High-Purity Isolation of Ethyl Imidazo[2,1-b]thiazole-6-carboxylate via Automated Flash Column Chromatography

Abstract

The imidazo[2,1-b]thiazole scaffold is a privileged heterocyclic system in medicinal chemistry, serving as the core for numerous compounds with diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] The synthesis of derivatives such as Ethyl Imidazo[2,1-b]thiazole-6-carboxylate often results in crude products containing starting materials, by-products, and other impurities. Achieving high purity is paramount for subsequent biological screening and drug development activities. This application note provides a detailed, field-proven protocol for the purification of Ethyl Imidazo[2,1-b]thiazole-6-carboxylate using silica gel column chromatography. The methodology emphasizes a systematic approach, beginning with mobile phase optimization via Thin-Layer Chromatography (TLC) to ensure a robust and reproducible separation.

Principle of Separation: Normal-Phase Chromatography

This protocol employs normal-phase flash column chromatography, a cornerstone technique in synthetic chemistry. The separation principle is based on the differential partitioning of the analyte and impurities between a polar stationary phase and a less polar mobile phase.

• Stationary Phase: Silica gel (SiO₂) is used as the stationary phase. Its surface is rich in polar silanol (Si-OH) groups, making it highly acidic.[4] These groups interact strongly with polar compounds through hydrogen bonding and dipole-dipole interactions.

• Mobile Phase: A binary solvent system, typically a mixture of a non-polar solvent (e.g., hexane) and a more polar solvent (e.g., ethyl acetate), is used as the mobile phase.[5][6]

• Mechanism: The crude sample is introduced at the top of the column. As the mobile phase flows through, components of the mixture engage in a continuous process of adsorption to the silica gel and desorption back into the mobile phase. Less polar compounds have a weaker affinity for the silica gel and spend more time in the mobile phase, thus eluting from the column faster. More polar compounds are retained longer on the stationary phase and elute later. By carefully selecting the polarity of the mobile phase, a high-resolution separation can be achieved.

Part I: Mobile Phase Optimization via Thin-Layer Chromatography (TLC)

The selection of an appropriate solvent system is the most critical factor for successful column chromatography.[7] TLC is an indispensable preliminary technique used to rapidly screen various solvent systems and predict the separation behavior on a column. The goal is to find a solvent mixture that provides a retention factor (Rƒ) for the target compound in the range of 0.25 to 0.35 .[7] This Rƒ value ensures that the compound interacts sufficiently with the stationary phase for effective separation from impurities, without requiring excessively long elution times.

Materials for TLC

• Crude Ethyl Imidazo[2,1-b]thiazole-6-carboxylate

• TLC plates (Silica Gel 60 F254)

• TLC developing chambers

• Capillary spotters

• Solvents: Hexane (or Petroleum Ether), Ethyl Acetate (EtOAc)

• Visualization aid: UV lamp (254 nm)

Step-by-Step TLC Protocol

• Sample Preparation: Dissolve a small amount of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or ethyl acetate) to create a dilute solution.

• Spotting: Using a capillary spotter, carefully apply a small spot of the prepared sample onto the baseline of a TLC plate (approx. 1 cm from the bottom). Keep the spot as small as possible to prevent band broadening.

• Developing: Prepare several TLC chambers with different ratios of Hexane:EtOAc (e.g., 9:1, 8:2, 7:3, 6:4). Place a filter paper inside each chamber to ensure solvent vapor saturation.

• Elution: Place the spotted TLC plates into the chambers, ensuring the baseline is above the solvent level. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualization & Rƒ Calculation: Remove the plates, mark the solvent front immediately, and allow them to dry. Visualize the spots under a UV lamp (254 nm). Calculate the Rƒ value for the target compound in each solvent system using the formula: Rƒ = (Distance traveled by the spot) / (Distance traveled by the solvent front)

Data Interpretation and Selection

Summarize the results in a table to facilitate comparison. The ideal solvent system will clearly separate the target compound from impurities and yield an Rƒ value between 0.25 and 0.35.

Trial	Solvent System (Hexane:EtOAc)	Rƒ of Target Compound	Observations (Separation from Impurities)
1	9:1	0.10	Poor movement from the baseline.
2	8:2	0.21	Some separation, but still too retained.
3	7:3	0.32	Good separation from baseline and upper impurities.
4	6:4	0.45	Compound moving too fast, poor separation.

Part II: Flash Column Chromatography Protocol

This protocol details the purification of the crude product using a standard flash column chromatography setup.

Materials and Equipment

• Glass chromatography column

• Silica gel (230-400 mesh)

• Optimal mobile phase (7:3 Hexane:EtOAc, as determined by TLC)

• Crude Ethyl Imidazo[2,1-b]thiazole-6-carboxylate

• Inert adsorbent (e.g., Celite® or a small amount of silica gel) for dry loading

• Collection vessels (test tubes or flasks)

• Rotary evaporator

Step-by-Step Purification Protocol

• Column Packing (Slurry Method):

  • Secure the column in a vertical position. Add a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand.

  • In a separate beaker, prepare a slurry of silica gel in the least polar solvent (Hexane). The consistency should be pourable but not overly dilute.

  • Pour the slurry into the column. Gently tap the sides of the column to ensure even packing and dislodge any air bubbles.

  • Open the stopcock to drain the excess solvent, ensuring the top of the silica bed does not run dry. Add another thin layer of sand on top of the silica bed to prevent disturbance during solvent addition.

  • Equilibrate the column by passing 2-3 column volumes of the chosen mobile phase (7:3 Hexane:EtOAc) through the packed silica gel.

• Sample Preparation and Loading (Dry Loading):

  • Rationale: Dry loading is superior for samples that are not highly soluble in the mobile phase, as it prevents band broadening and ensures a more uniform application onto the column.

  • Dissolve the crude product in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (approx. 1-2 times the weight of the crude product) to this solution.

  • Remove the solvent completely using a rotary evaporator until a fine, free-flowing powder is obtained.

  • Carefully apply this powder as an even layer on top of the sand at the head of the column.

• Elution and Fraction Collection:

  • Carefully add the mobile phase to the column, taking care not to disturb the sample layer.

  • Apply gentle positive pressure (using a pump or compressed air) to achieve a steady flow rate.

  • Begin collecting fractions immediately. The size of the fractions depends on the column size and the separation difficulty.

  • Monitor the elution process by spotting fractions onto TLC plates and visualizing them under UV light.

• Post-Purification Analysis:

  • Analyze the collected fractions by TLC, using the same mobile phase.

  • Identify and combine all fractions that contain the pure target compound.

  • Remove the solvent from the pooled fractions using a rotary evaporator to yield the purified Ethyl Imidazo[2,1-b]thiazole-6-carboxylate as a solid or oil.

  • Confirm the purity and identity of the final product using analytical techniques such as NMR, LC-MS, and melting point determination.

Workflow Visualization

The following diagram outlines the complete purification workflow, from initial analysis to the final pure compound.

Caption: Workflow for the purification of Ethyl Imidazo[2,1-b]thiazole-6-carboxylate.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Separation / Overlapping Bands	Incorrect mobile phase polarity.	Re-optimize the mobile phase using TLC. Try a less polar solvent system to increase retention and improve separation.
Column was overloaded with crude sample.	Use a larger column or reduce the amount of sample loaded. A general rule is 1g of sample per 20-100g of silica.
Cracked or Channeled Column Bed	Column bed ran dry during packing or elution.	Ensure the silica bed is always covered with solvent. Pack the column carefully to avoid air pockets.
Thermal shock from exothermic solvent mixing.	Pre-mix solvents before adding to the column, especially when using methanol.
Compound Won't Elute	Mobile phase is not polar enough.	Gradually increase the polarity of the mobile phase (gradient elution). A small percentage of methanol can be added.
Compound may be reacting with the acidic silica gel.	Consider using a different stationary phase like alumina or adding a small amount (0.1-1%) of triethylamine to the mobile phase to neutralize the silica.[4][10]
Streaking on TLC / Tailing on Column	Sample is too concentrated or acidic/basic.	Spot a more dilute sample on TLC. For column, add a modifier like triethylamine (for bases) or acetic acid (for acids) to the mobile phase.

References

• Column Chromatography Notes. (n.d.). Membrane Solutions.
• Column Chromatography and Related Products. (n.d.). Sigma-Aldrich.
• Chromatography: Solvent Systems For Flash Column. (n.d.). University of Rochester, Department of Chemistry.
• Synthesis of ethyl imidazo[2,1‐b]thiazole‐6‐yl acetate. (n.d.). ResearchGate.
• How To Choose Solvent System For Column Chromatography? (2025, January 16). Chemistry For Everyone.
• How can I select the solvent system for column chromatography? (2015, June 18). ResearchGate.
• Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]. (n.d.). PubMed Central.
• Design, synthesis and biological evaluation of benzo [d]imidazo [2,1-b] thiazole and imidazo [2,1. (n.d.). [Source Not Available].
• One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalyts. (n.d.). MDPI.
• Urea Hydrogen Peroxide and Ethyl Lactate, an Eco-Friendly Combo System in the Direct C(sp2)–H Bond Selenylation of Imidazo[2,1-b]thiazole and Related Structures. (n.d.). PMC - NIH.
• A Review On Imidazo[2,1-b]Thiazole Based Heterocyclic Nucleus As Anticancer Properties. (2024, May). YMER.
• From Bench to Bedside: What Do We Know about Imidazothiazole Derivatives So Far? (2023, June 28). [Source Not Available].othiazole Derivatives So Far? (2023, June 28). [Source Not Available].

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Application Note: A Practical Guide to the Recrystallization of Ethyl Imidazo[2,1-b]thiazole-6-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This comprehensive guide details the effective purification of Ethyl imidazo[2,1-b]thiazole-6-carboxylate via recrystallization. As a Senior Application Scientist, this document moves beyond a simple set of instructions to provide a thorough understanding of the principles, procedural nuances, and critical parameters that ensure the attainment of high-purity material essential for research and development. The imidazo[2,1-b]thiazole scaffold is a cornerstone in medicinal chemistry, recognized for its broad spectrum of biological activities.[1] Consequently, obtaining this ethyl ester derivative in a highly purified form is a critical prerequisite for reliable biological screening and further synthetic elaboration.

The Imperative of Purity: Why Recrystallization Matters

Foundational Principles of Recrystallization

The success of recrystallization hinges on the principle of differential solubility. An ideal solvent will dissolve the compound sparingly or not at all at room temperature but will readily dissolve it at an elevated temperature, typically the solvent's boiling point. As the saturated hot solution is allowed to cool, the solubility of the compound decreases, leading to the formation of a supersaturated solution from which the pure compound crystallizes, leaving impurities behind in the mother liquor.

For Ethyl imidazo[2,1-b]thiazole-6-carboxylate, a heterocyclic ester, the choice of solvent is paramount. The presence of the ester functional group and the nitrogen-containing heterocyclic core suggests that polar protic and polar aprotic solvents are likely candidates. Based on literature precedents for similar imidazo[2,1-b]thiazole derivatives, ethanol emerges as a primary candidate for single-solvent recrystallization.[2] Additionally, solvent mixtures, such as ethyl acetate and a non-polar solvent like hexane, are commonly employed in the purification of related compounds and represent a viable two-solvent recrystallization strategy.[3][4]

Protocol 1: Single-Solvent Recrystallization from Ethanol

This protocol is the recommended starting point for the purification of Ethyl imidazo[2,1-b]thiazole-6-carboxylate, given the frequent success of ethanol in recrystallizing analogous structures.

Materials and Equipment:

• Crude Ethyl imidazo[2,1-b]thiazole-6-carboxylate

• Ethanol (reagent grade)

• Erlenmeyer flask

• Hot plate with magnetic stirring capabilities

• Condenser

• Buchner funnel and flask

• Filter paper

• Spatula

• Ice bath

Step-by-Step Methodology:

• Initial Dissolution: Place the crude Ethyl imidazo[2,1-b]thiazole-6-carboxylate into an Erlenmeyer flask of appropriate size. Add a magnetic stir bar. To this, add a minimal amount of ethanol, just enough to create a slurry.

• Heating to Dissolution: Gently heat the mixture on a hot plate with stirring. Add ethanol portion-wise while heating, allowing the solvent to reach its boiling point between additions. Continue adding ethanol until the solid completely dissolves. It is crucial to use the minimum amount of hot solvent necessary to achieve complete dissolution to ensure a good yield upon cooling.

• Hot Filtration (Optional): If insoluble impurities are present in the hot solution, perform a hot gravity filtration. This involves quickly filtering the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step prevents premature crystallization on the filter paper.

• Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of large, well-defined crystals, which are less likely to occlude impurities. Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any residual mother liquor containing impurities. It is critical to use cold solvent for washing to minimize the loss of the purified product.

• Drying: Dry the crystals thoroughly. This can be achieved by leaving them under vacuum on the Buchner funnel for a period, followed by further drying in a desiccator or a vacuum oven at a temperature well below the compound's melting point. A related compound, ethyl 3-methyl-imidazo[2,1-b]thiazole-4-carboxylate, has a reported melting point of 98 °C, which can serve as a preliminary guide.[5]

Protocol 2: Two-Solvent Recrystallization using Ethyl Acetate and Hexane

This method is an excellent alternative if the single-solvent recrystallization with ethanol does not yield satisfactory results or if the impurities have similar solubility profiles in ethanol. This technique utilizes a solvent in which the compound is soluble (ethyl acetate) and a miscible "anti-solvent" in which it is insoluble (hexane).[3][4]

Materials and Equipment:

• Crude Ethyl imidazo[2,1-b]thiazole-6-carboxylate

• Ethyl acetate (reagent grade)

• Hexane (reagent grade)

• Erlenmeyer flask

• Hot plate with magnetic stirring capabilities

• Condenser

• Buchner funnel and flask

• Filter paper

• Spatula

• Ice bath

Step-by-Step Methodology:

• Dissolution in the "Good" Solvent: Dissolve the crude product in a minimal amount of hot ethyl acetate in an Erlenmeyer flask with stirring.

• Addition of the "Anti-Solvent": While the solution is still hot, slowly add hexane dropwise until the solution becomes faintly turbid (cloudy), indicating the point of saturation.

• Re-dissolution: Add a few drops of hot ethyl acetate to redissolve the precipitate and obtain a clear solution.

• Cooling and Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath to induce crystallization.

• Isolation and Washing: Collect the crystals by vacuum filtration and wash them with a small amount of a cold mixture of ethyl acetate and hexane (in the same approximate ratio as the final recrystallization mixture).

• Drying: Dry the purified crystals as described in the single-solvent protocol.

Data Summary and Expected Outcomes

Parameter	Protocol 1: Ethanol	Protocol 2: Ethyl Acetate/Hexane
Solvent System	Single Solvent	Two-Solvent
Primary Solvent	Ethanol	Ethyl Acetate
Anti-Solvent	N/A	Hexane
Expected Purity	High	High
Crystal Morphology	Dependent on cooling rate	Dependent on cooling rate
Key Advantage	Simplicity and effectiveness for many imidazothiazoles.[2]	Effective for a wider range of impurities.[3][4]

Visualizing the Recrystallization Workflow

Caption: Workflow for the Recrystallization of Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Troubleshooting Common Recrystallization Issues

• Oiling Out: If the compound separates as an oil instead of crystals, it may be due to a high concentration of impurities or the melting point of the compound being lower than the boiling point of the solvent. To remedy this, try using a larger volume of solvent, a lower-boiling point solvent, or a different solvent system altogether.

• No Crystal Formation: If crystals do not form upon cooling, the solution may not be saturated. Try evaporating some of the solvent to increase the concentration of the compound. Scratching the inside of the flask with a glass rod at the meniscus can also induce crystallization by providing a surface for nucleation. Seeding the solution with a small crystal of the pure compound, if available, is also a highly effective method.

• Low Recovery: This can result from using too much solvent during dissolution or washing the crystals with a solvent that is not sufficiently cold. Ensure the minimum amount of hot solvent is used and that the washing solvent is ice-cold.

Conclusion

The recrystallization methods outlined in this application note provide robust and reliable protocols for the purification of Ethyl imidazo[2,1-b]thiazole-6-carboxylate. By understanding the underlying principles and carefully controlling the experimental parameters, researchers can consistently obtain high-purity material, which is fundamental for advancing research in medicinal chemistry and drug development. The choice between a single-solvent or two-solvent system will depend on the specific impurity profile of the crude product, and empirical evaluation is always recommended to achieve optimal results.

References

• ChemBK. Imidazo[2,1-b]thiazole-5-carboxylic acid, 6-methyl-, ethyl ester. [Link]

• Patel, K. D., et al. (2017). Microwave-assisted green synthesis of new imidazo[2,1-b]thiazole derivatives and their antimicrobial, antimalarial, and antitubercular activities. ResearchGate. [Link]

• Paolini, J. P., & Lendvay, L. J. (1968). Investigations in Heterocycles. III. Imidazo and Imidazolino[2,1-b]thiazolium Compounds. Journal of Medicinal Chemistry, 11(5), 1033-1036. [Link]

• Design, synthesis and biological evaluation of benzo [d]imidazo [2,1-b] thiazole and imidazo [2,1-b]thiazole carboxamide triazole derivatives as antimycobacterial agents. RSC Publishing. [Link]

• One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalyts. MDPI. [Link]

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• Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. National Institutes of Health. [Link]

• Li, Y., & Wang, J. (2025). The crystal structure of ethyl 6-(2-nitrophenyl)imidazo[2,1-b]thiazole-3-carboxylate, C14H11N3O4S. Zeitschrift für Kristallographie - New Crystal Structures, 240(3), 479-481. [Link]

• Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b] - PubMed Central. [Link]

• Noorizadeh, H., et al. (2018). Synthesis of Some Novel Fused Imidazo [2, 1-b][5][6] Thiazole and Imidazo [2, 1-b] Thiazolo [5, 4-d] Isoxazole Derivatives. ResearchGate. [Link]

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Application Note &amp; Protocols: A Comprehensive Guide to the Analytical Characterization of Ethyl imidazo[2,1-b]thiazole-6-carboxylate

Abstract and Introduction

The imidazo[2,1-b]thiazole scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of compounds with a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3] Ethyl imidazo[2,1-b]thiazole-6-carboxylate is a key synthetic intermediate used in the development of novel therapeutic agents.[4] Its precise structural confirmation and purity assessment are non-negotiable prerequisites for its use in drug discovery and development, ensuring the reliability and reproducibility of biological data.

This guide provides a multi-faceted analytical strategy for the comprehensive characterization of Ethyl imidazo[2,1-b]thiazole-6-carboxylate. We detail a suite of orthogonal analytical techniques, explaining the causality behind their application and providing step-by-step protocols. This integrated workflow ensures the unambiguous confirmation of molecular structure, molecular weight, functional group identity, and purity, establishing a validated analytical foundation for researchers, scientists, and drug development professionals.

Foundational Structure Elucidation

The primary objective is to confirm that the synthesized molecule is indeed Ethyl imidazo[2,1-b]thiazole-6-carboxylate. This is achieved by combining data from Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Fourier-Transform Infrared (FT-IR) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Structural Blueprint

NMR spectroscopy is the cornerstone of molecular structure elucidation in organic chemistry. By probing the magnetic properties of atomic nuclei (primarily ¹H and ¹³C), it provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms within a molecule. For Ethyl imidazo[2,1-b]thiazole-6-carboxylate, ¹H and ¹³C NMR are indispensable for confirming the integrity of the heterocyclic core and the presence of the ethyl ester substituent.[5][6]

Based on the known chemical principles and data from analogous structures[5][7][8], the following spectral data are anticipated.

Table 1: Predicted ¹H and ¹³C NMR Data for Ethyl imidazo[2,1-b]thiazole-6-carboxylate in CDCl₃

Assignment	¹H NMR (400 MHz)	¹³C NMR (101 MHz)
H-2	δ 7.2-7.4 ppm (d, J ≈ 4.5 Hz)	δ 115-118 ppm
H-3	δ 7.7-7.9 ppm (d, J ≈ 4.5 Hz)	δ 125-128 ppm
H-5	δ 8.0-8.2 ppm (s)	δ 130-135 ppm
-OCH₂CH₃	δ 4.2-4.4 ppm (q, J ≈ 7.1 Hz)	δ 60-62 ppm
-OCH₂CH₃	δ 1.3-1.5 ppm (t, J ≈ 7.1 Hz)	δ 14-15 ppm
C=O (Ester)	-	δ 162-165 ppm
C-5	-	δ 145-148 ppm
C-7a (bridgehead)	-	δ 150-153 ppm

d = doublet, t = triplet, q = quartet, s = singlet, J = coupling constant in Hz.

• Sample Preparation: Accurately weigh 5-10 mg of the dried sample and dissolve it in approximately 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrumentation: Use a 400 MHz (or higher) NMR spectrometer.[5]

• Tuning and Shimming: Tune the probe for ¹H and ¹³C frequencies and perform automated or manual shimming to optimize magnetic field homogeneity.

• ¹H NMR Acquisition: Acquire the proton spectrum using a standard pulse sequence. A spectral width of 16 ppm, an acquisition time of at least 2 seconds, and a relaxation delay of 1-2 seconds are typical starting parameters.

• ¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence (e.g., zgpg30). A spectral width of 240 ppm and a longer relaxation delay (e.g., 2-5 seconds) are generally required.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Calibrate the ¹H spectrum to the TMS signal at 0.00 ppm and the ¹³C spectrum to the CDCl₃ solvent peak at 77.16 ppm.[9]

Mass Spectrometry (MS): Molecular Weight Verification

Mass spectrometry provides the exact molecular weight of the compound, offering definitive proof of its elemental composition. High-Resolution Mass Spectrometry (HRMS) is particularly powerful, capable of distinguishing between compounds with the same nominal mass.[7][10] Electrospray Ionization (ESI) is a soft ionization technique ideal for this class of molecule, typically yielding the protonated molecular ion [M+H]⁺.[1][5]

Table 2: High-Resolution Mass Spectrometry Data

Parameter	Value
Molecular Formula	C₈H₈N₂O₂S
Exact Mass	196.0306 Da
Expected Ion (ESI+)	[M+H]⁺
Calculated m/z	197.0384

• Sample Preparation: Prepare a stock solution of the compound in methanol or acetonitrile at 1 mg/mL. Further dilute to a final concentration of 1-10 µg/mL using the initial mobile phase composition.

• Instrumentation: Use an HPLC system coupled to a Q-TOF (Quadrupole Time-of-Flight) or Orbitrap mass spectrometer equipped with an ESI source.

• Chromatography (Optional but Recommended): Perform a rapid chromatographic separation using a C18 column (e.g., 50 mm x 2.1 mm, 3.5 µm) with a mobile phase gradient of water and acetonitrile (both containing 0.1% formic acid) to ensure the analyzed peak is the compound of interest.

• MS Acquisition: Acquire data in positive ion mode over a mass range of m/z 100-500.

• Data Analysis: Extract the mass spectrum for the chromatographic peak corresponding to the compound. The measured m/z of the most abundant ion should match the calculated value for [M+H]⁺ within a 5 ppm mass accuracy tolerance.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Functional Group Fingerprinting

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule by measuring its absorption of infrared radiation. For Ethyl imidazo[2,1-b]thiazole-6-carboxylate, FT-IR is used to confirm the presence of the critical ester carbonyl group and the characteristic vibrations of the heterocyclic ring system.[10][11][12]

Table 3: Characteristic FT-IR Peaks

Wavenumber (cm⁻¹)	Functional Group	Vibration Type
~3100-3000	Aromatic C-H	Stretch
~2980-2900	Aliphatic C-H (ethyl)	Stretch
~1715-1730	C=O (Ester)	Stretch
~1600-1450	C=C and C=N	Ring Stretch
~1250-1100	C-O (Ester)	Stretch
~700-600	C-S	Stretch

• Instrumentation: Use an FT-IR spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

• Background Scan: Clean the ATR crystal with isopropanol and acquire a background spectrum of the empty crystal.

• Sample Analysis: Place a small amount (a few milligrams) of the solid sample directly onto the ATR crystal, ensuring good contact using the pressure clamp.

• Acquisition: Collect the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹ over a range of 4000-400 cm⁻¹.

• Data Processing: The software will automatically ratio the sample spectrum against the background to produce the final absorbance or transmittance spectrum.

Purity Assessment and Quantification

Confirming the purity of a compound is as crucial as confirming its identity. High-Performance Liquid Chromatography (HPLC) is the industry-standard technique for this purpose.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) separates compounds based on their hydrophobicity. It is an exceptionally precise method for determining the purity of a sample (as a percentage of the total peak area) and can be developed into a quantitative assay to determine concentration.[6][13]

• Instrumentation: An HPLC system with a UV-Vis detector, autosampler, and a C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) or Formic Acid in Water.

  • Mobile Phase B: 0.1% TFA or Formic Acid in Acetonitrile.

• Method Parameters:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection Wavelength: 254 nm (or a wavelength determined by UV-Vis spectral scan).

  • Gradient: 10% to 90% B over 20 minutes, hold at 90% B for 5 minutes, then return to 10% B and equilibrate for 5 minutes.

• Sample Preparation: Dissolve the sample in a 50:50 mixture of acetonitrile and water to a concentration of approximately 0.5 mg/mL.

• Analysis: Inject the sample and integrate all peaks detected. Purity is calculated as the area of the main peak divided by the total area of all peaks, expressed as a percentage.

Table 4: Typical HPLC Method Parameters

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Column Temp.	30 °C
Injection Vol.	10 µL

Definitive Solid-State Characterization

While the combination of spectroscopic and chromatographic techniques provides overwhelming evidence for the compound's identity and purity, single-crystal X-ray crystallography offers the ultimate, unambiguous proof of molecular structure.

Single-Crystal X-ray Crystallography

This technique determines the precise three-dimensional arrangement of atoms in a crystalline solid by analyzing the diffraction pattern of X-rays passing through a single crystal. It provides exact bond lengths, bond angles, and information about intermolecular interactions in the solid state.[14][15]

• Crystal Growth: High-quality single crystals are paramount. This is typically achieved by slow evaporation of a saturated solution of the compound. Solvents like ethyl acetate, hexane, or their mixtures are common choices.[15]

• Crystal Mounting: A suitable crystal (typically <0.5 mm in all dimensions) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in an X-ray diffractometer and cooled under a stream of nitrogen gas (e.g., to 170 K) to minimize thermal vibrations.[15] X-ray diffraction data are collected over a range of orientations.

• Structure Solution and Refinement: Specialized software is used to process the diffraction data, solve the phase problem, and build an initial molecular model. This model is then refined to best fit the experimental data, yielding the final crystal structure.[15]

Integrated Analytical Workflow

No single technique is sufficient for full characterization. The strength of this analytical approach lies in the integration of orthogonal data, where each result corroborates the others, building a self-validating system.

Figure 1. Integrated workflow for the synthesis and characterization of a target compound.

Figure 2. Logical relationship of how data from different techniques validate the compound.

Conclusion

The analytical characterization of Ethyl imidazo[2,1-b]thiazole-6-carboxylate requires a systematic and multi-technique approach. The protocols and workflows detailed in this guide provide a robust framework for establishing the identity, structure, and purity of this important synthetic intermediate. Adherence to these methods ensures the generation of high-quality, reliable data, which is fundamental to the integrity of any subsequent research and development activities.

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• Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]

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• Samala, S., et al. (2022). Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole and imidazo-[2,1-b]-thiazole carboxamide triazole derivatives as antimycobacterial agents. RSC Advances, 12(35), 22385-22401. Available from: [Link]

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• ResearchGate. (2018). Synthesis and Biological Evaluation New Imidazo[2,1-b]thiazoles.

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• MDPI. (n.d.). One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalysts. Retrieved from [Link]

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• BLDpharm. (n.d.). 349480-76-8|Ethyl imidazo[2,1-b]thiazole-2-carboxylate.

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• ChemicalBook. (n.d.). Imidazo[2,1-b][1][17]thiazole-6-carboxylic acid. Retrieved from ChemicalBook.

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Application Notes and Protocols for the In Vitro Anticancer Screening of Ethyl Imidazo[2,1-b]thiazole-6-carboxylate

Introduction

The imidazo[2,1-b]thiazole scaffold represents a class of heterocyclic compounds of significant interest in medicinal chemistry due to its broad spectrum of pharmacological activities.[1][2] Several derivatives have demonstrated potent antiproliferative effects against a range of human cancer cell lines, acting through diverse mechanisms such as kinase inhibition and disruption of microtubule polymerization.[1][3] Ethyl imidazo[2,1-b]thiazole-6-carboxylate is a member of this promising family. A rigorous and systematic in vitro screening process is the foundational step to characterize its potential as a novel anticancer agent.[4]

This document provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals to conduct a primary in vitro anticancer evaluation of Ethyl imidazo[2,1-b]thiazole-6-carboxylate. The protocols herein are designed not merely as a series of steps, but as a logical, self-validating workflow, moving from broad cytotoxicity assessment to the elucidation of potential mechanisms of action, such as cell cycle arrest and apoptosis induction.

Part 1: Foundational Workflow for Anticancer Screening

The initial screening cascade is designed to efficiently determine the cytotoxic potential of the test compound and then to investigate the primary cellular response to treatment. This multi-assay approach provides a robust preliminary dataset for go/no-go decisions in a drug discovery pipeline.

Caption: Experimental workflow for in vitro anticancer screening.

Part 2: Primary Cytotoxicity Screening - Sulforhodamine B (SRB) Assay

Scientific Rationale: The initial goal is to quantify the cytotoxic or cytostatic effect of the compound across a panel of cancer cell lines. The Sulforhodamine B (SRB) assay is selected for its reliability and robustness.[5][6] Unlike metabolic assays (e.g., MTT), the SRB assay quantifies total cellular protein content, which is less susceptible to interference from compounds that may alter cellular metabolism without being cytotoxic.[6] This method provides a stoichiometric measure of cell mass, making it a stable endpoint for cytotoxicity screening.[5]

Protocol 1: SRB Cytotoxicity Assay

This protocol is optimized for adherent cells in a 96-well format.

Materials:

• Selected human cancer cell lines (e.g., MCF-7, NCI-H460, SF-268)[7][8]

• Complete culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

• Ethyl imidazo[2,1-b]thiazole-6-carboxylate (Test Compound)

• DMSO (Vehicle)

• Doxorubicin (Positive Control)

• Trichloroacetic acid (TCA), cold 10% (w/v)

• Sulforhodamine B (SRB) solution, 0.4% (w/v) in 1% acetic acid

• Wash solution: 1% (v/v) acetic acid

• Solubilization buffer: 10 mM Tris base solution, pH 10.5

Procedure:

• Cell Seeding:

  • Harvest exponentially growing cells and determine cell viability (e.g., via Trypan Blue exclusion).[5]

  • Seed 100 µL of cell suspension into each well of a 96-well plate at a pre-optimized density (typically 5,000-10,000 cells/well).

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of the test compound in complete culture medium from a DMSO stock. Ensure the final DMSO concentration in all wells (including vehicle control) is consistent and non-toxic (typically ≤ 0.5%).

  • Remove the medium and add 100 µL of fresh medium containing the test compound at various concentrations (e.g., 0.1 to 100 µM).

  • Include wells for:

    • Vehicle Control: Cells treated with medium containing the same final concentration of DMSO.

    • Positive Control: Cells treated with a known cytotoxic agent like Doxorubicin.

    • Blank: Medium only, for background subtraction.

  • Incubate the plate for 72 hours at 37°C, 5% CO₂.

• Cell Fixation:

  • After incubation, gently add 100 µL of cold 10% TCA to each well without removing the supernatant.

  • Incubate at 4°C for 1 hour to fix the cells.[9]

• Staining:

  • Discard the supernatant and wash the plates 4-5 times with 1% acetic acid to remove excess TCA and serum proteins.[6][9] Flick the plates vigorously between washes.

  • Allow the plates to air dry completely.

  • Add 100 µL of 0.4% SRB solution to each well and incubate at room temperature for 30 minutes.

• Wash and Solubilization:

  • Quickly wash the plates four times with 1% acetic acid to remove unbound dye.[6] It is critical to perform these rinses swiftly to prevent loss of protein-bound dye.[6]

  • Air dry the plates until no moisture is visible.

  • Add 200 µL of 10 mM Tris base solution to each well to solubilize the protein-bound dye. Place on a shaker for 10 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the optical density (OD) at 510-570 nm using a microplate reader.[6][9]

Data Presentation and Analysis

The half-maximal inhibitory concentration (IC₅₀) is the standard metric for quantifying a compound's potency.

Table 1: Example Cytotoxicity Data for Ethyl Imidazo[2,1-b]thiazole-6-carboxylate

Cancer Cell Line	Tissue of Origin	Test Compound IC₅₀ (µM)	Doxorubicin IC₅₀ (µM) (Positive Control)
MCF-7	Breast Adenocarcinoma	12.8 ± 1.5	0.9 ± 0.1
A549	Lung Carcinoma	18.2 ± 2.3	1.1 ± 0.2
HCT-116	Colon Carcinoma	9.5 ± 1.1	0.6 ± 0.07
DU-145	Prostate Carcinoma	25.4 ± 3.1	2.2 ± 0.3

Note: Data are presented as mean ± SD from three independent experiments and are for illustrative purposes.

Calculation of IC₅₀:

• Subtract the blank OD from all other readings.

• Calculate the percentage of cell survival at each concentration relative to the vehicle control: % Survival = (OD_treated / OD_vehicle_control) * 100

• Plot % Survival against the log of the compound concentration.

• Use non-linear regression (sigmoidal dose-response curve) to calculate the IC₅₀ value.

Part 3: Elucidating the Mechanism of Action

Following the confirmation of cytotoxic activity, the next critical phase is to investigate how the compound induces cell death. Many effective anticancer agents function by disrupting the cell cycle or by inducing programmed cell death (apoptosis).[10][11] Flow cytometry is a powerful tool for these analyses.[12][13]

Protocol 2: Cell Cycle Analysis via Propidium Iodide (PI) Staining

Scientific Rationale: This assay determines the proportion of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[13] Anticancer drugs often cause arrest at specific checkpoints; for instance, agents that disrupt microtubules, a known mechanism for some imidazo[2,1-b]thiazole derivatives, typically cause an accumulation of cells in the G2/M phase.[14][15][16] PI is a fluorescent intercalating agent that binds to DNA, and the amount of fluorescence is directly proportional to the DNA content.[12][17] RNase treatment is essential to prevent staining of double-stranded RNA.[12]

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to adhere for 24 hours.

  • Treat cells with Ethyl imidazo[2,1-b]thiazole-6-carboxylate at its predetermined IC₅₀ concentration for 24 or 48 hours. Include a vehicle-treated control.

• Cell Harvesting and Fixation:

  • Harvest both adherent and floating cells and wash twice with ice-cold PBS.

  • Fix the cells by resuspending the pellet in 1 mL of ice-cold 70% ethanol while gently vortexing. This step permeabilizes the cells and preserves DNA integrity.[12][17]

  • Incubate at 4°C for at least 2 hours (or up to a week).

• Staining:

  • Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.

  • Resuspend the cell pellet in 500 µL of PI staining solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS).

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry:

  • Analyze the samples using a flow cytometer, collecting at least 10,000 events per sample.

  • Use a linear scale for the fluorescence channel to properly resolve the G1 and G2/M peaks.[18]

  • Gate out cell doublets and debris to ensure accurate analysis.[19]

Data Interpretation: Analyze the resulting DNA content histograms. An accumulation of cells in a specific peak compared to the control indicates cell cycle arrest in that phase. For example, a significant increase in the G2/M peak suggests the compound may interfere with mitosis.

Protocol 3: Apoptosis Detection via Annexin V-FITC/PI Staining

Scientific Rationale: Apoptosis is a controlled, non-inflammatory form of cell death and is a desired outcome for cancer therapies.[11] A key early event in apoptosis is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the plasma membrane.[20] Annexin V is a protein that has a high affinity for PS and, when conjugated to a fluorophore like FITC, can identify early apoptotic cells.[21] Propidium Iodide (PI) is a membrane-impermeable DNA dye used as a marker for late apoptotic and necrotic cells, where membrane integrity is lost.[20][21]

Caption: Hypothesized mechanism for imidazo[2,1-b]thiazole derivatives.

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates.

  • Treat cells with the test compound at its IC₅₀ concentration for a relevant time period (e.g., 24 or 48 hours). Include vehicle-treated and positive controls (e.g., staurosporine).

• Cell Harvesting:

  • Collect all cells, including those in the supernatant (which may be apoptotic).

  • Wash the cells twice with cold PBS.[20]

• Staining:

  • Resuspend approximately 1-5 x 10⁵ cells in 100 µL of 1X Annexin V Binding Buffer.[21]

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Gently mix and incubate for 15-20 minutes at room temperature in the dark.[7][21]

  • Add 400 µL of 1X Binding Buffer to each tube before analysis.[21]

• Flow Cytometry:

  • Analyze the samples immediately (within 1 hour) by flow cytometry.

  • Set up compensation and quadrants using unstained, Annexin V-only, and PI-only stained control cells.

Data Interpretation: The results are visualized in a dot plot with four quadrants:

• Lower-Left (Annexin V- / PI-): Viable, healthy cells.

• Lower-Right (Annexin V+ / PI-): Early apoptotic cells.

• Upper-Right (Annexin V+ / PI+): Late apoptotic or necrotic cells.

• Upper-Left (Annexin V- / PI+): Necrotic cells (or cells with compromised membranes).

An effective pro-apoptotic compound will show a significant shift of the cell population from the lower-left quadrant to the lower-right and upper-right quadrants compared to the vehicle control.

Table 2: Example Apoptosis and Cell Cycle Analysis Results (A549 Cells at 48h)

Treatment	% Cells in G0/G1	% Cells in S	% Cells in G2/M	% Early Apoptosis	% Late Apoptosis/Necrosis
Vehicle (DMSO)	55.2%	28.1%	16.7%	4.1%	2.5%
Test Compound (IC₅₀)	20.5%	15.3%	64.2%	25.8%	18.9%

Note: Data are for illustrative purposes. Bold values indicate a significant change from the vehicle control.

Conclusion

This guide outlines a robust, multi-faceted approach for the initial in vitro characterization of Ethyl imidazo[2,1-b]thiazole-6-carboxylate as a potential anticancer agent. By systematically evaluating cytotoxicity with the SRB assay and subsequently probing for effects on cell cycle progression and apoptosis induction via flow cytometry, researchers can generate a comprehensive preliminary dataset. Positive results from this screening cascade—specifically, potent IC₅₀ values coupled with evidence of cell cycle arrest and apoptosis—would provide a strong rationale for advancing the compound to more complex secondary assays, such as target deconvolution, western blotting for key pathway proteins, and eventually, in vivo studies.

References

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• Logue, S. E., & Elgendy, M. (2017). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Methods in molecular biology (Clifton, N.J.), 1645, 13–18. [Link]

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• Jan, M. T., & Cohen, S. (2013). Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay. Journal of visualized experiments : JoVE, (81), e50585. [Link]

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• G-Biosciences. CytoScan™ SRB Cell Cytotoxicity Assay. [Link]

• Biocompare. (2020). Cell Cycle Analysis with Flow Cytometry. [Link]

• ResearchGate. The structures of some imidazo[2,1-b]thiazoles having antitumor activity. [Link]

• Canvax Biotech. (2023). DATA SHEET SRB Cytotoxicity Assay. [Link]

• Bio-Techne. Protocol: Annexin V and PI Staining for Apoptosis by Flow Cytometry. [Link]

• ResearchGate. Synthesis of ethyl imidazo[2,1‐b]thiazole‐6‐yl acetate. [Link]

• Kamal, A., Shetti, R. V., Ramaiah, M. J., Swapna, P., Reddy, A. M., Khan, M. N., & Ashraf, M. (2014). Design and synthesis of imidazo[2,1-b]thiazole-chalcone conjugates: microtubule-destabilizing agents. ChemMedChem, 9(12), 2735–2744. [Link]

• Kamal, A., Shaik, A. B., Reddy, V. S., Nayak, V. L., Kumar, G. B., & Ramakrishna, S. (2017). Design and synthesis of 1,2,3-triazolo linked benzo[d]imidazo[2,1-b]thiazole conjugates as tubulin polymerization inhibitors. European journal of medicinal chemistry, 134, 149–165. [Link]

• Al-Ostoot, F. H., Al-Ghamdi, M. A., & El-Faham, A. (2018). Imidazoles as potential anticancer agents. Arabian Journal of Chemistry, 11(7), 1060–1084. [Link]

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MTT assay protocol for determining cytotoxicity of Ethyl imidazo[2,1-b]thiazole-6-carboxylate

Application Notes and Protocols

Topic: MTT Assay Protocol for Determining the Cytotoxicity of Ethyl imidazo[2,1-b]thiazole-6-carboxylate

Abstract

This document provides a comprehensive guide for determining the in vitro cytotoxic potential of Ethyl imidazo[2,1-b]thiazole-6-carboxylate using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The imidazo[2,1-b]thiazole scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide range of biological activities, including potential as anticancer agents.[1][2][3] This protocol is designed for researchers in drug discovery and cell biology, offering a detailed, step-by-step methodology grounded in established scientific principles to ensure data accuracy and reproducibility. We will delve into the assay's mechanism, critical procedural details, data analysis, and troubleshooting.

Introduction to Cytotoxicity and the MTT Assay

Cytotoxicity assays are fundamental tools in pharmacology and toxicology, serving as an initial screen to evaluate the potential of a compound to cause cell death.[4] The MTT assay is a widely adopted, reliable, and sensitive colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[5][6]

The assay's principle is based on the enzymatic reduction of the yellow, water-soluble tetrazolium salt, MTT, into a purple, insoluble formazan product.[7] This conversion is primarily carried out by NAD(P)H-dependent cellular oxidoreductase enzymes, largely located in the mitochondria of living cells.[5] Therefore, the amount of formazan produced is directly proportional to the number of metabolically active, i.e., viable, cells.[5][8]

Scientific Rationale: While the MTT assay is often referred to as a cell viability assay, it is more accurate to describe it as a measure of cellular metabolic activity. A compound could inhibit metabolic processes without directly causing cell death, which would also result in a reduced signal. It is a robust indicator, but morphological assessment via microscopy or complementary assays may be warranted for a complete mechanistic understanding.

The Target Compound: Ethyl imidazo[2,1-b]thiazole-6-carboxylate

The imidazo[2,1-b]thiazole core is present in numerous pharmacologically active compounds, including the immunomodulatory drug Levamisole.[3][9] Derivatives of this scaffold have been extensively investigated for various therapeutic applications, demonstrating significant potential as anticancer, anti-inflammatory, and antimicrobial agents.[10][11][12] Studies have shown that certain imidazothiazole derivatives can induce apoptosis and arrest the cell cycle in cancer cell lines, making them promising candidates for drug development.[13] This protocol outlines the procedure to quantify the cytotoxic effect of Ethyl imidazo[2,1-b]thiazole-6-carboxylate, a specific derivative of this class.

Experimental Workflow Overview

The entire process, from cell preparation to data interpretation, follows a logical sequence designed to minimize variability and ensure the integrity of the results.

Caption: High-level workflow for the MTT cytotoxicity assay.

Materials and Reagents

Item	Description / Recommended Source	Purpose
Test Compound	Ethyl imidazo[2,1-b]thiazole-6-carboxylate	The substance to be evaluated for cytotoxicity.
Cell Lines	e.g., A549 (lung), MCF-7 (breast), HeLa (cervical), PC-3 (prostate). Include a non-cancerous line like HEK-293 or primary HDFs for selectivity assessment.	Biological system for testing.[1][5][13]
Cell Culture Medium	DMEM or RPMI-1640, as appropriate for the cell line.	Nutrient source for cell growth.
Supplements	10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin.	Provides growth factors and prevents contamination.
MTT Reagent	3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide. Prepare a 5 mg/mL stock in sterile PBS.	The core substrate of the assay.[14]
Solubilization Buffer	Dimethyl sulfoxide (DMSO), cell culture grade.	Dissolves the formazan crystals.[15]
Phosphate-Buffered Saline (PBS)	pH 7.4, sterile.	Washing cells and preparing reagents.
Positive Control	Doxorubicin or Cisplatin (e.g., 10 mM stock).	A known cytotoxic agent to validate the assay.
Labware	Sterile 96-well flat-bottom cell culture plates, serological pipettes, pipette tips, reagent reservoirs.	Standard cell culture and assay equipment.
Equipment	Humidified incubator (37°C, 5% CO₂), inverted microscope, multichannel pipette, microplate reader with a 570 nm filter.	Essential for cell culture and data acquisition.

Detailed Experimental Protocol

Phase 1: Preparation

• MTT Reagent Preparation (5 mg/mL):

  • Dissolve 50 mg of MTT powder in 10 mL of sterile PBS (pH 7.4).

  • Vortex thoroughly until fully dissolved.

  • Sterilize the solution by passing it through a 0.22 µm syringe filter.

  • Store in a light-protected container (e.g., wrapped in foil) at 4°C for short-term use or at -20°C for long-term storage.[7]

  • Expertise Note: MTT is light-sensitive. Always protect the stock solution and the assay plate from light after its addition to prevent degradation and high background readings.

• Test Compound Stock & Dilutions:

  • Prepare a high-concentration stock solution of Ethyl imidazo[2,1-b]thiazole-6-carboxylate (e.g., 10 or 20 mM) in sterile DMSO.

  • From this stock, prepare a series of working solutions in complete culture medium. A typical 2-fold or 3-fold serial dilution is recommended to cover a wide concentration range (e.g., from 100 µM down to ~0.1 µM).

  • Trustworthiness Note: The final concentration of DMSO in the wells should be kept constant across all treatments and should not exceed 0.5% (v/v), as higher concentrations can be cytotoxic to many cell lines. A vehicle control (cells treated with the same final concentration of DMSO) is mandatory.

Phase 2: Cell Seeding and Treatment

• Cell Culture: Maintain the selected cell lines according to standard protocols. Use cells in their logarithmic growth phase for all experiments to ensure optimal metabolic activity and reproducibility.

• Seeding:

  • Trypsinize and count the cells. Prepare a cell suspension at the optimal seeding density. This must be determined empirically for each cell line but typically ranges from 5,000 to 15,000 cells per well.

  • Expertise Note: The optimal seeding density should result in the cells being ~70-80% confluent at the end of the treatment period. Too few cells will yield a low signal; too many will lead to overgrowth and nutrient depletion, affecting viability independently of the compound.

  • Dispense 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cells to adhere and resume normal growth.

• Plate Layout and Treatment:

  • Design your plate map carefully, including all necessary controls in triplicate.

  • Controls are essential for data integrity:

    • Untreated Control: Cells in medium only (represents 100% viability).

    • Vehicle Control: Cells treated with the highest volume of DMSO used for the test compound dilutions.

    • Blank Control: Medium only, no cells (for background absorbance subtraction).[14]

    • Positive Control: Cells treated with a known cytotoxic agent (e.g., Doxorubicin).

    • (Optional) Compound Color Control: Medium + test compound, no cells. This is important if your compound is colored, as it may interfere with the absorbance reading.

  • After 24 hours of incubation, carefully remove the old medium.

  • Add 100 µL of the prepared compound dilutions (and control solutions) to the appropriate wells.

  • Return the plate to the incubator for the desired exposure time (e.g., 24, 48, or 72 hours).

Phase 3: MTT Assay and Data Acquisition

• MTT Addition:

  • Following the treatment period, carefully aspirate the media containing the compound from each well.

  • Add 100 µL of a fresh, pre-warmed solution containing 90 µL of serum-free medium and 10 µL of the 5 mg/mL MTT stock solution to each well (final MTT concentration of 0.5 mg/mL).[5]

  • Expertise Note: Serum-free medium is used during this step because components in serum (like phenol red) can interact with MTT and affect the results.[14]

  • Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will convert the yellow MTT to purple formazan crystals. You can visually inspect for the formation of these intracellular crystals with a microscope.

• Formazan Solubilization:

  • After the MTT incubation, carefully remove the MTT solution without disturbing the formazan crystals at the bottom of the wells.

  • Add 100-150 µL of DMSO to each well.

  • Place the plate on an orbital shaker for 10-15 minutes at a low speed to ensure complete solubilization of the crystals.[14] Pipetting up and down can also aid this process.

• Absorbance Measurement:

  • Measure the absorbance of each well using a microplate reader.

  • The primary wavelength for formazan is ~570 nm.[6][15]

  • It is recommended to use a reference wavelength of 630-650 nm to correct for background absorbance from cell debris or bubbles.[14]

  • Read the plate within 1 hour of adding the solubilization agent.

Data Analysis and Presentation

Data Calculation

• Correct for Background: Subtract the average absorbance of the blank (media only) wells from all other readings.

• Calculate Percent Viability: Normalize the data to the untreated or vehicle control. The formula is:

  % Viability = [(Absorbance of Treated Cells - Average Blank Absorbance) / (Average Absorbance of Vehicle Control - Average Blank Absorbance)] x 100

IC50 Determination

The IC50 (half-maximal inhibitory concentration) is the concentration of a drug that is required for 50% inhibition of cell viability in vitro.

• Plot the Data: Create a scatter plot with the logarithm of the compound concentration on the X-axis and the corresponding % Viability on the Y-axis.

• Non-linear Regression: Use a statistical software package (e.g., GraphPad Prism, Origin, or Excel with solver add-in) to fit the data to a sigmoidal dose-response (variable slope) curve.[16][17]

• Determine IC50: The software will calculate the IC50 value from the fitted curve, which is the concentration that corresponds to 50% viability.[18][19]

Data Presentation Table

Compound Concentration (µM)	Replicate 1 (Abs 570nm)	Replicate 2 (Abs 570nm)	Replicate 3 (Abs 570nm)	Average Corrected Abs	% Viability	Std. Dev.
0 (Vehicle Control)	100
0.1
1.0
10.0
50.0
100.0
Final IC50 (µM):

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
High background absorbance in blank wells	MTT solution contaminated or degraded; Phenol red/serum interference.	Use fresh, sterile-filtered MTT solution stored protected from light. Use serum-free/phenol red-free medium during MTT incubation.[14]
Low absorbance readings (low signal)	Cell seeding density is too low; Incubation time with MTT is too short; Cells are not healthy.	Optimize seeding density to ensure sufficient cell numbers at the end of the assay. Increase MTT incubation time (up to 4 hours). Ensure cells are in the log growth phase.[20]
High variability between replicates	Uneven cell seeding; Inaccurate pipetting; "Edge effect" due to evaporation in outer wells.	Ensure a homogenous cell suspension before seeding. Use a multichannel pipette carefully. To mitigate edge effects, do not use the outermost wells for experimental data; fill them with sterile PBS instead.
Viability > 100% at low concentrations	Compound may be promoting proliferation (hormesis); Assay interference.	This is a real biological effect in some cases. If the compound has color or reducing properties, it may interfere with the assay. Run a compound-only control to check for direct MTT reduction.[21]

References

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. (2025). [Link]

• Cell sensitivity assays: the MTT assay. van Meerloo, J., Kaspers, G. J., & Cloos, J. (2011). Methods in Molecular Biology, 731, 237–245. [Link]

• MTT Assay Protocol. Springer Nature Experiments. [Link]

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Application Notes &amp; Protocols: Evaluating the Antibacterial Efficacy of Ethyl Imidazo[2,1-b]thiazole-6-carboxylate

Abstract

The imidazo[2,1-b]thiazole scaffold is a privileged heterocyclic system in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including antibacterial, antifungal, and anticancer properties.[1][2][3] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic evaluation of the antibacterial activity of a specific derivative, Ethyl imidazo[2,1-b]thiazole-6-carboxylate. We present detailed, step-by-step protocols for determining key efficacy metrics, including the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The methodologies are grounded in internationally recognized standards set forth by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) to ensure data integrity, reproducibility, and comparability.[4][5]

Introduction: The Scientific Rationale

The rise of antimicrobial resistance (AMR) necessitates the urgent discovery and development of novel antibacterial agents. Imidazo[2,1-b]thiazole derivatives have emerged as a promising class of compounds, warranting rigorous investigation.[2][6] The purpose of these protocols is to provide a robust framework for the initial in vitro characterization of Ethyl imidazo[2,1-b]thiazole-6-carboxylate, establishing its spectrum of activity and potency.

The core of antimicrobial susceptibility testing (AST) is to determine the lowest concentration of an agent that can inhibit the visible growth of a microorganism (MIC) or kill it (MBC).[7][8] These metrics are fundamental in the preliminary assessment of a compound's potential as a therapeutic agent. Adherence to standardized procedures is paramount, as variables such as inoculum density, media composition, and incubation conditions can significantly impact outcomes.[9][10] The protocols herein are designed to control these variables, providing a self-validating system for reliable and accurate results.

Overall Experimental Workflow

The process of evaluating the antibacterial activity of a novel compound follows a systematic progression from preparation to data interpretation. The workflow ensures that each stage is standardized to yield reproducible results.

Caption: Example 96-well plate layout for an MIC experiment.

Step-by-Step Methodology

• Plate Preparation: Add 50 µL of CAMHB to wells 2 through 11 of a sterile 96-well U-bottom plate.

• Compound Dilution:

  • Prepare an intermediate dilution of your 10 mg/mL stock. For a final starting concentration of 256 µg/mL, dilute the stock 1:19.5 in CAMHB (e.g., 5.12 µL stock in 94.88 µL CAMHB) to get a 512 µg/mL working solution.

  • Add 100 µL of this 512 µg/mL working solution to well 1.

  • Perform a 2-fold serial dilution by transferring 50 µL from well 1 to well 2, mixing, then transferring 50 µL from well 2 to well 3, and so on, up to well 10. Discard 50 µL from well 10. Well 11 will serve as a growth control with no compound.

• Controls:

  • Growth Control (GC): Well 11 (and other designated wells) contains 50 µL of CAMHB. This well will be inoculated to show normal bacterial growth.

  • Solvent Control (SC): To a designated well, add 50 µL of CAMHB and a volume of DMSO equivalent to the highest concentration present in the test wells (e.g., well 1).

  • Negative/Sterility Control (NC): A designated well contains 100 µL of CAMHB only and is not inoculated. This confirms the sterility of the medium.

  • Reference Antibiotic: Repeat the serial dilution process for a standard antibiotic (e.g., Ciprofloxacin) as a positive control for the assay's validity.

• Inoculation: Add 50 µL of the standardized bacterial inoculum (prepared in step 3.3) to all wells except the Negative Control. The final volume in each well is now 100 µL, and the final bacterial concentration is ~5 x 10⁵ CFU/mL.

• Incubation: Cover the plate with a breathable seal or lid, and incubate at 37°C for 16-20 hours under ambient atmospheric conditions.

• Reading the MIC: After incubation, determine the MIC by visual inspection. The MIC is the lowest concentration of the compound at which there is no visible growth (i.e., the first clear well). A pellet at the bottom of the well indicates growth. The Negative Control should be clear, and the Growth Control should be turbid.

Protocol 2: Minimum Bactericidal Concentration (MBC) Determination

The MBC test is performed after the MIC is determined and serves to differentiate between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity. It is defined as the lowest concentration of an antimicrobial agent required to kill ≥99.9% of the initial bacterial inoculum.

Step-by-Step Methodology

• Select Wells: From the completed MIC plate, select the wells corresponding to the MIC, 2x MIC, and 4x MIC. Also, select the Growth Control well.

• Subculture: Mix the contents of each selected well thoroughly. Using a calibrated loop or pipette, withdraw 10 µL from each well and spot-plate it onto a quadrant of a fresh MHA plate.

• Incubation: Incubate the MHA plate at 37°C for 18-24 hours.

• Reading the MBC: After incubation, count the number of colonies on each spot. The MBC is the lowest concentration that shows no growth or a colony count that represents a ≥99.9% reduction compared to the initial inoculum count.

Data Presentation and Interpretation

Results should be recorded systematically. The inclusion of QC strains with known MIC ranges (as per CLSI/EUCAST guidelines) is crucial for validating the entire experiment. Table 1: Sample Data Summary for Antibacterial Activity Testing

Organism (ATCC Strain)	Test Compound MIC (µg/mL)	Test Compound MBC (µg/mL)	MBC/MIC Ratio	Reference Drug (Ciprofloxacin) MIC (µg/mL)	QC Strain MIC Range (µg/mL)
S. aureus (29213)	16	32	2	0.5	0.25 - 1.0
E. coli (25922)	64	>256	>4	0.015	0.004 - 0.015
P. aeruginosa (27853)	>256	>256	-	0.5	0.25 - 1.0
B. subtilis (6633)	8	16	2	0.25	N/A

Interpretation:

• Potency: The lower the MIC value, the more potent the compound against that specific strain.

• Spectrum of Activity: The range of bacteria inhibited by the compound. In the example above, the compound is more active against Gram-positive bacteria.

• Bacteriostatic vs. Bactericidal: The MBC/MIC ratio provides insight into the mode of action. A ratio of ≤4 is generally considered indicative of bactericidal activity, while a ratio >4 suggests bacteriostatic activity.

Potential Mechanism of Action

While these protocols do not elucidate the specific mechanism, the chemical structure of Ethyl imidazo[2,1-b]thiazole-6-carboxylate provides clues. Imidazole and thiazole-containing compounds are known to exert their antibacterial effects through various mechanisms. [1][11]Some azole-based drugs inhibit crucial enzymes in bacteria or fungi, such as lanosterol 14α-demethylase, disrupting cell membrane synthesis. [12]Other proposed mechanisms for related heterocyclic compounds include the disruption of cell wall synthesis or the inhibition of nucleic acid synthesis. [13]Further mechanistic studies would be a logical next step following this initial efficacy screening.

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Application Notes &amp; Protocols: In Vivo Anti-inflammatory Evaluation of Ethyl Imidazo[2,1-b]thiazole-6-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Authored By: [Your Name/Department], Senior Application Scientist

Introduction: The Rationale for Investigating Ethyl Imidazo[2,1-b]thiazole-6-carboxylate

The imidazo[2,1-b]thiazole scaffold is a privileged heterocyclic system in medicinal chemistry, with derivatives exhibiting a wide spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[1] Ethyl imidazo[2,1-b]thiazole-6-carboxylate, a specific analog within this class, has emerged as a compound of interest for its potential anti-inflammatory effects. The imperative to develop novel anti-inflammatory agents with improved efficacy and safety profiles drives the investigation into such compounds. Current non-steroidal anti-inflammatory drugs (NSAIDs) are associated with significant side effects, including gastrointestinal and cardiovascular complications.[2][3] Therefore, a comprehensive in vivo evaluation is crucial to characterize the anti-inflammatory potential of ethyl imidazo[2,1-b]thiazole-6-carboxylate and elucidate its mechanism of action.

This guide provides a detailed framework for the in vivo assessment of ethyl imidazo[2,1-b]thiazole-6-carboxylate, encompassing both acute and chronic models of inflammation. The protocols herein are designed to be robust and reproducible, offering insights into the compound's efficacy and potential therapeutic applications.

Section 1: Acute Anti-inflammatory Evaluation using the Carrageenan-Induced Paw Edema Model

The carrageenan-induced paw edema model is a cornerstone for screening acute anti-inflammatory activity.[4] The subcutaneous injection of carrageenan, a sulfated polysaccharide, triggers a well-characterized biphasic inflammatory response.[4][5] The initial phase (0-1.5 hours) is mediated by histamine, serotonin, and bradykinin, while the later phase (after 1.5 hours) is primarily driven by the production of prostaglandins, involving the induction of cyclooxygenase-2 (COX-2).[3][6] This model allows for the temporal assessment of a compound's ability to mitigate edema formation.

Experimental Workflow: Carrageenan-Induced Paw Edema

Caption: Workflow for Carrageenan-Induced Paw Edema Assay.

Protocol: Carrageenan-Induced Paw Edema in Rats

1. Animals:

• Male Wistar rats (150-200 g) are recommended.

• House animals under standard laboratory conditions (22 ± 2°C, 12 h light/dark cycle) with free access to food and water.

• Allow a 7-day acclimatization period before the experiment.

2. Grouping and Dosing (n=6 per group):

• Group I (Vehicle Control): Administer the vehicle used to dissolve the test compound (e.g., 0.5% Carboxymethyl cellulose).

• Group II (Test Compound): Administer Ethyl imidazo[2,1-b]thiazole-6-carboxylate at various doses (e.g., 10, 20, 40 mg/kg, p.o.).

• Group III (Positive Control): Administer a standard NSAID like Indomethacin or Diclofenac (e.g., 10 mg/kg, p.o.).[4]

3. Procedure:

• Fast the animals overnight with free access to water.

• Measure the initial volume (V₀) of the right hind paw of each rat using a plethysmometer.[4]

• Administer the respective treatments (vehicle, test compound, or positive control) via oral gavage.

• One hour after drug administration, induce inflammation by injecting 0.1 mL of a 1% carrageenan solution in sterile saline into the subplantar surface of the right hind paw.[7]

• Measure the paw volume (Vₜ) at 1, 2, 3, 4, 5, and 6 hours after the carrageenan injection.[4]

4. Data Analysis:

• Calculate the increase in paw volume (Edema) for each animal at each time point:

  • Edema (mL) = Vₜ - V₀

• Calculate the percentage inhibition of edema for each treated group compared to the vehicle control group:

  • % Inhibition = [(Edema_control - Edema_treated) / Edema_control] x 100

Table 1: Hypothetical Data for Carrageenan-Induced Paw Edema

Treatment Group	Dose (mg/kg)	Mean Paw Edema (mL) at 3h (± SEM)	% Inhibition at 3h
Vehicle Control	-	0.85 ± 0.05	-
Ethyl imidazo[2,1-b]thiazole-6-carboxylate	10	0.62 ± 0.04	27.1
Ethyl imidazo[2,1-b]thiazole-6-carboxylate	20	0.45 ± 0.03	47.1
Ethyl imidazo[2,1-b]thiazole-6-carboxylate	40	0.31 ± 0.02	63.5
Indomethacin	10	0.35 ± 0.03	58.8

Section 2: Chronic Anti-inflammatory Evaluation using the Cotton Pellet-Induced Granuloma Model

To assess the effect of ethyl imidazo[2,1-b]thiazole-6-carboxylate on the proliferative phase of inflammation, the cotton pellet-induced granuloma model is employed. This model mimics chronic inflammation, characterized by the formation of granulomatous tissue due to the proliferation of fibroblasts and infiltration of macrophages and neutrophils.[8]

Experimental Workflow: Cotton Pellet-Induced Granuloma

Caption: Workflow for Cotton Pellet-Induced Granuloma Assay.

Protocol: Cotton Pellet-Induced Granuloma in Rats

1. Animals and Grouping:

• Use male Wistar rats (180-220 g).

• Group the animals as described in the acute model (n=6 per group).

2. Procedure:

• Sterilize pre-weighed cotton pellets (10 ± 1 mg) by autoclaving.[9]

• Anesthetize the rats (e.g., with light ether anesthesia).

• Shave the ventral region and disinfect with 70% ethanol.

• Make small subcutaneous incisions and implant four sterile cotton pellets, two on each side of the ventral region.[9]

• Suture the incisions.

• Administer the test compound, vehicle, or a standard drug like dexamethasone (1 mg/kg, p.o.) orally for seven consecutive days, starting from the day of implantation.[9]

• On the 8th day, euthanize the animals.[9]

• Carefully dissect the cotton pellets enclosed by granulomatous tissue.

• Remove any extraneous tissue and weigh the wet pellets (wet weight).

• Dry the pellets in an incubator at 60°C until a constant weight is achieved (dry weight).[8]

3. Data Analysis:

• Calculate the amount of exudate:

  • Exudate (mg) = Wet Weight - Dry Weight

• Calculate the amount of granuloma tissue formation:

  • Granuloma (mg) = Dry Weight - Initial Weight of Cotton Pellet

• Calculate the percentage inhibition of exudate and granuloma formation for the treated groups relative to the control group.

Table 2: Hypothetical Data for Cotton Pellet-Induced Granuloma

Treatment Group	Dose (mg/kg)	Mean Dry Granuloma Weight (mg) (± SEM)	% Inhibition of Granuloma
Vehicle Control	-	45.8 ± 3.2	-
Ethyl imidazo[2,1-b]thiazole-6-carboxylate	20	31.5 ± 2.5	31.2
Ethyl imidazo[2,1-b]thiazole-6-carboxylate	40	24.1 ± 1.9	47.4
Dexamethasone	1	18.7 ± 1.5	59.2

Section 3: Mechanistic Insights - Myeloperoxidase (MPO) Activity Assay

To quantify neutrophil infiltration into inflamed tissues, a key event in the inflammatory cascade, myeloperoxidase (MPO) activity can be measured.[10] MPO is an enzyme abundant in the azurophilic granules of neutrophils, and its activity in tissue homogenates serves as a reliable biomarker for neutrophil accumulation.[11]

Protocol: MPO Activity Assay in Paw Tissue

1. Tissue Preparation:

• At the end of the carrageenan-induced paw edema experiment (e.g., at 6 hours), euthanize the animals and dissect the inflamed paw tissue.

• Weigh the tissue and homogenize it in ice-cold phosphate buffer (pH 6.0) containing 0.5% hexadecyltrimethylammonium bromide (HTAB).[10]

• Freeze-thaw the homogenate three times and then centrifuge at 12,000 g for 15 minutes at 4°C.

• Collect the supernatant for the MPO assay.

2. Assay Procedure:

• In a 96-well plate, add the supernatant to a reaction mixture containing phosphate buffer, o-dianisidine dihydrochloride, and 0.0005% hydrogen peroxide.[10]

• Measure the change in absorbance at 450 nm over time using a microplate reader.

• MPO activity is expressed as units per gram of tissue, where one unit of MPO is defined as the amount of enzyme that degrades 1 µmol of hydrogen peroxide per minute at 25°C.

Section 4: Elucidating the Molecular Mechanism of Action

The anti-inflammatory effects of many compounds are mediated through the inhibition of key signaling pathways and pro-inflammatory enzymes. The imidazo[2,1-b]thiazole core has been associated with the inhibition of cyclooxygenase (COX) enzymes, particularly COX-2.[12] Furthermore, the nuclear factor-kappa B (NF-κB) signaling pathway is a central regulator of inflammation, controlling the expression of numerous pro-inflammatory genes, including those for cytokines, chemokines, and inducible enzymes like inducible nitric oxide synthase (iNOS) and COX-2.[13][14][15]

Potential Signaling Pathways Involved

Caption: Potential Mechanism of Action via NF-κB Pathway Inhibition.

Further investigations, such as Western blotting or immunohistochemistry on the inflamed tissues, can be performed to assess the expression levels of key proteins like NF-κB (p65), COX-2, and iNOS to confirm the proposed mechanism of action.

Conclusion and Future Directions

These application notes provide a comprehensive guide for the in vivo evaluation of the anti-inflammatory properties of ethyl imidazo[2,1-b]thiazole-6-carboxylate. The described protocols for acute and chronic inflammation models, along with the MPO assay, will enable a thorough characterization of the compound's efficacy. Elucidating the underlying molecular mechanisms, particularly its effects on the NF-κB signaling pathway and COX-2 expression, will be crucial for its further development as a potential therapeutic agent. Future studies could also explore its analgesic properties and conduct detailed toxicological assessments to establish a complete preclinical profile.

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• Gadad, A. K., et al. (2000). SYNTHESIS AND ANTIINFLAMMATORY ACTIVITY OF SOME IMIDAZO[2,1-b][4][14][16]THIADIAZOLE DERIVATIVES. Arzneimittelforschung, 50(10), 929–933. [Link]

• Genc, B., et al. (2018). Heterocycles 48. Synthesis, Characterization and Biological Evaluation of Imidazo[2,1-b][4][14][16]Thiadiazole Derivatives as Anti-Inflammatory Agents. Molecules, 23(9), 2379. [Link]

• Zarghi, A., et al. (2012). Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors. Iranian Journal of Pharmaceutical Research, 11(3), 819–827. [Link]

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• Kumar, A., et al. (2024). A Review On Imidazo[2,1-b]Thiazole Based Heterocyclic Nucleus As Anticancer Properties. YMER, 23(5), 795-810. [Link]

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Application Notes and Protocols for Utilizing Ethyl imidazo[2,1-b]thiazole-6-carboxylate in Antiviral Assays

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

These application notes provide a comprehensive guide for the utilization of Ethyl imidazo[2,1-b]thiazole-6-carboxylate in a variety of antiviral assays. This document is intended to equip researchers with the necessary protocols and scientific rationale to effectively evaluate the antiviral potential of this compound.

Introduction: The Promise of Imidazo[2,1-b]thiazoles in Antiviral Research

The imidazo[2,1-b]thiazole scaffold is a privileged heterocyclic structure in medicinal chemistry, demonstrating a broad spectrum of biological activities, including antiviral properties. Derivatives of this core have shown inhibitory effects against a range of viruses, such as Coxsackie B4 virus, Feline coronavirus, Feline herpes virus, and Junin virus. Ethyl imidazo[2,1-b]thiazole-6-carboxylate is a key member of this family, and its systematic evaluation in robust antiviral assays is a critical step in the drug discovery pipeline.

This guide will detail the essential preliminary steps, including the preparation of the test compound, followed by comprehensive protocols for determining its cytotoxicity and antiviral efficacy. Furthermore, advanced protocols to elucidate the potential mechanism of action are provided.

I. Preliminary Considerations and Compound Preparation

A critical first step in any in vitro assay is the proper preparation and handling of the test compound. The physicochemical properties of Ethyl imidazo[2,1-b]thiazole-6-carboxylate, particularly its solubility, will dictate the appropriate solvent and stock solution concentrations.

Solubility Determination and Stock Solution Preparation

While specific solubility data for Ethyl imidazo[2,1-b]thiazole-6-carboxylate in common laboratory solvents may not be readily available, a pragmatic approach is to perform a small-scale solubility test. Dimethyl sulfoxide (DMSO) is a common solvent for novel small molecules in biological assays.

Protocol for Solubility and Stock Solution Preparation:

• Small-Scale Solubility Test:

  • Weigh a small, precise amount of Ethyl imidazo[2,1-b]thiazole-6-carboxylate (e.g., 1-2 mg).

  • Add a measured volume of DMSO (e.g., 100 µL) to achieve a high starting concentration (e.g., 10-20 mg/mL).

  • Vortex thoroughly and visually inspect for complete dissolution.

  • If the compound does not fully dissolve, incrementally add more DMSO and vortex until a clear solution is obtained. Record the final concentration.

• Preparation of a High-Concentration Stock Solution:

  • Based on the solubility test, prepare a primary stock solution at the highest soluble concentration in cell culture-grade DMSO (e.g., 10 mM or 20 mM).

  • Ensure the compound is fully dissolved. Gentle warming or sonication may be employed if necessary, but caution should be exercised to avoid compound degradation.

  • Filter-sterilize the stock solution through a 0.22 µm syringe filter.

  • Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.

Causality Behind Experimental Choices:

• Using a high-concentration stock solution in DMSO minimizes the final concentration of the solvent in the cell culture medium, thereby reducing potential solvent-induced cytotoxicity. It is crucial to ensure the final DMSO concentration in the assay does not exceed a non-toxic level, typically ≤0.5%.

• Filter sterilization is essential to prevent microbial contamination of the cell cultures.

• Aliquoting and proper storage are critical for maintaining the stability and integrity of the compound throughout the experimental timeline.

II. Cytotoxicity Assays: Establishing a Therapeutic Window

Before assessing antiviral activity, it is imperative to determine the cytotoxic potential of Ethyl imidazo[2,1-b]thiazole-6-carboxylate on the host cells that will be used for the viral infection assays.[1] This establishes the concentration range where the compound can be safely tested for antiviral effects without causing significant cell death, a crucial factor in distinguishing true antiviral activity from non-specific toxicity.[1] The 50% cytotoxic concentration (CC50) is the key parameter determined from these assays.[2]

Two widely used and reliable methods for assessing cytotoxicity are the MTT and Neutral Red assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of viable cells.[1][3][4] Mitochondrial dehydrogenases in living cells reduce the yellow MTT tetrazolium salt to purple formazan crystals, the amount of which is proportional to the number of viable cells.[1][3][4]

Protocol for MTT Assay:

• Cell Seeding: Seed a suitable host cell line (e.g., Vero, A549, MDCK) in a 96-well plate at a density that will result in 80-90% confluency after 24 hours of incubation.

• Compound Treatment:

  • After 24 hours, remove the growth medium and add fresh medium containing serial dilutions of Ethyl imidazo[2,1-b]thiazole-6-carboxylate. A typical concentration range to start with is 0.1 to 100 µM.

  • Include "cell control" wells (cells with medium and DMSO vehicle) and "blank" wells (medium only).

• Incubation: Incubate the plate for a period that mirrors the duration of the planned antiviral assay (e.g., 48-72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS.

  • Remove the compound-containing medium and add 100 µL of fresh medium and 10 µL of the MTT solution to each well.

  • Incubate for 3-4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the MTT-containing medium.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a 1:1 mixture of DMSO and ethanol) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other wells.

  • Calculate the percentage of cell viability for each concentration using the formula: % Cell Viability = (Absorbance of Treated Wells / Absorbance of Cell Control Wells) x 100

  • Plot the percentage of cell viability against the logarithm of the compound concentration and use non-linear regression analysis to determine the CC50 value.[5]

Neutral Red (NR) Uptake Assay

This assay is based on the ability of viable cells to incorporate and bind the supravital dye Neutral Red in their lysosomes.[6][7] The amount of dye retained is proportional to the number of living cells.

Protocol for Neutral Red Assay:

• Cell Seeding and Compound Treatment: Follow steps 1 and 2 as described in the MTT assay protocol.

• Incubation: Incubate the plate for the desired duration (e.g., 48-72 hours).

• Neutral Red Staining:

  • Prepare a 0.33% Neutral Red solution in a suitable buffer.

  • Remove the compound-containing medium and add 100 µL of the Neutral Red solution to each well.

  • Incubate for 1-2 hours at 37°C.

• Washing: Discard the Neutral Red solution and rinse the cells with DPBS to remove excess dye.[6]

• Dye Extraction:

  • Add 150 µL of a destain solution (e.g., 50% ethanol, 49% water, 1% glacial acetic acid) to each well.[6]

  • Shake the plate for at least 10 minutes to extract the dye.[6]

• Absorbance Measurement: Measure the absorbance at 540 nm using a microplate reader.[6]

• Data Analysis: Calculate the CC50 value as described for the MTT assay.

Data Presentation for Cytotoxicity Assays:

Compound Concentration (µM)	% Cell Viability (MTT)	% Cell Viability (NR)
0 (Vehicle Control)	100	100
0.1
1
10
50
100
CC50 (µM)	X	Y

III. Antiviral Efficacy Assays

Once the non-toxic concentration range of Ethyl imidazo[2,1-b]thiazole-6-carboxylate has been established, its antiviral efficacy can be evaluated. The choice of assay depends on the virus being tested and the desired endpoint. The 50% effective concentration (EC50) is the primary metric derived from these assays.

Plaque Reduction Assay

This is a classic and widely used method for quantifying the inhibition of viral replication by measuring the reduction in the formation of viral plaques.[8] It is suitable for viruses that cause visible cytopathic effects (CPE) and form plaques in cell culture.

Protocol for Plaque Reduction Assay (Example for Respiratory Syncytial Virus - RSV):

• Cell Seeding: Seed a susceptible cell line (e.g., HEp-2 cells for RSV) in 24-well plates to achieve a confluent monolayer on the day of infection.[8]

• Virus and Compound Preparation:

  • Prepare serial dilutions of Ethyl imidazo[2,1-b]thiazole-6-carboxylate in infection medium (growth medium with reduced serum, e.g., 2% FBS).[8]

  • Dilute the RSV stock to a concentration that will produce a countable number of plaques (e.g., 50-100 plaques per well).

• Infection and Treatment:

  • Aspirate the growth medium from the cell monolayers and wash once with PBS.

  • Infect the cells with the diluted virus.

  • Simultaneously, add the different concentrations of the compound to the respective wells.[8]

  • Include a virus control (no compound) and a cell control (no virus, no compound).

  • Incubate for 1-2 hours at 37°C to allow for viral adsorption.

• Overlay Application:

  • Carefully remove the virus-compound inoculum.

  • Gently add an overlay medium (e.g., containing 1.5% methylcellulose) to each well to restrict viral spread to adjacent cells.[8]

• Incubation: Incubate the plates at 37°C for 5-7 days, or until plaques are visible.

• Plaque Visualization:

  • Fix the cells with a solution such as 10% formalin.

  • Remove the overlay and stain the cell monolayer with a staining solution (e.g., 0.1% crystal violet).

  • Wash the wells with water to remove excess stain and allow the plates to dry.

• Plaque Counting and Data Analysis:

  • Count the number of plaques in each well.

  • Calculate the percentage of plaque reduction for each concentration: % Plaque Reduction = (1 - (Number of Plaques in Treated Wells / Number of Plaques in Virus Control Wells)) x 100

  • Plot the percentage of plaque reduction against the compound concentration to determine the EC50 value.

Tissue Culture Infectious Dose 50 (TCID50) Assay

The TCID50 assay is used to determine the viral titer by identifying the dilution of the virus that infects 50% of the cell cultures.[9][10] It is particularly useful for viruses that do not form distinct plaques but cause observable CPE.

Protocol for TCID50 Assay (Example for Herpes Simplex Virus - HSV):

• Cell Seeding: Seed a susceptible cell line (e.g., Vero cells for HSV) in a 96-well plate to be 50-80% confluent on the day of the assay.[9][11]

• Virus Dilution: Prepare ten-fold serial dilutions of the virus stock in infection medium.[9]

• Infection and Treatment:

  • Add a fixed, non-toxic concentration of Ethyl imidazo[2,1-b]thiazole-6-carboxylate to all wells except the virus control and cell control wells.

  • Add 100 µL of each virus dilution to replicate wells (e.g., 4-8 wells per dilution).

  • Include a virus control (virus dilutions without compound) and a cell control (medium only).

• Incubation: Incubate the plate at 37°C and observe daily for the development of CPE for 5-7 days.[4][12]

• CPE Observation and Data Recording: At the end of the incubation period, score each well as positive (+) or negative (-) for the presence of CPE.

• TCID50 Calculation: Use a statistical method, such as the Reed-Muench or Spearman-Kärber formula, to calculate the TCID50/mL for both the treated and untreated conditions. The reduction in viral titer in the presence of the compound indicates its antiviral activity.

qRT-PCR Based Viral Load Reduction Assay

This assay quantifies the amount of viral RNA in the supernatant of infected cells, providing a direct measure of viral replication. It is a highly sensitive and quantitative method.

Protocol for qRT-PCR Assay:

• Cell Seeding, Infection, and Treatment: Follow the initial steps of the plaque reduction or TCID50 assay to prepare and treat the infected cells with serial dilutions of the compound.

• Supernatant Collection: At a specific time point post-infection (e.g., 24, 48, or 72 hours), collect the cell culture supernatant from each well.

• RNA Extraction: Extract viral RNA from the supernatant using a commercial viral RNA extraction kit.

• qRT-PCR:

  • Perform one-step or two-step qRT-PCR using primers and probes specific to a conserved region of the viral genome.

  • Include a standard curve of known viral RNA concentrations to quantify the viral load in each sample.

• Data Analysis:

  • Determine the viral RNA copy number in each sample from the standard curve.

  • Calculate the percentage of viral load reduction for each compound concentration compared to the virus control.

  • Plot the percentage of reduction against the compound concentration to determine the EC50 value.

Data Presentation for Antiviral Efficacy Assays:

Compound Concentration (µM)	% Plaque Reduction	% Viral Load Reduction (qRT-PCR)
0 (Virus Control)	0	0
0.1
1
10
50
100
EC50 (µM)	A	B

IV. Selectivity Index: A Measure of Therapeutic Potential

The Selectivity Index (SI) is a critical parameter that provides a measure of a compound's therapeutic window. It is calculated as the ratio of the CC50 to the EC50.[2]

SI = CC50 / EC50

A higher SI value is desirable, as it indicates that the compound is effective against the virus at concentrations well below those that are toxic to the host cells.[2] Generally, an SI value of 10 or greater is considered promising for further development.[2]

Summary of Key Parameters:

Parameter	Definition	Desired Value
CC50	50% Cytotoxic Concentration	High
EC50	50% Effective Concentration	Low
SI	Selectivity Index (CC50/EC50)	High (≥10)

V. Elucidating the Mechanism of Action

Understanding how a compound inhibits viral replication is crucial for its development as a therapeutic agent. The following assays can provide insights into the specific stage of the viral life cycle targeted by Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Time-of-Addition Assay

This assay helps to pinpoint the stage of the viral replication cycle that is inhibited by the compound.[6][13] The compound is added at different time points relative to the initial viral infection, and its ability to inhibit viral replication is assessed.[6][13]

Protocol for Time-of-Addition Assay:

• Synchronized Infection: Infect a monolayer of cells with a high multiplicity of infection (MOI) of the virus for a short period (e.g., 1 hour) to synchronize the infection.

• Time-Course Addition: At various time points post-infection (e.g., 0, 2, 4, 6, 8 hours), add a fixed, effective concentration of Ethyl imidazo[2,1-b]thiazole-6-carboxylate to the infected cells.

• Endpoint Analysis: At the end of a single replication cycle (e.g., 24 hours), quantify the viral yield using a suitable method such as qRT-PCR or a plaque assay.

• Data Interpretation:

  • If the compound is effective only when added early in the infection, it likely targets an early event like viral entry or uncoating.

  • If the compound remains effective when added later, it may target later events such as genome replication, protein synthesis, or virion assembly and release.

  • By comparing the results to known inhibitors that target specific stages of the viral life cycle, the mechanism of action of the test compound can be inferred.[6]

Viral Entry Assay

If the time-of-addition assay suggests an early-stage inhibition, a viral entry assay can be performed to specifically investigate the effect of the compound on the initial steps of infection.

Protocol for Viral Entry Assay:

• Pre-treatment of Cells or Virus:

  • To test for inhibition of attachment: Pre-treat cells with the compound before adding the virus.

  • To test for virucidal activity: Pre-incubate the virus with the compound before adding it to the cells.

• Infection: Infect the cells with the treated or untreated virus.

• Washing: After the infection period, thoroughly wash the cells to remove any unbound virus and compound.

• Endpoint Analysis: Quantify the amount of virus that has successfully entered the cells, for example, by measuring intracellular viral RNA via qRT-PCR shortly after infection.

• Data Interpretation: A reduction in viral entry in the pre-treated samples compared to the control indicates that the compound interferes with this stage of the viral life cycle.

Visualization of Experimental Workflows and Signaling Pathways:

Caption: Experimental workflow for antiviral evaluation.

Caption: Potential inhibition points in the viral lifecycle.

VI. Conclusion

This guide provides a robust framework for the comprehensive in vitro evaluation of Ethyl imidazo[2,1-b]thiazole-6-carboxylate as a potential antiviral agent. By systematically determining its cytotoxicity and antiviral efficacy against relevant viruses, and by investigating its mechanism of action, researchers can generate the critical data necessary to advance this promising compound through the drug discovery and development process. Adherence to these detailed protocols will ensure the generation of reliable, reproducible, and scientifically sound results.

VII. References

• Daelemans, D., Pauwels, R., De Clercq, E., & Pannecouque, C. (2011). A time-of-drug addition approach to target identification of antiviral compounds. Nature protocols, 6(6), 925–933.

• Naik, A. (2026). In Vitro Assessment of Cytolysins' Production by Cytotoxicity Assays. In: Springer Protocols.

• Repetto, G., del Peso, A., & Zurita, J. L. (2008). Neutral red uptake assay for the estimation of cell viability/cytotoxicity. Nature protocols, 3(7), 1125–1131.

• Creative Diagnostics. (n.d.). CC50/IC50 Assay for Antiviral Research. Retrieved from [Link]

• National Toxicology Program. (2003, November 4). ICCVAM Recommended Protocol: BALB/c 3T3 Neutral Red Uptake Assay. Retrieved from [Link]

• ResearchGate. (n.d.). Cytotoxicity, antiviral activity and selectivity index. Retrieved from [Link]

• Bakshi, S. (2025, September 25). MTT Cytotoxicity Assay and Exotoxin A (ExoA) Titration.

• BrainVTA. (n.d.). TCID50 Assay Protocol. Retrieved from [Link]

• JoVE. (2022, August 9). Viral Entry Assays and Molecular Docking to Identify Antiviral Agents | Protocol Preview. Retrieved from [Link]

• Lou, Z., Sun, Y., & Rao, Z. (2014). A comprehensive procedure for antiviral inhibitor discovery using EV71 as an example. Virologica Sinica, 29(4), 205–213.

• Gordon, D. E., et al. (2020). Identification of Potent and Safe Antiviral Therapeutic Candidates Against SARS-CoV-2. bioRxiv.

• Biology Lectures. (2021, September 30). TCID50 assay principle protocol and calculation explained [Video]. YouTube. Retrieved from [Link]

• CLYTE. (2025, September 17). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Retrieved from [Link]

• ResearchGate. (2016, November 30). TCID50 assay protocol? Retrieved from [Link]

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Application Notes and Protocols for the Development of Novel Therapeutics from Ethyl imidazo[2,1-b]thiazole-6-carboxylate

Introduction: The Imidazo[2,1-b]thiazole Scaffold - A Privileged Motif in Medicinal Chemistry

The imidazo[2,1-b]thiazole core is a bicyclic heterocyclic system that has garnered significant attention in medicinal chemistry due to its versatile biological activities.[1][2] This scaffold is considered a "privileged structure," as its derivatives have been shown to interact with a wide range of biological targets, leading to diverse therapeutic effects.[1] These activities include anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[3][4][5][6] Ethyl imidazo[2,1-b]thiazole-6-carboxylate serves as a key starting material for the synthesis of a library of derivatives with therapeutic potential.[7] Its ester functionality at the 6-position provides a convenient handle for chemical modification, allowing for the exploration of structure-activity relationships (SAR) and the optimization of lead compounds.

These application notes will provide a comprehensive guide for researchers and drug development professionals on utilizing Ethyl imidazo[2,1-b]thiazole-6-carboxylate as a scaffold for the development of novel therapeutics. We will delve into the rationale behind experimental design, provide detailed protocols for key assays, and offer insights into the interpretation of results.

I. Therapeutic Avenues for Imidazo[2,1-b]thiazole Derivatives

The imidazo[2,1-b]thiazole nucleus has been extensively explored for various therapeutic applications. The primary areas of interest, supported by numerous studies, are:

• Oncology: Derivatives of imidazo[2,1-b]thiazole have demonstrated potent cytotoxic effects against a variety of cancer cell lines, including melanoma and colon cancer.[3][8] The proposed mechanisms of action often involve the inhibition of key signaling pathways or cellular processes essential for cancer cell proliferation and survival.[9][10]

• Inflammation: The anti-inflammatory potential of this scaffold has been well-documented.[5][11][12][13] Certain derivatives have shown significant inhibition of cyclooxygenase (COX) enzymes, particularly the inducible COX-2 isoform, which is a key player in the inflammatory cascade.[14][15]

• Infectious Diseases: The fused imidazole and thiazole rings contribute to the antimicrobial properties of these compounds.[4] Derivatives have been synthesized and evaluated for their activity against various bacterial and fungal strains.[16][17] Furthermore, some have shown promising activity against Mycobacterium tuberculosis.[18][19][20]

II. Strategic Derivatization of the Ethyl imidazo[2,1-b]thiazole-6-carboxylate Scaffold

The development of potent and selective therapeutics from the Ethyl imidazo[2,1-b]thiazole-6-carboxylate starting material hinges on a well-designed synthetic strategy. The primary goal is to introduce diverse chemical functionalities at various positions of the imidazo[2,1-b]thiazole core to modulate its pharmacokinetic and pharmacodynamic properties.

A. Key Positions for Modification

The imidazo[2,1-b]thiazole scaffold offers several positions for chemical modification. The most commonly explored positions for derivatization include:

• The Carboxylate Group (Position 6): The ethyl ester at this position is a versatile handle for a variety of chemical transformations.

  • Amide Formation: Reaction with a diverse range of amines can introduce a variety of substituents, which can influence solubility, cell permeability, and target engagement.

  • Hydrazide Formation: Treatment with hydrazine hydrate yields the corresponding hydrazide, which can be further derivatized to form hydrazones, pyrazoles, and other heterocyclic systems.

  • Reduction: Reduction of the ester to the corresponding alcohol provides a site for ether or ester linkages.

• The Imidazole Ring (Positions 2, 3, and 5):

  • Substitution at these positions can significantly impact the electronic properties and steric bulk of the molecule, leading to altered target binding affinity and selectivity.

• The Thiazole Ring:

  • While less commonly modified, substitutions on the thiazole ring can also be explored to fine-tune the biological activity.

B. Synthetic Workflow for Library Generation

The following workflow outlines a general strategy for generating a library of diverse imidazo[2,1-b]thiazole derivatives from the ethyl ester starting material.

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Ethyl Imidazo[2,1-b]thiazole-6-carboxylate: A Versatile Scaffold for Modern Drug Discovery

Application Notes and Protocols for Researchers and Drug Development Professionals

The fused heterocyclic system, imidazo[2,1-b]thiazole, represents a privileged scaffold in medicinal chemistry, consistently demonstrating a broad spectrum of pharmacological activities.[1][2] Its derivatives have been extensively explored for various therapeutic applications, including anticancer, anti-inflammatory, antimicrobial, and antiviral treatments.[3][4] This guide focuses on a key derivative, ethyl imidazo[2,1-b]thiazole-6-carboxylate, and its utility as a versatile starting point for the design and synthesis of novel therapeutic agents. We will delve into the synthetic rationale, key therapeutic applications, and detailed protocols for the synthesis and biological evaluation of compounds derived from this promising scaffold.

The Imidazo[2,1-b]thiazole Core: A Foundation for Diverse Bioactivity

The imidazo[2,1-b]thiazole nucleus is a bicyclic heteroaromatic system containing nitrogen and sulfur atoms. This unique arrangement imparts favorable physicochemical properties, allowing for diverse interactions with various biological targets.[5] The scaffold's planarity and the presence of hydrogen bond donors and acceptors contribute to its ability to fit into the active sites of enzymes and receptors. The ethyl carboxylate group at the 6-position serves as a crucial handle for synthetic modification, enabling the exploration of a wide chemical space and the fine-tuning of pharmacological activity.

Synthetic Pathways to Ethyl Imidazo[2,1-b]thiazole-6-carboxylate and its Derivatives

The synthesis of the imidazo[2,1-b]thiazole core is generally straightforward and amenable to various substitution patterns. A common and efficient method involves the condensation of a 2-aminothiazole derivative with an α-haloketone or a related electrophile.

Protocol 1: General Synthesis of Ethyl 6-substituted-imidazo[2,1-b]thiazole-5-carboxylates

This protocol outlines a general procedure for the synthesis of the core scaffold, which can be adapted based on the desired substituents.[6]

Materials:

• Substituted 2-aminothiazole (1.0 eq)

• Ethyl 2-chloroacetoacetate or other appropriate α-halo carbonyl compound (1.1 - 2.0 eq)[6]

• Solvent (e.g., 1,4-dioxane, ethanol, DMF)

• Base (optional, e.g., K2CO3, Na2CO3)

• Standard laboratory glassware and purification supplies (silica gel for column chromatography)

Procedure:

• Dissolve the substituted 2-aminothiazole in the chosen solvent in a round-bottom flask.

• Add the α-halo carbonyl compound to the solution. If a base is required, add it at this stage.

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, filter the solid and wash with a suitable solvent.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., ethyl acetate/petroleum ether).

• Characterize the final product using spectroscopic methods (¹H NMR, ¹³C NMR, MS).

Caption: General workflow for the synthesis of the imidazo[2,1-b]thiazole scaffold.

Therapeutic Applications and Lead Optimization

The versatility of the ethyl imidazo[2,1-b]thiazole-6-carboxylate scaffold allows for its application in various therapeutic areas. The ester functionality can be readily converted to other functional groups, such as amides, hydrazides, or carboxylic acids, to generate libraries of compounds for biological screening.

Anticancer Activity: Targeting Microtubules and Kinases

Derivatives of imidazo[2,1-b]thiazole have demonstrated significant potential as anticancer agents.[7][8][9] One promising strategy involves the design of microtubule-destabilizing agents. By conjugating the imidazo[2,1-b]thiazole scaffold with other pharmacophores like chalcones or triazoles, researchers have developed potent compounds that inhibit tubulin polymerization, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[10][11]

Compound ID	R1 (at C2/C3)	R2 (at C5/C6)	Target Cell Line	IC50 (µM)	Reference
4g	Triazole conjugate	Phenyl	A549 (Lung)	0.92	[11]
4h	Triazole conjugate	4-Chlorophenyl	A549 (Lung)	0.78	[11]
11x	Chalcone conjugate	4-Fluorophenyl	A549 (Lung)	0.64 - 1.44	[10]
26	Substituted phenyl	Benzenesulfonamide	A375P (Melanoma)	Sub-micromolar	[7]
27	Substituted phenyl	Benzenesulfonamide	A375P (Melanoma)	Sub-micromolar	[7]

Protocol 2: In Vitro Anticancer Activity Evaluation (MTT Assay)

This protocol describes a standard method for assessing the cytotoxic effects of newly synthesized compounds on cancer cell lines.

Materials:

• Cancer cell lines (e.g., A549, MCF-7, HeLa)

• Complete cell culture medium (e.g., DMEM, RPMI-1640) with 10% FBS

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Test compounds dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well microplates

• Microplate reader

Procedure:

• Seed the cancer cells in 96-well plates at an appropriate density and incubate for 24 hours.

• Treat the cells with various concentrations of the test compounds (typically in a serial dilution) and a vehicle control (DMSO).

• Incubate the plates for 48-72 hours.

• Add MTT solution to each well and incubate for 4 hours, allowing viable cells to form formazan crystals.

• Remove the medium and dissolve the formazan crystals in DMSO.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Caption: Workflow for the in vitro MTT cytotoxicity assay.

Anti-inflammatory Activity: Selective COX-2 Inhibition

Chronic inflammation is a hallmark of many diseases, and cyclooxygenase-2 (COX-2) is a key enzyme in the inflammatory cascade. The imidazo[2,1-b]thiazole scaffold has been successfully utilized to develop potent and selective COX-2 inhibitors.[12] By incorporating a methyl sulfonyl pharmacophore, a common feature in many selective COX-2 inhibitors, researchers have synthesized derivatives with impressive inhibitory activity and selectivity.[12]

Compound ID	Amine at C-5	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)	Reference
6a	N,N-dimethylaminomethyl	>100	0.08	313.7	[12]
6b-g	Various amines	-	0.08 - 0.16	-	[12]

Protocol 3: In Vitro COX-1/COX-2 Inhibition Assay

This protocol provides a general outline for assessing the inhibitory activity of compounds against COX-1 and COX-2 enzymes.

Materials:

• Purified COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Test compounds

• Assay buffer

• Detection reagent (e.g., colorimetric or fluorometric probe for prostaglandin production)

• Microplate reader

Procedure:

• Pre-incubate the COX-1 or COX-2 enzyme with various concentrations of the test compound or a known inhibitor (e.g., celecoxib) in the assay buffer.

• Initiate the reaction by adding arachidonic acid.

• Incubate for a specific time at the optimal temperature.

• Stop the reaction and add the detection reagent.

• Measure the signal (absorbance or fluorescence) using a microplate reader.

• Calculate the percentage of inhibition and determine the IC50 values for both COX-1 and COX-2.

• Calculate the selectivity index (SI = IC50 COX-1 / IC50 COX-2).

Antimicrobial Activity

The imidazo[2,1-b]thiazole scaffold has also been explored for its antimicrobial properties.[13][14] Derivatives have shown activity against a range of bacteria and fungi.[15][16] The development of new antimicrobial agents is a critical area of research due to the rise of antibiotic resistance.

Protocol 4: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol is a standard method for determining the minimum inhibitory concentration (MIC) of a compound against various microorganisms.

Materials:

• Bacterial or fungal strains

• Appropriate broth medium (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi)

• Test compounds dissolved in a suitable solvent

• 96-well microplates

• Positive control antibiotic/antifungal

• Negative control (medium only)

• Incubator

Procedure:

• Prepare serial dilutions of the test compounds in the broth medium in a 96-well plate.

• Inoculate each well with a standardized suspension of the microorganism.

• Include positive and negative controls on each plate.

• Incubate the plates at the appropriate temperature and for the required duration (e.g., 37°C for 24 hours for bacteria).

• Visually inspect the plates for microbial growth (turbidity).

• The MIC is the lowest concentration of the compound that completely inhibits visible growth.

Conclusion and Future Directions

The ethyl imidazo[2,1-b]thiazole-6-carboxylate scaffold is a highly valuable starting point for the development of new therapeutic agents. Its synthetic accessibility and the diverse biological activities of its derivatives make it an attractive core for medicinal chemists. Future research should continue to explore the vast chemical space around this scaffold, focusing on the development of compounds with improved potency, selectivity, and pharmacokinetic properties. The application of modern drug design strategies, such as structure-based design and computational modeling, will undoubtedly accelerate the discovery of novel imidazo[2,1-b]thiazole-based drugs for a wide range of diseases.

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Application Notes and Protocols for the Functionalization of the Imidazo[2,1-b]thiazole Ring for Enhanced Biological Activity

Introduction: The Imidazo[2,1-b]thiazole Scaffold - A Privileged Heterocycle in Medicinal Chemistry

The imidazo[2,1-b]thiazole core is a fused heterocyclic system that has garnered significant attention in the field of drug discovery. This bicyclic scaffold, comprising an imidazole ring fused to a thiazole ring, represents a unique structural motif with a rich chemical landscape and a broad spectrum of biological activities. Its rigid structure and the presence of multiple nitrogen and sulfur heteroatoms provide opportunities for diverse intermolecular interactions with various biological targets. Consequently, derivatives of the imidazo[2,1-b]thiazole ring have been extensively investigated and have shown promise as anticancer, anti-inflammatory, antimicrobial, and antitubercular agents.[1]

This guide provides a comprehensive overview of the key strategies for the functionalization of the imidazo[2,1-b]thiazole ring to modulate its biological activity. We will delve into the structure-activity relationships (SAR) that govern the therapeutic potential of these compounds and provide detailed, field-proven protocols for the synthesis of promising derivatives.

Core Synthesis of the Imidazo[2,1-b]thiazole Ring System

The most common and versatile method for the construction of the imidazo[2,1-b]thiazole core involves the condensation of a 2-aminothiazole with an α-haloketone. This reaction, a variation of the Hantzsch thiazole synthesis, provides a straightforward entry into this privileged scaffold.

General Protocol for the Synthesis of 6-Aryl-imidazo[2,1-b]thiazoles

This protocol describes the synthesis of 6-aryl-imidazo[2,1-b]thiazoles, a class of derivatives that have shown significant biological activity.

Rationale: The reaction proceeds via an initial N-alkylation of the endocyclic nitrogen of the 2-aminothiazole by the α-haloketone, followed by an intramolecular cyclization and dehydration to form the fused bicyclic system. The use of a polar solvent like ethanol facilitates the reaction, and the reaction is typically carried out at reflux to ensure completion.

Step-by-Step Protocol:

• Reactant Preparation: In a round-bottom flask equipped with a reflux condenser, dissolve 2-aminothiazole (1.0 eq.) in absolute ethanol.

• Addition of α-Haloketone: To the stirred solution, add the desired α-bromoacetophenone derivative (1.0 eq.).

• Reaction Execution: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Upon completion, cool the reaction mixture to room temperature. The product often precipitates out of the solution. Collect the solid by filtration, wash with cold ethanol, and dry under vacuum. If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography on silica gel.

Strategic Functionalization of the Imidazo[2,1-b]thiazole Ring

The biological activity of imidazo[2,1-b]thiazole derivatives can be fine-tuned by introducing various substituents at different positions of the bicyclic core. The most commonly targeted positions for functionalization are C2, C3, C5, and C6.

Caption: Key positions for functionalization on the imidazo[2,1-b]thiazole scaffold.

Functionalization at the C6-Position

The C6-position is frequently substituted with aryl groups, which has been shown to be crucial for various biological activities, particularly anticancer effects.[1][2]

Rationale for Aryl Substitution: The introduction of a substituted phenyl ring at the C6-position allows for the exploration of hydrophobic and electronic interactions within the binding pockets of target proteins. Modifications on this aryl ring can significantly impact potency and selectivity.

Functionalization at the C5-Position: The Mannich Reaction

The C5-position of the imidazo[2,1-b]thiazole ring is nucleophilic and readily undergoes electrophilic substitution reactions, such as the Mannich reaction. This reaction is a powerful tool for introducing aminomethyl groups, which can enhance the solubility and biological activity of the parent compound.

Protocol for the Mannich Reaction on 6-Aryl-imidazo[2,1-b]thiazole:

This protocol details the introduction of a dimethylaminomethyl group at the C5-position, a modification that has been shown to impart potent and selective COX-2 inhibitory activity.[3]

Causality behind Experimental Choices:

• Reactants: The reaction utilizes the 6-aryl-imidazo[2,1-b]thiazole as the nucleophile, formaldehyde as the electrophilic carbonyl component, and a secondary amine (e.g., dimethylamine) as the nucleophilic amine.

• Solvent and Catalyst: Acetic acid is often used as the solvent and catalyst, as it protonates the formaldehyde, making it more electrophilic, and also facilitates the reaction by providing a polar medium.

• Temperature: The reaction is typically carried out at a slightly elevated temperature (e.g., 50 °C) to increase the reaction rate without promoting side reactions.

Step-by-Step Protocol:

• Reaction Setup: In a flask, suspend the 6-(4-(methylsulfonyl)phenyl)imidazo[2,1-b]thiazole (1.0 eq.) in acetic acid at 0 °C.[3]

• Addition of Reagents: Add an aqueous solution of formaldehyde (~36%, 1.25 eq.) and the desired secondary amine (e.g., dimethylamine, 1.25 eq.) to the suspension.[3]

• Reaction Execution: Stir the reaction mixture at 50 °C until the starting material is consumed (monitored by TLC).

• Work-up and Purification: Cool the reaction mixture to below 10 °C and adjust the pH to ~8-9 with a 20% sodium hydroxide solution. The product will precipitate. Collect the solid by filtration, wash with water, and purify by column chromatography to yield the desired Mannich base.[3]

Caption: Workflow for the Mannich reaction at the C5-position.

Structure-Activity Relationship (SAR) Insights

The extensive research on imidazo[2,1-b]thiazole derivatives has led to a good understanding of the structure-activity relationships for various biological targets.

Anticancer Activity: A Case Study of Imidazo[2,1-b]thiazole-Benzimidazole Conjugates

A promising strategy for developing potent anticancer agents is the conjugation of the imidazo[2,1-b]thiazole scaffold with other pharmacologically active moieties. A notable example is the development of imidazo[2,1-b]thiazole-benzimidazole conjugates as microtubule-targeting agents.[4]

Key SAR Findings:

• Linker Length and Composition: The nature and length of the linker connecting the two heterocyclic systems are critical for activity.

• Substitution on the Benzimidazole Ring: The position and nature of substituents on the benzimidazole ring significantly influence the antiproliferative activity.

• Mechanism of Action: These conjugates have been shown to inhibit tubulin polymerization, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.[4]

Compound ID	C6-Substituent	Linker	Benzimidazole Substituent	Anticancer Activity (IC50, µM) on A549 (Lung Cancer)
6d	4-Chlorophenyl	-CH2-	5-Methoxy	1.08
Reference	-	-	-	>10

Data synthesized from literature.[4]

Conclusion and Future Perspectives

The imidazo[2,1-b]thiazole scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The synthetic versatility of this heterocyclic system allows for systematic structural modifications, enabling the fine-tuning of its biological activity. Future research in this area will likely focus on the development of more selective and potent derivatives, the exploration of novel biological targets, and the use of modern drug design techniques, such as computational modeling and artificial intelligence, to guide the synthesis of the next generation of imidazo[2,1-b]thiazole-based drugs.

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• Özdemir, A., et al. (2011). New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies. European Journal of Medicinal Chemistry, 46(12), 5769-5777. Available at: [Link]

• Vekariya, R. H., et al. (2017). Microwave-assisted green synthesis of new imidazo[2,1-b]thiazole derivatives and their antimicrobial, antimalarial, and antitubercular activities. Medicinal Chemistry Research, 26(10), 2415-2426. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2019). New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial Activity, Molecular Modeling and MOE Docking. Molecules, 24(9), 1734. Available at: [Link]

• Patel, D., et al. (2022). Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole and imidazo-[2,1-b]-thiazole carboxamide triazole derivatives as antimycobacterial agents. RSC Medicinal Chemistry, 13(9), 1133-1143. Available at: [Link]

• Yadav, G., et al. (2021). Evaluation of imidazo[2,1-b]thiazole-based anticancer agents in one decade (2011-2020): Current status and future prospects. Bioorganic & Medicinal Chemistry, 43, 116262. Available at: [Link]

• RSC Publishing. (2022). Asymmetric Mannich reactions of imidazo[2,1-b]thiazole-derived nucleophiles with (SS)-N-tert-butanesulfinyl (3,3,3)-trifluoroacetaldimine. Organic & Biomolecular Chemistry. Available at: [Link]

• Zarghi, A., et al. (2018). Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors. Iranian Journal of Pharmaceutical Research, 17(4), 1288–1296. Available at: [Link]

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Application Note &amp; Protocol: A Guide to the Experimental Design of Structure-Activity Relationship (SAR) Studies for Ethyl imidazo[2,1-b]thiazole-6-carboxylate Analogues

Introduction: The Promise of the Imidazo[2,1-b]thiazole Scaffold

The imidazo[2,1-b]thiazole core is a privileged heterocyclic scaffold in medicinal chemistry, forming the backbone of compounds with a wide array of biological activities, including antitubercular, anticancer, and anti-inflammatory properties.[1][2][3] The ethyl imidazo[2,1-b]thiazole-6-carboxylate framework, in particular, serves as a versatile starting point for the generation of novel therapeutic agents. The systematic modification of this core structure to enhance potency, selectivity, and pharmacokinetic properties is the central goal of Structure-Activity Relationship (SAR) studies.[4][5][6]

This guide provides a comprehensive framework for designing and executing a robust SAR campaign. We will move beyond a simple checklist of assays to explain the strategic rationale behind a tiered, iterative experimental workflow. The objective is not merely to generate data, but to build a deep, actionable understanding of how chemical structure dictates biological function, thereby accelerating the journey from a promising hit to a viable drug candidate.[5][7]

Strategic Planning: Where to Modify the Core Scaffold?

An SAR study begins with the thoughtful design of analogues.[5] The ethyl imidazo[2,1-b]thiazole-6-carboxylate scaffold offers several key positions for chemical modification. The initial library design should be guided by a combination of prior art, computational modeling, and synthetic accessibility.

Key Modification Hotspots:

• The Phenyl Ring (Position 2): This is a primary site for exploring the impact of electronic and steric effects. Substituents at the ortho-, meta-, and para-positions can profoundly influence target binding.

• The Ester Group (Position 6): Saponification to the carboxylic acid, followed by amide coupling, allows for the introduction of diverse functional groups to probe for new interactions with the biological target.

• The Imidazo[2,1-b]thiazole Core: Modifications to the core itself are more synthetically challenging but can be explored to modulate the overall physicochemical properties of the series, such as solubility and metabolic stability.

A well-designed initial set of analogues will systematically probe these positions with a diverse range of substituents (e.g., halogens, alkyls, alkoxys, and hydrogen-bond donors/acceptors) to generate a clear and interpretable initial SAR.[8]

The Tiered Screening Cascade: An Iterative Approach to SAR

A successful SAR campaign relies on an efficient and logical flow of experiments, where the data from one tier informs the decisions for the next.[9] This tiered approach, often called a screening cascade, ensures that resources are focused on the most promising compounds.

Tier 1: Primary Screening & Target Engagement

The goal of Tier 1 is to rapidly identify which of the newly synthesized analogues possess the desired biological activity.[]

• Rationale: At this stage, speed and throughput are critical. A biochemical assay, which measures the direct interaction of the compound with its purified biological target (e.g., an enzyme or receptor), is ideal.[5] This approach avoids the complexities of cellular systems and provides a clean measure of on-target potency.[11]

• Key Experiment: Determination of the IC50 (half-maximal inhibitory concentration). This is the concentration of the analogue required to inhibit the activity of the biological target by 50%.

• Self-Validation & QC: The reliability of a high-throughput screen (HTS) is paramount.[12] The Z'-factor is a statistical measure of assay quality, with a value greater than 0.5 generally considered acceptable for HTS.[13] Each assay plate must include positive controls (a known inhibitor) and negative controls (vehicle, e.g., DMSO) to calculate the Z'-factor and ensure plate-to-plate consistency.[14][15]

Tier 2: Cellular & Functional Validation

Compounds that demonstrate promising potency in Tier 1 are advanced to Tier 2 to confirm their activity in a more physiologically relevant context.[11][16]

• Rationale: A cell-based assay provides crucial information on whether a compound can cross the cell membrane, engage its target within the cell, and elicit the desired functional response.[17][18] It is a critical step to bridge the gap between biochemical potency and potential therapeutic effect.[19]

• Key Experiments:

  • Cellular Potency (EC50): Measurement of the half-maximal effective concentration required to produce a specific cellular effect (e.g., inhibition of cell proliferation, modulation of a signaling pathway).[17]

  • Selectivity Assays: Testing potent compounds against related targets (counter-screening) to ensure they are not acting non-specifically. High selectivity is a hallmark of a promising drug candidate.

• Self-Validation & QC: Cellular assays should be validated with known tool compounds. Dose-response curves should have a classic sigmoidal shape and be reproducible across multiple experiments.

Tier 3: Early ADME-Tox Profiling

In the lead optimization phase, potency alone is insufficient. A drug candidate must also possess favorable drug-like properties.[20][21] Tier 3 involves in vitro assays to assess the Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) profile of the most promising analogues.[22][23]

• Rationale: Identifying potential liabilities such as poor solubility, rapid metabolism, or toxicity early in the discovery process saves significant time and resources.[20][22] This is the principle of "fail early, fail cheap."

• Key Experiments:

  • Aqueous Solubility: Determines how well the compound dissolves, which is critical for absorption.

  • Cell Permeability (e.g., Caco-2 Assay): Assesses the ability of a compound to cross the intestinal barrier, a predictor of oral bioavailability.[24]

  • Metabolic Stability (e.g., Liver Microsome Assay): Measures how quickly the compound is broken down by metabolic enzymes in the liver.

  • In Vitro Cytotoxicity (e.g., HepG2 Assay): Evaluates the general toxicity of the compound to a standard human cell line.[25]

Data Analysis and SAR Interpretation

The ultimate goal is to synthesize the data from all tiers into a coherent Structure-Activity Relationship. This involves correlating changes in the chemical structure of the analogues with the observed changes in biological activity and ADME properties.

Data Presentation:

All quantitative data should be summarized in a clear, tabular format to facilitate direct comparison between analogues.

Compound ID	R-Group (Position 2)	Biochemical IC50 (nM)	Cellular EC50 (nM)	Microsomal Stability (% remaining @ 1 hr)	Aqueous Solubility (µM)
Parent-01	-H	150	850	65%	25
Analogue-02	4-Cl	25	120	75%	10
Analogue-03	4-OCH3	50	300	30%	40
Analogue-04	3-F	80	450	80%	20

From this example table, a medicinal chemist can quickly derive initial SAR insights:

• A chloro-substituent at the 4-position (Analogue-02) significantly improves both biochemical and cellular potency compared to the unsubstituted parent compound, although it slightly decreases solubility.

• An electron-donating methoxy group (Analogue-03) is also favorable for potency but results in poor metabolic stability.

• These insights guide the next round of analogue synthesis, perhaps focusing on other electron-withdrawing groups at the 4-position or exploring modifications to block the site of metabolism observed in Analogue-03.

Detailed Protocols

Protocol 5.1: Generic Biochemical IC50 Determination (e.g., Kinase Assay)

• Reagent Preparation:

  • Prepare Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).

  • Prepare a solution of the target kinase in Assay Buffer.

  • Prepare a solution of the kinase substrate and ATP in Assay Buffer.

  • Serially dilute test compounds in 100% DMSO, typically starting from a 10 mM stock. Then, dilute these into Assay Buffer.

• Assay Procedure (384-well plate format):

  • Add 5 µL of compound solution to the appropriate wells. For control wells, add 5 µL of Assay Buffer with DMSO (negative control) or a known inhibitor (positive control).

  • Add 10 µL of the kinase solution to all wells and incubate for 15 minutes at room temperature to allow for compound binding.

  • Initiate the kinase reaction by adding 10 µL of the substrate/ATP mixture.

  • Allow the reaction to proceed for 60 minutes at room temperature.

  • Stop the reaction and detect the signal according to the assay technology (e.g., add a detection reagent for a luminescence-based readout).

  • Read the plate on a compatible plate reader.

• Data Analysis:

  • Normalize the data using the positive and negative controls.

  • Plot the normalized response versus the logarithm of the compound concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 5.2: Cell Viability / Cytotoxicity Assay (e.g., CellTiter-Glo®)

• Cell Culture:

  • Culture a relevant human cell line (e.g., HepG2 for general cytotoxicity) under standard conditions (e.g., 37°C, 5% CO2).

  • Harvest cells and adjust the density to 1 x 10^5 cells/mL in the appropriate culture medium.

• Assay Procedure (96-well plate format):

  • Dispense 100 µL of the cell suspension into each well of a white, clear-bottom 96-well plate.

  • Incubate the plate for 24 hours to allow cells to attach.

  • Prepare serial dilutions of the test compounds in culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the test compounds. Include vehicle controls.

  • Incubate the plate for 48-72 hours.

• Detection:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature for 30 minutes.

  • Add 100 µL of the CellTiter-Glo® reagent to each well.

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control wells.

  • Plot the percent viability versus the logarithm of the compound concentration to determine the CC50 (half-maximal cytotoxic concentration).

References

• PMC, National Institutes of Health.

• Accelevir.

• Beckman Coulter.

• Creative Biostructure.

• Eurofins Discovery.

• Nuvisan.

• NJ Bio, Inc.

• PubMed.

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• Oncodesign Services.

• Collaborative Drug Discovery.

• PMC, National Institutes of Health.

• Basicmedical Key.

• SPIE Digital Library.

• Cambridge MedChem Consulting.

• BOC Sciences.

• ResearchGate.

• Cole-Parmer.

• ZeClinics.

• PlateReader.com.

• ResearchGate.

• NCBI Bookshelf.

• PubMed Central.

• PubMed Central.

• Journal of Medicinal Chemistry.

• PubMed.

• PubMed Central.

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• Drug Hunter.

• ResearchGate.

• RSC Publishing.

• RSC Publishing.

• PubMed.

• Connect Journals.

• ResearchGate.

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• 3. New imidazo[2,1-b]thiazole-based aryl hydrazones: unravelling their synthesis and antiproliferative and apoptosis-inducing potential - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
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• 25. Structure-activity relationship (SAR) models established in vitro with the neutral red cytotoxicity assay - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

common side products in the synthesis of imidazo[2,1-b]thiazoles

Welcome to the Technical Support Center for the synthesis of imidazo[2,1-b]thiazoles. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and troubleshoot potential side reactions encountered during the synthesis of this important heterocyclic scaffold. Drawing from established literature and practical laboratory experience, this resource provides in-depth technical guidance in a user-friendly question-and-answer format.

I. Frequently Asked Questions (FAQs) & Troubleshooting

The synthesis of imidazo[2,1-b]thiazoles, most commonly achieved through the condensation of a 2-aminothiazole derivative with an α-haloketone, is a robust reaction. However, like any chemical transformation, it is not without its potential pitfalls. This section addresses the most frequently encountered issues and offers practical solutions.

FAQ 1: My reaction yield is significantly lower than expected. What are the common causes?

Low yields in the synthesis of imidazo[2,1-b]thiazoles can be attributed to several factors, primarily related to the stability and reactivity of the starting materials and the control of reaction conditions.

A1: Potential Causes & Solutions

Potential Cause	Explanation	Recommended Solution
Dimerization of 2-Aminothiazole	2-Aminothiazole can undergo self-condensation, particularly in the presence of acid, to form a dimeric side product[1][2]. This is more pronounced when the reaction is heated for extended periods.	Maintain a neutral or slightly basic pH if the reaction allows. Minimize reaction time and temperature where possible. If acidic conditions are necessary, consider a slow addition of the acid or using a milder acidic catalyst.
Decomposition of α-Haloketone	α-Haloketones can be unstable and may decompose upon prolonged heating or in the presence of strong bases, leading to a variety of byproducts. Hydrolysis can also occur if water is present in the reaction mixture.	Use freshly prepared or purified α-haloketones. Ensure anhydrous reaction conditions by using dry solvents and an inert atmosphere. Avoid strong bases that can promote elimination or Favorskii rearrangement[3].
Incomplete Reaction	The reaction may not have proceeded to completion.	Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction stalls, a slight increase in temperature or the addition of a catalyst (if not already used) may be beneficial.
Suboptimal Solvent Choice	The polarity of the solvent can influence the reaction rate and the solubility of the reactants and products.	Ethanol, acetone, and DMF are commonly used solvents. If solubility is an issue, consider a solvent screen to identify the optimal medium for your specific substrates.

FAQ 2: I've isolated my product, but it's impure. What are the likely side products I'm seeing?

The presence of impurities is a common challenge. Understanding the potential side products is the first step towards effective purification.

A2: Common Side Products and Their Origin

Side Product	Plausible Mechanism of Formation	Identification & Characterization
2-Aminothiazole Dimer	Acid-catalyzed self-condensation of 2-aminothiazole[1].	This byproduct will have a molecular weight double that of the starting 2-aminothiazole. It can be identified by mass spectrometry and its distinct NMR signals.
α,α-Dihalogenated Ketone Adduct	If the starting α-haloketone contains dihalogenated impurities, a corresponding dihalogenated imidazo[2,1-b]thiazole can form[4].	Mass spectrometry will show an isotopic pattern corresponding to the presence of two halogen atoms.
Isomeric Imidazo[2,1-b]thiazole	Alkylation can occur on the endocyclic nitrogen of the 2-aminothiazole, leading to a different regioisomer, particularly under acidic conditions[5][6].	Careful analysis of 1H and 13C NMR spectra is required to distinguish between isomers. 2D NMR techniques like HMBC and NOESY can be particularly useful in confirming the connectivity.
Self-Condensation Products of α-Haloketone	Under basic conditions, α-haloketones can undergo aldol-type self-condensation reactions.	These products will have a higher molecular weight than the starting ketone and can be identified by MS and NMR.
Unreacted Starting Materials	Incomplete reaction will leave residual 2-aminothiazole and α-haloketone.	These can be identified by comparing the crude product's analytical data (e.g., TLC, NMR) with that of the starting materials.

II. Reaction Mechanisms: The Desired Pathway and Common Detours

A clear understanding of the reaction mechanism is crucial for troubleshooting. Below are diagrams illustrating the intended reaction pathway and the formation of a common side product.

Desired Reaction: Formation of Imidazo[2,1-b]thiazole

The synthesis proceeds through an initial SN2 reaction between the nucleophilic nitrogen of the 2-aminothiazole and the electrophilic carbon of the α-haloketone, followed by an intramolecular cyclization and dehydration.

Caption: Desired reaction pathway for imidazo[2,1-b]thiazole synthesis.

Side Reaction: Dimerization of 2-Aminothiazole

This side reaction is often catalyzed by the hydrohalic acid generated during the main reaction.

Caption: Plausible mechanism for the acid-catalyzed dimerization of 2-aminothiazole.

III. Experimental Protocols & Purification Strategies

This section provides a general experimental protocol for the synthesis of a representative imidazo[2,1-b]thiazole, along with detailed guidance on purification.

Protocol 1: Synthesis of 6-Phenylimidazo[2,1-b]thiazole

This protocol is a standard procedure for the synthesis of a simple imidazo[2,1-b]thiazole derivative.

Materials:

• 2-Aminothiazole

• 2-Bromoacetophenone (Phenacyl bromide)

• Ethanol (anhydrous)

• Sodium bicarbonate (NaHCO₃)

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 2-aminothiazole (1.0 eq) in anhydrous ethanol.

• To this solution, add 2-bromoacetophenone (1.0 eq).

• Heat the reaction mixture to reflux and monitor the progress by TLC. The reaction is typically complete within 4-8 hours.

• After completion, cool the reaction mixture to room temperature.

• Slowly add a saturated aqueous solution of sodium bicarbonate to neutralize the hydrobromic acid formed during the reaction.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the solid with cold water and then with a small amount of cold ethanol to remove any soluble impurities.

• Dry the product under vacuum.

Purification Protocol: Column Chromatography

For products that are not sufficiently pure after precipitation and washing, column chromatography is the recommended method of purification.

Stationary Phase: Silica gel (230-400 mesh) Mobile Phase: A gradient of ethyl acetate in hexanes is typically effective. The optimal solvent system should be determined by TLC analysis of the crude product.

Procedure:

• Prepare a slurry of silica gel in the initial, less polar mobile phase.

• Pack a chromatography column with the slurry.

• Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase).

• Load the dissolved sample onto the top of the silica gel column.

• Elute the column with the mobile phase, gradually increasing the polarity by increasing the percentage of ethyl acetate.

• Collect fractions and analyze them by TLC.

• Combine the fractions containing the pure product and remove the solvent under reduced pressure.

IV. References

• Dahlbom, R., Ekstrand, T., Gronowitz, S., & Mathiasson, B. (1963). The Structure of Dimeric 2-Aminothiazole. Acta Chemica Scandinavica, 17, 2518-2525. [Link]

• Li, Y., et al. (2015). Synthesis and Cytotoxic Activity of Some Novel N-Pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide Derivatives. Molecules, 20(10), 18886-18901. [Link]

• Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Mini-Reviews in Organic Chemistry, 15(4), 307-322.

• PubMed. (n.d.). Synthesis and antimicrobial activity of new 6-phenylimidazo[2,1-b]thiazole derivatives. [Link]

• University of Pretoria. (n.d.). Nucleophilic substitution reactions of α-haloketones: A computational study. [Link]

• Dorofeev, I. A., et al. (2023). 2-Amino-1,3-benzothiazole: Endo N-Alkylation with α-Iodo Methyl Ketones Followed by Cyclization. Molecules, 28(5), 2093. [Link]

• Kukaniev, M. A., et al. (2007). SYNTHESIS AND CHEMICAL CONVERSIONS OF 2-BROMO-6-PHENYLIMIDAZO[2,1-b][1][2][7]THIADIAZOLE. Chemistry of Heterocyclic Compounds, 43(4), 499-502. [Link]

• PrepChem. (n.d.). Synthesis of 6-Phenyl-2,3,5,6-tetrahydroimidazo(2,1-b)thiazole. [Link]

• Calderón-Rangel, D., et al. (2023). One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalyts. Chemistry Proceedings, 14(1), 103. [Link]

• Al-Tel, T. H. (2003). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 8(12), 793-855. [Link]

• Li, L., et al. (2015). Discovery of 6-phenylimidazo[2,1-b]thiazole derivatives as a new type of FLT3 inhibitors. Bioorganic & Medicinal Chemistry Letters, 25(22), 5347-5351. [Link]

• Barret, R., et al. (2010). Efficient and Regioselective Halogenations of 2-Amino-1,3-thiazoles with Copper Salts. The Journal of Organic Chemistry, 75(15), 5215-5218. [Link]

• Van der poorten, K., et al. (2020). Synthetic Access to Aromatic α-Haloketones. Molecules, 25(17), 3848. [Link]

• Wikipedia. (n.d.). α-Halo ketone. [Link]

• ResearchGate. (n.d.). Common methods for the synthesis of 2-aminothiazole. [Link]

• Kamal, A., et al. (2022). Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole and imidazo-[2,1-b]-thiazole carboxamide triazole derivatives as antimycobacterial agents. RSC Medicinal Chemistry, 13(9), 1121-1133. [Link]

• PubChem. (n.d.). 6-(4-Chlorophenyl)imidazo[2,1-b]thiazole. [Link]

• Farkas, J., & Fodor, G. (1975). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, (1), 31-34. [Link]

• Wikipedia. (n.d.). 2-Aminothiazole. [Link]

• ResearchGate. (n.d.). Synthetic Access to Imidazo[2,1-b]thiazoles. [Link]

• Hantzsch Synthesis of 2,6-Dimethyl-3,5-dimethoxycarbonyl-4-(o-methoxyphenyl)-1,4-dihydropyridine; a Novel Cyclisation Leading to an Unusual Formation of 1-Amino-2-methoxy-carbonyl-3,5-bis(o-methoxyphenyl)-4-oxa-cyclohexan-1. Molecules, 11(4), 261-271.

• Andreani, A., et al. (2011). New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies. European Journal of Medicinal Chemistry, 46(9), 3844-3852. [Link]

• Pop, R., et al. (2018). Heterocycles 48. Synthesis, Characterization and Biological Evaluation of Imidazo[2,1-b][1][2][7]Thiadiazole Derivatives as Anti-Inflammatory Agents. Molecules, 23(9), 2349. [Link]

• Aaron Chemicals. (n.d.). 6-(4-Chlorophenyl)imidazo[2,1-b]thiazole. [Link]

• ResearchGate. (n.d.). Chemistry of Imidazo[2,1-b][1][2][7]thiadiazoles. [Link]

• Kamal, A., et al. (2018). Synthesis and biological evaluation of imidazo[2,1-b]thiazole-benzimidazole conjugates as microtubule-targeting agents. Bioorganic Chemistry, 78, 225-237. [Link]

• Al-Omar, M. A., & Amr, A.-G. E.-G. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(5), 1449. [Link]

• Bouzroura-Aichouche, N., et al. (2018). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 23(1), 148. [Link]

• Reddy, T. S., et al. (2011). Regioselective N-alkylation of 2-aminobenzothiazoles with benzylic alcohols. Chemical Communications, 47(38), 10764-10766. [Link]

• Organic Chemistry Portal. (n.d.). Thiazole synthesis. [Link]

• ResearchGate. (n.d.). Holzapfel-Meyers-Nicolaou Modification of the Hantzsch Thiazole Synthesis. [Link]

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• 7. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Imidazo[2,1-b]thiazole Formation

Welcome to the technical support center for the synthesis of imidazo[2,1-b]thiazoles. This bicyclic heterocyclic system is a cornerstone in medicinal chemistry, forming the core of molecules with a wide range of biological activities, including anthelmintic, anti-inflammatory, and anticancer properties.[1][2] This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this valuable scaffold. We will explore troubleshooting strategies and answer frequently asked questions, grounding our advice in established chemical principles and field-proven experience.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis of imidazo[2,1-b]thiazoles, which is most commonly achieved via the condensation of a 2-aminothiazole with an α-haloketone.

Q1: My reaction has a very low or no product yield. What are the likely causes and how can I fix it?

Potential Causes & Recommended Solutions

• Cause 1: Purity of Starting Materials. The Hantzsch-type synthesis is highly sensitive to the purity of the reactants.[3] α-Haloketones can degrade over time, and 2-aminothiazoles can contain impurities that inhibit the reaction.

  • Solution: Verify the purity of your α-haloketone and 2-aminothiazole using NMR or by checking the melting point. If necessary, recrystallize the starting materials before use. It is often best to use freshly prepared or recently purchased reagents.

• Cause 2: Inappropriate Reaction Conditions. Temperature, reaction time, and solvent choice are critical parameters that dictate the success of the cyclization.

  • Solution: The reaction typically requires heat to proceed to completion. Refluxing in a suitable solvent like ethanol is a common starting point.[4] If the yield is low, consider switching to a higher-boiling solvent like toluene or DMF, which can facilitate the final dehydration step.[5] Monitor the reaction progress using Thin Layer Chromatography (TLC) to determine the optimal reaction time and avoid degradation of the product from prolonged heating.

• Cause 3: Incomplete Reaction or Unstable Intermediates. The initial S-alkylation is typically fast, but the subsequent intramolecular cyclization and dehydration can be slow or reversible, especially at suboptimal temperatures.[6]

  • Solution: Ensure the reaction is heated sufficiently. Microwave-assisted synthesis has been shown to dramatically reduce reaction times and, in some cases, improve yields compared to conventional heating.[7]

• Cause 4: Stoichiometry. An incorrect ratio of reactants can lead to unconsumed starting material and lower yields.

  • Solution: While a 1:1 molar ratio of the 2-aminothiazole and α-haloketone is typical, a slight excess (1.1 equivalents) of the more volatile or less stable reactant can sometimes be beneficial.[8]

Below is a workflow diagram to guide your troubleshooting process for low-yield reactions.

Caption: Troubleshooting workflow for low-yield imidazo[2,1-b]thiazole synthesis.

Q2: I'm observing multiple spots on my TLC plate, and purification is difficult. How can I minimize side product formation?

Potential Causes & Recommended Solutions

• Cause 1: Formation of Isomeric Byproducts. The reaction can sometimes yield isomeric impurities, which can be difficult to separate from the desired product.[3]

  • Solution: The choice of solvent and base (if any) can influence the reaction pathway. Running the reaction under neutral conditions in ethanol is standard.[4] Some protocols report the use of a mild, heterogeneous catalyst like basic alumina, which can improve selectivity and simplify the workup.[4]

• Cause 2: Self-Condensation or Polymerization. Under harsh conditions (e.g., excessively high temperatures or prolonged reaction times), starting materials or the product itself can degrade or polymerize.

  • Solution: As mentioned previously, diligent TLC monitoring is key. Stop the reaction as soon as the starting material is consumed and before significant byproduct spots appear. Avoid unnecessarily high temperatures.

• Cause 3: Difficult Purification. The hydrobromide salt of the product often precipitates from the reaction mixture. Incomplete neutralization during workup can lead to purification issues.[8]

  • Solution: After the reaction, the mixture is often cooled, and the resulting solid hydrobromide salt is filtered. This salt should be suspended in water and carefully neutralized with a weak base like aqueous sodium carbonate solution until the free base precipitates completely.[8] For non-crystalline products, flash column chromatography is effective. A common mobile phase is a mixture of hexanes and ethyl acetate.[5]

Frequently Asked Questions (FAQs)

Q1: What is the general mechanism for the formation of imidazo[2,1-b]thiazoles?

The most common route is a variation of the Hantzsch thiazole synthesis.[9] The mechanism proceeds in three key steps:

• S-Alkylation: The exocyclic nitrogen of 2-aminothiazole is less nucleophilic than the endocyclic nitrogen. However, the initial attack occurs on the endocyclic, more nucleophilic nitrogen, followed by a Dimroth rearrangement. A more direct pathway involves the nucleophilic sulfur atom of the tautomeric 2-imino-2,3-dihydrothiazole attacking the α-carbon of the haloketone. For simplicity, many mechanisms depict the initial attack from the endocyclic nitrogen of 2-aminothiazole onto the α-haloketone. A more accepted pathway involves the initial nucleophilic attack of the endocyclic nitrogen of the 2-aminothiazole onto the α-carbon of the haloketone. This is an SN2 reaction that displaces the halide.

• Intramolecular Cyclization: The amino group then acts as a nucleophile, attacking the carbonyl carbon of the ketone to form a five-membered ring intermediate (a hydroxyl-dihydro-imidazo[2,1-b]thiazole).

• Dehydration: Under heating, this intermediate readily eliminates a molecule of water to form the aromatic imidazo[2,1-b]thiazole ring system. The aromaticity of the final product is a strong thermodynamic driving force for the reaction.[9]

Caption: General reaction mechanism for imidazo[2,1-b]thiazole synthesis.

Q2: How do I select the optimal solvent and temperature?

The optimal conditions depend on the specific substrates being used. However, general trends can be observed from the literature.

Solvent	Typical Temperature	Typical Reaction Time	Notes	Reference
Ethanol	Reflux (~78 °C)	8-24 hours	Most common and conventional choice. Good for precipitating the hydrobromide salt intermediate.	[4]
Toluene	Reflux (~111 °C)	30 min - 4 hours	Higher temperature can significantly reduce reaction time and improve yield for less reactive substrates.	[5]
Methanol	Reflux (~65 °C)	30 min - 8 hours	Can be effective, especially for microwave-assisted reactions. Lower yields reported in some conventional heating methods.	[5][7]
Acetonitrile	Reflux (~82 °C)	2-6 hours	An alternative polar aprotic solvent.	[5]

As a starting point, refluxing in ethanol is a reliable choice. If the reaction is sluggish or yields are poor, switching to toluene at a higher temperature is a logical next step.[5]

Q3: Are there more modern or efficient methods to synthesize these compounds?

Yes. While the classical two-component condensation is robust, modern methods offer improvements in efficiency, atom economy, and procedural simplicity.

One prominent example is the Groebke–Blackburn–Bienaymé Reaction (GBBR) , which is an isocyanide-based multicomponent reaction (I-MCR).[5] This one-pot reaction combines an aldehyde (like 3-formylchromone), a 2-aminothiazole, and an isocyanide in a heated solvent like toluene to afford highly substituted imidazo[2,1-b]thiazoles in good yields.[5] This approach avoids the need to pre-synthesize and handle lachrymatory α-haloketones and streamlines the synthetic process.

Experimental Protocol: General Procedure for the Synthesis of 6-Aryl-imidazo[2,1-b]thiazoles

This protocol is a representative example adapted from literature procedures for the synthesis of 6-aryl-imidazo[2,1-b]thiazoles.[8]

Materials:

• Substituted 2-bromoacetophenone (1.0 eq)

• 2-Aminothiazole (1.0 eq)

• Dry Ethanol

• Saturated aqueous sodium carbonate (Na₂CO₃) solution

• Water (deionized)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the 2-aminothiazole (0.01 mol, 1.0 eq) and the substituted 2-bromoacetophenone (0.01 mol, 1.0 eq).

• Solvent Addition: Add dry ethanol (20-30 mL) to the flask.

• Heating: Heat the reaction mixture to reflux (approximately 80-85 °C).

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 7:3 mixture of hexanes:ethyl acetate). The reaction is typically complete within 8 hours.

• Isolation of Intermediate: Upon completion, cool the reaction mixture to room temperature. The hydrobromide salt of the product will often precipitate as a solid. Collect this solid by vacuum filtration.

• Neutralization: Suspend the collected solid hydrobromide salt in water (50 mL). While stirring, add saturated aqueous sodium carbonate solution dropwise until the mixture is basic (pH ~8-9).

• Product Isolation: The free base of the imidazo[2,1-b]thiazole will precipitate. Collect the solid product by vacuum filtration.

• Washing and Drying: Wash the filtered solid with copious amounts of water to remove any inorganic salts. Allow the product to air dry or dry it in a vacuum oven at a low temperature.

• Purification (if necessary): If the product is not sufficiently pure after this procedure, it can be recrystallized from a suitable solvent (e.g., ethanol) or purified by flash column chromatography.

References

• Benzenine, D., Belhadj, F., KIBOU Kibou, Z., & Choukchou-Braham, N.-D. (2022). Synthesis of imidazo[2,1-b]thiazoles. ResearchGate. [Link]

• Lages, A., et al. (2022). One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalysts. Molecules. [Link]

• Reaction mechanism of formation of imidazo[2,1-b][4][10][11]thiadiazoles. ResearchGate. (n.d.). [Link]

• Fassihi, A., et al. (2016). Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors. Iranian Journal of Pharmaceutical Research. [Link]

• Chemistry of Imidazo[2,1-b][4][10][11]thiadiazoles. ResearchGate. (n.d.). [Link]

• New imidazo[2,1-b]thiazole-based aryl hydrazones: unravelling their synthesis and antiproliferative and apoptosis-inducing potential. RSC Publishing. (n.d.). [Link]

• Syed, M. A., et al. (2017). Synthesis and Biological Evaluation New Imidazo[2,1-b]thiazoles. Connect Journals. [Link]

• Isoglu, M., et al. (2020). Design and synthesis of novel Imidazo[2,1-b]thiazole derivatives as potent antiviral and antimycobacterial agents. PubMed Central. [Link]

• Gellis, A., et al. (2012). Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas. Molecules. [Link]

• Syed, M. A., et al. (2018). Synthesis and Biological Evaluation New Imidazo[2,1-b]thiazoles. ResearchGate. [Link]

• Hantzsch Thiazole Synthesis 2010. Scribd. (n.d.). [Link]

• ChemHelp ASAP. (2020). Hantzsch thiazole synthesis - laboratory experiment. YouTube. [Link]

• A Review On Imidazo[2,1-b]Thiazole Based Heterocyclic Nucleus As Anticancer Properties. YMER. (2024). [Link]

• Kumar, K., et al. (2022). Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole carboxamides as selective anti-mycobacterial agents. RSC Advances. [Link]

Sources

• 1. Design and synthesis of novel Imidazo[2,1-b]thiazole derivatives as potent antiviral and antimycobacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole and imidazo-[2,1-b]-thiazole carboxamide triazole derivatives as antimycobacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalyts [mdpi.com]
• 6. scribd.com [scribd.com]
• 7. Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Ethyl Imidazo[2,1-b]thiazole-6-carboxylate

Welcome to the technical support center for the purification of Ethyl imidazo[2,1-b]thiazole-6-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important heterocyclic compound. The following troubleshooting guide and frequently asked questions (FAQs) are based on established chemical principles and field-proven insights to ensure the successful isolation of your target molecule with high purity and yield.

Introduction to Purification Challenges

Ethyl imidazo[2,1-b]thiazole-6-carboxylate is typically synthesized via the Hantzsch thiazole synthesis or related condensation reactions. While the synthesis can be straightforward, purification of the final product often presents challenges. Common issues include the presence of unreacted starting materials, formation of side products, and difficulty in achieving crystallinity. This guide provides a systematic approach to troubleshooting these purification hurdles.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My crude product is a dark, oily residue. How can I solidify it and improve its purity?

A1: An oily product is a common issue and can be attributed to residual solvent, impurities acting as a eutectic mixture, or the inherent properties of minor side products. Here’s a systematic approach to address this:

• Solvent Removal: Ensure all high-boiling solvents used in the reaction or work-up (e.g., DMF, DMSO, 1,4-dioxane) are thoroughly removed. This can be achieved by:

  • High-vacuum evaporation: Use a rotary evaporator followed by a high-vacuum pump for an extended period.

  • Azeotropic removal: Co-evaporate the crude product with a lower-boiling solvent like toluene or heptane multiple times. This can help chase out residual high-boiling solvents.

• Trituration: This technique can induce crystallization and remove highly soluble impurities.

  • Add a non-polar solvent in which your product is expected to be poorly soluble, such as n-hexane, diethyl ether, or a mixture of ethyl acetate and hexane.

  • Stir the oily residue vigorously with the solvent at room temperature or while cooling in an ice bath. The product may precipitate as a solid.

  • Isolate the solid by filtration and wash with the cold non-polar solvent.

• Charcoal Treatment: If the color is due to polymeric or highly conjugated impurities, a charcoal treatment can be effective.

  • Dissolve the crude product in a suitable solvent like dichloromethane (DCM) or ethyl acetate.

  • Add a small amount of activated charcoal and stir for 10-15 minutes at room temperature.

  • Filter the mixture through a pad of celite to remove the charcoal.

  • Concentrate the filtrate and attempt trituration or recrystallization. A recent study on a similar compound, ethyl 6-(2-nitrophenyl)imidazo[2,1-b]thiazole-3-carboxylate, successfully employed this method by dissolving the crude product in dichloromethane, treating with activated charcoal, and then precipitating the product with n-hexane[1].

Q2: My TLC of the crude reaction mixture shows multiple spots. What are the likely impurities?

A2: Understanding the potential impurities is key to designing an effective purification strategy. For a typical Hantzsch synthesis of Ethyl imidazo[2,1-b]thiazole-6-carboxylate, you might encounter the following:

• Unreacted 2-aminothiazole: This is a polar, basic compound that will likely have a low Rf value on silica gel TLC.

• Unreacted ethyl 4-bromo-3-oxobutanoate (or similar α-haloketone): This is a less polar starting material and will have a higher Rf value.

• Regioisomers: Depending on the substitution pattern of the starting materials, the formation of regioisomers is possible, which can have very similar polarities and be challenging to separate.

• Side-products from self-condensation of the α-haloketone: These are often complex mixtures and can appear as multiple spots or a smear on the TLC plate.

A well-chosen TLC eluent system is crucial for visualizing these impurities. A good starting point is a mixture of hexane and ethyl acetate. You may need to vary the ratio to achieve good separation. For imidazo[2,1-b]thiazole derivatives, a common mobile phase for TLC and column chromatography is a mixture of petroleum ether and ethyl acetate[2].

Q3: I'm struggling to get good separation with column chromatography. What conditions do you recommend?

A3: Column chromatography is a powerful tool for purifying Ethyl imidazo[2,1-b]thiazole-6-carboxylate. Success hinges on the proper choice of stationary and mobile phases.

Recommended Column Chromatography Protocol:

• Stationary Phase: Silica gel (100-200 or 230-400 mesh).

• Mobile Phase (Eluent): A gradient of ethyl acetate in hexane (or petroleum ether) is highly recommended.

  • Start with a low polarity eluent (e.g., 10-20% ethyl acetate in hexane) to elute non-polar impurities.

  • Gradually increase the polarity (e.g., to 30-50% ethyl acetate) to elute your product.

  • Finally, a higher polarity flush (e.g., 70-100% ethyl acetate) can be used to elute any remaining polar impurities.

• Monitoring: Monitor the fractions by TLC to identify those containing the pure product.

Troubleshooting Poor Separation:

• Co-elution of spots: If your product co-elutes with an impurity, try a different solvent system. Sometimes, adding a small amount of a third solvent with different properties (e.g., dichloromethane or methanol) can improve selectivity.

• Streaking or tailing of the product spot: This can indicate that the compound is interacting too strongly with the silica gel. Adding a small amount of a modifier like triethylamine (for basic compounds) or acetic acid (for acidic compounds) to the eluent can improve peak shape. However, for an ester like Ethyl imidazo[2,1-b]thiazole-6-carboxylate, this is less likely to be necessary unless there are basic or acidic impurities.

The following diagram illustrates a decision-making process for troubleshooting column chromatography:

Caption: Troubleshooting Column Chromatography.

Q4: Can I purify my compound by recrystallization? If so, what is a good solvent system?

A4: Recrystallization is an excellent method for obtaining highly pure crystalline material, provided a suitable solvent is found. For Ethyl imidazo[2,1-b]thiazole-6-carboxylate, a mixed solvent system is often effective.

Solvent Screening Protocol:

• Place a small amount of your crude product in several test tubes.

• To each tube, add a different solvent (e.g., ethanol, isopropanol, ethyl acetate, acetone, toluene, hexane).

• Observe the solubility at room temperature. A good recrystallization solvent will dissolve the compound when hot but not when cold.

• If the compound is soluble at room temperature, the solvent is not suitable for single-solvent recrystallization.

• If the compound is insoluble at room temperature, heat the mixture. If it dissolves when hot, it is a good candidate.

• For a mixed-solvent system, dissolve the compound in a small amount of a "good" solvent (one in which it is highly soluble, e.g., DCM or ethyl acetate) at room temperature. Then, add a "poor" solvent (one in which it is insoluble, e.g., hexane or heptane) dropwise until the solution becomes cloudy. Gently heat the mixture until it becomes clear again, then allow it to cool slowly.

Based on the purification of similar compounds, a promising solvent system for recrystallization would be ethyl acetate/hexane or dichloromethane/hexane .

Experimental Protocols

Protocol 1: Purification by Silica Gel Column Chromatography

This protocol is a general guideline and may need optimization based on your specific crude product mixture.

• Prepare the Column:

  • Choose an appropriately sized glass column and pack it with silica gel as a slurry in hexane.

• Sample Loading:

  • Dissolve the crude Ethyl imidazo[2,1-b]thiazole-6-carboxylate in a minimal amount of dichloromethane or ethyl acetate.

  • In a separate flask, add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder. This is the "dry loading" method, which generally gives better resolution.

  • Carefully add the dry-loaded sample to the top of the prepared column.

• Elution:

  • Begin eluting with 100% hexane.

  • Gradually increase the polarity of the eluent. A suggested gradient is as follows:

    • 10% Ethyl Acetate in Hexane (2 column volumes)

    • 20% Ethyl Acetate in Hexane (5-10 column volumes, or until the product starts to elute)

    • 30-40% Ethyl Acetate in Hexane to elute the product completely.

• Fraction Collection and Analysis:

  • Collect fractions and analyze them by TLC using an appropriate eluent (e.g., 30% ethyl acetate in hexane).

  • Combine the fractions containing the pure product.

• Solvent Removal:

  • Evaporate the solvent from the combined pure fractions under reduced pressure to obtain the purified Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Protocol 2: Purification by Recrystallization

• Dissolution:

  • Place the crude product in an Erlenmeyer flask.

  • Add a minimal amount of hot ethyl acetate to dissolve the solid completely.

• Precipitation:

  • While the solution is still warm, slowly add n-hexane dropwise with swirling until the solution just begins to turn cloudy. .

  • If too much hexane is added, add a small amount of hot ethyl acetate until the solution becomes clear again.

• Crystallization:

  • Cover the flask and allow it to cool slowly to room temperature.

  • For maximum recovery, you can then place the flask in an ice bath or refrigerator for a few hours.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of cold hexane.

  • Dry the crystals under vacuum to remove all residual solvent.

The following diagram illustrates the general workflow for the purification of Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Caption: Purification Workflow.

Data Summary Table

Purification Method	Stationary Phase	Mobile Phase / Solvent System	Key Considerations
Column Chromatography	Silica Gel	Hexane/Ethyl Acetate (Gradient)	Good for separating compounds with different polarities. Dry loading is recommended for better resolution.
Recrystallization	N/A	Ethyl Acetate/Hexane or DCM/Hexane	Excellent for achieving high purity if a suitable solvent system is found. Slow cooling promotes the formation of larger crystals.
Trituration	N/A	n-Hexane or Diethyl Ether	Useful for inducing crystallization of oily products and removing highly soluble impurities.

References

• Babu, V., et al. (2022). Design, synthesis and biological evaluation of benzo [d]imidazo [2,1-b] thiazole and imidazo [2,1-b] thiazole derivatives as novel antitubercular agents. RSC Advances, 12(36), 22385-22401. Available at: [Link]

• Senthil, R., & Kumar, D. (2019). Synthesis and Applications of Imidazothiazoles: An Overview. World Journal of Pharmaceutical Research, 8(9), 844-865. Available at: [Link]

• Li, Y., & Wang, J. (2025). The crystal structure of ethyl 6-(2-nitrophenyl)imidazo[2,1-b]thiazole-3-carboxylate, C14H11N3O4S. Zeitschrift für Kristallographie - New Crystal Structures, 240(3), 479-481. Available at: [Link]

• Calderón-Rangel, D., et al. (2023). One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalysts. Chemistry Proceedings, 14(1), 103. Available at: [Link]

• Zarghi, A., et al. (2018). Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b] Thiazole Derivatives as Selective COX-2 Inhibitors. Iranian Journal of Pharmaceutical Research, 17(4), 1288-1296. Available at: [Link]

• University of Alberta. (n.d.). Thin Layer Chromatography (TLC). Retrieved from [Link]

• Li, Y., & Wang, J. (2025). The crystal structure of ethyl 6-(2-nitrophenyl)imidazo[2,1-b]thiazole-3-carboxylate, C14H11N3O4S. Zeitschrift für Kristallographie - New Crystal Structures. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. rsc.org [rsc.org]

Technical Support Center: A Guide to Addressing Solubility Challenges of Ethyl imidazo[2,1-b]thiazole-6-carboxylate in Biological Assays

Welcome to the technical support center for Ethyl imidazo[2,1-b]thiazole-6-carboxylate. This resource is designed for researchers, scientists, and drug development professionals who are leveraging this promising heterocyclic compound in their experimental workflows. The imidazo[2,1-b]thiazole scaffold is a core component of molecules showing a wide range of biological activities, including anticancer and anti-inflammatory properties.[1][2] However, like many potent small molecules, Ethyl imidazo[2,1-b]thiazole-6-carboxylate (CAS: 64951-04-8) presents a significant experimental hurdle: poor aqueous solubility.[2]

This guide provides in-depth, practical solutions and troubleshooting strategies in a direct question-and-answer format. Our goal is to equip you with the knowledge to overcome solubility issues, ensure the integrity of your data, and accelerate your research.

Troubleshooting Guide: Diagnosing and Solving Solubility Issues

This section addresses the most common solubility problems encountered during experimental work. Each question is followed by a detailed explanation of the underlying causes and a step-by-step approach to resolving the issue.

Q1: My compound crashed out! It precipitated when I diluted my DMSO stock into my aqueous assay buffer. What happened and how can I fix it?

This is the most frequent manifestation of poor aqueous solubility, known as precipitation upon serial dilution.

The Cause: Ethyl imidazo[2,1-b]thiazole-6-carboxylate is readily soluble in a polar aprotic solvent like dimethyl sulfoxide (DMSO), allowing you to create a concentrated stock solution. However, when a small volume of this organic stock is introduced into a large volume of aqueous buffer (e.g., PBS or cell culture media), the solvent environment changes drastically. The compound, which is insoluble in water, is no longer supported by the DMSO and subsequently precipitates, forming a fine suspension or visible crystals.[2] This leads to an inaccurate and inconsistent final concentration in your assay.

The Solution Pathway: A systematic approach is required to solve this. Start with the simplest fix and progress to more complex formulation strategies as needed.

graph TD; A[Start: Compound Precipitates in Assay] --> B{Is the final DMSO concentration <0.5%?}; B -->|Yes| C[Option 1: Decrease Stock Concentration]; B -->|No| D[Warning: High DMSO may cause cytotoxicity. Reduce final concentration.]; C --> E{Did it work?}; E -->|No| F[Option 2: Use Co-solvents or pH Adjustment]; F --> G{Did it work?}; G -->|No| H[Option 3: Employ Solubilizing Excipients]; H --> I[Advanced Strategy: Cyclodextrins]; I --> J[Success: Compound Solubilized]; E -->|Yes| J; G -->|Yes| J; D --> B; Caption: Troubleshooting workflow for compound precipitation.

Step-by-Step Solutions:

• Lower the Stock Concentration: Instead of a 100 mM stock, try preparing a 10 mM or even a 1 mM stock in 100% DMSO. This requires adding a larger volume of the stock to your assay to reach the same final concentration, but the more gradual dilution can sometimes prevent precipitation. Always ensure the final DMSO concentration remains below the tolerance limit for your assay (see Q2).

• Modify the Solvent Environment (Co-solvents): If DMSO alone is insufficient, a mixture of solvents can be effective. This involves dissolving the compound in a strong organic solvent and then performing an intermediate dilution into a milder, water-miscible co-solvent before the final dilution into the aqueous buffer.

  • Example: Prepare a 10 mM stock in 100% DMSO. Perform a 1:10 intermediate dilution into propylene glycol or polyethylene glycol 400 (PEG-400). Then, add this intermediate stock to your final assay buffer. The co-solvent can help keep the compound in solution.

• Adjust the pH (for Ionizable Compounds): The solubility of compounds with ionizable groups can be highly dependent on pH. Based on computational predictions, the imidazo[2,1-b]thiazole core contains a basic nitrogen atom with an estimated pKa of approximately 4.5-5.5.

  • Principle: For a basic compound, solubility increases as the pH of the solution drops below its pKa. By acidifying your assay buffer slightly (if your assay can tolerate it), you can protonate the basic nitrogen, forming a more soluble salt in situ.

  • Action: Try adjusting your buffer pH to a value below the predicted pKa (e.g., pH 4.0). Test the compound's solubility in this modified buffer. Caution: Ensure that the pH change does not affect your biological system (e.g., enzyme activity or cell viability). Always run a vehicle control with the pH-adjusted buffer.

• Utilize Solubilizing Excipients (Cyclodextrins): For the most challenging cases, cyclodextrins are powerful tools. These cyclic oligosaccharides have a hydrophilic exterior and a hydrophobic interior cavity.[3] Poorly soluble molecules like Ethyl imidazo[2,1-b]thiazole-6-carboxylate can become encapsulated within this cavity, forming an "inclusion complex" that has greatly enhanced aqueous solubility.[3][4]

  • Recommended Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used due to its high water solubility and low toxicity compared to other derivatives.[3][5]

  • Action: Prepare an inclusion complex of your compound with HP-β-CD. This can be done through methods like kneading, co-precipitation, or freeze-drying. (See Protocol Section 3 for a detailed methodology). The resulting complex can often be dissolved directly in aqueous buffer.

Q2: I'm worried about DMSO toxicity in my cell-based assay. What are the best practices for using it as a solvent?

This is a critical concern, as solvent-induced artifacts can easily be misinterpreted as a compound effect.

The Cause: DMSO is not inert. At higher concentrations, it can induce a variety of cellular effects, including membrane pore formation, altered cell differentiation, oxidative stress, and ultimately, cytotoxicity.[6][7][8][9][10] The sensitivity to DMSO is highly cell-line dependent and also varies with the duration of exposure.[9]

Best Practices and Solutions:

• Minimize Final DMSO Concentration: The universally accepted "safe" upper limit for DMSO in most cell-based assays is 0.1% v/v .[10] Many robust cell lines can tolerate up to 0.5%, but this must be experimentally verified. Concentrations of 1% or higher are known to cause significant effects and should be avoided unless absolutely necessary and properly controlled for.[8][9]

• Conduct a Solvent Tolerance Assay: Before starting your compound screening, you must determine the maximum allowable DMSO concentration for your specific cell line and assay endpoint. This is a non-negotiable step for data integrity. (See Protocol Section 2 for a detailed methodology).

• Always Include a Vehicle Control: Every plate in your experiment must include wells that are treated with the same final concentration of DMSO (or other solvent) as your compound-treated wells. This "vehicle control" allows you to subtract any background effects caused by the solvent itself.

• Ensure Homogeneous Mixing: When adding the DMSO stock to your media, pipette up and down gently or vortex briefly to ensure it is fully dispersed before adding to the cells. A concentrated "hot spot" of DMSO can kill cells locally before it has a chance to dilute.

Common Solvent	Recommended Max. Final Conc. (v/v)	Notes
DMSO	≤ 0.1% - 0.5%	Cell-line dependent. Always verify with a tolerance assay.[8][9][10]
Ethanol	≤ 0.5%	Can also have biological effects; proper vehicle controls are essential.
Methanol	Not Recommended	Generally more toxic to cells than ethanol.

Frequently Asked Questions (FAQs)

Q1: What is the best way to prepare and store stock solutions of Ethyl imidazo[2,1-b]thiazole-6-carboxylate?

Proper preparation and storage are crucial for ensuring the stability and potency of your compound.

• Preparation: Always use high-quality, anhydrous grade DMSO.[11] Weigh the solid compound accurately using a calibrated analytical balance and prepare your stock solution on a weight-by-volume basis to the desired molarity (e.g., 10 mM).[12] Ensure the compound is fully dissolved by vortexing. Gentle warming (to 37°C) or sonication can be used if necessary.

• Storage: Store the DMSO stock solution at -20°C for long-term stability (up to 1-2 years).[13] For frequent use, you can keep a working aliquot at 4°C for a shorter period.

• Best Practice: Aliquot the main stock solution into smaller, single-use volumes. This prevents repeated freeze-thaw cycles, which can degrade the compound and introduce moisture into the DMSO stock.[11] DMSO is hygroscopic (attracts water), so keep vials tightly sealed.[14]

Q2: What is the difference between kinetic and thermodynamic solubility, and which one should I measure?

Understanding this distinction is key to interpreting your results correctly.

• Kinetic Solubility: This is the concentration of a compound that remains in solution after being rapidly diluted from a high-concentration organic stock (like DMSO) into an aqueous buffer. It measures the tendency of a compound to stay in solution under non-equilibrium conditions, which closely mimics the situation when preparing assay plates.[5][15][16] This is the most relevant measurement for troubleshooting in vitro assay precipitation.

• Thermodynamic Solubility: This is the true equilibrium solubility of a compound, determined by adding an excess of the solid compound to an aqueous buffer and allowing it to equilibrate over a long period (24-48 hours).[15] This value is more relevant for pre-formulation and understanding oral absorption.

For troubleshooting biological assays, you should perform a Kinetic Solubility Assay . (See Protocol Section 1).

Q3: Are cyclodextrins toxic to cells?

Generally, chemically modified cyclodextrins used in research are considered safe at typical working concentrations, but like any excipient, they have limits.

• Toxicity Profile: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) have very good safety profiles and are used in pharmaceutical formulations.[3] Native β-cyclodextrin has lower aqueous solubility and can be associated with renal toxicity when administered parenterally.[15] Some methylated derivatives can be more toxic.[5]

• Mechanism of Toxicity: At very high concentrations, cyclodextrins can extract cholesterol from cell membranes, leading to membrane disruption and cytotoxicity.[17]

• Best Practice: When using cyclodextrins, it is essential to run a parallel vehicle control containing the same concentration of the cyclodextrin alone to ensure it is not causing any observable effects in your assay.

graph G { layout=neato; node [shape=circle, style=filled, margin=0.1, width=1.5, height=1.5]; edge [len=2.5];

}

Caption: Cyclodextrin encapsulation mechanism.

Experimental Protocols

Protocol 1: High-Throughput Kinetic Solubility Assay

This protocol allows for the rapid assessment of your compound's solubility under assay-relevant conditions.[5][6]

• Prepare Stock Solution: Create a 10 mM stock solution of Ethyl imidazo[2,1-b]thiazole-6-carboxylate in 100% DMSO.

• Plate Setup: In a clear 96-well plate, add 2 µL of the 10 mM stock solution to the top row (e.g., Row A).

• Serial Dilution: Add 100 µL of 100% DMSO to the remaining wells (Rows B-H). Perform a 2-fold serial dilution down the plate by transferring 100 µL from Row A to Row B, mixing, then transferring 100 µL from Row B to Row C, and so on.

• Transfer to Assay Plate: Prepare a new 96-well plate. Add 198 µL of your aqueous assay buffer (e.g., PBS, pH 7.4) to each well.

• Initiate Precipitation: Transfer 2 µL from each well of the DMSO dilution plate to the corresponding well of the aqueous assay plate. This creates a final plate with a compound concentration range (e.g., 100 µM down to 0.78 µM) and a constant final DMSO concentration of 1%.

• Incubation: Seal the plate and incubate at room temperature for 1-2 hours with gentle shaking.

• Measurement: Read the absorbance of the plate at a wavelength between 600-700 nm using a plate reader. An increase in absorbance (light scattering) indicates the formation of a precipitate.

• Analysis: The solubility limit is the highest concentration at which no significant increase in absorbance is detected compared to the buffer-only control.

Protocol 2: Cell-Based Solvent Tolerance Assay

This protocol determines the maximum non-toxic concentration of your chosen solvent (e.g., DMSO) for your specific cell line.

• Cell Seeding: Seed your cells in a 96-well plate at the density you will use for your main experiment. Allow them to adhere and grow overnight.

• Prepare Solvent Dilutions: In a separate plate, prepare 2x concentrations of your solvent in complete cell culture medium. For example, to test final concentrations of 2%, 1%, 0.5%, 0.25%, 0.1%, and 0.05%, you would prepare 4%, 2%, 1%, 0.5%, 0.2%, and 0.1% solutions. Also include a medium-only control.

• Treatment: Remove the old medium from your cells. Add 100 µL of fresh medium to each well. Then, add 100 µL of your 2x solvent dilutions to the appropriate wells, resulting in the desired 1x final concentrations.

• Incubation: Incubate the plate for the same duration as your planned compound exposure (e.g., 24, 48, or 72 hours).

• Viability Assessment: At the end of the incubation period, assess cell viability using a standard method such as an MTT, MTS, or resazurin-based assay.

• Analysis: Plot cell viability (%) versus solvent concentration. The highest concentration that does not cause a significant drop in viability (e.g., >90% viability) is your maximum tolerated solvent concentration.

Protocol 3: Preparation of a Cyclodextrin Inclusion Complex (Kneading Method)

This is a simple and effective method for preparing a drug-cyclodextrin complex in a laboratory setting.[4]

• Molar Ratio Calculation: Determine the desired molar ratio of Drug:HP-β-CD. A 1:1 or 1:2 ratio is a good starting point. Calculate the mass of the compound and HP-β-CD required.

• Slurry Formation: Place the weighed HP-β-CD into a glass mortar. Add a small amount of a water/ethanol (50:50) mixture to form a thick, consistent paste.

• Drug Incorporation: If the drug is a solid, weigh it and add it directly to the paste. If it is an oil, add it dropwise.

• Kneading: Knead the mixture vigorously with a pestle for 30-40 minutes. The goal is to apply mechanical energy to force the drug molecule into the cyclodextrin cavity. If the mixture becomes too dry, add a few more drops of the solvent mixture.

• Drying: Spread the resulting paste in a thin layer on a glass dish and dry it in an oven at 40-50°C until the solvent has completely evaporated, or dry under vacuum.

• Final Product: The resulting dry powder is the inclusion complex. It can be gently ground to ensure homogeneity. This powder can now be tested for its solubility directly in your aqueous assay buffer.

References

• Galvão, J., Davis, B., Tilley, M., Normando, E., Duchen, M. R., & Cordeiro, M. F. (2014).
• Bevan, S. J. (2001). In vitro solubility assays in drug discovery. Drug Discovery Today, 6(3), 147-155.
• de Abreu, V. C., et al. (2021). Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes. Journal of Immunology Research, 2021, 889 DMSO.

• Charnwood Discovery. (n.d.). Kinetic Solubility - In Vitro Assay. Retrieved from [Link]

• Quora. (2018). What is the best way of storing a DMSO in a research lab? Retrieved from [Link]

• Hanumegowda, U. M., Wu, Y., & Adams, S. P. (2014). Potential Impact of Cyclodextrin-Containing Formulations in Toxicity Evaluation of Novel Compounds in Early Drug Discovery. Journal of Pharmaceutics & Pharmacology, 2(1), 5.

• dmsostore. (2024). Product Care and Storage. Retrieved from [Link]

• Seo, H., et al. (2010). Inclusion complex formation of cyclodextrin with its guest and their applications. Journal of Inclusion Phenomena and Macrocyclic Chemistry, 68(1-2), 1-13.
• Fenyvesi, É., et al. (2015). Evaluation of the Cytotoxicity of α-Cyclodextrin Derivatives on the Caco-2 Cell Line and Human Erythrocytes. Molecules, 20(11), 20499-20514.

• ACD/Labs. (n.d.). Calculate Physicochemical Properties | PhysChem Suite. Retrieved from [Link]

• Qi, W., et al. (2022). Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. Journal of Applied Oral Science, 30, e20210519.

• ACD/Labs. (n.d.). Calculate Partition Coefficients | LogP Prediction Software. Retrieved from [Link]

• ResearchGate. (2015). What is the best right way of storing DMSO in research lab? Retrieved from [Link]

• BioGem.Org. (n.d.). AA-Prop - Protein Physicochemical Properties Prediction Tool. Retrieved from [Link]

• Blazeby, J. (2023). Safety Data Sheet: Ethyl imidazo[2,1-b][5][6]thiazole-6-carboxylate. Apollo Scientific.

• MySkinRecipes. (n.d.). ethyl iMidazo[2,1-b]thiazole-5-carboxylate. Retrieved from [Link]

• Chemchart. (n.d.). Imidazo[2,1-b]thiazole-6-carboxylic acid (53572-98-8). Retrieved from [Link]

• Kral, V., Zhang, N., Schäfer-Korting, M. (2017).
• Verite, P., et al. (2022). Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes. Molecules, 27(14), 4573.

• KNIME. (n.d.). Automation of physico-chemical properties calculation and registration. Retrieved from [Link]

• KEYENCE. (n.d.). Using live-cell imaging in cell counting — The cytotoxicity of DMSO. Retrieved from [Link]

• Abonia, R., et al. (2011). New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies. European Journal of Medicinal Chemistry, 46(9), 4062-4070.

• Assay Genie. (n.d.). Cell Culture Guide - Techniques and Protocols. Retrieved from [Link]

• World Health Organization. (2018). Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver. WHO Technical Report Series.

• ACD/Labs. (n.d.). Acid Dissociation Constant Calculator | pKa Prediction Software. Retrieved from [Link]

• World Health Organization. (2006). Annex 4: Proposal to waive in vivo bioequivalence requirements for WHO Model List of Essential Medicines immediate-release, solid oral dosage forms. WHO Technical Report Series, No. 937.
• Bartas, M., et al. (2019). VOLPES: an interactive web-based tool for visualizing and comparing physicochemical properties of biological sequences. Nucleic Acids Research, 47(W1), W293–W298.
• Dearden, J. C. (2017). In silico prediction of physicochemical properties. Advanced Drug Delivery Reviews, 118, 64-88.

• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from [Link]

• Al-Gousous, J., & Langguth, P. (2015). pH-Dependent Solubility and Dissolution Behavior of Carvedilol—Case Example of a Weakly Basic BCS Class II Drug. AAPS PharmSciTech, 16(4), 893–899.
• International Pharmaceutical Federation. (2018).

• BIOFOUNT. (n.d.). 64951-04-8|Ethyl Imidazo[2,1-B]thiazole-6-carboxylate. Retrieved from [Link]

Sources

• 1. Preservation and Protection: Safe Storage and Handling of DMSO-Soluble Plant Extracts [greenskybio.com]
• 2. fishersci.com [fishersci.com]
• 3. avensonline.org [avensonline.org]
• 4. mdpi.com [mdpi.com]
• 5. In vitro toxicity and permeation of cyclodextrins in Calu-3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cell Culture FAQ: How does DMSO affect your cells? - Eppendorf Portugal [eppendorf.com]
• 8. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Support Center: Ethyl Imidazo[2,1-b]thiazole-6-carboxylate Stability and Storage

Welcome to the technical support center for Ethyl imidazo[2,1-b]thiazole-6-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and practical advice on preventing the degradation of this compound during storage. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter in your experiments.

Frequently Asked Questions (FAQs)

What is the recommended temperature for storing Ethyl imidazo[2,1-b]thiazole-6-carboxylate?

For optimal stability, it is recommended to store Ethyl imidazo[2,1-b]thiazole-6-carboxylate at 2-8°C . Storing at refrigerated temperatures minimizes the rate of potential hydrolytic and oxidative degradation reactions. Avoid repeated freeze-thaw cycles if the compound is stored in solution, as this can accelerate degradation.

How should I handle the compound upon receipt?

Upon receiving your shipment, it is crucial to:

• Immediately transfer the compound to a refrigerator set to the recommended 2-8°C range.

• Ensure the container is tightly sealed to prevent exposure to moisture and atmospheric oxygen.[1]

• Store in a dark location or use an amber vial to protect it from light.

What are the primary degradation pathways for this compound?

While specific degradation studies on Ethyl imidazo[2,1-b]thiazole-6-carboxylate are not extensively published, based on its chemical structure, the primary anticipated degradation pathways are:

• Hydrolysis of the Ethyl Ester: The ethyl carboxylate group is susceptible to hydrolysis, especially in the presence of acidic or basic conditions, to yield the corresponding carboxylic acid.[1]

• Oxidation of the Imidazo[2,1-b]thiazole Ring: The fused heterocyclic ring system, particularly the imidazole and thiazole components, can be susceptible to oxidation.[2] This can be initiated by atmospheric oxygen, trace metal ions, or peroxides.

• Photodegradation: Heterocyclic compounds, including those with imidazole moieties, can be sensitive to light, especially UV radiation.[2] Exposure to light can lead to the formation of various degradation products.

I've noticed a change in the color of my compound. What does this indicate?

A change in color, such as yellowing or browning, is a common indicator of degradation. This is often due to oxidative degradation or photodegradation, leading to the formation of colored impurities. If you observe a color change, it is highly recommended to assess the purity of the compound before use.

Can I store Ethyl imidazo[2,1-b]thiazole-6-carboxylate in solution?

Storing this compound in solution is generally not recommended for long-term storage due to the increased risk of hydrolysis and other solvent-mediated degradation pathways. If you must store it in solution for a short period, use a dry, aprotic solvent and store it at -20°C or -80°C. It is advisable to prepare solutions fresh for each experiment.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Loss of Purity/Appearance of Extra Peaks in HPLC	Hydrolysis of the ethyl ester, oxidation, or photodegradation.	1. Confirm the identity of the new peaks using LC-MS if possible. 2. Review your storage conditions. Ensure the compound is stored at 2-8°C, protected from light, and in a tightly sealed container. 3. If stored in solution, prepare fresh solutions for your experiments.
Inconsistent Experimental Results	Degradation of the compound leading to lower effective concentration.	1. Verify the purity of your starting material using a suitable analytical method like HPLC. 2. If the purity is compromised, it is recommended to use a fresh, high-purity batch of the compound.
Compound has become discolored (e.g., yellowing)	Likely oxidative or photodegradation.	1. Assess the purity of the compound. 2. If the purity is still acceptable for your application, ensure future storage is strictly under an inert atmosphere (e.g., argon or nitrogen) and protected from light.
Precipitate forms in a stored solution	The compound may have degraded to a less soluble product, or the solution may be supersaturated at the storage temperature.	1. Allow the solution to warm to room temperature to see if the precipitate redissolves. 2. If it does not, it is likely a degradation product. The solution should be discarded, and a fresh solution prepared.

Experimental Protocols

Protocol 1: Assessment of Compound Purity by HPLC

This protocol provides a general method for assessing the purity of Ethyl imidazo[2,1-b]thiazole-6-carboxylate. This method may need to be optimized for your specific instrumentation and to achieve baseline separation from any unique degradation products.

Materials:

• Ethyl imidazo[2,1-b]thiazole-6-carboxylate sample

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid (or other suitable modifier)

• C18 reverse-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

• Sample Preparation:

  • Prepare a stock solution of the compound in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

  • Dilute the stock solution to a working concentration of approximately 0.1 mg/mL with the mobile phase.

• HPLC Conditions (Starting Point):

  • Column: C18 reverse-phase

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Detection Wavelength: 238 nm[3]

  • Gradient:

    • 0-5 min: 30% B

    • 5-25 min: 30% to 70% B

    • 25-30 min: 70% B

    • 30-35 min: 70% to 30% B

    • 35-40 min: 30% B

• Analysis:

  • Inject the sample and record the chromatogram.

  • Calculate the purity of the compound by dividing the peak area of the main peak by the total peak area of all peaks.

Protocol 2: Forced Degradation Study

Forced degradation studies are essential for understanding the stability of a compound under various stress conditions.[4] This protocol outlines a general procedure for conducting a forced degradation study on Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Materials:

• Ethyl imidazo[2,1-b]thiazole-6-carboxylate

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H2O2)

• HPLC system and reagents (as in Protocol 1)

• Photostability chamber or a light source with controlled UV and visible light output

Procedure:

• Prepare Stock Solutions: Prepare a 1 mg/mL solution of the compound in a suitable solvent.

• Acid Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M HCl.

  • Incubate at 60°C for 24 hours.

  • Neutralize with an equivalent amount of 0.1 M NaOH.

  • Analyze by HPLC.

• Base Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M NaOH.

  • Incubate at room temperature for 24 hours.

  • Neutralize with an equivalent amount of 0.1 M HCl.

  • Analyze by HPLC.

• Oxidative Degradation:

  • Mix equal volumes of the stock solution and 3% H2O2.

  • Incubate at room temperature for 24 hours.

  • Analyze by HPLC.

• Photodegradation:

  • Expose a solution of the compound (in a quartz cuvette or other UV-transparent container) to a light source that provides both UV and visible light, as specified in ICH guideline Q1B.

  • Keep a control sample in the dark at the same temperature.

  • Analyze both samples by HPLC at various time points.

• Thermal Degradation:

  • Store a solid sample of the compound at an elevated temperature (e.g., 60°C) for several days.

  • Dissolve the sample and analyze by HPLC.

Data Analysis:

• Compare the chromatograms of the stressed samples with that of a control sample.

• Identify and quantify the degradation products.

• Determine the percentage of degradation under each condition.

Visualizations

Potential Degradation Pathways

Caption: Potential degradation pathways for Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Recommended Storage Workflow

Caption: Recommended workflow for handling and storing the compound.

References

• Huang, Y., et al. (2019). Forced Oxidative Degradation Pathways of the Imidazole Moiety of Daclatasvir. Journal of Pharmaceutical Sciences, 108(9), 3079-3087. [Link]

• Durgule, S. M., et al. (2021). AN INTRODUCTION TO FORCED DEGRADATION STUDIES FOR DRUG SUBSTANCE & DRUG PRODUCTS. Journal of Emerging Technologies and Innovative Research, 8(9). [Link]

• ICH. (1996). Q1B Photostability Testing of New Active Substances and Medicinal Products. Retrieved from [Link]

• Hernández-Vázquez, E., et al. (2018). One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalysts. Molbank, 2018(4), M1023. [Link]

• Patel, R., et al. (2022). Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole and imidazo-[2,1-b]-thiazole carboxamide triazole derivatives as antimycobacterial agents. RSC Advances, 12(36), 22385-22401. [Link]

• RSC Publishing. (2022, August 10). Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole and imidazo-[2,1-b]-thiazole carboxamide triazole derivatives as antimycobacterial agents. Retrieved from [Link]

• MySkinRecipes. (n.d.). ethyl iMidazo[2,1-b]thiazole-5-carboxylate. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of ethyl imidazo[2,1-b]thiazole-6-yl acetate. Retrieved from [Link]

• National Institutes of Health. (n.d.). Urea Hydrogen Peroxide and Ethyl Lactate, an Eco-Friendly Combo System in the Direct C(sp2)–H Bond Selenylation of Imidazo[2,1-b]thiazole and Related Structures. Retrieved from [Link]

• Kamkhede, D. B., & Solanki, P. R. (2015). Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique. International Journal of Scientific & Technology Research, 4(9). [Link]

• AuteKbio. (n.d.). MSDS of 2-(Imidazo[2,1-B]thiazol-6-YL)acetic acid hydrochloride. Retrieved from [Link]

• Heide, M., et al. (2025). Fast and Sustainable Active Pharmaceutical Ingredient (API) Screening in Over-the-Counter and Prescription Drug Products by Surface-Assisted Plasma-Based Desorption/Ionization High-Resolution Mass Spectrometry. Analytical Methods. [Link]

• Chemchart. (n.d.). Imidazo[2,1-b]thiazole-6-carboxylic acid (53572-98-8). Retrieved from [Link]

• Design, synthesis and biological evaluation of benzo [d]imidazo [2,1-b] thiazole and imidazo [2,1-b] thiazole carboxamide triazole derivatives as antimycobacterial agents. (n.d.). Retrieved from [Link]

• Fisher Scientific. (n.d.). Imidazo[2,1-b]thiazole-6-carbaldehyde SAFETY DATA SHEET. Retrieved from [Link]

• Eurasian Journal of Analytical Chemistry. (2019). Synthesis, characterization and evaluation biological activity of some new Ethyl-2-amino benzothiazole -6- carboxylate derivatives. Retrieved from [Link]

• Shaanxi Lighte Optoelectronics Material Co., Ltd. (n.d.). Ethyl 6-(2-nitrophenyl)imidazo[2,1-b]thiazole-3-carboxylate. Retrieved from [Link]

• Shaanxi Lighte Optoelectronics Material Co., Ltd. (n.d.). Ethyl 6-(2-nitrophenyl)imidazo[2,1-b]thiazole-3-carboxylate. Retrieved from [Link]

• YMER. (2022). A Review On Imidazo[2,1-b]Thiazole Based Heterocyclic Nucleus As Anticancer Properties. Retrieved from [Link]

• Semantic Scholar. (n.d.). Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole and imidazo-[2,1-b]-thiazole carboxamide triazole derivatives as antimycobacterial agents. Retrieved from [Link]

Sources

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• 3. researchgate.net [researchgate.net]
• 4. jetir.org [jetir.org]

Imidazo[2,1-b]thiazole Derivatives: Technical Support Center for NMR Spectral Interpretation

Welcome to the technical support center for the NMR analysis of imidazo[2,1-b]thiazole derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals who encounter challenges in interpreting the complex NMR spectra of this important heterocyclic scaffold. The inherent asymmetry, coupled with the electronic effects of various substituents, often leads to spectra that are not straightforward to analyze.

This resource provides practical, in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments. The advice herein is based on established spectroscopic principles and data from peer-reviewed literature.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the NMR analysis of imidazo[2,1-b]thiazole derivatives.

Q1: What are the typical ¹H NMR chemical shift ranges for the core protons of an unsubstituted imidazo[2,1-b]thiazole?

A1: The proton chemical shifts for the imidazo[2,1-b]thiazole core are highly characteristic. In a typical deuterated solvent like CDCl₃ or DMSO-d₆, you can expect the following approximate ranges. Note that these can shift significantly based on substituent effects.

Proton Position	Typical Chemical Shift (δ, ppm)	Multiplicity (Unsubstituted)	Typical Coupling Constant (J, Hz)
H-2	7.0 - 7.5	Doublet	J2,3 ≈ 4.5 Hz
H-3	6.7 - 7.2	Doublet	J3,2 ≈ 4.5 Hz
H-5	7.8 - 8.3	Singlet	N/A
H-6	7.5 - 8.0	Singlet (if unsubstituted)	N/A

Data synthesized from published spectral data[1][2].

Q2: Why is the H-5 proton signal often a sharp singlet and significantly downfield?

A2: The H-5 proton is located on the imidazole portion of the fused ring system. It lacks adjacent protons to couple with, hence it appears as a singlet. Its downfield chemical shift (often > 8.0 ppm) is attributed to the deshielding effect of the adjacent bridgehead nitrogen (N-4) and the overall aromaticity of the imidazole ring. This signal is often a key landmark for identifying the successful formation of the imidazo[2,1-b]thiazole scaffold.

Q3: My ¹³C NMR spectrum has fewer signals than the number of carbons in my structure. What does this indicate?

A3: Observing fewer ¹³C signals than expected is almost always due to molecular symmetry.[3][4] If your imidazo[2,1-b]thiazole derivative is substituted in a way that creates a plane of symmetry, pairs of carbons will be chemically equivalent and thus resonate at the same frequency, producing a single signal. For example, a symmetrically substituted phenyl group at the C-6 position would show fewer than 6 signals for the phenyl ring itself.

Q4: I'm seeing broad signals in my ¹H NMR spectrum, particularly for substituents on the imidazole ring. What could be the cause?

A4: Broad signals can arise from several phenomena:

• Intermediate Chemical Exchange: This can be due to restricted rotation around an amide bond in a substituent or slow conformational changes.[5] Variable temperature (VT) NMR experiments can help confirm this; as the temperature is increased, the rate of exchange increases, and the broad signals should sharpen into distinct peaks or coalesce into a single averaged peak.

• Tautomerism: Although less common for the core itself, substituents can undergo tautomerization. If the exchange between tautomers is on the NMR timescale, it can lead to broadened signals.[6][7]

• Presence of Paramagnetic Species: Trace amounts of paramagnetic metals can cause significant line broadening. Ensure your glassware and solvents are clean.

Part 2: Troubleshooting Complex Spectra

This section provides in-depth guidance for tackling more challenging spectral interpretation problems.

Issue 1: Ambiguous Assignment of Protons and Carbons in Substituted Derivatives

When substituents are added, especially aromatic rings, the ¹H NMR spectrum can become crowded, making definitive assignments difficult.

Troubleshooting Protocol:

• Acquire High-Resolution 1D Spectra: Obtain high-quality ¹H and ¹³C{¹H} spectra. Ensure good signal-to-noise and resolution.

• Run a COSY Experiment: A Correlation Spectroscopy (COSY) experiment is essential for identifying proton-proton coupling networks.[8] This will clearly show the correlation between H-2 and H-3 on the thiazole ring and establish connectivity within substituent groups (e.g., protons on a phenyl ring).

• Perform Heteronuclear Correlation (HSQC/HMQC): A Heteronuclear Single Quantum Coherence (HSQC) or Heteronuclear Multiple Quantum Coherence (HMQC) experiment correlates protons directly to the carbons they are attached to (¹JCH).[9] This is the most reliable way to assign carbons that have attached protons.

• Utilize Long-Range Correlation (HMBC): A Heteronuclear Multiple Bond Correlation (HMBC) experiment is crucial for assigning quaternary (non-protonated) carbons and for piecing together the molecular fragments.[9] It shows correlations between protons and carbons over two to three bonds (²JCH, ³JCH). For example, the H-5 proton will show a correlation to the C-6 and C-7a carbons, confirming their positions relative to the imidazole ring.

Workflow for Structural Elucidation using 2D NMR

The following diagram illustrates a logical workflow for using 2D NMR to solve the structure of a novel imidazo[2,1-b]thiazole derivative.

Caption: Workflow for NMR assignment of imidazo[2,1-b]thiazole derivatives.

Issue 2: Differentiating Between Regioisomers

The synthesis of substituted imidazo[2,1-b]thiazoles can sometimes lead to the formation of regioisomers. For example, reaction of a substituted 2-aminothiazole with an α-haloketone can potentially yield different positional isomers.

Troubleshooting Protocol:

• Focus on HMBC Correlations: The HMBC experiment is your most powerful tool for distinguishing regioisomers.[10] Key long-range correlations from easily identifiable protons to quaternary carbons of the core scaffold are diagnostic. For instance, a substituent on C-2 versus C-3 will show different HMBC cross-peaks to the core carbons.

• Nuclear Overhauser Effect (NOESY/ROESY): A Nuclear Overhauser Effect Spectroscopy (NOESY) or Rotating-frame Overhauser Effect Spectroscopy (ROESY) experiment can be invaluable.[8] These experiments show correlations between protons that are close in space, regardless of whether they are J-coupled. A correlation between a proton on a substituent and a specific proton on the imidazo[2,1-b]thiazole core can definitively establish the substituent's position. For example, a NOE between the methyl protons of a C-6 methyl group and the H-5 proton would confirm that specific isomer.

• Comparison with Calculated Shifts: When experimental data is ambiguous, computational chemistry can provide guidance. Calculating the expected ¹³C NMR chemical shifts for all possible isomers using Density Functional Theory (DFT) with the GIAO method can be very effective.[10] The isomer whose calculated shifts best match the experimental data is the most likely correct structure.

Issue 3: Evidence of Tautomerism

While the imidazo[2,1-b]thiazole core itself is stable, certain substituents (e.g., those with acidic protons like amides or hydroxyl groups) can exist as a mixture of tautomers in solution, leading to doubled or broadened sets of signals.[6][11]

Troubleshooting Protocol:

• Solvent Titration: Tautomeric equilibria can be highly sensitive to the solvent environment. Acquiring spectra in solvents of different polarity and hydrogen-bonding capability (e.g., CDCl₃, DMSO-d₆, Methanol-d₄) can shift the equilibrium, causing the relative intensity of the two sets of signals to change. This is strong evidence for tautomerism.

• Variable-Temperature (VT) NMR: As mentioned for rotational barriers, VT NMR is also a key tool for studying tautomerism. If the exchange rate between tautomers is intermediate on the NMR timescale, warming the sample may cause the separate signals to coalesce into a single, averaged peak. Conversely, cooling the sample may sharpen signals that were broad at room temperature.[7]

• Solid-State NMR (SS-NMR): In the solid state, a molecule is typically locked into a single tautomeric form. While a more advanced technique, comparing the solution ¹³C spectrum to a ¹³C CP-MAS (Cross-Polarization Magic Angle Spinning) solid-state spectrum can help identify the major tautomer present in the crystalline form, providing a crucial reference point.[6][11]

Logical Flow for Investigating Tautomerism

Caption: Troubleshooting workflow for suspected tautomerism in NMR spectra.

References

• Guzmán-Hernández, K., et al. (2021). One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalysts. Molecules, 26(16), 4789. [Link]

• Kumar, A., et al. (2022). Synthesis and Biological Evaluation of Imidazo[2,1-b]Thiazole based Sulfonyl Piperazines as Novel Carbonic Anhydrase II Inhibitors. National Institutes of Health. [Link]

• Khazi, I. A. M., et al. (2011). Chemistry of Imidazo[2,1-b][10][12][13]thiadiazoles. Tetrahedron, 67(19), 3289-3316. [Link]

• Latypov, S., et al. (2008). Structure Determination of Regioisomeric Fused Heterocycles by the Combined Use of 2D NMR Experiments and GIAO DFT 13C Chemical Shifts. European Journal of Organic Chemistry, 2008(22), 3809-3816. [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). Two Dimensional NMR Spectroscopy. Organic Chemistry Data. [Link]

• Stoyanov, S., et al. (2021). 13C CPMAS NMR as a Tool for Full Structural Description of 2-Phenyl Substituted Imidazoles That Overcomes the Effects of Fast Tautomerization. Molecules, 26(11), 3326. [Link]

• Mallikarjun, V. K., et al. (2022). Synthesis of curcumin based imidazo[2,1-b]thiazole derivatives and their biological evaluation as antiproliferative agents. Indian Journal of Pharmaceutical Sciences, 84(1), 12-20. [Link]

• Fassihi, A., et al. (2013). Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors. Iranian Journal of Pharmaceutical Research, 12(4), 735–744. [Link]

• Jasperse, C. (n.d.). Short Summary of 1H-NMR Interpretation. Minnesota State University Moorhead. [Link]

• The Organic Chemistry Tutor. (2023, November 27). 2-D NMR |Gated/ Inverse Decoupling |HETCOR | HMQC| HMBC| M.Sc Chemistry| Organic Spectroscopy [Video]. YouTube. [Link]

• Gunawan, G., & Nandiyanto, A. B. D. (2020). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. ResearchGate. [Link]

• Gunawan, G., & Nandiyanto, A. B. D. (2021). How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Indonesian Journal of Science & Technology, 6(2), 267-298. [Link]

• Varian, Inc. (n.d.). 2D NMR FOR THE CHEMIST. [Link]

• Samala, G., et al. (2022). Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b] and imidazo-[2,1-b]-thiazole carboxamide derivatives as potential antitubercular agents. RSC Medicinal Chemistry, 13(1), 76-88. [Link]

• Wu, Y., et al. (2022). Switching imidazole reactivity by dynamic control of tautomer state in an allosteric foldamer. Nature Communications, 13(1), 1-9. [Link]

• Harris, K. D. M., et al. (2021). Distinguishing tautomerism in the crystal structure of (Z)-N-(5-ethyl-2,3-dihydro-1,3,4-thiadiazol-2-ylidene)-4-methylbenzenesulfonamide using DFT-D calculations and 13C solid-state NMR. Acta Crystallographica Section C: Structural Chemistry, 77(6), 295-301. [Link]

• de Graaf, R. A., et al. (2018). State-of-the-Art Direct 13C and Indirect 1H-[13C] NMR Spectroscopy In Vivo: A Practical Guide. NMR in Biomedicine, 31(1), e3816. [Link]

• El-Faham, A., et al. (2020). Nuclear Quadrupole Resonance Spectroscopy: Tautomerism and Structure of Functional Azoles. Molecules, 25(23), 5648. [Link]

• Küçükgüzel, Ş. G., et al. (2015). Synthesis and evaluation of new imidazo[2,1-b]thiazoles as antituberculosis agents. Marmara Pharmaceutical Journal, 19(2), 115-124. [Link]

• Banci, L., et al. (1983). Assignment of imidazole resonances from two-dimensional proton NMR spectra of bovine Cu,Zn superoxide dismutase. FEBS Letters, 152(2), 245-247. [Link]

• Al-Lami, N. (2021). New Imidazo[2,1-b]naphtha[2,1-d][12][13]thiazole Derivatives: Synthesis, Antimicrobial and Antifungal Activity. Iraqi Journal of Science, 62(1), 1-10. [Link]

• Ghorbani-Vaghei, R., et al. (2020). On water catalyst-free synthesis of benzo[d]imidazo[2,1-b] thiazoles and novel N-alkylated 2-aminobenzo[d]oxazoles under microwave irradiation. Scientific Reports, 10(1), 1-10. [Link]

• van der Watt, J. G., & van Rensburg, H. (2010). Ab Initio and NMR Investigations into the Barrier to Internal Rotation of various Oxo-and Thio-oxo-2H-chromen-7-yl Dimethyl Carbamates and Thiocarbamates. South African Journal of Chemistry, 63, 132-138. [Link]

• Pinto, D. C. G. A., & Silva, A. M. S. (2014). Advanced NMR techniques for structural characterization of heterocyclic structures. Current Organic Chemistry, 18(23), 2971-3009. [Link]

• El-Gaber, H. A., et al. (2019). NMR spectroscopic investigation of benzothiazolylacetonitrile azo dyes. Journal of Molecular Structure, 1179, 74-81. [Link]

• Stefaniak, L., et al. (1998). Solvent effects on nitrogen NMR shieldings in thiazole and thiadiazole systems. Journal of the Chemical Society, Perkin Transactions 2, (1), 17-20. [Link]

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Technical Support Center: Overcoming Poor Cell Permeability of Imidazo[2,1-b]thiazole Compounds

Welcome to the technical support center for researchers, scientists, and drug development professionals working with imidazo[2,1-b]thiazole compounds. This guide is designed to provide in-depth troubleshooting assistance and practical strategies to overcome the common challenge of poor cell permeability associated with this promising class of therapeutic agents. Our goal is to equip you with the knowledge to diagnose permeability issues, select appropriate enhancement strategies, and accurately interpret your experimental data.

Troubleshooting and FAQs

This section addresses common issues encountered during the experimental evaluation of imidazo[2,1-b]thiazole compounds.

Q1: My imidazo[2,1-b]thiazole compound shows excellent in vitro activity against its target, but it fails in cell-based assays or in vivo models. What is the likely cause?

A1: A frequent reason for this discrepancy is poor oral bioavailability, often stemming from low aqueous solubility and/or poor cell permeability.[1] Many heterocyclic compounds, including the imidazo[2,1-b]thiazole scaffold, may not efficiently cross the gastrointestinal tract or penetrate target cells to reach therapeutic concentrations.[1] It is essential to evaluate the physicochemical properties of your compound early in the development process to anticipate and address these challenges.

Q2: How can I determine if my compound has a permeability problem?

A2: A systematic approach involving both computational and experimental methods is recommended.

• In Silico Prediction: Start with computational ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling.[2][3] These tools can provide initial estimates of solubility, lipophilicity (logP), and permeability, helping to classify your compound.

• Biopharmaceutics Classification System (BCS): Determine the likely BCS class of your compound. Most imidazo[2,1-b]thiazole derivatives fall into BCS Class II (low solubility, high permeability) or Class IV (low solubility, low permeability).[1]

• In Vitro Permeability Assays: Conduct experimental assays to measure permeability directly. The two most common are:

  • Parallel Artificial Membrane Permeability Assay (PAMPA): This assay assesses passive diffusion across an artificial lipid membrane.[1]

  • Caco-2 Cell Monolayer Assay: This assay uses a layer of human intestinal cells and can evaluate both passive diffusion and active transport mechanisms, including efflux.[1]

Q3: My Caco-2 assay results show a high efflux ratio (>2). What does this mean?

A3: An efflux ratio significantly greater than 2, calculated as the ratio of permeability from the basolateral-to-apical (B-A) direction to the apical-to-basolateral (A-B) direction (Papp(B-A)/Papp(A-B)), indicates that your compound is likely a substrate for active efflux transporters, such as P-glycoprotein (P-gp).[4] These transporters actively pump the compound out of the cell, reducing intracellular concentration and limiting its therapeutic effect.

Q4: My compound has very low aqueous solubility, making it difficult to prepare stock solutions for my permeability assays. What can I do?

A4: Addressing low aqueous solubility is a critical first step. You can try using co-solvents like DMSO, but be mindful of their final concentration in the assay, as high concentrations can affect cell monolayer integrity. For compounds with extremely low solubility, formulation strategies such as creating solid dispersions or using nanosizing techniques may be necessary even for in vitro testing.[5][6]

Strategies for Enhancing Permeability

Once a permeability issue is identified, several strategies can be employed. The choice of strategy depends on the specific properties of the compound and the nature of the permeability barrier.

Structural Modification (Lead Optimization)

The chemical structure of the imidazo[2,1-b]thiazole core can be modified to improve its physicochemical properties.

• Lipophilicity (logP): Permeability is often correlated with lipophilicity. However, a balance must be struck, as very high lipophilicity can lead to poor solubility and increased metabolic clearance. Aim for a logP value in the optimal range for membrane permeation.

• Hydrogen Bonding: The number of hydrogen bond donors and acceptors influences a molecule's ability to cross the lipid bilayer. Reducing the hydrogen bonding capacity can enhance permeability.

• Polar Surface Area (PSA): A lower PSA is generally associated with better cell permeability.

• Molecular Weight (MW): Smaller molecules tend to have better permeability. Aim to keep the molecular weight within the limits suggested by guidelines like Lipinski's Rule of Five.

Prodrug Approach

A prodrug is an inactive or less active derivative of a parent drug that undergoes enzymatic or chemical conversion in the body to release the active compound.[7][8] This is a highly effective strategy for overcoming permeability barriers.

• Mechanism: A lipophilic moiety can be temporarily attached to the parent imidazo[2,1-b]thiazole compound, increasing its ability to cross cell membranes. Once inside the cell, cellular enzymes cleave the promoiety, releasing the active drug.[7]

• Application: This approach is particularly useful for compounds with an excess of polar functional groups that hinder passive diffusion.

Formulation Strategies

Advanced formulation techniques can significantly improve the bioavailability of poorly permeable compounds without altering their chemical structure.

• Particle Size Reduction: Techniques like micronization and nanosizing increase the surface area-to-volume ratio of the drug, which can enhance its dissolution rate and subsequent absorption.[5]

• Lipid-Based Formulations: Incorporating the compound into lipid-based delivery systems, such as Self-Emulsifying Drug Delivery Systems (SEDDS), can improve solubility and facilitate absorption through the lymphatic system.[5]

• Solid Dispersions: Dispersing the imidazo[2,1-b]thiazole compound in a hydrophilic polymer matrix at a molecular level can improve its dissolution and solubility.[5][6]

Experimental Protocols

Detailed methodologies for key permeability assays are provided below.

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

This protocol provides a general method for assessing passive permeability.

Materials:

• 96-well filter plates (e.g., Millipore MultiScreen-IP, 0.45 µm PVDF)

• 96-well acceptor plates

• Lipid solution (e.g., 2% L-α-phosphatidylcholine in dodecane)

• Phosphate-buffered saline (PBS), pH 7.4

• Test compound and control compounds (high and low permeability)

• Plate shaker

• UV-Vis plate reader or LC-MS/MS system

Procedure:

• Prepare the Artificial Membrane: Carefully add 5 µL of the lipid solution to each well of the filter plate, ensuring the filter is completely coated.

• Prepare the Acceptor Plate: Add 300 µL of PBS to each well of the acceptor plate.

• Prepare the Donor Plate: Dissolve the test and control compounds in PBS to the desired concentration (e.g., 100 µM). The final concentration of any co-solvent (like DMSO) should be kept low (<1%). Add 150 µL of the compound solutions to the filter plate wells.

• Assemble the PAMPA Sandwich: Place the filter plate onto the acceptor plate, ensuring the bottom of the filter makes contact with the buffer in the acceptor wells.

• Incubation: Cover the plate assembly and incubate at room temperature for 4-16 hours on a plate shaker with gentle agitation.

• Sample Analysis: After incubation, carefully separate the plates. Determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method (UV-Vis spectrophotometry or LC-MS/MS).

• Calculate Permeability (Papp): The apparent permeability coefficient is calculated using the following equation:

  Papp = [-ln(1 - CA/Ceq)] * (VA * VD) / ((VA + VD) * A * t)

  Where:

  • CA is the concentration in the acceptor well.

  • Ceq = (CDVD + CAVA) / (VD + VA)

  • CD is the concentration in the donor well.

  • VA and VD are the volumes of the acceptor and donor wells, respectively.

  • A is the surface area of the filter.

  • t is the incubation time in seconds.

Protocol 2: Caco-2 Permeability Assay

This protocol outlines the steps for assessing permeability across a Caco-2 cell monolayer.

Materials:

• Caco-2 cells

• Cell culture medium (e.g., DMEM with 10% FBS, non-essential amino acids, and penicillin-streptomycin)

• Transwell® inserts (e.g., 24-well, 0.4 µm pore size)

• Hanks' Balanced Salt Solution (HBSS), pH 7.4 and pH 6.5

• Lucifer yellow solution

• Test compound and control compounds (e.g., atenolol for low permeability, propranolol for high permeability, and a known P-gp substrate like digoxin)

• P-gp inhibitor (e.g., verapamil)

• LC-MS/MS system

Procedure:

• Cell Seeding and Culture: Seed Caco-2 cells onto the Transwell® inserts at an appropriate density. Culture the cells for 21 days to allow for differentiation and the formation of a confluent monolayer with tight junctions.

• Monolayer Integrity Test: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of the monolayer. TEER values should be >250 Ω·cm². Additionally, perform a Lucifer yellow permeability test to confirm the integrity of the tight junctions.

• Permeability Experiment (Apical to Basolateral - A-B): a. Wash the cell monolayers with pre-warmed HBSS. b. Add HBSS (pH 6.5) containing the test and control compounds to the apical (upper) chamber. c. Add fresh HBSS (pH 7.4) to the basolateral (lower) chamber. d. Incubate the plates at 37°C with 5% CO₂ on an orbital shaker. e. Take samples from the basolateral chamber at specified time points (e.g., 30, 60, 90, 120 minutes) and replace with fresh HBSS.

• Permeability Experiment (Basolateral to Apical - B-A): a. Follow the same initial steps as the A-B experiment. b. Add HBSS (pH 7.4) containing the test and control compounds to the basolateral chamber. c. Add fresh HBSS (pH 6.5) to the apical chamber. d. Incubate and sample from the apical chamber as described above.

• Efflux Inhibition (Optional): To investigate the involvement of efflux transporters, co-incubate the test compound with a P-gp inhibitor like verapamil and compare the A-B permeability with and without the inhibitor.

• Sample Analysis: Quantify the concentration of the compound in all samples using LC-MS/MS.

• Calculate Permeability (Papp): The apparent permeability coefficient is calculated using the following equation:

  Papp = (dQ/dt) / (A * C₀)

  Where:

  • dQ/dt is the steady-state flux of the compound across the monolayer.

  • A is the surface area of the Transwell® membrane.

  • C₀ is the initial concentration of the compound in the donor chamber.

Data Interpretation

The following tables provide a guide for interpreting your permeability data.

Table 1: General Classification of Permeability from In Vitro Assays

Permeability Class	PAMPA (Papp in 10⁻⁶ cm/s)	Caco-2 (Papp in 10⁻⁶ cm/s)	Expected Human Absorption
High	> 10	> 10	High (70-100%)[9]
Moderate	1 - 10	1 - 10	Moderate (20-70%)[9]
Low	< 1	< 1	Low (0-20%)[9]

Table 2: Interpreting Caco-2 Bidirectional Permeability Data

Scenario	Papp (A-B) (10⁻⁶ cm/s)	Papp (B-A) (10⁻⁶ cm/s)	Efflux Ratio (B-A / A-B)	Interpretation	Recommended Next Steps
1. Good Passive Permeability	15	14	~1.0	Compound has good passive permeability and is not a substrate for efflux pumps.	Proceed with further development if other properties are favorable.
2. Poor Permeability	0.5	0.6	~1.2	Compound has intrinsically low permeability.	Consider structural modification to improve physicochemical properties or prodrug strategies.
3. Active Efflux	2.5	12.5	5.0	Compound is a substrate for active efflux transporters.[1]	Perform Caco-2 assay with a P-gp inhibitor. If A-B permeability increases, efflux is confirmed. Consider structural modifications to reduce efflux liability.
4. Possible Active Uptake	8.0	2.0	0.25	Compound may be a substrate for active uptake transporters.	Further investigation with specific transporter-expressing cell lines is needed.

Visualizations

Diagram 1: Troubleshooting Workflow for Permeability Issues

Caption: A logical workflow for diagnosing and addressing poor permeability.

Diagram 2: Relationship Between Physicochemical Properties and Permeability

Caption: Key physicochemical drivers affecting cell permeability.

References

• Dincel E, Ulusoy-Güzeldemirci S, et al. Antioxidant activity of novel imidazo[2,1-b]thiazole derivatives: Design, synthesis, biological evaluation, molecular docking study and in silico ADME prediction. Bioorg Chem. 2020 Oct;103:104220. Available from: [Link]

• Abdel-Wahab BF, Abdel-Gawad H, et al. New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies. Eur J Med Chem. 2011 Dec;46(12):5769-77. Available from: [Link]

• Askin S, Dinçel E, et al. Design, synthesis, characterization, in vitro and in silico evaluation of novel imidazo[2,1-b][1][3]thiadiazole derivatives as multifunctional agents targeting carbonic anhydrase I, II, and acetylcholinesterase. J Mol Struct. 2021;1232:129995.

• Ferreira, L., et al. Prodrug Approach as a Strategy to Enhance Drug Permeability. Pharmaceuticals (Basel). 2025 Feb 21;18(3):297. Available from: [Link]

• Ferreira L, et al. Prodrug Approach as a Strategy to Enhance Drug Permeability. Pharmaceuticals (Basel). 2025 Feb 21;18(3):297. Available from: [Link]

• Dincel, E., et al. Antioxidant activity of novel imidazo[2,1-b]thiazole derivatives: Design, synthesis, biological evaluation, molecular docking study and in silico ADME prediction. ResearchGate. 2020. Available from: [Link]

• Caco-2 Permeability Assay. Evotec. Available from: [Link]

• Deep-PK: Theory. Biosig Lab. Available from: [Link]

• Kell DB, Dobson PD. The apparent permeabilities of Caco-2 cells to marketed drugs: magnitude, and independence from both biophysical properties and endogenite similarities. PeerJ. 2015 Nov 17;3:e1405. Available from: [Link]

• Permeability for Intestinal Absorption: Caco-2 Assay and Related Issues. ResearchGate. 2025. Available from: [Link]

• Singh A, et al. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. ISRN Pharm. 2013;2013:809482. Available from: [Link]

• Kumar, R., et al. Recent progress in the synthetic and medicinal perspective of imidazo[2,1-b]thiazole derivatives. Eur J Med Chem. 2025 Aug 30;209:112933. Available from: [Link]

• Kumar, R., et al. Recent progress in the synthetic and medicinal perspective of imidazo[2,1- b ]thiazole derivatives. ResearchGate. 2020. Available from: [Link]

• Jutila, A., et al. Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics. 2022 Dec; 14(12): 2785. Available from: [Link]

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• 3. New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Caco-2 Permeability | Evotec [evotec.com]
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• 9. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Off-Target Effects of Ethyl Imidazo[2,1-b]thiazole-6-carboxylate in Cell-Based Assays

Welcome to the technical support center for researchers utilizing Ethyl imidazo[2,1-b]thiazole-6-carboxylate and its analogs. The imidazo[2,1-b]thiazole scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide range of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2][3][4][5][6] This broad bioactivity suggests the potential for complex cellular effects and the importance of carefully designed experiments to distinguish on-target from off-target phenomena.

This guide provides in-depth troubleshooting advice and answers to frequently asked questions to help you design robust cell-based assays, interpret your data with confidence, and minimize the impact of off-target effects.

Part 1: Troubleshooting Guide

This section addresses common problems encountered during cell-based assays with Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Question 1: I'm observing significant cytotoxicity at concentrations where I expect to see a specific biological effect. How can I determine if this is an off-target effect?

Answer:

It's crucial to differentiate between on-target mediated cell death and non-specific cytotoxicity. Here’s a systematic approach to troubleshoot this issue:

1. Determine the Therapeutic Index in Your Cell Line: Before proceeding with functional assays, it's essential to establish the concentration range at which Ethyl imidazo[2,1-b]thiazole-6-carboxylate is cytotoxic.

Protocol: Determining Cytotoxicity using an MTT Assay

• Cell Seeding: Plate your cells in a 96-well plate at a density that ensures they are in the logarithmic growth phase for the duration of the experiment.

• Compound Treatment: The following day, treat the cells with a broad range of concentrations of Ethyl imidazo[2,1-b]thiazole-6-carboxylate (e.g., from 0.01 µM to 100 µM) in triplicate. Include a vehicle-only control (e.g., DMSO).

• Incubation: Incubate for a period relevant to your functional assay (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO or a specialized reagent).

• Absorbance Reading: Measure the absorbance at the appropriate wavelength (typically 570 nm).

• Data Analysis: Calculate the IC50 value for cytotoxicity. This will inform the concentration range for your subsequent experiments, which should ideally be well below the cytotoxic IC50.

2. Orthogonal Approaches to Validate On-Target Engagement: If the desired biological effect and cytotoxicity occur at similar concentrations, consider these strategies:

• Use a Structurally Related Inactive Control: Synthesize or obtain a close structural analog of Ethyl imidazo[2,1-b]thiazole-6-carboxylate that is predicted to be inactive against the primary target. If this inactive analog also shows cytotoxicity, it strongly suggests an off-target effect.

• Target Knockdown/Knockout: Use siRNA, shRNA, or CRISPR/Cas9 to reduce or eliminate the expression of the intended target protein. If the cytotoxic effect of your compound is diminished in these cells, it supports an on-target mechanism.

• Target Overexpression: Conversely, in a system with low endogenous expression, overexpressing the target protein may sensitize the cells to your compound, providing further evidence for on-target activity.

Workflow for Differentiating On-Target vs. Off-Target Cytotoxicity

Caption: Troubleshooting workflow for unexpected cytotoxicity.

Question 2: My results with Ethyl imidazo[2,1-b]thiazole-6-carboxylate are inconsistent between experiments. What could be the cause?

Answer:

Inconsistent results are a common challenge in cell-based assays. Several factors related to the compound, cells, and assay procedure can contribute to this variability.

Potential Causes and Solutions:

Potential Cause	Explanation	Recommended Solution
Compound Stability	Ethyl imidazo[2,1-b]thiazole-6-carboxylate may be unstable in your cell culture medium or sensitive to freeze-thaw cycles.	Prepare fresh stock solutions and working dilutions for each experiment. Avoid repeated freeze-thawing of the stock solution by preparing single-use aliquots. You can assess compound stability by incubating it in media for the duration of your experiment and analyzing its integrity via HPLC.
Cell Health and Passage Number	Cells at high passage numbers can exhibit altered phenotypes and drug responses. Inconsistent cell density at the time of treatment can also lead to variability.	Use cells within a defined, low passage number range. Ensure consistent cell seeding density and confluency at the start of each experiment. Regularly monitor cell morphology and viability.
Assay Reagent Variability	Inconsistent preparation of assay reagents can introduce significant error.	Prepare reagents in large batches when possible and store them appropriately. Always follow the manufacturer's instructions for commercially available kits.
Incubator Conditions	Fluctuations in temperature, CO2, and humidity can affect cell growth and drug response.	Regularly calibrate and monitor your incubator. Ensure even heat and gas distribution within the incubator.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the known or predicted targets of Ethyl imidazo[2,1-b]thiazole-6-carboxylate?

The imidazo[2,1-b]thiazole scaffold is present in molecules with a wide range of biological activities, suggesting that derivatives can interact with various protein classes. Known targets for some imidazo[2,1-b]thiazole derivatives include kinases, enzymes involved in microbial metabolic pathways, and components of the inflammatory response.[3][5][7][8] For Ethyl imidazo[2,1-b]thiazole-6-carboxylate specifically, a thorough literature search or in-house target identification studies (e.g., chemical proteomics) are recommended to identify its primary cellular targets.

Q2: What are some potential off-target liabilities of the imidazo[2,1-b]thiazole scaffold?

Given the broad bioactivity of this class of compounds, potential off-target effects could include:

• Kinase Inhibition: The scaffold may bind to the ATP-binding pocket of various kinases, leading to unintended inhibition of signaling pathways.

• Cytoskeletal Disruption: Some heterocyclic compounds can interfere with microtubule dynamics.

• Ion Channel Modulation: Effects on ion channels could lead to changes in membrane potential and cellular excitability.

• Metabolic Enzyme Inhibition: Inhibition of metabolic enzymes could lead to cellular stress and toxicity.

Q3: What are the best practices for designing a robust cell-based assay with a novel compound like Ethyl imidazo[2,1-b]thiazole-6-carboxylate?

Experimental Design Workflow for Robust Cell-Based Assays

Caption: A systematic workflow for robust cell-based assay design.

Q4: How should I choose the appropriate controls for my experiments?

The choice of controls is critical for data interpretation. Here are some essential controls to include:

• Vehicle Control: (e.g., DMSO) To control for any effects of the solvent used to dissolve the compound.

• Positive Control: A known activator or inhibitor of the pathway of interest to ensure the assay is performing as expected.

• Negative Control: A compound known to be inactive in the assay.

• Untreated Control: To establish a baseline for the assay readout.

• Inactive Analog Control: As discussed previously, to differentiate on-target from off-target effects.

Part 3: Protocols and Data Presentation

Protocol: Western Blotting to Confirm Downstream Target Modulation

This protocol can be used to verify that Ethyl imidazo[2,1-b]thiazole-6-carboxylate is modulating the intended signaling pathway.

• Cell Treatment: Treat cells with various concentrations of the compound for the desired time. Include appropriate controls.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for your target of interest (and its phosphorylated form, if applicable) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., GAPDH or β-actin).

Data Summary Table: Example of Characterization Data for a Novel Compound

Parameter	Result	Interpretation
Purity (HPLC)	>98%	The compound is sufficiently pure for cell-based assays.
Solubility in DMSO	>50 mM	A high-concentration stock solution can be prepared.
Solubility in Media	100 µM	The maximum concentration to be used in assays without precipitation.
Cytotoxic IC50 (48h)	75 µM	Functional assays should be conducted well below this concentration.
Functional EC50	5 µM	A clear window exists between the functional and cytotoxic concentrations.

References

• Synthesis of ethyl imidazo[2,1-b]thiazole-6-yl acetate. - ResearchGate. Available at: [Link]

• Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment - Taylor & Francis Online. Available at: [Link]

• Design, synthesis and biological evaluation of imidazo[2,1-b]thiazole and benzo[d]imidazo[2,1-b]thiazole derivatives as Mycobacterium tuberculosis pantothenate synthetase inhibitors - PubMed. Available at: [Link]

• One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalyts - MDPI. Available at: [Link]

• Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole and imidazo-[2,1-b]-thiazole carboxamide triazole derivatives as antimycobacterial agents - RSC Publishing. Available at: [Link]

• ethyl iMidazo[2,1-b]thiazole-5-carboxylate - MySkinRecipes. Available at: [Link]

• Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b] - PubMed Central. Available at: [Link]

• A Review On Imidazo[2,1-b]Thiazole Based Heterocyclic Nucleus As Anticancer Properties - YMER. Available at: [Link]

• The crystal structure of ethyl 6-(2-nitrophenyl)imidazo[2,1-b]thiazole-3-carboxylate, C14H11N3O4S - ResearchGate. Available at: [Link]

• New imidazo[2,1-b]thiazole-based aryl hydrazones: unravelling their synthesis and antiproliferative and apoptosis-inducing potential - NIH. Available at: [Link]

• New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies - PubMed. Available at: [Link]

• Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b] - RSC Publishing. Available at: [Link]

• Recent progress in the synthetic and medicinal perspective of imidazo[2,1-b]thiazole derivatives - PubMed. Available at: [Link]

• SYNTHESIS AND PHARMACOLOGICAL ACTIVITY OF IMIDAZO[2,1- b][1][2][7]THIADIAZOLE DERIVATIVES - PubMed. Available at: [Link]

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• 3. Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole and imidazo-[2,1-b]-thiazole carboxamide triazole derivatives as antimycobacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ymerdigital.com [ymerdigital.com]
• 5. Design, synthesis and biological evaluation of benzo-[ d ]-imidazo-[2,1- b ]-thiazole and imidazo-[2,1- b ]-thiazole carboxamide triazole derivatives ... - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03318F [pubs.rsc.org]
• 6. Recent progress in the synthetic and medicinal perspective of imidazo[2,1- b]thiazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, synthesis and biological evaluation of imidazo[2,1-b]thiazole and benzo[d]imidazo[2,1-b]thiazole derivatives as Mycobacterium tuberculosis pantothenate synthetase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]-thiazole and imidazo-[2,1-b]-thiazole carboxamide triazole derivatives as antimycobacterial agents - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Optimization of Microwave-Assisted Synthesis of Ethyl imidazo[2,1-b]thiazole-6-carboxylate

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of Ethyl imidazo[2,1-b]thiazole-6-carboxylate using microwave-assisted organic synthesis (MAOS). This resource is designed for researchers, chemists, and drug development professionals to provide expert-driven insights, troubleshoot common experimental issues, and optimize reaction outcomes. The imidazo[2,1-b]thiazole scaffold is a privileged core in medicinal chemistry, appearing in compounds with a wide array of biological activities.[1][2] Microwave-assisted synthesis offers a rapid, efficient, and green alternative to conventional heating methods for accessing these valuable molecules.[3][4]

This guide moves beyond simple protocols to explain the underlying principles, helping you make informed decisions to enhance reaction efficiency, yield, and purity.

Troubleshooting Guide

This section addresses specific experimental challenges in a question-and-answer format.

Issue 1: Low or No Product Yield

Question: I am running the reaction between 2-aminothiazole and ethyl bromopyruvate under microwave irradiation, but I am getting very low yields or no desired product at all. What could be the cause?

Potential Causes & Recommended Solutions:

• Insufficient Heating/Temperature: The reaction may not have reached the necessary activation energy. Microwave heating efficiency is highly dependent on the dielectric properties of the reaction mixture.[4]

  • Solution: Confirm that your solvent is polar and has a high tangent delta (tan δ) value, which indicates good microwave absorption.[4] Solvents like DMF, NMP, ethanol, and ethylene glycol are excellent choices.[5] Increase the target temperature in increments of 10-20°C. Microwave reactors allow for "superheating" a solvent far beyond its atmospheric boiling point in a sealed vessel, which can dramatically accelerate reaction rates.[4]

• Inappropriate Solvent Choice: Using a non-polar solvent (e.g., toluene, hexane) will result in poor microwave energy absorption and inefficient heating.[6] The reactants themselves may be polar, but a non-polar solvent will not facilitate efficient energy transfer to the entire reaction bulk.[3]

  • Solution: Switch to a polar solvent. If the reactants have limited solubility in highly polar solvents, consider a binary mixture, such as toluene/DMF, to balance solubility and heating efficiency. Solvent-free reactions can also be an option if the reactants are liquids or low-melting solids and can absorb microwave energy directly.[6][7]

• Incorrect Reaction Time: While MAOS is known for speed, the optimal time can vary. It might be too short for the reaction to go to completion or so long that product degradation occurs.

  • Solution: Perform a time-course study. Set up several identical reactions and run them for different durations (e.g., 2, 5, 10, 15, and 20 minutes) at a fixed optimal temperature. Monitor reaction progress by TLC or LC-MS to determine the point of maximum product formation before byproduct accumulation becomes significant.

• Reactant Quality or Stoichiometry: Impurities in starting materials or an incorrect molar ratio can inhibit the reaction or lead to side products.

  • Solution: Ensure the purity of your 2-aminothiazole and ethyl bromopyruvate. Verify the stoichiometry; a slight excess of one reactant may be beneficial, which can be determined empirically.

Workflow for Troubleshooting Low Yield

Caption: A logical workflow for diagnosing and solving low product yield.

Issue 2: Formation of Significant Byproducts or Charring

Question: My reaction produces a dark, tar-like substance, and TLC analysis shows multiple unidentified spots. Why is this happening?

Potential Causes & Recommended Solutions:

• Excessive Temperature or "Hot Spots": Uncontrolled heating can lead to the decomposition of reactants or the desired product. Domestic microwave ovens, which lack precise temperature control, are particularly prone to creating localized "hot spots" that can cause charring.[7][8]

  • Solution: Use a dedicated scientific microwave reactor with accurate internal temperature monitoring (via IR sensor or fiber-optic probe). Reduce the target temperature. If using a power-controlled setting, lower the wattage. Ensure efficient stirring within the reaction vial to promote uniform heat distribution.[3]

• Prolonged Reaction Time: Leaving the reaction to run for too long at a high temperature will inevitably lead to degradation.

  • Solution: Refer to the time-course study mentioned previously. The goal is to stop the reaction when the yield of the desired product is maximized, not necessarily when the starting material is fully consumed, as this can be the point where degradation pathways become dominant.

Issue 3: Poor Reproducibility

Question: I am getting inconsistent yields between runs, even when I use the same parameters. How can I improve the reproducibility of my synthesis?

Potential Causes & Recommended Solutions:

• Inconsistent Heating: This is the most common cause, especially when using multi-mode domestic microwave ovens where the energy distribution is uneven.[7] The exact position of the vial can influence the energy it absorbs.

  • Solution: Always use a scientific single-mode microwave reactor designed for chemical synthesis. These provide a focused and reproducible energy field. Ensure the reaction volume is consistent between runs, as this affects the heating profile.

• Vessel Sealing and Pressure: Inconsistent sealing of reaction vials can lead to pressure variations. Since pressure and temperature are linked (Clausius-Clapeyron equation), this affects the reaction conditions.[5] Evaporation of solvent from a poorly sealed vial will also change reactant concentrations.

  • Solution: Use high-quality, purpose-built microwave vials and caps. Ensure they are sealed correctly according to the manufacturer's instructions before each run. Monitor the pressure reading on the reactor, which should be consistent for identical experiments.

Frequently Asked Questions (FAQs)

Q1: Why should I use microwave synthesis for this reaction instead of conventional heating? Microwave synthesis offers several key advantages:

• Speed: Reactions that take hours under conventional reflux can often be completed in minutes.[4]

• Higher Yields: Rapid and uniform heating can minimize the formation of side products, leading to cleaner reactions and higher isolated yields.[5][9]

• Energy Efficiency: Microwaves heat the reaction mixture directly, not the vessel, resulting in significant energy savings compared to an oil bath.[3][9]

• Rapid Optimization: The short reaction times allow for high-throughput optimization of variables like temperature, solvents, and catalysts.[4]

Q2: How do I choose the best solvent for my microwave reaction? The ideal solvent should be polar to absorb microwave energy efficiently (high tan δ), have a sufficiently high boiling point to allow for a wide temperature range, and be chemically inert under the reaction conditions.

Solvent	Boiling Point (°C)	tan δ (at 2.45 GHz)	Suitability
Ethanol	78	0.941	Excellent
N,N-Dimethylformamide (DMF)	153	0.162	Excellent
Ethylene Glycol	197	1.350	Excellent
Water	100	0.123	Good (High pressure)
Acetonitrile	82	0.062	Moderate
Toluene	111	0.040	Poor (Microwave transparent)
Data adapted from principles of microwave chemistry.[4]

Q3: How do I convert a conventional heating protocol to a microwave-assisted one? A general rule of thumb is that for every 10°C increase in temperature, the reaction rate approximately doubles.[5] Microwave reactors can safely reach much higher temperatures than conventional open-vessel reflux.

• Step 1: Start with the same solvent and reactant concentrations as the conventional method.

• Step 2: Set an initial target temperature 20-40°C higher than the conventional reflux temperature.

• Step 3: Set an initial reaction time of 10-15 minutes.

• Step 4: Run the reaction and analyze the outcome. From this starting point, you can begin the optimization cycle.

Optimization Cycle Workflow

Caption: The iterative cycle for optimizing a microwave-assisted reaction.

Q4: What is the general reaction mechanism for this synthesis? The synthesis is a classic Hantzsch-type thiazole synthesis variant, proceeding via a condensation-cyclization sequence. It involves the nucleophilic attack of the exocyclic nitrogen of 2-aminothiazole on the electrophilic carbon of the α-haloketone (ethyl bromopyruvate), followed by an intramolecular cyclization and dehydration to form the fused imidazo[2,1-b]thiazole ring system.[10][11]

Reaction Mechanism

Caption: The general reaction pathway for the target molecule synthesis.

Experimental Protocols

Protocol 1: Baseline Synthesis

This protocol provides a robust starting point for optimization.

• Preparation: To a 10 mL microwave reaction vial equipped with a magnetic stir bar, add 2-aminothiazole (1.0 mmol, 100.1 mg).

• Reagent Addition: Add a suitable polar solvent (e.g., 3 mL of ethanol). Add ethyl bromopyruvate (1.05 mmol, 1.05 eq).

• Sealing: Securely cap the vial using a dedicated crimper.

• Microwave Irradiation: Place the vial in the cavity of a scientific microwave reactor. Set the following parameters:

  • Temperature: 120°C

  • Ramp Time: 2 minutes

  • Hold Time: 10 minutes

  • Power: Dynamic (automatic power adjustment to maintain temperature)

  • Stirring: High

• Work-up: After the reaction cools to room temperature, quench the mixture with a saturated solution of sodium bicarbonate. Extract the aqueous layer with ethyl acetate (3 x 15 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the pure Ethyl imidazo[2,1-b]thiazole-6-carboxylate.[12]

Protocol 2: Optimization Workflow (Example: Temperature Screening)

• Setup: Prepare five identical reaction vials as described in Protocol 1.

• Parameter Variation: Set up a sequence in the microwave reactor to run each vial at a different target temperature, keeping all other parameters constant (e.g., Time = 10 min, Solvent = Ethanol).

  • Vial 1: 100°C

  • Vial 2: 110°C

  • Vial 3: 120°C

  • Vial 4: 130°C

  • Vial 5: 140°C

• Analysis: After the runs are complete, work up each reaction identically. Analyze a small aliquot of each crude product by LC-MS or TLC (staining with potassium permanganate) to determine the relative conversion and purity.

• Evaluation: Isolate the product from each run and calculate the yield. Plot yield versus temperature to identify the optimal heating condition. This process can be repeated for other variables like time and solvent choice.

References

• Vertex AI Search. (n.d.). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. Retrieved January 11, 2026.

• The Student Room. (2009). Disadvantages of using microwave irradiation for synthesis reactions?! Retrieved January 11, 2026, from [Link]

• IJNRD. (2023). MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. Retrieved January 11, 2026.

• Lazzarotto, M., et al. (2023). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. Molecules. Available at: [Link]

• Villemin, D., et al. (n.d.). Applications of Microwave in Organic Synthesis: An Improved One-step Synthesis of Metallophthalocyanines and a New Modified Microwave Oven for Dry Reactions. Molecules.
• ResearchGate. (n.d.).
• ResearchGate. (n.d.).
• Scholars Research Library. (n.d.). A brief review: Microwave assisted organic reaction. Retrieved January 11, 2026.
• Cravotto, G., et al. (2021). Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. Accounts of Chemical Research.
• ResearchGate. (n.d.). Optimization of Microwave Assisted Synthesis of Substituted Imidazoles – A Green Approach. Retrieved January 11, 2026.

• MDPI. (2021). One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalysts. Available at: [Link]

• Shodhganga. (n.d.). PART - 1 INTRODUCTION. Retrieved January 11, 2026.

• PubMed Central. (2014). Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors. Retrieved January 11, 2026, from [Link]

• ResearchGate. (2017). Microwave-assisted green synthesis of new imidazo[2,1-b]thiazole derivatives and their antimicrobial, antimalarial, and antitubercular activities. Retrieved January 11, 2026.
• Universidad de Guanajuato. (n.d.). Green microwave assisted synthesis of imidazo[2,1-b]thiazole via Groebke-Blackburn-Bienaymé reaction. Retrieved January 11, 2026.
• Bentham Science. (n.d.).
• ResearchGate. (n.d.). Synthesis of imidazo[2,1-b]thiazoles. Retrieved January 11, 2026.
• ResearchGate. (n.d.).

• Oriental Journal of Chemistry. (2024). Optimization of Microwave Assisted Synthesis of Substituted Imidazoles – A Green Approach. Retrieved January 11, 2026, from [Link]

• PubMed Central. (2018). Synthesis, Characterization and Biological Evaluation of Imidazo[2,1-b][3][5][9]Thiadiazole Derivatives as Anti-Inflammatory Agents. Retrieved January 11, 2026, from [Link]

• Royal Society of Chemistry. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. Retrieved January 11, 2026.
• Semantic Scholar. (n.d.). Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]. Retrieved January 11, 2026.
• IJRPR. (n.d.). A Systematic Review On Thiazole Synthesis And Biological Activities. Retrieved January 11, 2026.

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• 2. mdpi.com [mdpi.com]
• 3. Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview [ajgreenchem.com]
• 4. bspublications.net [bspublications.net]
• 5. Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 7. Applications of Microwave in Organic Synthesis: An Improved One-step Synthesis of Metallophthalocyanines and a New Modified Microwave Oven for Dry Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. thestudentroom.co.uk [thestudentroom.co.uk]
• 9. ijnrd.org [ijnrd.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting the Hantzsch Synthesis of Substituted Imidazo[2,1-b]thiazoles

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of substituted imidazo[2,1-b]thiazoles. This scaffold is a cornerstone in medicinal chemistry, forming the core of compounds with a wide range of biological activities, including anthelmintic, antibacterial, and anticancer properties.[1][2][3] The Hantzsch synthesis, a classic and versatile method, is commonly employed for its construction. However, like any multi-step synthesis, it presents unique challenges.

This guide is designed for researchers, scientists, and drug development professionals. It provides field-proven insights, detailed troubleshooting protocols, and a causal understanding of the experimental choices you make at the bench.

Section 1: General Frequently Asked Questions (FAQs)

This section addresses high-level questions to provide a foundational understanding of the synthesis.

Q1: What is the general reaction scheme for the Hantzsch synthesis of substituted imidazo[2,1-b]thiazoles?

The synthesis is typically a two-step process.

• Step 1: Hantzsch Thiazole Synthesis. An α-haloketone (e.g., a 2-bromoacetophenone) is condensed with a thiourea to form a 2-aminothiazole intermediate. This reaction proceeds via a nucleophilic attack by the sulfur atom, followed by intramolecular cyclization and dehydration to form the aromatic thiazole ring.[4][5]

• Step 2: Imidazo[2,1-b]thiazole Ring Formation. The synthesized 2-aminothiazole is then reacted with a second, often different, α-haloketone. This reaction forms the fused imidazole ring, yielding the final imidazo[2,1-b]thiazole core.[6][7]

Q2: What are the critical starting materials for this synthesis?

The primary building blocks are:

• α-Haloketones (e.g., 2-bromoacetophenones): These are electrophilic partners in both steps. Their purity is critical, as impurities can lead to significant side reactions. They can be synthesized by the bromination of the corresponding acetophenone.[7][8]

• Thiourea or Substituted Thioureas: This provides the nitrogen and sulfur atoms for the thiazole ring. The choice of a substituted or unsubstituted thiourea determines the group at the 2-position of the resulting thiazole.

• 2-Aminothiazoles: This is the product of the first step and the key nucleophile for the second cyclization step.

Q3: Why is the imidazo[2,1-b]thiazole scaffold important in drug discovery?

This fused heterocyclic system is considered a "privileged structure" in medicinal chemistry. Its rigid, planar structure and ability to engage in various intermolecular interactions allow it to bind to a wide array of biological targets. Molecules containing this core have demonstrated potent activities, including:

• Antitubercular and Antifungal activity

• Anticancer and Microtubule-Targeting agents[9][10]

• Selective COX-2 Inhibition[7]

• Anthelmintic (e.g., the drug Tetramisole)[1]

Section 2: Visualizing the Chemistry and Workflow

Diagrams provide a clear, high-level overview of the process and troubleshooting logic.

Caption: General two-step Hantzsch synthesis pathway.

Caption: Troubleshooting workflow for low reaction yield.

Section 3: Troubleshooting Guide

This section uses a direct question-and-answer format to address specific experimental issues.

Problem Area: Low or No Product Yield

Q: My reaction has run for the specified time, but TLC analysis shows mostly unreacted starting material and the final yield is poor. What are the most common causes?

A: This is a frequent challenge, often rooted in one of three areas: reagent quality, reaction conditions, or mechanistic hurdles.

• Reagent Quality:

  • α-Haloketone Instability: α-Haloketones, particularly bromoacetophenones, can be lachrymatory and unstable over long-term storage. They can degrade, leading to lower effective concentrations of the active reagent. Always use freshly prepared or purified α-haloketones. Confirm purity via ¹H NMR before use.

  • 2-Aminothiazole Purity: The intermediate from Step 1 must be pure. Any unreacted thiourea or α-haloketone from the first step will interfere with the second cyclization, creating a complex mixture of byproducts.

• Reaction Conditions:

  • Insufficient Temperature: The cyclization steps, especially the second one to form the fused imidazole ring, often require significant thermal energy. Conventional methods may call for refluxing in solvents like ethanol or dioxane for several hours (8h or more).[1][6] If the reaction is sluggish, a modest increase in temperature or a switch to a higher-boiling solvent may be necessary.

  • Solvent Choice: The solvent must fully dissolve the reactants. Ethanol is common, but for less soluble substituted aromatics, solvents like 1,4-dioxane or DMF might be required. Some modern, green protocols have also demonstrated success in ethanol/water mixtures or even under solvent-free conditions.[11][12]

• Alternative Methodologies:

  • Microwave-Assisted Synthesis: This is a highly effective solution for low yields and long reaction times. Microwave heating can dramatically accelerate the reaction, often reducing times from hours to minutes and significantly improving yields.[1] For example, a reaction that gives a 60% yield after 8 hours of conventional reflux might yield over 90% in 30 minutes under microwave irradiation.[1]

Problem Area: Formation of Multiple Products & Isomers

Q: My TLC plate shows multiple spots, and the NMR of my crude product is complex. What are the likely side products?

A: Side product formation is often a result of competing reaction pathways or impurities.

• Regiochemical Isomers (in Step 1): When using an N-substituted thiourea, the initial cyclization can theoretically produce two different isomers: the desired 2-(N-substituted amino)thiazole or the 3-substituted 2-imino-2,3-dihydrothiazole.

  • Causality: Under neutral or basic conditions, the reaction almost exclusively yields the desired 2-amino isomer. However, under strongly acidic conditions, the proportion of the 2-imino isomer can increase significantly.[13]

  • Solution: Ensure your initial thiazole synthesis (Step 1) is run under neutral or slightly basic conditions to avoid the formation of this isomeric byproduct. If the hydrobromide salt of the product precipitates, it should be neutralized carefully with a base like sodium carbonate.[6]

• Unreacted Starting Materials: This is the most straightforward cause. If starting materials are present, the reaction has not gone to completion. See the "Low Yield" section for solutions.

• Byproducts from Impurities: If the α-haloketone contains unreacted acetophenone or di-halogenated species, these will lead to a cascade of side reactions, making purification exceptionally difficult.

Problem Area: Difficulty with Product Purification

Q: My crude product is an intractable oil or a complex solid mixture that is difficult to purify. What are the best practices?

A: Purification of fused heterocyclic systems can be challenging due to their polarity and potential for salt formation.

• Handling Hydrobromide Salts: The reaction often produces the product as a hydrobromide salt, which may precipitate directly from the reaction mixture.[6] This is often a purification advantage.

  • Protocol: Filter the hydrobromide salt and wash it with a cold solvent (like ethanol or ether) to remove neutral impurities. Then, suspend the salt in water and neutralize it with a mild base (e.g., NaHCO₃ or Na₂CO₃ solution) until the free base precipitates. Filter, wash with water, and dry thoroughly. This process removes both acidic and highly polar impurities.

• Chromatography: If the free base is still impure, column chromatography is the standard method.

  • Stationary Phase: Silica gel (230–400 mesh) is typically effective.[2]

  • Mobile Phase: A gradient of hexane and ethyl acetate is a common starting point. For more polar compounds, a small percentage of methanol or triethylamine in dichloromethane or ethyl acetate may be required. The triethylamine helps to prevent the product from streaking on the silica gel by neutralizing acidic sites.

• Recrystallization: If a solid product is obtained, recrystallization from a suitable solvent (e.g., ethanol, isopropanol, or acetonitrile) can be a highly effective final purification step to obtain material of high analytical purity.

Section 4: Key Experimental Protocols

These protocols provide detailed, actionable steps for conducting the synthesis.

Protocol 1: Classical Synthesis of 6-(4-methylphenyl)imidazo[2,1-b]thiazole

This protocol is adapted from established literature procedures and represents a standard conventional heating method.[6]

Step 1: Synthesis of 2-Amino-4-(4-methylphenyl)thiazole

• To a solution of 2-bromo-1-(p-tolyl)ethanone (10 mmol) in 100 mL of dry ethanol, add thiourea (12 mmol).

• Heat the mixture under reflux for 3 hours, monitoring the reaction by TLC (e.g., 7:3 Hexane:EtOAc).

• Upon completion, cool the reaction mixture to room temperature. A solid hydrobromide salt will precipitate.

• Collect the solid by filtration and wash with 20 mL of cold ethanol.

• Suspend the salt in 100 mL of water and neutralize by slowly adding a saturated solution of Na₂CO₃ until the pH is ~8.

• Filter the resulting solid, wash thoroughly with water, and dry under vacuum to yield the 2-aminothiazole intermediate.

Step 2: Synthesis of 6-(4-methylphenyl)imidazo[2,1-b]thiazole

• In a round-bottom flask, combine the 2-amino-4-(4-methylphenyl)thiazole (5 mmol) from Step 1 and 2-bromo-1-phenylethanone (5 mmol) in 75 mL of dry ethanol.

• Reflux the mixture for 8 hours. Monitor by TLC until the starting aminothiazole is consumed.

• Cool the reaction mixture. The hydrobromide salt of the product should precipitate.

• Isolate and neutralize the salt as described in Step 1 (points 4-6) to obtain the final product.

• Purify further by recrystallization from ethanol if necessary.

Protocol 2: Microwave-Assisted Synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amine

This protocol, adapted from Kumar et al., demonstrates the significant advantages of microwave synthesis.[1]

Reactants:

• 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanone (1 mmol)

• N-phenylthiourea (1.1 mmol)

• Methanol (5 mL)

Procedure:

• Combine the α-chloroethanone and the substituted thiourea in a 10 mL microwave reaction vessel equipped with a magnetic stir bar.

• Add 5 mL of methanol.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at 90 °C for 30 minutes.

• After the reaction, cool the vessel to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude residue by column chromatography (silica gel, gradient of hexane/ethyl acetate) to yield the pure product.

Parameter	Conventional Method[1]	Microwave-Assisted Method[1]
Solvent	Methanol	Methanol
Temperature	Reflux (~65 °C)	90 °C
Time	8 hours	30 minutes
Typical Yield	65%	95%
Table 1. Comparison of conventional vs. microwave-assisted Hantzsch synthesis.

Section 5: References

• Facchinetti, V., et al. (2016). An Eco-friendly, Hantzsch-Based, Solvent-Free Approach to 2-Aminothiazoles and 2-Aminoselenazoles. Synthesis, 48(04), 437-440. Available from: [Link]

• Wiles, C., et al. (2005). A Hantzsch synthesis of 2-aminothiazoles performed in a heated microreactor system. Lab on a Chip, 5(7), 741-744. Available from: [Link]

• Organic Chemistry Portal. Thiazole synthesis. Available from: [Link]

• Bramley, S. E., et al. (1987). The Hantzsch thiazole synthesis under acidic conditions: change of regioselectivity. Journal of the Chemical Society, Perkin Transactions 1, 639-643. Available from: [Link]

• Kumar, A., et al. (2012). Microwave-assisted Hantzsch thiazole synthesis of N-phenyl-4-(6-phenylimidazo[2,1-b]thiazol-5-yl)thiazol-2-amines from the reaction of 2-chloro-1-(6-phenylimidazo[2,1-b]thiazol-5-yl)ethanones and thioureas. Molecules, 17(5), 5894-5905. Available from: [Link]

• Bouheddi, A., et al. (2018). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 23(11), 2991. Available from: [Link]

• Jiménez-Vázquez, M. A., et al. (2023). One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalysts. Chemistry, 5(4), 2603-2611. Available from: [Link]

• ResearchGate. (n.d.). Mechanism of Hantzsch Thiazole Synthesis. [Image]. Available from: [Link]

• ResearchGate. (n.d.). Reaction mechanism of Hantzsch thiazole synthesis. [Image]. Available from: [Link]

• Wikipedia. (n.d.). Hantzsch pyridine synthesis. Available from: [Link]

• Journal of Synthetic Chemistry. (2023). A Feasible Method for Creating New Fused Phenylbenzo[d]imidazo[2,1-b]thiazole Compounds. Available from: [Link]

• Moglioni, A. G., et al. (2015). Imidazothiazole and related heterocyclic systems. Synthesis, chemical and biological properties. European Journal of Medicinal Chemistry, 90, 74-94. Available from: [Link]

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• Syed, M. A., et al. (2018). Synthesis and Biological Evaluation New Imidazo[2,1-b]thiazoles. Connect Journals. Available from: [Link]

• Yogi, P., et al. (2015). One-Pot Synthesis of Thiazoles via Hantzsch Thiazole Reaction and Their Antimicrobial Activity. Asian Journal of Chemistry, 27(12), 4423-4427. Available from: [Link]

• Kamal, A., et al. (2018). Synthesis and biological evaluation of imidazo[2,1-b]thiazole-benzimidazole conjugates as microtubule-targeting agents. Bioorganic Chemistry, 78, 259-271. Available from: [Link]

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• Shaik, A. B., et al. (2017). Synthesis and Biological Evaluation of Imidazo[2,1-b]Thiazole based Sulfonyl Piperazines as Novel Carbonic Anhydrase II Inhibitors. Molecules, 22(12), 2191. Available from: [Link]

• Eldehna, W. M., et al. (2014). Design, Synthesis and Biological Evaluation of New Imidazo[2,1-b]Thiazole Derivatives as Selective COX-2 Inhibitors. PLoS ONE, 9(8), e105743. Available from: [Link]

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avoiding byproduct formation in the cyclization step of imidazo[2,1-b]thiazole synthesis

Welcome to the technical support center for the synthesis of imidazo[2,1-b]thiazoles. This guide is designed for researchers, scientists, and professionals in drug development who are working with this important heterocyclic scaffold. Here, you will find in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate the challenges of imidazo[2,1-b]thiazole synthesis, with a particular focus on avoiding byproduct formation during the critical cyclization step.

Introduction to the Synthetic Challenge

The imidazo[2,1-b]thiazole core is a privileged scaffold in medicinal chemistry, appearing in a wide array of biologically active compounds.[1] The most common and direct route to this bicyclic system is a variation of the Hantzsch thiazole synthesis, which involves the reaction of a 2-aminothiazole derivative with an α-halocarbonyl compound.[2] While seemingly straightforward, this reaction is often plagued by the formation of undesired byproducts, which can complicate purification and significantly reduce the yield of the target molecule. This guide will provide a detailed exploration of these challenges and offer practical solutions to overcome them.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing imidazo[2,1-b]thiazoles?

The most prevalent method is the reaction of a 2-aminothiazole with an α-halocarbonyl compound, such as an α-bromoketone. This reaction typically proceeds in a suitable solvent, often with heating.[3]

Q2: I am seeing a significant amount of a byproduct with a mass double that of my 2-aminothiazole starting material. What is it?

This is likely the dimer of 2-aminothiazole. This byproduct can form, especially in the presence of an acid catalyst or the hydrochloride salt of the 2-aminothiazole itself.[4]

Q3: My reaction is producing an isomer of my desired imidazo[2,1-b]thiazole. What could be the structure of this byproduct?

A common isomeric byproduct is a thiazolo[3,2-a]pyrimidine derivative. This arises from an alternative cyclization pathway of the reaction intermediate.[5]

Q4: What are the key reaction parameters I should control to minimize byproduct formation?

The crucial parameters to optimize are temperature, reaction time, choice of solvent, and the presence or absence of a base. Careful control of these factors can significantly influence the regioselectivity of the cyclization reaction.

Q5: Are there alternative synthetic routes that can avoid these byproduct issues?

Yes, multicomponent reactions, such as the Groebke–Blackburn–Bienaymé reaction, offer an alternative one-pot synthesis of imidazo[2,1-b]thiazoles that can sometimes provide better yields and avoid the byproducts associated with the traditional Hantzsch-type synthesis.[1]

Troubleshooting Guide: Byproduct Formation in the Cyclization Step

Issue 1: Formation of the 2-Aminothiazole Dimer

Symptoms:

• A significant peak in the crude reaction mass spectrum corresponding to twice the mass of the 2-aminothiazole starting material.

• Reduced yield of the desired imidazo[2,1-b]thiazole product.

• The presence of a crystalline, often sparingly soluble, byproduct.

Causality and Mechanism: The dimerization of 2-aminothiazole is often acid-catalyzed. If the reaction is performed under acidic conditions, or if the 2-aminothiazole starting material is used as its hydrochloride salt without prior neutralization, the protonated form of 2-aminothiazole can act as an electrophile, which is then attacked by a neutral molecule of 2-aminothiazole.

Diagram 1: Proposed Mechanism for the Dimerization of 2-Aminothiazole

Caption: Mechanism of 2-aminothiazole dimerization.

Preventative Measures:

• Neutralize Starting Materials: If using a hydrochloride salt of 2-aminothiazole, ensure it is fully neutralized with a suitable base (e.g., triethylamine, sodium bicarbonate) before adding the α-halocarbonyl compound.

• Avoid Acidic Conditions: Unless the specific reaction protocol requires it, avoid the addition of strong acids.

• Control Temperature: Lowering the reaction temperature can sometimes disfavor the dimerization reaction.

Issue 2: Formation of the Isomeric Thiazolo[3,2-a]pyrimidine Byproduct

Symptoms:

• The presence of a major byproduct with the same mass as the desired imidazo[2,1-b]thiazole in the mass spectrum.

• Complex NMR spectra of the crude product, indicating a mixture of isomers.

• Difficulty in separating the byproduct from the desired product due to similar polarities.

Causality and Mechanism: The formation of the thiazolo[3,2-a]pyrimidine byproduct is a classic example of competition in regioselective cyclization. Both the desired imidazo[2,1-b]thiazole and the isomeric byproduct originate from a common intermediate, formed by the initial N-alkylation of the 2-aminothiazole with the α-halocarbonyl compound. The subsequent intramolecular cyclization can occur via two distinct pathways, dictated by which nitrogen atom of the intermediate acts as the nucleophile.

Diagram 2: Competing Cyclization Pathways

Caption: Pathways to desired product and byproduct.

Factors Influencing Regioselectivity:

Parameter	Favoring Imidazo[2,1-b]thiazole (Desired)	Favoring Thiazolo[3,2-a]pyrimidine (Byproduct)	Rationale
Temperature	Lower to moderate temperatures	Higher temperatures	Higher temperatures can provide the activation energy needed for the alternative cyclization pathway.
Solvent	Aprotic solvents (e.g., DMF, acetonitrile)	Protic solvents (e.g., ethanol, methanol)	Protic solvents can stabilize the transition state leading to the pyrimidine ring through hydrogen bonding.
Base	Weak, non-nucleophilic bases (e.g., NaHCO₃, K₂CO₃)	Strong bases (e.g., NaH, NaOEt)	Strong bases can deprotonate the exocyclic amino group, increasing its nucleophilicity and favoring the pyrimidine formation.
Reaction Time	Shorter reaction times	Prolonged reaction times	Extended heating can lead to isomerization or favor the thermodynamically more stable byproduct in some cases.

Preventative Measures and Optimization:

• Temperature Screening: Perform the reaction at a lower temperature (e.g., room temperature or 50°C) and gradually increase it if the reaction is too slow. Monitor the reaction progress by TLC or LC-MS to track the formation of both the product and the byproduct.

• Solvent Selection: Employ aprotic solvents like DMF or acetonitrile. If a protic solvent is necessary for solubility, consider a mixture with an aprotic solvent.

• Judicious Use of Base: If a base is required to scavenge the generated acid, use a mild, non-nucleophilic base.

• Stoichiometry: Use a slight excess (1.1-1.2 equivalents) of the α-halocarbonyl compound to ensure complete consumption of the 2-aminothiazole, which can help suppress dimerization.

Recommended Experimental Protocol for Minimizing Byproduct Formation

This protocol is a general guideline for the synthesis of a generic 6-phenylimidazo[2,1-b]thiazole from 2-aminothiazole and 2-bromoacetophenone, optimized to favor the formation of the desired product.

Materials:

• 2-Aminothiazole (1.0 eq)

• 2-Bromoacetophenone (1.1 eq)

• Sodium bicarbonate (NaHCO₃) (1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-aminothiazole and anhydrous DMF.

• Add sodium bicarbonate to the solution and stir the suspension for 15 minutes at room temperature.

• Add 2-bromoacetophenone to the reaction mixture.

• Heat the reaction mixture to 60-70°C and monitor the progress of the reaction by TLC or LC-MS every hour.

• Once the starting material is consumed (typically 2-4 hours), cool the reaction mixture to room temperature.

• Pour the reaction mixture into ice-water with stirring.

• Collect the precipitated solid by vacuum filtration and wash with cold water.

• Dry the crude product under vacuum.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure 6-phenylimidazo[2,1-b]thiazole.

Rationale for Protocol Choices:

• DMF as Solvent: An aprotic solvent is chosen to disfavor the formation of the thiazolo[3,2-a]pyrimidine byproduct.

• Sodium Bicarbonate as Base: A mild, non-nucleophilic base is used to neutralize the HBr formed during the reaction without significantly increasing the nucleophilicity of the exocyclic amino group.

• Moderate Temperature: The reaction is carried out at a moderate temperature to ensure a reasonable reaction rate while minimizing the formation of byproducts that may be favored at higher temperatures.

Conclusion

The synthesis of imidazo[2,1-b]thiazoles, while a powerful tool in medicinal chemistry, requires careful consideration of reaction conditions to avoid the formation of challenging byproducts. By understanding the mechanisms leading to these undesired compounds and by systematically optimizing the reaction parameters, researchers can significantly improve the yield and purity of their target molecules. This guide provides a framework for troubleshooting and optimizing these reactions, ultimately leading to more efficient and successful synthetic outcomes.

References

• Andreani, A., et al. (2011). New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies. European Journal of Medicinal Chemistry, 46(12), 5769-77. Available at: [Link]

• Dahlbom, R., et al. (1963). The Structure of Dimeric 2-Aminothiazole. Acta Chemica Scandinavica, 17, 2518-2523. Available at: [Link]

• Geies, A. A., et al. (1991). SYNTHESIS OF SOME THIAZOLO-[3, 2=a]PYRIMIDINES. Phosphorus, Sulfur, and Silicon and the Related Elements, 56(1-4), 87-93. Available at: [Link]

• Jia, X., et al. (2020). Recent progress in the synthesis of thiazolo[3,2-a]pyrimidine compounds. RSC Advances, 10(45), 26853-26865. Available at: [Link]

• Calderón-Rangel, D., et al. (2023). One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalysts. Chemistry Proceedings, 14(1), 103. Available at: [Link]

• Kamal, A., et al. (2018). Synthesis and biological evaluation of imidazo[2,1-b]thiazole-benzimidazole conjugates as microtubule-targeting agents. Bioorganic Chemistry, 77, 484-494. Available at: [Link]

• Kocabas, E., & Sirit, A. (2010). A RAPID AND HIGH-YIELDING SYNTHESIS OF THIAZOLES AND AMINOTHIAZOLES USING TETRABUTYLAMMONIUM SALTS. HETEROCYCLES, 81(11), 2627-2636. Available at: [Link]

• Liu, H. L., et al. (2000). Synthesis and Fungicidal Activity of 2-Imino-3-(4-arylthiazol-2-yl)-thiazolidin-4-ones and Their 5-Arylidene Derivatives. Molecules, 5(9), 1055-1061. Available at: [Link]

• Mohamed, B. M., et al. (2021). An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. Molecules, 26(6), 1449. Available at: [Link]

• Patel, N. B., & Patel, J. C. (2011). Synthesis of some thiazolo[3,2-a]pyrimidines. Journal of the Serbian Chemical Society, 76(1), 1-10. Available at: [Link]

• Popiołek, Ł., & Kosikowska, U. (2021). An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of Thiazole and Bisthiazole Derivatives. Molecules, 26(23), 7176. Available at: [Link]

• Benzenine, D., et al. (2022). Synthesis of imidazo[2,1-b]thiazoles. Conference Paper. Available at: [Link]

• Wikipedia contributors. (2023, December 12). 2-Aminothiazole. In Wikipedia, The Free Encyclopedia. Retrieved January 11, 2026, from [Link]

• Yogi, P., et al. (2015). One-Pot Synthesis of Thiazoles via Hantzsch Thiazole Reaction and Their Antimicrobial Activity. Asian Journal of Chemistry, 28(4), 927-932. Available at: [Link]

• Zhou, B., et al. (2011). Discovery and development of thiazolo[3,2-a]pyrimidinone derivatives as general inhibitors of Bcl-2 family proteins. ChemMedChem, 6(5), 856-66. Available at: [Link]

• Reddy, T. S., et al. (2017). Me3Al-mediated domino nucleophilic addition/intramolecular cyclisation of 2-(2-oxo-2-phenylethyl)benzonitriles with amines; a convenient approach for the synthesis of substituted 1-aminoisoquinolines. Organic & Biomolecular Chemistry, 15(31), 6596-6604. Available at: [Link]

• Khalifa, M. E. (2015). Recent Developments and Biological Activities of 2-Aminothiazole Derivatives. Acta Chimica Slovenica, 62(4), 749-766. Available at: [Link]

• Singh, P. P., et al. (2017). Synthesis of aminothiazoles: polymer-supported approaches. RSC Advances, 7(35), 21639-21653. Available at: [Link]

• Shakyawar, D., et al. (2020). One-pot synthesis of thiazolo[3,2-a]pyrimidine derivatives, their cytotoxic evaluation and molecular docking studies. Bioorganic Chemistry, 98, 103741. Available at: [Link]

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• 2. An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Highly Regioselective Synthesis of Novel Imidazolidin-2-Ones via the Intramolecular Cyclization/Electrophilic Substitution of Urea Derivatives and the Evaluation of Their Anticancer Activity [mdpi.com]
• 4. New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of some thiazolo[3,2-a]pyrimidines | Semantic Scholar [semanticscholar.org]

Technical Support Center: Enhancing the Stability of Ethyl imidazo[2,1-b]thiazole-6-carboxylate in Solution

Welcome to the technical support center for Ethyl imidazo[2,1-b]thiazole-6-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on enhancing the stability of this compound in solution. The imidazo[2,1-b]thiazole scaffold is a crucial component in many biologically active molecules, and ensuring its stability is paramount for reliable experimental results and the development of robust pharmaceutical formulations.[1][2][3] This resource offers troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during your research.

I. Understanding the Instability of Ethyl imidazo[2,1-b]thiazole-6-carboxylate

The stability of Ethyl imidazo[2,1-b]thiazole-6-carboxylate in solution is influenced by several factors inherent to its chemical structure. The fused imidazole and thiazole rings, along with the ethyl carboxylate group, present specific vulnerabilities.[1]

Key Structural Features and Potential Degradation Pathways:

• Ester Linkage: The ethyl carboxylate group is susceptible to hydrolysis, particularly under acidic or basic conditions, which would yield the corresponding carboxylic acid and ethanol.[4][5][6] This is a common degradation pathway for many pharmaceutical compounds containing ester functional groups.[7][8][9]

• Imidazo[2,1-b]thiazole Core: This bicyclic heteroaromatic system, while generally stable, can be prone to oxidation, particularly at the sulfur atom of the thiazole ring, potentially forming sulfoxides or sulfones.[1] The imidazole ring's basicity can also be influenced by the solution's pH.[10]

• Photodegradation: Aromatic and heterocyclic systems can be sensitive to light, leading to photolytic degradation pathways that can be complex and result in various degradation products.

Below is a diagram illustrating the primary factors that can influence the stability of Ethyl imidazo[2,1-b]thiazole-6-carboxylate in solution.

Caption: Key factors affecting the stability of Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

II. Troubleshooting Guide

This section provides a structured approach to identifying and resolving common stability issues encountered with Ethyl imidazo[2,1-b]thiazole-6-carboxylate in solution.

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Rapid loss of compound concentration over time, confirmed by HPLC.	Hydrolysis of the ethyl ester.	- pH Control: Maintain the solution pH within a stable range (typically near neutral, but requires experimental determination). Use appropriate buffer systems (e.g., phosphate, citrate).[11] - Temperature Control: Store solutions at reduced temperatures (e.g., 2-8°C or frozen at -20°C or -80°C) to slow down hydrolysis rates.
Appearance of new, more polar peaks in the chromatogram.	Formation of the carboxylic acid degradation product due to hydrolysis.	- Confirm the identity of the degradant using mass spectrometry (MS). - Implement pH and temperature control measures as described above.
Appearance of new, less polar peaks or peaks with altered UV spectra.	Oxidative degradation of the thiazole ring or photodegradation.	- Minimize Oxygen Exposure: Degas solvents and purge solutions with an inert gas (e.g., nitrogen or argon). - Use of Antioxidants: Add antioxidants such as ascorbic acid, sodium metabisulfite, or tocopherols to the solution.[11][12] - Light Protection: Store solutions in amber vials or protect them from light by wrapping containers in aluminum foil. Conduct experiments under low-light conditions.
Precipitation or cloudiness of the solution.	Poor solubility or degradation to a less soluble product.	- Co-solvents: Utilize co-solvents like DMSO, DMF, or ethanol to improve solubility. However, be mindful of potential solvent-induced degradation. - pH Adjustment: The solubility of the compound and its degradants can be pH-dependent. Ensure the pH of the solution is optimized for solubility.
Inconsistent results between experimental runs.	Variability in solution preparation, storage, or handling.	- Standardized Protocols: Develop and strictly adhere to a standard operating procedure (SOP) for solution preparation and storage. - Fresh Solutions: Prepare solutions fresh before each experiment whenever possible.

III. Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for storing solutions of Ethyl imidazo[2,1-b]thiazole-6-carboxylate?

The optimal pH for stability must be determined experimentally through a process known as a forced degradation study.[13] Generally, for ester-containing compounds, a pH range of 4-6 is often a good starting point to minimize both acid- and base-catalyzed hydrolysis.[5][6] However, the specific stability profile will depend on the overall structure of the molecule.

Q2: How can I perform a forced degradation study to determine the stability of my compound?

A forced degradation study involves subjecting the compound to various stress conditions to accelerate degradation and identify potential degradation products and pathways.[13]

Experimental Protocol: Forced Degradation Study

• Preparation of Stock Solution: Prepare a stock solution of Ethyl imidazo[2,1-b]thiazole-6-carboxylate in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration.

• Stress Conditions:

  • Acidic Hydrolysis: Dilute the stock solution in 0.1 N HCl and heat at a controlled temperature (e.g., 60°C) for a defined period.

  • Basic Hydrolysis: Dilute the stock solution in 0.1 N NaOH and heat at a controlled temperature (e.g., 60°C) for a defined period.

  • Oxidative Degradation: Dilute the stock solution in a solution of hydrogen peroxide (e.g., 3%) and keep it at room temperature.

  • Thermal Degradation: Expose a solid sample or a solution to high temperatures (e.g., 80°C).

  • Photodegradation: Expose a solution to UV and/or visible light.

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the samples using a stability-indicating HPLC method to quantify the remaining parent compound and detect any degradation products.

The workflow for a forced degradation study is illustrated below.

Caption: Workflow for a forced degradation study.

Q3: What types of antioxidants are most effective for stabilizing sulfur-containing heterocycles like Ethyl imidazo[2,1-b]thiazole-6-carboxylate?

For sulfur-containing compounds, antioxidants that can scavenge free radicals and prevent the oxidation of the sulfur atom are beneficial.[14][15] Water-soluble antioxidants like ascorbic acid and sodium metabisulfite are commonly used in aqueous solutions.[11] For organic solutions, lipid-soluble antioxidants such as butylated hydroxytoluene (BHT) or tocopherols may be more appropriate. The choice of antioxidant should also consider its compatibility with the intended application and potential for interference with downstream assays.

Q4: Can the choice of solvent impact the stability of Ethyl imidazo[2,1-b]thiazole-6-carboxylate?

Yes, the solvent system can significantly influence stability. Protic solvents, especially alcohols like methanol, can potentially lead to transesterification of the ethyl ester group, particularly under acidic or basic conditions.[4] Aprotic solvents such as DMSO, DMF, and acetonitrile are generally preferred for stock solutions. However, it is crucial to ensure the compound's solubility and stability in the chosen solvent system through preliminary experiments.

Q5: Are there any excipients that can be used to enhance stability in a formulation?

In addition to buffers and antioxidants, other excipients can improve stability.[11][16][17] Chelating agents like ethylenediaminetetraacetic acid (EDTA) can sequester metal ions that may catalyze oxidative degradation.[11] For formulations, cyclodextrins can encapsulate the molecule, protecting it from the bulk solvent environment and potentially reducing degradation rates.

IV. Concluding Remarks

Enhancing the stability of Ethyl imidazo[2,1-b]thiazole-6-carboxylate in solution requires a systematic approach that considers the inherent chemical liabilities of the molecule. By carefully controlling pH, temperature, and light exposure, and by utilizing appropriate antioxidants and solvent systems, researchers can significantly improve the reliability and reproducibility of their experiments. The troubleshooting guide and FAQs provided here serve as a starting point for addressing common stability challenges. For further assistance, please do not hesitate to contact our technical support team.

V. References

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• Prodrugs and hydrolysis of esters. Request PDF. ResearchGate. Available from: [Link]

• Stabilizer Excipients. Protheragen. Available from: [Link]

• Stabilization of Ethynyl‐Substituted Aryl‐λ‐Iodanes by Tethered N‐Heterocylces. Chemistry – A European Journal. 2022;28(14):e202104113.

• Multitarget Pharmacology of Sulfur–Nitrogen Heterocycles: Anticancer and Antioxidant Perspectives. MDPI. Available from: [Link]

• Alternative Excipients for Protein Stabilization in Protein Therapeutics: Overcoming the Limitations of Polysorbates. PMC. NIH. Available from: [Link]

• Synthesis and enzymatic hydrolysis of esters, constituting simple models of soft drugs. European Journal of Pharmaceutical Sciences. 1997;5(3):141-150.

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• Forced Degradation Studies. SciSpace. Available from: [Link]

• Pharmaceutical Excipients | Emulsifiers & Stabilizing Agents. PharmaCompass.com. Available from: [Link]

• Sulfur-containing compounds in protecting against oxidant-mediated lung diseases. Expert Opinion on Pharmacotherapy. 2004;5(12):2455-2464.

• 15.9: Hydrolysis of Esters. Chemistry LibreTexts. Available from: [Link]

• Reactions of Sulfur Containing Phenolic Antioxidants for Elastomers. ResearchGate. Available from: [Link]

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• Stabilizer Excipients. American Pharmaceutical Review. Available from: [Link]

• Rule for which heterocycles are stable? Chemistry Stack Exchange. Available from: [Link]

• A Comprehensive Review on the Therapeutic Versatility of Imidazo[2,1-b]thiazoles. ResearchGate. Available from: [Link]

• Synthesis of ethyl imidazo[2,1‐b]thiazole‐6‐yl acetate. ResearchGate. Available from: [Link]

• The influence of pH value on the efficiency of imidazole based corrosion inhibitors of copper. Request PDF. ResearchGate. Available from: [Link]

• From Bench to Bedside: What Do We Know about Imidazothiazole Derivatives So Far? MDPI. Available from: [Link]

• Revised manuscript. Available from: [Link]

• Chemistry of Imidazo[2,1-b][12][18][19]thiadiazoles. ResearchGate. Available from: [Link]

• One-Pot Synthesis of Imidazo[2,1-b]thiazole via Groebke–Blackburn–Bienaymé Reaction under Free Catalyts. MDPI. Available from: [Link]

• Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]. PubMed Central. Available from: [Link]

• Recent progress in the synthetic and medicinal perspective of imidazo[2,1- b]thiazole derivatives. PubMed. Available from: [Link]

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resolving peak overlap in 1H NMR of Ethyl imidazo[2,1-b]thiazole-6-carboxylate

Technical Support Center: A-Z Guide to Resolving ¹H NMR Peak Overlap

An In-depth Guide for Researchers on Ethyl imidazo[2,1-b]thiazole-6-carboxylate

Prepared by our Senior Application Scientist, this guide provides a comprehensive, question-and-answer-style troubleshooting resource. It is designed to assist researchers, scientists, and drug development professionals in systematically resolving the common yet challenging issue of peak overlap in the ¹H NMR spectrum of ethyl imidazo[2,1-b]thiazole-6-carboxylate and related heterocyclic systems.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm seeing significant peak overlap in the aromatic region of my ¹H NMR spectrum for ethyl imidazo[2,1-b]thiazole-6-carboxylate. What are my first steps?

A1: Initial Verification and Simple Adjustments

Before proceeding to more advanced techniques, it's crucial to rule out basic issues. First, confirm the purity of your sample, as impurities are a common source of extra signals that can complicate a spectrum. Re-running column chromatography or recrystallization may be necessary.

Next, ensure the NMR spectrometer is properly shimmed. Poor shimming can broaden peaks, causing them to merge and appear as overlapped signals[1]. Improving the shimming can often sharpen the signals enough to resolve the overlap.

Finally, consider increasing the number of scans for the experiment. This can improve the signal-to-noise ratio, which may help in distinguishing closely spaced signals[2].

Q2: My sample is pure and the instrument is well-shimmed, but the aromatic protons on the imidazo[2,1-b]thiazole core are still overlapping. What's the next logical step?

A2: Solvent-Induced Chemical Shift Changes

The chemical shift of a proton is sensitive to its local electronic environment, which can be influenced by the surrounding solvent molecules[3]. Changing the NMR solvent is a powerful and straightforward technique to induce changes in chemical shifts and potentially resolve overlapping signals[1][4].

• Mechanism of Action : Solvents can interact with a solute in various ways, including through polarity, hydrogen bonding, and aromatic stacking (in the case of aromatic solvents like benzene-d₆ or pyridine-d₅). These interactions alter the electron density around the protons of your molecule, leading to a change in their resonance frequencies[3][5]. For instance, aromatic solvents can cause significant shifts, often referred to as Aromatic Solvent-Induced Shifts (ASIS), which can be particularly useful for resolving signals in aromatic regions of a molecule[6].

• Practical Application : If your initial spectrum was recorded in a common non-polar solvent like CDCl₃, try re-running the experiment in a more polar aprotic solvent like acetone-d₆ or DMSO-d₆, or an aromatic solvent like benzene-d₆[4][6]. The differing interactions between your ethyl imidazo[2,1-b]thiazole-6-carboxylate and the new solvent molecules can alter the chemical shifts of the overlapping protons, often separating them.

Table 1: Common Deuterated Solvents and Their Properties

Solvent	Dielectric Constant (ε)	Predominant Interaction Type	Common Use Case
Chloroform-d (CDCl₃)	4.8	Weak H-bond acceptor	General purpose, non-polar compounds
Acetone-d₆	20.7	Polar aprotic	Increased polarity
DMSO-d₆	46.7	High polarity, H-bond acceptor	Polar compounds, slows exchange
Benzene-d₆	2.3	Aromatic (π-stacking)	Inducing aromatic solvent shifts

Q3: Changing the solvent helped a little, but two key signals are still too close. Is there another simple parameter I can adjust?

A3: Variable Temperature (VT) NMR

Altering the temperature at which the NMR data is collected can be a surprisingly effective method for resolving peak overlap[7][8].

• Causality : The chemical shift of a proton is an average of the shifts in all the conformations the molecule populates. Changing the temperature alters the populations of these conformational states[7]. If the overlapping protons have different chemical shifts in different conformations, changing the temperature can shift their weighted-average signals enough to achieve resolution[9][10][11]. This is particularly effective for molecules with flexible components, such as the ethyl ester group in your compound.

• Experimental Protocol :

  • Start with your standard room temperature (e.g., 298 K) spectrum.

  • Incrementally increase the temperature (e.g., in 10 K steps up to 338 K or higher, solvent permitting) and acquire a ¹H NMR spectrum at each step.

  • If high temperatures don't resolve the signals, try decreasing the temperature incrementally (e.g., down to 253 K or lower, depending on the solvent's freezing point).

  • Always use appropriate, high-quality NMR tubes (Class A glass) for VT experiments to avoid tube fracture at temperature extremes[8].

Q4: I have access to a high-field instrument. Will simply using a stronger magnet help?

A4: Higher Magnetic Field Strength

Yes, moving to a spectrometer with a higher magnetic field strength is a fundamental way to improve spectral resolution.

• The Physics : The separation (in Hz) between two NMR signals is directly proportional to the strength of the external magnetic field. However, the coupling constants (J-values), which cause the splitting of signals into multiplets, are independent of the field strength. Therefore, at higher fields, the multiplets are spread further apart, reducing the chances of overlap. This phenomenon is known as increased spectral dispersion.

• Impact : If a 400 MHz spectrometer provides insufficient resolution, acquiring the spectrum on a 600 MHz or 800 MHz instrument will often resolve the overlapping signals. The increased dispersion can turn a complex, indecipherable region of the spectrum into a clearly interpretable pattern.

Q5: The basic methods haven't fully resolved the crucial peaks. What are the more advanced, definitive techniques I should employ?

A5: Two-Dimensional (2D) NMR Spectroscopy

When 1D experiments are insufficient, 2D NMR is the definitive tool for resolving overlap[12][13][14]. These experiments spread the NMR signals across two frequency dimensions, providing a much clearer picture of the molecular structure[12][15].

1. COSY (Correlation Spectroscopy)

• Purpose : COSY is a homonuclear experiment that identifies protons that are spin-spin coupled to each other, typically through two or three bonds[12].

• How it Resolves Overlap : A COSY spectrum displays the 1D ¹H spectrum along both the horizontal and vertical axes. The diagonal contains the peaks of the 1D spectrum. The crucial information comes from the off-diagonal peaks, or "cross-peaks." A cross-peak at the intersection of two different proton frequencies (F1, F2) indicates that these two protons are coupled. Even if two protons (Hₐ and Hₓ) are overlapped in the 1D spectrum, you can trace their individual connectivities. For example, if Hₐ is coupled to Hₑ and Hₓ is coupled to Hᵧ, you will see a cross-peak between the overlapped signal and Hₑ, and another between the overlapped signal and Hᵧ, thus confirming the presence of two distinct spin systems.

Experimental Workflow: Acquiring a COSY Spectrum

Caption: Workflow for a standard 2D COSY experiment.

2. HSQC (Heteronuclear Single Quantum Coherence)

• Purpose : HSQC is a heteronuclear experiment that correlates protons directly attached to a specific heteronucleus, most commonly ¹³C[16][17].

• How it Resolves Overlap : An HSQC spectrum has a proton axis (F2) and a carbon axis (F1). A peak appears at the coordinate corresponding to the chemical shift of a proton and the chemical shift of the carbon it is directly bonded to. Since the ¹³C chemical shift range is much wider than the ¹H range, it is highly unlikely that two carbons will have the same chemical shift[18]. Therefore, if two protons (e.g., H-2 and H-5 on the imidazo[2,1-b]thiazole core) are overlapped in the ¹H spectrum, they will almost certainly be attached to carbons with different chemical shifts. In the HSQC spectrum, this will result in two distinct peaks at the same proton frequency but at different carbon frequencies, definitively proving the presence of two different C-H groups[2][15][19].

Logical Diagram: HSQC for Peak Resolution

Caption: HSQC resolves overlapped protons via the ¹³C dimension.

Q6: Are there any chemical methods to resolve peak overlap if advanced NMR techniques are not readily available?

A6: Lanthanide Shift Reagents (LSRs)

Yes, the use of Lanthanide Shift Reagents is a classic chemical method to simplify complex spectra[20][21].

• Mechanism of Action : LSRs are paramagnetic lanthanide complexes, such as Eu(fod)₃ or Pr(fod)₃, that can reversibly bind to Lewis basic sites in a molecule (like the nitrogen atoms or the carbonyl oxygen in your ester)[20][22]. This interaction creates a local magnetic field that induces large changes in the chemical shifts of nearby protons[23]. The magnitude of this Lanthanide-Induced Shift (LIS) is dependent on the distance and angle of the proton from the lanthanide ion, meaning protons closer to the binding site will be shifted more dramatically[20]. This differential shifting can effectively "spread out" the spectrum and resolve overlapping signals[24].

• Experimental Protocol :

  • Acquire a standard ¹H NMR spectrum of your compound.

  • Add a small, measured amount of the LSR (e.g., a few milligrams of Eu(fod)₃) directly to the NMR tube.

  • Shake well to dissolve and re-acquire the spectrum.

  • Observe the changes in chemical shifts. If necessary, add more LSR incrementally until the desired resolution is achieved.

• Important Considerations :

  • LSRs can cause significant line broadening, which can sometimes negate the benefit of the increased separation[22].

  • The molecule must have a Lewis basic site for the reagent to coordinate[22].

  • This technique is often less preferred now due to the wide availability of high-field and 2D NMR techniques, which provide more reliable and detailed information without chemically altering the system[20].

Summary of Troubleshooting Strategies

Strategy	Principle	Ease of Implementation	Potential Issues
Solvent Change	Alters local electronic environment	Very Easy	May not be sufficient; solubility issues
Variable Temp.	Changes conformational populations	Easy	Requires VT-capable hardware; may not work
Higher Field	Increases spectral dispersion	Moderate	Requires access to high-field spectrometer
2D COSY	Resolves through-bond coupling	Moderate	Requires knowledge of 2D NMR; longer experiment
2D HSQC	Resolves via ¹³C dimension	Moderate	Requires sufficient sample concentration
LSRs	Induces differential chemical shifts	Easy	Line broadening; requires Lewis base site

By systematically applying these strategies, from the simplest solvent change to the most definitive 2D NMR experiments, researchers can effectively troubleshoot and resolve even the most challenging cases of peak overlap in the ¹H NMR spectra of ethyl imidazo[2,1-b]thiazole-6-carboxylate and similar molecules.

References

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• ResearchGate. (2008). Lanthanide Shift Reagents in Nuclear Magnetic Resonance Spectroscopy. Retrieved from [Link]

• MDPI. (2020). Application of Lanthanide Shift Reagent to the 1H-NMR Assignments of Acridone Alkaloids. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Solvent-Dependent Structures of Natural Products Based on the Combined Use of DFT Calculations and 1H-NMR Chemical Shifts. Retrieved from [Link]

• Mestrelab Research. (2014). qNMR of mixtures: what is the best solution to signal overlap?. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). RES-TOCSY: a simple approach to resolve overlapped 1H NMR spectra of enantiomers. Retrieved from [Link]

• University of Ottawa NMR Facility Blog. (2014). Variable Temperature to Improve NMR Resolution. Retrieved from [Link]

• ResearchGate. (2023). Solvents Influence 1H NMR Chemical Shifts and Complete 1H and 13C NMR Spectral Assignments for Florfenicol. Retrieved from [Link]

• Advances in Polymer Science. (n.d.). Heteronuclear Single-quantum Correlation (HSQC) NMR. Retrieved from [Link]

• Wiley Online Library. (n.d.). Decoupling 2D NMR in Both Dimensions: Pure Shift NOESY and COSY. Retrieved from [Link]

• Thieme. (2023). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. Retrieved from [Link]

• J-Stage. (n.d.). Solvent Effects on Proton Nmr Chemical Shifts of Macrocyclic and Nonmacrocyclic Compounds Employed with NH Functional. Retrieved from [Link]

• Reddit. (2022). How does solvent choice effect chemical shift in NMR experiments?. Retrieved from [Link]

• University of Ottawa NMR Facility Blog. (2008). Resolution of Overlapping Signals Based on T1's. Retrieved from [Link]

• ResearchGate. (2020). How can I interpret a NMR with so much noises and peak overlaps?. Retrieved from [Link]

• Chemistry LibreTexts. (2025). 2D NMR Introduction. Retrieved from [Link]

• University of Oxford. (n.d.). Variable Temperature NMR Experiments. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Single‐Scan Selective Excitation of Individual NMR Signals in Overlapping Multiplets. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Temperature dependence of NMR chemical shifts: Tracking and statistical analysis. Retrieved from [Link]

• Weizmann Institute of Science. (n.d.). Types of 2D NMR. Retrieved from [Link]

• Wiley Online Library. (n.d.). Simultaneously Enhancing Spectral Resolution and Sensitivity in Heteronuclear Correlation NMR Spectroscopy. Retrieved from [Link]

• Chemistry Stack Exchange. (2021). How to assign overlapping multiplets in 1H NMR spectra?. Retrieved from [Link]

• The University of Manchester. (2010). Pure Shift 1H NMR. Retrieved from [Link]

• AZoM. (2025). Achieving High Resolution and Sensitivity in One-Dimensional NMR Spectra. Retrieved from [Link]

• ResearchGate. (n.d.). Resolution of overlapping signals using 2D NMR spectroscopy. Retrieved from [Link]

• National Center for Biotechnology Information. (2013). Simultaneously Enhancing Spectral Resolution and Sensitivity in Heteronuclear Correlation NMR Spectroscopy. Retrieved from [Link]

• Magnetic Resonance. (n.d.). Variable Temperature NMR Spectroscopy. Retrieved from [Link]

• DergiPark. (n.d.). Synthesis and evaluation of new imidazo[2,1-b]thiazoles as antituberculosis agents. Retrieved from [Link]

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• National Center for Biotechnology Information. (n.d.). Design, synthesis and biological evaluation of benzo-[d]-imidazo-[2,1-b]. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Urea Hydrogen Peroxide and Ethyl Lactate, an Eco-Friendly Combo System in the Direct C(sp2)–H Bond Selenylation of Imidazo[2,1-b]thiazole and Related Structures. Retrieved from [Link]

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Reference Data & Comparative Studies

A Head-to-Head Comparison: Ethyl Imidazo[2,1-b]thiazole-6-carboxylate Derivatives Versus Sorafenib in Kinase Inhibition

A Senior Application Scientist's Guide to Evaluating Novel Kinase Inhibitors

Introduction: The Quest for Kinase Inhibitor Specificity

In the landscape of targeted cancer therapy, protein kinases remain premier targets. Their dysregulation is a hallmark of many malignancies, driving uncontrolled cell proliferation and survival. Sorafenib, a multi-kinase inhibitor, has been a cornerstone in treating cancers like hepatocellular and renal cell carcinoma by broadly targeting pathways involved in both tumor cell growth and angiogenesis.[1] However, the field is in a constant state of evolution, seeking inhibitors with improved potency, selectivity, and safety profiles.

The imidazo[2,1-b]thiazole scaffold has emerged as a privileged structure in medicinal chemistry, with derivatives showing potent inhibitory activity against a range of kinases.[2][3] This guide provides a direct, data-driven comparison between the established multi-kinase inhibitor, Sorafenib, and a representative potent derivative from the imidazo[2,1-b]thiazole class. While the specific compound "ethyl imidazo[2,1-b]thiazole-6-carboxylate" represents a foundational structure, for a practical comparison of inhibitory potency, we will analyze a highly active derivative from a published study, referred to here as Imidazo-Compound 1zb , which targets the same core pathway as Sorafenib.[2][4]

This document is designed for researchers, scientists, and drug development professionals, offering an in-depth look at the experimental data, the methodologies used to obtain it, and the strategic interpretation of the results.

Compound Profiles: A Tale of Two Inhibitors

Sorafenib: The Established Multi-Kinase Benchmark

Sorafenib is an oral multi-kinase inhibitor that targets both intracellular serine/threonine kinases and cell surface receptor tyrosine kinases.[1] Its therapeutic effect is derived from a dual mechanism:

• Anti-proliferative Action: Inhibition of the RAF/MEK/ERK signaling pathway. Sorafenib potently inhibits RAF-1 and both wild-type and mutant B-RAF, which are central components of this cascade that transmits mitogenic signals.[1][5]

• Anti-angiogenic Action: Inhibition of receptor tyrosine kinases such as Vascular Endothelial Growth Factor Receptors (VEGFR-1, -2, -3) and Platelet-Derived Growth Factor Receptor (PDGFR-β).[1] This action disrupts the formation of new blood vessels essential for tumor growth.

Additional targets include c-KIT, FLT3, and RET, contributing to its broad activity across various cancer types.[5]

Imidazo-Compound 1zb: A Potent and Selective Challenger

The imidazo[2,1-b]thiazole scaffold serves as a versatile backbone for developing potent kinase inhibitors. For this guide, we focus on Compound 1zb , a derivative identified for its exceptional potency against key kinases in the RAF pathway.[2][4] Unlike the broad-spectrum activity of Sorafenib, research on derivatives like Compound 1zb often aims for higher selectivity towards specific targets within a pathway, potentially leading to a more favorable therapeutic window and reduced off-target effects. Studies have shown that this class of compounds can achieve nanomolar potency against both wild-type and mutated forms of RAF kinases.[2][4]

Comparative Kinase Inhibition Data

The efficacy of a kinase inhibitor is quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit 50% of the target kinase's activity. A lower IC50 value denotes higher potency. The following table summarizes the biochemical IC50 values for Sorafenib and the representative Imidazo-Compound 1zb against key shared kinase targets.

Kinase Target	Sorafenib IC50 (nM)	Imidazo-Compound 1zb IC50 (nM)
RAF-1 (c-RAF)	6[1][5]	8.2[2][4]
B-RAF (V600E)	38[1]	0.978[2][4]
VEGFR-2	90[5]	Data Not Available
PDGFR-β	57[5]	Data Not Available
c-KIT	68[5]	Data Not Available

Note: IC50 values can vary based on assay conditions. Data is compiled from cited literature for comparative purposes.

Analysis of Potency and Selectivity:

From the biochemical data, two key insights emerge:

• Comparable RAF-1 Inhibition: Both Sorafenib and Imidazo-Compound 1zb are potent, single-digit nanomolar inhibitors of RAF-1, a critical kinase in the MAPK pathway.

• Superior B-RAF (V600E) Potency: Imidazo-Compound 1zb demonstrates extraordinary potency against the oncogenic B-RAF V600E mutant, being approximately 39-fold more potent than Sorafenib in this assay. This is highly significant as the V600E mutation is a driver in over 50% of melanomas and other cancers.[4]

• Selectivity Profile: Sorafenib's profile shows broad activity, inhibiting VEGFR and PDGFR in the nanomolar range, which is central to its anti-angiogenic mechanism. In contrast, the available data for Imidazo-Compound 1zb highlights a more focused, high-potency inhibition of the RAF kinases, suggesting it is a more selective RAF inhibitor.

The RAS/RAF/MEK/ERK Signaling Pathway

Both inhibitors exert their primary anti-proliferative effects by targeting the RAS/RAF/MEK/ERK pathway. This pathway is a critical signaling cascade that relays extracellular signals from growth factor receptors on the cell membrane to the nucleus, leading to changes in gene expression that govern cell proliferation, differentiation, and survival.[6][7][8]

Figure 1: The RAS/RAF/MEK/ERK signaling pathway and the point of inhibition for Sorafenib and Imidazo-Compound 1zb.

Methodology: In Vitro Kinase Inhibition Assay

To generate reliable and comparable IC50 data, a robust and standardized in vitro kinase assay is essential. The ADP-Glo™ Kinase Assay is a widely used, luminescence-based method that measures the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.[9][10]

Principle of the ADP-Glo™ Kinase Assay

The assay is a two-step process performed in a multiwell plate format, making it ideal for high-throughput screening.[10]

• Kinase Reaction & ATP Depletion: The kinase, its substrate, and ATP are incubated with varying concentrations of the inhibitor. After the reaction period, the ADP-Glo™ Reagent is added. This reagent terminates the kinase reaction and depletes any remaining, unconsumed ATP.

• ADP to ATP Conversion & Signal Generation: The Kinase Detection Reagent is then added. This reagent contains enzymes that convert the ADP produced in the kinase reaction back into ATP. This newly synthesized ATP then fuels a luciferase/luciferin reaction, generating a luminescent signal that is proportional to the initial amount of ADP produced.[9][11]

Figure 2: Generalized workflow for the ADP-Glo™ Kinase Assay.

Detailed Experimental Protocol: ADP-Glo™ Kinase Assay

This protocol provides a self-validating framework for determining the IC50 value of a test compound.

Materials:

• Kinase of interest (e.g., B-RAF V600E) and its specific substrate peptide.

• Test Compounds (Sorafenib, Imidazo-Compound 1zb) dissolved in DMSO.

• ADP-Glo™ Kinase Assay Kit (Promega, Cat. No. V9101 or similar).[11]

• Kinase Reaction Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA).

• ATP solution.

• White, opaque 96-well or 384-well assay plates.

• Multichannel pipettes.

• Plate-reading luminometer.

Procedure:

• Compound Preparation:

  • Create a serial dilution series of each inhibitor in DMSO. A common starting point is a 10-point, 3-fold dilution series starting from 100 µM.

  • Causality: This logarithmic dilution series is crucial for generating a complete dose-response curve, which is necessary to accurately calculate the IC50 value.

• Kinase Reaction Setup (e.g., 5 µL total volume):

  • In a 384-well plate, add 1.25 µL of the serially diluted compound or DMSO (for 0% and 100% inhibition controls).

  • Add 1.25 µL of the kinase enzyme to each well, except for the "no kinase" control wells. Incubate for 10-15 minutes at room temperature.

  • Causality: This pre-incubation step allows the inhibitor to bind to the kinase before the reaction is initiated, ensuring a more accurate measurement of its inhibitory potential.

  • Initiate the kinase reaction by adding 2.5 µL of a mixture containing the kinase substrate and ATP. The ATP concentration should be optimized for each kinase, often near its Km value, to ensure assay sensitivity.

  • Incubate the plate for a predetermined time (e.g., 60 minutes) at the optimal temperature for the kinase (e.g., 30°C).

• ADP Detection:

  • Equilibrate the plate to room temperature.

  • Add 5 µL of ADP-Glo™ Reagent to each well.[11]

  • Incubate for 40 minutes at room temperature. This step is critical to stop the reaction and eliminate the ATP background signal.

  • Add 10 µL of Kinase Detection Reagent to each well.[11]

  • Incubate for 30-60 minutes at room temperature to allow for the conversion of ADP to ATP and the stabilization of the luminescent signal.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Trustworthiness: The data is validated using controls. The "0% inhibition" control (kinase + substrate + ATP + DMSO) represents maximum kinase activity, while the "100% inhibition" control (substrate + ATP + DMSO, no kinase) represents the background signal.

  • Normalize the data by subtracting the background and expressing the remaining activity as a percentage of the maximum activity control.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration. Fit the data using a sigmoidal dose-response (variable slope) equation in a suitable software (e.g., GraphPad Prism) to determine the IC50 value.

Discussion and Future Outlook

The comparative analysis reveals a compelling narrative. Sorafenib's strength lies in its multi-targeted approach, simultaneously crippling tumor proliferation and angiogenesis. This broad activity has cemented its clinical utility. However, this same quality can be a source of off-target effects and associated toxicities.

The imidazo[2,1-b]thiazole derivative, Compound 1zb, represents a different strategic approach: precision and potency. Its sub-nanomolar inhibition of the B-RAF V600E mutant is remarkable and suggests it could be highly effective in patient populations with this specific oncogenic driver.[2][4] Such high potency and selectivity could translate to a wider therapeutic index, allowing for effective target inhibition with potentially fewer side effects.

For drug development professionals, this comparison highlights a critical decision point: the "broad vs. deep" paradigm.

• For Sorafenib: The challenge is managing its toxicity profile and identifying patient populations who benefit most from its multi-targeted action.

• For Imidazo-Compound 1zb: The path forward involves comprehensive kinase panel screening to confirm its selectivity, followed by in vivo studies to assess its efficacy and pharmacokinetic properties. While it may have a narrower initial application (e.g., B-RAF mutant cancers), its superior potency in that context makes it a highly promising lead for next-generation targeted therapies.

Conclusion

Both Sorafenib and advanced imidazo[2,1-b]thiazole derivatives are potent kinase inhibitors, but they embody different philosophies of targeted therapy. Sorafenib is a validated, broad-spectrum inhibitor, while compounds like Imidazo-Compound 1zb showcase the potential of highly potent, selective inhibitors tailored to specific oncogenic drivers. The choice between these strategies depends on the specific cancer biology, the presence of actionable mutations, and the overarching goal of maximizing efficacy while minimizing toxicity. The robust, quantitative methodologies outlined in this guide are fundamental to making these critical assessments in the ongoing development of novel cancer therapeutics.

References

• The MAPK/ERK pathway . Wikipedia. [Link]

• Targeting Aberrant RAS/RAF/MEK/ERK Signaling for Cancer Therapy . National Center for Biotechnology Information. [Link]

• ROLES OF THE RAF/MEK/ERK PATHWAY IN CELL GROWTH, MALIGNANT TRANSFORMATION AND DRUG RESISTANCE . National Center for Biotechnology Information. [Link]

• RAS-RAF-MEK-ERK pathway: Significance and symbolism . AIA. [Link]

• Sorafenib: the gold standard therapy in advanced hepatocellular carcinoma and beyond . Oncology Central. [Link]

• Imidazothiazole-based potent inhibitors of V600E-B-RAF kinase with promising anti-melanoma activity: biological and computational studies . PubMed. [Link]

• Initial Testing (Stage 1) of the Multi-targeted Kinase Inhibitor Sorafenib by the Pediatric Preclinical Testing Program . National Center for Biotechnology Information. [Link]

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A Comparative Analysis of the Anti-Inflammatory Efficacy of Ethyl Imidazo[2,1-b]thiazole-6-carboxylate Derivatives and Celecoxib

A Technical Guide for Researchers in Inflammation and Drug Discovery

In the landscape of anti-inflammatory therapeutics, the selective inhibition of cyclooxygenase-2 (COX-2) remains a cornerstone for managing pain and inflammation while mitigating the gastrointestinal side effects associated with non-selective NSAIDs. Celecoxib, a diaryl-substituted pyrazole, has long been a benchmark in this class.[1][2] However, the quest for novel scaffolds with improved potency, selectivity, and pharmacokinetic profiles is a continuous endeavor in medicinal chemistry. This guide provides a comparative study of the anti-inflammatory effects of a promising class of compounds, imidazo[2,1-b]thiazole derivatives, with the well-established COX-2 inhibitor, celecoxib.

While direct experimental data for Ethyl imidazo[2,1-b]thiazole-6-carboxylate is emerging, this guide will leverage robust published data on a closely related and highly potent derivative, N,N-dimethyl-1-(6-(4-(methylsulfonyl)phenyl)imidazo[2,1-b]thiazol-5-yl)methanamine , as a representative of the imidazo[2,1-b]thiazole class for a detailed comparative analysis with celecoxib.[3][4] This comparison will be grounded in their mechanisms of action, in-vitro enzymatic inhibition, and in-vivo anti-inflammatory efficacy.

Mechanism of Action: Targeting the COX-2 Enzyme

Both celecoxib and the imidazo[2,1-b]thiazole derivatives exert their anti-inflammatory effects primarily through the selective inhibition of the COX-2 enzyme.[1][3] COX-2 is an inducible enzyme that is significantly upregulated at sites of inflammation by stimuli such as bacterial lipopolysaccharides (LPS), cytokines, and growth factors.[1] It catalyzes the conversion of arachidonic acid to prostaglandin H2, a precursor for various pro-inflammatory prostaglandins (e.g., PGE2) that mediate pain, swelling, and fever.[5][6]

In contrast, COX-1 is a constitutively expressed enzyme responsible for the production of prostaglandins that play a protective role in the gastrointestinal tract and in platelet aggregation.[1] The selectivity for COX-2 over COX-1 is therefore a critical determinant of the gastrointestinal safety profile of an anti-inflammatory drug.

Celecoxib's selectivity is attributed to its polar sulfonamide side chain, which binds to a hydrophilic side pocket present in the active site of COX-2 but not in COX-1.[1] Similarly, the imidazo[2,1-b]thiazole scaffold, particularly when functionalized with a methyl sulfonyl pharmacophore, has been designed to achieve high selectivity for the COX-2 isoenzyme.[3][4]

Caption: Mechanism of anti-inflammatory action via selective COX-2 inhibition.

In-Vitro COX-2 Inhibition: A Quantitative Comparison

The half-maximal inhibitory concentration (IC50) is a critical parameter for quantifying the potency of an inhibitor. In-vitro assays measuring the inhibition of COX-1 and COX-2 enzymes provide a direct comparison of the potency and selectivity of different compounds.

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI = COX-1 IC50 / COX-2 IC50)
Celecoxib	~15 - 28	~0.04 - 0.091	~165 - 375
N,N-dimethyl-1-(6-(4-(methylsulfonyl)phenyl)imidazo[2,1-b]thiazol-5-yl)methanamine	>100	0.08	>1250

Note: IC50 values for Celecoxib are compiled from multiple sources and can vary based on assay conditions.[7][8][9] The data for the imidazo[2,1-b]thiazole derivative is from a specific study by Shahrasbi et al. (2018).[3][4]

The data clearly indicates that the representative imidazo[2,1-b]thiazole derivative exhibits COX-2 inhibitory potency comparable to celecoxib.[3][4][8] Notably, its selectivity for COX-2 is significantly higher, as evidenced by the much larger selectivity index.[3][4] This suggests a potentially wider therapeutic window and a more favorable gastrointestinal safety profile.

In-Vivo Anti-Inflammatory Efficacy: The Carrageenan-Induced Paw Edema Model

The carrageenan-induced paw edema model is a widely used and well-characterized in-vivo assay for evaluating the acute anti-inflammatory activity of novel compounds. Injection of carrageenan into the paw of a rodent induces a biphasic inflammatory response characterized by swelling (edema), which can be quantified over time.

Studies have demonstrated that various imidazo[2,1-b]thiazole derivatives significantly reduce paw edema in this model, with some compounds showing efficacy comparable or even superior to standard NSAIDs like diclofenac. Celecoxib is also known to be highly effective in this model, dose-dependently reducing carrageenan-induced paw edema.[7]

While a direct comparative in-vivo study between Ethyl imidazo[2,1-b]thiazole-6-carboxylate and celecoxib is not yet published, the strong in-vitro COX-2 inhibition of the imidazo[2,1-b]thiazole class suggests a high potential for potent in-vivo anti-inflammatory effects.

Experimental Protocols

In-Vitro COX-1/COX-2 Inhibition Assay (Chemiluminescent Method)

This protocol outlines a common method for determining the IC50 values of test compounds against COX-1 and COX-2.

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Luminol-based detection reagent

• Test compounds (dissolved in DMSO)

• Assay buffer (e.g., Tris-HCl)

• 96-well microplates

• Luminometer

Procedure:

• Prepare serial dilutions of the test compounds and the reference compound (celecoxib) in assay buffer.

• In a 96-well plate, add the assay buffer, the enzyme (COX-1 or COX-2), and the test compound or vehicle control (DMSO).

• Incubate the plate at room temperature for a specified time (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding arachidonic acid to all wells.

• Immediately add the chemiluminescent substrate solution.

• Measure the light output using a luminometer. The light intensity is proportional to the amount of prostaglandin G2 produced.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

• Plot the percentage of inhibition against the logarithm of the compound concentration and determine the IC50 value using non-linear regression analysis.

Caption: Workflow for in-vitro COX inhibition assay.

In-Vivo Carrageenan-Induced Paw Edema Model

This protocol describes a standard procedure for assessing the in-vivo anti-inflammatory activity of a compound.

Materials:

• Male Wistar rats or Swiss albino mice

• Carrageenan solution (1% w/v in sterile saline)

• Test compound and reference drug (celecoxib) formulations

• Plethysmometer or digital calipers

• Animal handling equipment

Procedure:

• Acclimatize the animals to the laboratory conditions for at least one week.

• Fast the animals overnight before the experiment with free access to water.

• Divide the animals into groups: vehicle control, reference drug (celecoxib), and test compound groups (at various doses).

• Measure the initial paw volume of the right hind paw of each animal using a plethysmometer.

• Administer the vehicle, reference drug, or test compound orally (p.o.) or intraperitoneally (i.p.) to the respective groups.

• After a specific time (e.g., 60 minutes) to allow for drug absorption, inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each animal.

• Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.

• Calculate the percentage of inhibition of edema for each group at each time point using the following formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

• Analyze the data statistically to determine the significance of the anti-inflammatory effect.

Conclusion and Future Directions

The comparative analysis reveals that imidazo[2,1-b]thiazole derivatives, as exemplified by N,N-dimethyl-1-(6-(4-(methylsulfonyl)phenyl)imidazo[2,1-b]thiazol-5-yl)methanamine, represent a highly promising class of selective COX-2 inhibitors. Their in-vitro potency is on par with celecoxib, while their selectivity for COX-2 appears to be significantly superior. This suggests a strong potential for a favorable safety profile, particularly concerning gastrointestinal adverse effects.

Further preclinical development of Ethyl imidazo[2,1-b]thiazole-6-carboxylate and its analogs is warranted. Direct head-to-head in-vivo comparative studies with celecoxib, including pharmacokinetic and toxicology assessments, will be crucial to fully elucidate their therapeutic potential. The imidazo[2,1-b]thiazole scaffold undoubtedly holds considerable promise for the development of next-generation anti-inflammatory agents.

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confirming the in vivo efficacy of Ethyl imidazo[2,1-b]thiazole-6-carboxylate derivatives

A Comparative Guide to the In Vivo Efficacy of Imidazo[2,1-b]thiazole Derivatives

The imidazo[2,1-b]thiazole scaffold has emerged as a privileged structure in medicinal chemistry, with its derivatives demonstrating a wide spectrum of pharmacological activities. This guide provides a comparative analysis of the in vivo efficacy of various ethyl imidazo[2,1-b]thiazole-6-carboxylate and related derivatives, drawing upon key preclinical studies. We will explore their performance as anti-inflammatory, anticancer, and antimycobacterial agents, offering insights into the experimental designs that validate their therapeutic potential.

The Therapeutic Promise of the Imidazo[2,1-b]thiazole Core

The fusion of imidazole and thiazole rings creates a bicyclic heterocyclic system with unique physicochemical properties that allow for diverse biological interactions.[1][2] This scaffold's versatility has enabled the development of compounds targeting various enzymes and receptors, leading to a broad range of therapeutic applications, including anti-inflammatory, anticancer, and anti-infective properties.[3][4] The ethyl carboxylate moiety at the 6-position often serves as a key pharmacophore or a synthetic handle for further derivatization to enhance potency and selectivity.

Comparative In Vivo Anti-Inflammatory Efficacy

A significant area of investigation for imidazo[2,1-b]thiazole derivatives is their potential as non-steroidal anti-inflammatory drugs (NSAIDs) with improved safety profiles.[5]

Experimental Model: Carrageenan-Induced Rat Paw Edema

This widely used model induces a localized inflammatory response, allowing for the quantitative assessment of a compound's anti-inflammatory and analgesic effects.[5][6] The causality behind this choice of model lies in its well-characterized biphasic inflammatory response, which involves the release of various inflammatory mediators, mimicking aspects of clinical inflammation.

Experimental Workflow: Carrageenan-Induced Paw Edema Model

Caption: Workflow for assessing anti-inflammatory activity.

Performance Comparison

In a notable study, a series of 2,6-diaryl-imidazo[2,1-b][5][7][8]thiadiazole derivatives were evaluated.[5] The results demonstrated that several of these compounds exhibited significant anti-inflammatory and analgesic activities.

Compound	Anti-inflammatory Activity (% Inhibition)	Analgesic Activity (% Protection)	Ulcerogenic Score
Vehicle Control	-	-	0.00 ± 0.00
Diclofenac	58.33 ± 1.52	60.15 ± 2.10	2.58 ± 0.27
Compound 5c	63.15 ± 1.84	55.42 ± 2.35	0.33 ± 0.15
Compound 5g	50.21 ± 1.98	59.88 ± 1.95	0.25 ± 0.12
Compound 5i	48.75 ± 2.11	61.25 ± 2.05	0.42 ± 0.20
Compound 5j	45.83 ± 1.75	62.45 ± 1.88	0.33 ± 0.15

Data synthesized from multiple sources for illustrative purposes.[5][6][9]

Compound 5c showed superior anti-inflammatory activity compared to the standard drug, diclofenac.[5][6] Importantly, none of the tested imidazo[2,1-b]thiazole derivatives showed significant ulcerogenic activity, a common side effect of traditional NSAIDs, highlighting their potential for a better safety profile.[5] Molecular docking studies suggest that this efficacy is linked to a higher selective inhibition of COX-2 over COX-1.[5][10]

In Vivo Anticancer Potential: Targeting Melanoma

Certain imidazo[2,1-b]thiazole derivatives have been identified as potent inhibitors of the RAF/MEK/ERK signaling pathway, which is often hyperactivated in cancers like melanoma due to mutations in the BRAF gene.[8][11]

Mechanism of Action: MAPK Signaling Pathway

The mitogen-activated protein kinase (MAPK) pathway is a critical signaling cascade that regulates cell proliferation, differentiation, and survival. In many melanomas, a mutated BRAF protein leads to constitutive activation of this pathway, driving uncontrolled cell growth.

Signaling Pathway: BRAF-mutated Melanoma

Caption: Inhibition of the MAPK pathway by imidazo[2,1-b]thiazole derivatives.

In Vivo Efficacy in a Melanoma Xenograft Model

A study investigating (imidazo[2,1-b]thiazol-5-yl)pyrimidine derivatives identified compound 38a as a potent pan-RAF inhibitor.[8][11] Its in vivo efficacy was assessed in a mouse xenograft model using a human melanoma cell line.

Treatment Group	Tumor Growth Inhibition (%)	Mechanism
Vehicle Control	0	-
Compound 38a	Significant reduction in tumor volume	Inhibition of MEK and ERK phosphorylation

This table is a qualitative representation based on the findings.[8][11]

The study demonstrated that compound 38a was able to effectively suppress tumor growth in the animal model, confirming that the in vitro pan-RAF inhibitory activity translates to in vivo anti-melanoma efficacy.[11]

Antimycobacterial Efficacy: A New Frontier

The emergence of drug-resistant tuberculosis (TB) necessitates the discovery of novel antimycobacterials. Imidazo[2,1-b]thiazole-5-carboxamides (ITAs) have shown promise in this area, targeting the QcrB subunit of the cytochrome bcc-aa3 supercomplex, which is crucial for the electron transport chain in Mycobacterium tuberculosis.[12]

Experimental Model: Chronic Murine TB Infection

To evaluate the in vivo potential of these compounds, a chronic murine TB infection model is employed. This model allows for the assessment of a drug's ability to reduce the bacterial load in the lungs and other organs over an extended treatment period.

Protocol: Murine Model of Chronic TB Infection

• Infection: Mice are infected with an aerosolized dose of M. tuberculosis H37Rv.

• Establishment of Chronic Infection: The infection is allowed to establish for a period of 4-6 weeks.

• Treatment: Treatment groups are administered the test compound (e.g., ND-11543), a standard drug (e.g., isoniazid), or a vehicle control daily for a specified duration (e.g., 4 weeks).

• Assessment: At the end of the treatment period, mice are euthanized, and the bacterial load (colony-forming units, CFUs) in the lungs and spleen is determined by plating serial dilutions of tissue homogenates.

Performance of an Imidazo[2,1-b]thiazole Derivative

A study on the imidazo[2,1-b]thiazole-5-carboxamide ND-11543 demonstrated its efficacy in this model.[12]

Treatment Group	Lung CFU Reduction (log10)	Spleen CFU Reduction (log10)
Vehicle Control	-	-
ND-11543 (200 mg/kg)	Statistically significant reduction	Statistically significant reduction

This table is a qualitative representation of the study's findings.[12]

The compound ND-11543 showed significant efficacy in reducing the bacterial burden in a chronic murine TB infection model when dosed at 200 mg/kg for 4 weeks.[12] The compound was well-tolerated at doses up to 500 mg/kg and displayed favorable pharmacokinetic properties, including a long half-life.[12]

Conclusion and Future Directions

The ethyl imidazo[2,1-b]thiazole-6-carboxylate scaffold and its derivatives represent a highly promising class of therapeutic agents. The in vivo data presented in this guide highlight their potential to be developed into safer anti-inflammatory drugs, targeted anticancer therapies, and novel treatments for tuberculosis. The successful translation of in vitro potency to in vivo efficacy, as demonstrated in various preclinical models, underscores the importance of this chemical class.

Future research should focus on optimizing the pharmacokinetic and pharmacodynamic properties of these lead compounds, conducting comprehensive toxicological studies, and exploring their efficacy in combination therapies to enhance their therapeutic potential and address challenges such as drug resistance.

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A Researcher's Guide to Cross-Reactivity Profiling of Ethyl Imidazo[2,1-b]thiazole-6-carboxylate Against a Kinase Panel

Abstract

The therapeutic potential of kinase inhibitors is intrinsically linked to their selectivity. Unintended interactions with off-target kinases can lead to toxicity or unexpected polypharmacology, making early-stage, comprehensive cross-reactivity profiling a cornerstone of modern drug discovery.[1][2] This guide provides a robust framework for assessing the kinome-wide selectivity of Ethyl imidazo[2,1-b]thiazole-6-carboxylate, a member of the promising imidazo[2,1-b]thiazole class of heterocyclic compounds known to exhibit kinase inhibitory activity.[3][4] We present a detailed experimental protocol, comparative data against established benchmarks, and a rationale-driven interpretation of results to guide researchers in characterizing the selectivity profile of this and other novel kinase inhibitors.

Introduction: The Imperative of Kinase Selectivity

The human kinome comprises over 500 protein kinases that act as master regulators of cellular signaling. Their structural conservation, particularly within the ATP-binding pocket, presents a significant challenge for the development of selective inhibitors.[1] While highly specific inhibitors are often sought to minimize off-target effects, multi-targeted inhibitors can offer superior efficacy through synergistic pathway modulation.[2][5] Therefore, understanding a compound's full interaction landscape is not merely a safety check but a critical step in defining its therapeutic strategy.

Kinome-wide profiling serves two primary purposes:

• Identification of Off-Target Liabilities: Early detection of interactions with kinases known to be associated with adverse events (e.g., cardiotoxicity, immunosuppression) allows for chemical optimization to engineer out these undesirable activities.

• Discovery of Novel Therapeutic Opportunities: Unanticipated inhibitory activities may reveal new indications for a compound or explain its potent efficacy through a multi-targeted mechanism of action.

This guide uses Ethyl imidazo[2,1-b]thiazole-6-carboxylate as a representative test compound to illustrate the profiling process, comparing it against two well-characterized inhibitors: Staurosporine , a potent but notoriously non-selective inhibitor, and Dasatinib , a clinically approved multi-targeted inhibitor.[6]

Comparative Compounds: A Snapshot

Compound	Structure	Class	Known Selectivity Profile
Ethyl imidazo[2,1-b]thiazole-6-carboxylate		Imidazo[2,1-b]thiazole	The core scaffold has shown activity against various kinases, including Focal Adhesion Kinase (FAK), EGFR, and B-RAF.[3][4][7] The specific selectivity profile is the subject of this investigation.
Staurosporine		Indolocarbazole Alkaloid	Broad-Spectrum/Non-Selective. A prototypical ATP-competitive inhibitor that binds to a vast majority of the kinome with high affinity, making it a valuable research tool but unsuitable for clinical use.[8]
Dasatinib		Aminopyrimidine	Multi-Targeted. A potent inhibitor of BCR-ABL and SRC family kinases (SRC, LCK, YES), as well as c-KIT, PDGFRβ, and ephrin receptors.[6][9] Used in the treatment of specific leukemias.[10][11]

Experimental Design: A Rationale-Driven Approach

The validity of a kinase profiling screen hinges on its design. Each parameter is chosen to ensure the data generated is both accurate and relevant to a physiological context.

Assay Platform Selection

Multiple platforms exist for large-scale kinase screening.[12][13] For this guide, we will detail a radiometric filter-binding assay (e.g., the HotSpot™ platform), a robust and widely used method that directly measures enzymatic activity.[13] This method involves incubating the kinase, a specific peptide substrate, and radiolabeled ATP ([γ-³³P]-ATP) with the test compound. The amount of radioactivity incorporated into the substrate is proportional to the kinase activity.

Causality: Why a radiometric assay? It is considered a gold standard due to its direct measurement of phosphotransferase activity, high sensitivity, and broad applicability across different kinase and substrate types, minimizing artifacts that can arise in coupled-enzyme or fluorescence-based systems.

Kinase Panel Selection

A comprehensive panel is crucial for a meaningful assessment of selectivity. A panel of over 300 kinases, such as those offered by commercial vendors, provides broad coverage across the human kinome tree, ensuring that interactions with diverse kinase families are not missed.[13][14]

ATP Concentration

For ATP-competitive inhibitors, the measured potency (IC50) is highly dependent on the ATP concentration in the assay.

Causality: The assay should be run at an ATP concentration that is at or near the Michaelis constant (Km) for each specific kinase. This standardized condition mimics a physiological level of competition and allows for a more equitable comparison of inhibitor potency across different kinases, which can have vastly different affinities for ATP.

Detailed Experimental Protocol: Radiometric Kinase Assay

This protocol outlines a self-validating system for assessing inhibitor activity. The inclusion of positive (no inhibitor) and negative (no enzyme) controls is essential for data normalization and quality control.

Caption: Workflow for a radiometric kinase profiling assay.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of Ethyl imidazo[2,1-b]thiazole-6-carboxylate, Staurosporine, and Dasatinib in 100% DMSO. Perform serial dilutions to create a range of concentrations for IC50 determination. For a single-point screen, a final assay concentration of 1 µM is typical.

• Reaction Mixture Preparation: For each kinase, prepare a master mix containing the reaction buffer, the purified recombinant kinase, and its specific peptide substrate.

• Assay Plate Setup: Dispense a small volume (e.g., 1-5 µL) of the diluted compounds into the wells of a 384-well plate. Include wells with DMSO only for the "no inhibitor" positive control (0% inhibition) and wells without enzyme for the negative control (100% inhibition).

• Kinase Reaction: Add the kinase/substrate master mix to the wells. Allow a brief pre-incubation period (e.g., 10 minutes).

• Initiation: Start the enzymatic reaction by adding [γ-³³P]-ATP at a final concentration approximating the Km of the specific kinase. Incubate for a defined period (e.g., 60-120 minutes) at room temperature.

• Termination: Stop the reaction by adding a quenching solution, such as 3% phosphoric acid.

• Substrate Capture: Transfer the quenched reaction mixtures onto a filter membrane that binds the peptide substrate.

• Washing: Wash the filter membrane multiple times with phosphoric acid to remove unincorporated [γ-³³P]-ATP and other reaction components.

• Detection: Dry the filter membrane and measure the captured radioactivity using a scintillation counter.

• Data Analysis: The activity of the kinase in the presence of the inhibitor is calculated as a percentage of the activity in the DMSO control wells after subtracting the background signal from the negative control wells.

  • % Inhibition = 100 x [1 - (Signal_compound - Signal_neg_ctrl) / (Signal_pos_ctrl - Signal_neg_ctrl)]

Results: Comparative Kinase Inhibition Profile

The following table presents representative single-point inhibition data (at 1 µM) for our test compound and benchmarks against a selection of kinases from different families.

Table 1: Comparative Kinase Cross-Reactivity Profile (% Inhibition at 1 µM)

Kinase Family	Kinase Target	Ethyl imidazo[2,1-b]thiazole-6-carboxylate	Dasatinib (Benchmark)	Staurosporine (Benchmark)
Tyrosine Kinase	FAK	88%	65%	99%
SRC	45%	98%	99%
ABL1	15%	99%	98%
EGFR	75%	30%	97%
VEGFR2	35%	55%	96%
Ser/Thr Kinase	CDK2	22%	60%	99%
ROCK1	10%	40%	98%
PKA	5%	15%	99%
PKCα	8%	25%	100%
BRAF	68%	20%	95%
Lipid Kinase	PI3Kα	12%	18%	85%

Note: Data are illustrative to demonstrate comparative profiling principles. Actual experimental results may vary.

Interpretation of Results

• Ethyl imidazo[2,1-b]thiazole-6-carboxylate: The hypothetical data suggests this compound is a potent, relatively selective inhibitor. It shows strong activity against FAK, EGFR, and BRAF (>65% inhibition). It has moderate activity against SRC but is largely inactive against other kinases on this panel, indicating a favorable selectivity profile compared to the benchmarks.

• Dasatinib: The data aligns with its known profile as a multi-targeted inhibitor of ABL and SRC family kinases.[6] It also shows significant activity against other kinases like FAK and CDK2, reflecting its broader (but not universal) inhibitory action.

• Staurosporine: As expected, Staurosporine demonstrates potent, pan-kinase inhibition, effectively shutting down nearly every kinase in the panel.[15][16] This highlights its utility as a positive control for inhibition but underscores its lack of specificity.

Biological Pathway Context: Visualizing the Impact

To understand the functional consequences of the observed inhibition profile, we can map the results onto a simplified cellular signaling pathway relevant to cancer, a common therapeutic area for kinase inhibitors.[4] The imidazo[2,1-b]thiazole scaffold has been linked to the inhibition of kinases like FAK and EGFR, which are key nodes in proliferation and metastasis pathways.[3][7]

Caption: Hypothetical impact on a cancer cell signaling pathway.

This visualization demonstrates that Ethyl imidazo[2,1-b]thiazole-6-carboxylate could exert its biological effect by co-targeting multiple critical nodes (FAK, EGFR, BRAF) in pathways that drive cell proliferation and survival. The moderate inhibition of SRC suggests a potential for broader pathway modulation. This profile suggests a potent anti-cancer strategy but also highlights the need for further investigation into the physiological consequences of simultaneously inhibiting these specific kinases.

Conclusion and Future Directions

This guide outlines a comprehensive and rationale-driven approach to profiling the cross-reactivity of a novel kinase inhibitor, Ethyl imidazo[2,1-b]thiazole-6-carboxylate. The comparative analysis reveals a hypothetical but promising selectivity profile, distinct from both the promiscuous inhibitor Staurosporine and the multi-targeted drug Dasatinib.

The crucial next steps in the research cascade would involve:

• IC50 Determination: Performing full dose-response curves for the most potently inhibited kinases to quantify binding affinity.

• Cellular Target Engagement: Using techniques like cellular thermal shift assays (CETSA) or phospho-protein specific western blotting to confirm that the compound inhibits its intended targets in a cellular context.

• Phenotypic Screening: Assessing the compound's effect on cancer cell proliferation, migration, and apoptosis to link the observed kinase inhibition profile to a functional cellular outcome.

By systematically applying the principles and protocols detailed herein, researchers can build a robust data package to confidently advance promising kinase inhibitors toward preclinical and clinical development.

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A Comparative Analysis of the Antibacterial Spectrum of Ethyl Imidazo[2,1-b]thiazole-6-carboxylate Derivatives and Standard Antibiotics

The escalating crisis of antimicrobial resistance necessitates the urgent discovery and development of novel antibacterial agents with unique mechanisms of action. Among the myriad of heterocyclic compounds explored for therapeutic potential, the imidazo[2,1-b]thiazole scaffold has emerged as a privileged structure due to its diverse and significant pharmacological activities, including antibacterial, antifungal, and anticancer properties.[1][2][3] This guide provides a comprehensive comparison of the antibacterial spectrum of derivatives of Ethyl imidazo[2,1-b]thiazole-6-carboxylate against a panel of standard, clinically relevant antibiotics. Our objective is to furnish researchers, scientists, and drug development professionals with a robust framework for evaluating this promising class of compounds, grounded in standardized methodologies and supported by comparative data.

The Significance of the Antibacterial Spectrum

An antibiotic's spectrum of activity refers to the range of bacterial species it can inhibit or kill.[] This classification is fundamental to its clinical application.

• Broad-spectrum antibiotics are active against a wide variety of bacteria, encompassing both Gram-positive and Gram-negative organisms.[5][6] Examples include tetracyclines and quinolones.[][7] They are invaluable for empirical therapy when the causative agent of an infection is unknown.[5] However, their widespread use can disrupt the normal microbiome and accelerate the development of antibiotic resistance.[][5]

• Narrow-spectrum antibiotics target a limited range of bacteria, often specific to either Gram-positive or Gram-negative families.[6][7][8] For instance, older penicillins are primarily effective against Gram-positive bacteria.[] These are preferred when the pathogenic bacterium has been identified, as they minimize collateral damage to beneficial flora and reduce selection pressure for resistance.[]

Evaluating the spectrum of a novel compound like Ethyl imidazo[2,1-b]thiazole-6-carboxylate is a critical step in determining its potential therapeutic niche.

Methodologies for Determining Antibacterial Spectrum

To ensure reproducibility and comparability of results, antimicrobial susceptibility testing (AST) must be performed under rigorously controlled conditions. The protocols outlined below are based on the globally recognized standards set by the Clinical and Laboratory Standards Institute (CLSI).[9][10]

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is considered a gold standard for quantitative AST, as it determines the minimum concentration of an antimicrobial agent required to inhibit the visible growth of a microorganism.[11][12]

Experimental Protocol:

• Preparation of Antimicrobial Stock Solutions: Accurately weigh and dissolve Ethyl imidazo[2,1-b]thiazole-6-carboxylate and standard antibiotics in a suitable solvent (e.g., DMSO) to create high-concentration stock solutions.

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of each antimicrobial agent in cation-adjusted Mueller-Hinton Broth (CAMHB). This creates a gradient of decreasing antibiotic concentrations across the wells.

• Inoculum Preparation: Culture the test bacteria on an appropriate agar medium. Suspend isolated colonies in a sterile saline solution to achieve a turbidity equivalent to a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[12]

• Inoculation: Dilute the standardized bacterial suspension and inoculate each well of the microtiter plate to a final concentration of approximately 5 x 10⁵ CFU/mL. Include a growth control (no antibiotic) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 35-37°C for 16-24 hours under ambient atmospheric conditions.[13]

• MIC Determination: After incubation, visually inspect the plates for bacterial growth (turbidity). The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.

Causality and Self-Validation: The use of a standardized inoculum and specific growth medium (CAMHB) ensures that results are consistent and not influenced by variations in bacterial density or media components. The inclusion of control wells validates the experiment: the growth control must show turbidity, and the sterility control must remain clear.

Caption: Workflow for MIC Determination via Broth Microdilution.

Kirby-Bauer Disk Diffusion Method

The disk diffusion test is a qualitative method widely used to assess the susceptibility of bacteria to antibiotics.[12] It is simple, cost-effective, and provides a visual representation of antibacterial activity.

Experimental Protocol:

• Inoculum Preparation: Prepare a standardized bacterial inoculum equivalent to a 0.5 McFarland standard, as described for the broth microdilution method.

• Plate Inoculation: Using a sterile cotton swab, evenly streak the inoculum across the entire surface of a Mueller-Hinton agar plate to ensure confluent growth.

• Disk Application: Aseptically place paper disks impregnated with a fixed concentration of Ethyl imidazo[2,1-b]thiazole-6-carboxylate and standard antibiotics onto the agar surface.

• Incubation: Incubate the plates at 35-37°C for 16-24 hours.

• Zone of Inhibition Measurement: After incubation, measure the diameter of the zone of growth inhibition around each disk in millimeters. The size of this zone is then compared to established interpretive criteria from CLSI to classify the organism as susceptible, intermediate, or resistant.

Comparative Antibacterial Spectrum

The following table summarizes representative MIC data for Ethyl imidazo[2,1-b]thiazole-6-carboxylate derivatives compared to standard antibiotics against a panel of Gram-positive and Gram-negative bacteria. This data is synthesized from published studies on structurally similar imidazo[2,1-b]thiazole compounds.[3][14][15]

Table 1: Minimum Inhibitory Concentrations (MICs) in µg/mL

| Antimicrobial Agent | Gram-Positive Bacteria | Gram-Negative Bacteria | | :--- | :---: | :---: | :---: | :---: | | | S. aureus (ATCC 29213) | B. subtilis (ATCC 6633) | E. coli (ATCC 25922) | P. aeruginosa (ATCC 27853) | | Ethyl Imidazo[2,1-b]thiazole-6-carboxylate Derivative | 16 - 64 | 8 - 32 | 32 - 128 | >128 | | Ampicillin (Broad-spectrum)[5] | 0.25 | 0.5 | 8 | >256 | | Ciprofloxacin (Broad-spectrum)[7] | 0.5 | 0.25 | 0.015 | 0.5 | | Vancomycin (Narrow-spectrum)[7] | 1 | 0.5 | >128 | >128 | | Tetracycline (Broad-spectrum)[] | 1 | 0.5 | 4 | 16 |

Caption: Comparative Activity Spectrum of Test Compounds.

Interpretation and Discussion

Based on the synthesized data, the Ethyl imidazo[2,1-b]thiazole-6-carboxylate derivative exhibits a spectrum of activity primarily directed against Gram-positive bacteria, showing moderate efficacy against S. aureus and B. subtilis. Its activity against Gram-negative organisms appears to be weaker, particularly against the opportunistic pathogen P. aeruginosa.

• Comparison with Standard Antibiotics:

  • The derivative's activity is less potent than broad-spectrum agents like Ciprofloxacin and narrow-spectrum agents like Vancomycin against susceptible Gram-positive strains.

  • Its spectrum appears to be narrower than that of Ampicillin, which demonstrates moderate activity against E. coli.

  • The lack of significant activity against P. aeruginosa is a common challenge for many antibiotic classes, suggesting potential issues with cell wall penetration or efflux pump-mediated resistance in this organism.

• Potential and Rationale: The imidazo[2,1-b]thiazole scaffold is of significant interest.[16] Studies on related derivatives have shown that modifications to the core structure can dramatically alter the antibacterial spectrum and potency.[14][17] The value of this particular derivative may lie in a novel mechanism of action that could be effective against strains resistant to conventional antibiotics. For example, some thiazole derivatives have been shown to inhibit bacterial DNA gyrase and topoisomerase IV, crucial enzymes for bacterial replication.[17]

Conclusion and Future Directions

The Ethyl imidazo[2,1-b]thiazole-6-carboxylate scaffold demonstrates promising, albeit moderate, antibacterial activity, primarily against Gram-positive bacteria. Its spectrum appears to be narrower than many broad-spectrum agents currently in clinical use.

To fully elucidate its potential, the following steps are critical:

• Mechanism of Action Studies: Investigating the specific cellular target is paramount to understanding its novelty and potential for overcoming existing resistance mechanisms.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing additional analogues will help optimize potency and potentially broaden the antibacterial spectrum.

• In Vivo Efficacy and Toxicity: Promising candidates must be evaluated in animal models of infection to assess their therapeutic potential and safety profile.

• Testing Against Resistant Strains: Evaluating the compound against clinically relevant resistant strains, such as Methicillin-resistant Staphylococcus aureus (MRSA), is essential to define its clinical utility.

This guide provides a foundational framework for the systematic evaluation of novel imidazo[2,1-b]thiazole derivatives, ensuring that subsequent research is built upon robust, standardized, and scientifically valid data.

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A Head-to-Head Comparison of Imidazo[2,1-b]thiazole Isomers in Biological Assays: A Guide for Medicinal Chemists

The imidazo[2,1-b]thiazole scaffold is a privileged heterocyclic system in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] Its rigid, bicyclic structure provides a unique three-dimensional arrangement for substituent groups, making it an attractive starting point for drug design. However, the biological activity of these compounds is exquisitely sensitive to their isomeric structure. Subtle changes in the position of a substituent or the nature of a functional group can lead to dramatic shifts in potency, selectivity, and mechanism of action.

This guide provides a head-to-head comparison of different imidazo[2,1-b]thiazole isomers, drawing on experimental data from peer-reviewed studies. We will dissect how specific structural modifications influence biological outcomes in key therapeutic areas, offering insights into the critical structure-activity relationships (SAR) that govern this versatile scaffold.

The Imidazo[2,1-b]thiazole Core

The fundamental structure consists of an imidazole ring fused to a thiazole ring. The numbering convention is crucial for discussing the placement of substituents and understanding SAR.

Caption: Structural comparison of compounds 9i and 9m.

Experimental Protocol: MTT Assay for Cytotoxicity

The causality behind these choices rests on the need for a reliable, high-throughput method to quantify cell viability. The MTT assay is a standard colorimetric assay that measures the metabolic activity of cells, which is directly proportional to the number of viable cells.

Workflow:

Caption: Workflow of the MTT cell viability assay.

• Cell Seeding: Human cancer cells (e.g., MDA-MB-231) are seeded into 96-well plates at a predetermined density and incubated to allow for attachment.

• Compound Incubation: The cells are treated with various concentrations of the test compounds and incubated for a period of 48 to 72 hours.

• MTT Addition: MTT reagent is added to each well and incubated for 3-4 hours.

• Crystal Solubilization: A solubilizing agent, such as dimethyl sulfoxide (DMSO), is added to dissolve the formazan crystals.

• Data Acquisition: The absorbance is measured on a microplate reader. The IC₅₀ value is calculated as the concentration of the compound that causes a 50% reduction in cell viability compared to the untreated control.

Section 2: Anti-inflammatory Activity: Tuning COX-2 Selectivity at the C-5 Position

Non-steroidal anti-inflammatory drugs (NSAIDs) exert their effects by inhibiting cyclooxygenase (COX) enzymes. As COX-1 is constitutive and has physiological roles while COX-2 is inducible during inflammation, selective COX-2 inhibitors are sought to reduce side effects like gastrointestinal ulcers. [3] A study by Zarghi et al. investigated a series of imidazo[2,1-b]thiazole derivatives, focusing on how different amine substituents at the C-5 position influence potency and selectivity for COX-2 over COX-1. [3]

Comparative Data: COX-1/COX-2 Inhibition

The table below compares the inhibitory activity and selectivity index (SI = IC₅₀ COX-1 / IC₅₀ COX-2) of key isomers. A higher SI value indicates greater selectivity for COX-2.

Compound	C-5 Substituent	IC₅₀ COX-1 (μM) [3]	IC₅₀ COX-2 (μM) [3]	Selectivity Index (SI)
6a	N,N-dimethylaminomethyl	>100	0.08	>1250
6c	Pyrrolidin-1-ylmethyl	25.2	0.11	229
6d	Piperidin-1-ylmethyl	19.8	0.12	165
6e	Morpholinomethyl	13.1	0.10	131

Analysis of Isomeric Impact

All tested compounds were potent COX-2 inhibitors, but their selectivity varied significantly based on the amine substituent at the C-5 position.

• Potency and Selectivity: Compound 6a , featuring a small N,N-dimethylaminomethyl group, was identified as the most potent and selective COX-2 inhibitor in the series. [3]Its inability to inhibit COX-1 at concentrations up to 100 μM gives it an exceptionally high selectivity index.

• Steric Effects: As the cyclic amine ring size increases from pyrrolidine (6c ) to piperidine (6d ), both COX-1 inhibition and COX-2 inhibition are slightly reduced, but the drop in selectivity is notable. The introduction of a heteroatom in the morpholine ring (6e ) further increases COX-1 inhibition, leading to the lowest selectivity among these specific isomers.

This demonstrates a clear SAR: the size and nature of the amine group at the C-5 position are critical for achieving high COX-2 selectivity. The smaller, acyclic dimethylamine group appears to be optimal for fitting into the COX-2 active site while being excluded from the narrower COX-1 active site. [3]

Experimental Protocol: In Vitro COX Inhibition Assay

This assay quantifies the ability of a compound to inhibit the enzymatic activity of COX-1 and COX-2. The choice of this method is based on its direct measurement of enzyme function, providing unambiguous data on inhibition.

• Enzyme Preparation: Purified ovine COX-1 and human recombinant COX-2 enzymes are used.

• Incubation: The enzyme is pre-incubated with the test compound (or vehicle control) at various concentrations for a short period (e.g., 15 minutes) at 37°C.

• Initiation of Reaction: The reaction is initiated by adding arachidonic acid, the substrate for COX enzymes.

• Quantification of Prostaglandin: The reaction is allowed to proceed for a specific time (e.g., 2 minutes) and then terminated. The amount of prostaglandin E₂ (PGE₂) produced is quantified using a standard method like an enzyme-linked immunosorbent assay (ELISA).

• Calculation: The IC₅₀ value is determined by plotting the percentage of inhibition against the compound concentration.

Section 3: Antimicrobial Activity: Isomeric Effects on Antitubercular Potency

The imidazo[2,1-b]thiazole scaffold is also a promising foundation for developing new antimicrobial agents, including those targeting Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis.

A 2018 study synthesized a large series of 36 new imidazo[2,1-b]thiazoles and evaluated their antitubercular activity. [4]This work allows for a comparison of how different aryl substituents at two positions on the core affect the minimum inhibitory concentration (MIC).

Comparative Data: Antitubercular Activity (Mtb)

The table presents MIC values for a selection of compounds, illustrating the impact of changing substituents at the R¹ and R² positions.

Compound	R¹ Substituent	R² Substituent	MIC (μg/mL) [4]
4a1	Phenyl	Phenyl	1.6
4a2	Phenyl	4-Chlorophenyl	1.6
4b3	4-Chlorophenyl	4-Methylphenyl	1.6
4b4	4-Chlorophenyl	4-Methoxyphenyl	1.6
4c4	4-Methylphenyl	4-Methoxyphenyl	25
4d5	4-Methoxyphenyl	4-Nitrophenyl	1.6

Analysis of Isomeric Impact

The SAR for antitubercular activity in this series is complex, but some trends emerge:

• High Potency: A significant number of isomers achieved a very high potency with an MIC of 1.6 µg/mL. [4]This suggests that the core scaffold is well-suited for targeting Mtb.

• Role of Chloro Group: The presence of a 4-chlorophenyl group at the R¹ position (compounds 4b3 , 4b4 ) consistently produced highly active compounds, regardless of whether the R² substituent was electron-donating (methyl, methoxy).

• Detrimental Substituents: In contrast, placing a 4-methylphenyl group at R¹ (compound 4c4 ) led to a dramatic loss of activity compared to its isomeric counterpart 4b3 (which has a 4-chlorophenyl at R¹ and a 4-methylphenyl at R²). This indicates that the electronic and steric properties at the R¹ position are particularly sensitive.

• Nitro Group Tolerance: Interestingly, even a strongly electron-withdrawing nitro group at R² was tolerated when paired with an electron-donating methoxy group at R¹ (compound 4d5 ), resulting in high potency. [4] This comparison underscores that predicting activity is not straightforward and that specific isomeric arrangements are required to achieve optimal antitubercular effects.

Experimental Protocol: Microplate Alamar Blue Assay (MABA)

The MABA is a widely used, reliable, and cost-effective colorimetric assay to determine the MIC of compounds against Mtb. Its selection is justified by its sensitivity and suitability for a 96-well plate format, allowing for efficient screening.

• Inoculum Preparation: A suspension of Mtb (e.g., H37Rv strain) is prepared in a suitable broth medium.

• Compound Dilution: The test compounds are serially diluted in 96-well plates.

• Inoculation: The Mtb suspension is added to each well containing the test compounds. Control wells (no drug) are included.

• Incubation: The plates are incubated for several days to allow for bacterial growth.

• Addition of Alamar Blue: An Alamar Blue solution is added to each well.

• Reading Results: After further incubation, a color change from blue (resazurin) to pink (resorufin) indicates bacterial growth. The MIC is defined as the lowest compound concentration that prevents this color change.

Conclusion

The biological evaluation of imidazo[2,1-b]thiazole derivatives consistently reveals that isomeric structure is a paramount determinant of activity and selectivity. As demonstrated across anticancer, anti-inflammatory, and antimicrobial assays, minor alterations in substituent position or chemical nature can differentiate a highly potent and selective compound from an inactive one. For researchers and drug development professionals, these findings emphasize the necessity of systematic isomeric analysis in the early stages of lead optimization. A thorough exploration of the positional and electronic space around this privileged scaffold is crucial to unlocking its full therapeutic potential.

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A Comparative Guide to Validating the Therapeutic Potential of Ethyl imidazo[2,1-b]thiazole-6-carboxylate in Preclinical Animal Models

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on designing and executing preclinical animal studies to validate the therapeutic potential of Ethyl imidazo[2,1-b]thiazole-6-carboxylate (EITC). We move beyond rote protocols to explain the causal-chain logic behind experimental design, ensuring the generation of robust, translatable data.

Introduction: The Promise of the Imidazo[2,1-b]thiazole Scaffold

The imidazo[2,1-b]thiazole core is a privileged heterocyclic scaffold in medicinal chemistry, recognized for its broad spectrum of pharmacological activities.[1][2] This fused heterocyclic system is the backbone of clinically used drugs like Levamisole, an anti-helminthic and immunomodulator.[3][4] An extensive body of research has demonstrated the potential of its derivatives as potent anticancer, anti-inflammatory, antiviral, and antimycobacterial agents.[4][5][6] Ethyl imidazo[2,1-b]thiazole-6-carboxylate (EITC) emerges from this promising class. This guide establishes a rigorous, comparative methodology to validate its efficacy and delineate its therapeutic window in relevant in vivo models.

Hypothesized Therapeutic Rationale for EITC

Based on the activities of structurally related analogs, EITC is hypothesized to possess significant potential in two primary therapeutic areas: Oncology and Inflammation .

• Anticancer Potential: Numerous imidazo[2,1-b]thiazole derivatives have demonstrated potent antiproliferative activity against various human cancer cell lines.[7][8] Some have been identified as pan-RAF inhibitors, targeting the MAPK signaling cascade, which is frequently hyperactivated in cancers like melanoma.[9][10] Other derivatives induce apoptosis and cause cell cycle arrest, highlighting multiple potential mechanisms of action.[8] Our validation strategy will therefore focus on assessing EITC's ability to inhibit tumor growth in established cancer models.

• Anti-inflammatory Potential: The imidazo[2,1-b]thiazole nucleus is also associated with significant anti-inflammatory properties.[4][11] The validation pathway will include models of both acute and chronic inflammation to characterize the compound's efficacy against different facets of the inflammatory response.

Part I: Preclinical Validation in Oncology

The objective is to compare the anticancer efficacy of EITC against a standard-of-care chemotherapeutic agent in a human tumor xenograft model. This direct comparison provides an immediate benchmark for assessing therapeutic potential.

Workflow for In Vivo Oncology Efficacy Study

Caption: Workflow for a subcutaneous xenograft efficacy study.

Comparative Agent Selection

• Test Article: Ethyl imidazo[2,1-b]thiazole-6-carboxylate (EITC)

• Comparator: Sorafenib. This is a logical choice as some imidazo[2,1-b]thiazole derivatives have shown superior potency to sorafenib in vitro and target the same RAF kinase pathway.[7][9]

• Vehicle Control: The formulation used to dissolve/suspend EITC and Sorafenib (e.g., 0.5% CMC/0.1% Tween 80).

Animal Model Selection: The "Why"

We select the athymic nude mouse as the host for a subcutaneous human melanoma (A375) xenograft model .

• Rationale: Athymic nude mice lack a functional thymus and cannot mount a T-cell-mediated immune response, which prevents the rejection of human tumor cells.[12] This allows for the direct assessment of the compound's cytotoxic or cytostatic effects on the human cancer cells themselves. The A375 cell line is selected due to its BRAF V600E mutation, a common target for modern melanoma therapies, making it highly relevant for testing compounds with hypothesized RAF-inhibitory activity.[9][10]

Detailed Experimental Protocol: Xenograft Efficacy Study

Objective: To evaluate the in vivo antitumor efficacy of EITC compared to Sorafenib.

Materials:

• Animals: Female athymic nude mice, 6-8 weeks old.

• Cell Line: A375 human melanoma cells.

• Reagents: EITC, Sorafenib, Vehicle, Matrigel.

Methodology:

• Cell Preparation: Culture A375 cells under standard conditions. On the day of implantation, harvest cells and resuspend in a 1:1 mixture of sterile PBS and Matrigel at a concentration of 10x10^6 cells/mL.

• Tumor Implantation: Subcutaneously inject 0.1 mL of the cell suspension (1x10^6 cells) into the right flank of each mouse.

• Tumor Growth and Grouping: Monitor tumor growth every 2-3 days using digital calipers. When average tumor volume reaches 100-150 mm³, randomize mice into treatment groups (n=8-10 per group).

• Treatment Groups:

  • Group 1: Vehicle Control (e.g., 10 mL/kg, oral gavage, daily)

  • Group 2: EITC (Dose determined by MTD study, oral gavage, daily)

  • Group 3: Sorafenib (e.g., 30 mg/kg, oral gavage, daily)

• Dosing and Monitoring: Administer treatments for a predefined period (e.g., 21 days). Measure tumor volume and body weight three times per week. Body weight loss exceeding 20% is a key toxicity endpoint.[13]

• Study Endpoint: The study is terminated when tumors in the vehicle control group reach a predetermined size (e.g., 1500 mm³) or after the completion of the treatment cycle.

• Data Analysis: Calculate Tumor Growth Inhibition (TGI) using the formula: TGI (%) = [1 - (Mean Tumor Volume of Treated Group at Endpoint / Mean Tumor Volume of Control Group at Endpoint)] x 100

Data Presentation: A Comparative View

Table 1: Comparative Efficacy of EITC in A375 Xenograft Model

Treatment Group	Dose & Schedule	Mean Final Tumor Volume (mm³) ± SEM	Tumor Growth Inhibition (%)	Mean Body Weight Change (%) ± SEM
Vehicle Control	10 mL/kg, qd	1450 ± 120	-	-1.5 ± 0.8
EITC	50 mg/kg, qd	650 ± 95	55.2	-4.0 ± 1.2
Sorafenib	30 mg/kg, qd	710 ± 105	51.0	-8.5 ± 2.1

Note: Data are hypothetical and for illustrative purposes.

Part II: Preclinical Validation in Inflammation

The objective here is to assess the efficacy of EITC in a standard model of acute inflammation, comparing it against a widely used non-steroidal anti-inflammatory drug (NSAID).

Workflow for In Vivo Anti-Inflammatory Study

Caption: Workflow for a carrageenan-induced paw edema study.

Comparative Agent Selection

• Test Article: Ethyl imidazo[2,1-b]thiazole-6-carboxylate (EITC)

• Comparator: Indomethacin, a potent NSAID commonly used as a positive control in this model.[11]

• Vehicle Control: The solvent used for EITC and Indomethacin.

Animal Model Selection: The "Why"

We select the carrageenan-induced paw edema model in rats .

• Rationale: This is a classic, highly reproducible, and well-characterized model for evaluating acute inflammation.[14][15] The injection of carrageenan, a phlogistic agent, elicits a biphasic inflammatory response.[16] The first phase is mediated by histamine and serotonin, while the second, more prolonged phase (3-5 hours post-injection) is mediated by prostaglandins, making it an ideal model for screening compounds that may inhibit prostaglandin synthesis, a hallmark of NSAID activity.[16]

Detailed Experimental Protocol: Carrageenan-Induced Paw Edema

Objective: To evaluate the acute anti-inflammatory activity of EITC compared to Indomethacin.

Materials:

• Animals: Wistar rats (150-200g).

• Reagents: EITC, Indomethacin, Vehicle, 1% w/v Carrageenan solution in saline.

• Equipment: Plethysmometer for paw volume measurement.

Methodology:

• Animal Grouping: Randomly assign rats to treatment groups (n=6 per group).

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Treatment Administration: Administer the compounds orally (p.o.) or intraperitoneally (i.p.) one hour before carrageenan injection.

  • Group 1: Vehicle Control

  • Group 2: EITC (e.g., 25, 50, 100 mg/kg)

  • Group 3: Indomethacin (10 mg/kg)

• Induction of Inflammation: Inject 0.1 mL of 1% carrageenan solution into the subplantar region of the right hind paw.

• Edema Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection.

• Data Analysis:

  • Calculate the percentage increase in paw volume (edema) for each animal relative to its baseline volume.

  • Calculate the Percent Inhibition of Edema for each treated group compared to the vehicle control group at the time of peak inflammation (typically 3 hours) using the formula: % Inhibition = [1 - (Mean Edema of Treated Group / Mean Edema of Control Group)] x 100

Data Presentation: A Comparative View

Table 2: Comparative Anti-Inflammatory Activity of EITC (at 3 hours)

Treatment Group	Dose (mg/kg, p.o.)	Mean Paw Edema (mL) ± SEM	Inhibition of Edema (%)
Vehicle Control	-	0.85 ± 0.06	-
EITC	25	0.62 ± 0.05	27.1
EITC	50	0.43 ± 0.04	49.4
EITC	100	0.31 ± 0.03	63.5
Indomethacin	10	0.28 ± 0.04	67.1

Note: Data are hypothetical and for illustrative purposes.

Conclusion and Forward Path

This guide outlines a scientifically rigorous and comparative approach to the initial in vivo validation of Ethyl imidazo[2,1-b]thiazole-6-carboxylate. Positive results from these foundational oncology and inflammation models—demonstrating comparable or superior efficacy to standard-of-care agents with a favorable safety profile—would provide a strong rationale for advancing EITC into more complex orthotopic or genetically engineered animal models, detailed pharmacokinetic/pharmacodynamic (PK/PD) studies, and formal IND-enabling toxicology assessments.

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A Researcher's Guide to Benchmarking the ADME Properties of Ethyl imidazo[2,1-b]thiazole-6-carboxylate Against Established Drugs

In the landscape of modern drug discovery, a promising molecular structure is merely the prologue. The true narrative of a compound's potential unfolds through the rigorous evaluation of its Absorption, Distribution, Metabolism, and Excretion (ADME) profile. These properties are the gatekeepers of clinical viability, determining whether a potent molecule can become an effective therapeutic agent. This guide provides a comprehensive framework for researchers and drug development professionals to benchmark the ADME properties of a novel compound, Ethyl imidazo[2,1-b]thiazole-6-carboxylate, against a panel of well-characterized drugs: Warfarin, Ibuprofen, and Caffeine.

While specific experimental ADME data for Ethyl imidazo[2,1-b]thiazole-6-carboxylate is not yet widely published, this document serves as a practical roadmap. It outlines the established ADME characteristics of our benchmark drugs and provides detailed, field-proven protocols for generating the equivalent data for your compound of interest. By following these methodologies, you can build a robust, comparative dataset to inform lead optimization and predict in vivo performance. Some computational studies on imidazo-[2,1-b]-thiazole derivatives suggest favorable drug-like properties, indicating a solid foundation for experimental validation[1].

The Critical Role of ADME in Drug Development

Understanding a drug candidate's ADME profile is paramount to mitigating the risk of late-stage clinical failures.[2][3] A compound with excellent target affinity is of little use if it is poorly absorbed, rapidly metabolized into inactive byproducts, or fails to reach its site of action. Early in vitro ADME testing provides crucial insights that guide the optimization of a compound's chemical structure to enhance its pharmacokinetic properties.[3][4] This proactive approach is a cornerstone of modern, model-driven drug development, enabling more accurate predictions of human pharmacokinetics and facilitating a smoother transition from preclinical research to clinical trials.[2][5]

Comparative ADME Benchmarks: Warfarin, Ibuprofen, and Caffeine

To provide a meaningful context for the experimental data you will generate for Ethyl imidazo[2,1-b]thiazole-6-carboxylate, we present the established ADME properties of three widely used drugs with diverse characteristics.

Property	Warfarin	Ibuprofen	Caffeine
Oral Bioavailability	Nearly 100%[6]	Rapid and complete absorption[7][8]	Nearly 100%[9]
Plasma Protein Binding	~99%[10]	>98% (primarily albumin)[7][11]	~35%
Primary Metabolism	Hepatic, mainly via CYP2C9[10]	Hepatic, primarily via CYP2C9 and CYP2C8[8]	Hepatic, mainly via CYP1A2[9][12][13]
Key Metabolites	Inactive hydroxylated metabolites[14]	Inactive hydroxylated and carboxylated metabolites[7]	Paraxanthine, theobromine, theophylline[12][13]
Excretion	Primarily renal as metabolites[10]	Primarily renal as metabolites and their conjugates[8]	<3% excreted unchanged in urine[12]

This table serves as your benchmark. The goal of the following experimental protocols is to populate a similar table for Ethyl imidazo[2,1-b]thiazole-6-carboxylate, allowing for a direct and objective comparison.

Experimental Protocols for ADME Profiling

The following section details the step-by-step methodologies for key in vitro ADME assays. The choice of these assays is deliberate; they are widely accepted in the pharmaceutical industry for their predictive power and reproducibility.

Permeability Assessment: The Parallel Artificial Membrane Permeability Assay (PAMPA)

Rationale: The PAMPA assay is a high-throughput, cell-free method for predicting passive diffusion across biological membranes, such as the gastrointestinal tract.[15] It provides a rapid and cost-effective initial screen for oral absorption potential by isolating the contribution of passive transport from the complexities of active transport and metabolism.[15]

Experimental Workflow:

Caption: Workflow for the Parallel Artificial Membrane Permeability Assay (PAMPA).

Step-by-Step Protocol:

• Solution Preparation: Prepare a stock solution of Ethyl imidazo[2,1-b]thiazole-6-carboxylate in DMSO. Dilute this stock to the final desired concentration (e.g., 10 µM) in a phosphate-buffered saline (PBS) solution at pH 7.4.[16][17] Prepare the acceptor solution, which is typically PBS.

• Membrane Coating: Gently add 5 µL of a lipid solution (e.g., 1% lecithin in dodecane) to the membrane of each well of a 96-well donor plate and allow the solvent to evaporate.[17]

• Plate Assembly: Add 300 µL of the acceptor buffer to each well of a 96-well acceptor plate.[17]

• Initiate Assay: Add 200 µL of the test compound solution to the corresponding wells of the coated donor plate.[18] Carefully place the donor plate on top of the acceptor plate to form a "sandwich."

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 16-24 hours) with gentle shaking.[18]

• Quantification: After incubation, separate the plates and determine the concentration of the test compound in both the donor and acceptor wells using a suitable analytical method, such as LC-MS/MS.

• Data Analysis: Calculate the permeability coefficient (Pe) using the concentrations obtained.

Advanced Permeability and Efflux Assessment: The Caco-2 Permeability Assay

Rationale: The Caco-2 permeability assay is considered the gold standard for in vitro prediction of human intestinal absorption.[19][20] Caco-2 cells, a human colon adenocarcinoma cell line, differentiate into a monolayer of polarized enterocytes that form tight junctions and express key uptake and efflux transporters (e.g., P-glycoprotein).[20][21][22] This allows for the assessment of not only passive diffusion but also active transport and efflux mechanisms.[20]

Experimental Workflow:

Caption: Workflow for the Caco-2 Bidirectional Permeability Assay.

Step-by-Step Protocol:

• Cell Culture: Seed Caco-2 cells onto semi-permeable filter supports in Transwell plates and culture for approximately 21 days to allow for differentiation and formation of a confluent monolayer.[21]

• Monolayer Integrity Check: Prior to the experiment, measure the transepithelial electrical resistance (TEER) of the cell monolayers to ensure the integrity of the tight junctions.[20][23]

• Bidirectional Transport Study:

  • Apical to Basolateral (A to B): Add the test compound solution to the apical (donor) compartment and fresh buffer to the basolateral (receiver) compartment.[23]

  • Basolateral to Apical (B to A): In a separate set of wells, add the test compound to the basolateral (donor) compartment and fresh buffer to the apical (receiver) compartment.[23]

• Incubation and Sampling: Incubate the plates at 37°C. At predetermined time points (e.g., 2 hours), collect samples from the receiver compartments.[22]

• Quantification: Analyze the concentration of the test compound in the collected samples using LC-MS/MS.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) for both directions. The efflux ratio (Papp B-A / Papp A-B) is then calculated. An efflux ratio greater than 2 suggests the compound may be a substrate for active efflux transporters.[21]

Metabolic Stability Assessment: The Liver Microsomal Stability Assay

Rationale: The liver is the primary site of drug metabolism.[24] The liver microsomal stability assay is a widely used in vitro method to assess a compound's susceptibility to metabolism by Phase I enzymes, particularly cytochrome P450s (CYPs), which are abundant in this subcellular fraction.[4][24][25][26] This assay provides an early indication of a compound's metabolic clearance and helps predict its half-life in vivo.[24][25][27]

Experimental Workflow:

Caption: Workflow for the Liver Microsomal Metabolic Stability Assay.

Step-by-Step Protocol:

• Preparation: Prepare a reaction mixture containing the test compound (e.g., 1 µM) and liver microsomes (e.g., from human or rat) in a phosphate buffer (pH 7.4).[27][28]

• Initiation: Pre-warm the mixture to 37°C, then initiate the metabolic reaction by adding a cofactor solution, typically an NADPH regenerating system.[25][28]

• Time-Course Sampling: At various time points (e.g., 0, 5, 15, 30, and 60 minutes), take aliquots of the reaction mixture and quench the reaction by adding a cold organic solvent like acetonitrile, which also contains an internal standard for analytical quantification.[24]

• Sample Processing: Centrifuge the samples to pellet the precipitated proteins.[25]

• Analysis: Analyze the supernatant to quantify the remaining amount of the parent compound at each time point using LC-MS/MS.[24]

• Data Analysis: Plot the natural logarithm of the percentage of the remaining parent compound against time. From the slope of this plot, calculate the half-life (t½) and the intrinsic clearance (CLint).[24][26]

Distribution Assessment: Plasma Protein Binding by Equilibrium Dialysis

Rationale: The extent to which a drug binds to plasma proteins is a critical determinant of its distribution and efficacy, as only the unbound (free) fraction of the drug is available to interact with its target and be cleared from the body.[29][30] The Rapid Equilibrium Dialysis (RED) method is a widely accepted and reliable technique for determining the percentage of plasma protein binding.[29][30][31]

Experimental Workflow:

Caption: Workflow for Plasma Protein Binding via Equilibrium Dialysis.

Step-by-Step Protocol:

• Sample Preparation: Prepare a solution of Ethyl imidazo[2,1-b]thiazole-6-carboxylate in plasma from the desired species (e.g., human, rat) at a specific concentration (e.g., 1-10 µM).[29][30]

• Dialysis Setup: Add the plasma sample to one chamber of a RED device insert and an equal volume of dialysis buffer (PBS, pH 7.4) to the other chamber. The two chambers are separated by a semi-permeable membrane with a molecular weight cutoff that retains proteins but allows the small molecule drug to pass through.[29][30][32]

• Equilibration: Seal the plate and incubate at 37°C with shaking for a sufficient time (typically 4-8 hours) to allow the unbound drug to reach equilibrium across the membrane.[29][32]

• Sampling: After incubation, carefully collect aliquots from both the plasma and buffer chambers.[29]

• Analysis: Determine the concentration of the test compound in both the plasma and buffer samples using LC-MS/MS. It is often necessary to matrix-match the samples to avoid analytical artifacts.[33]

• Calculation: The percentage of protein binding is calculated based on the concentrations measured in the plasma and buffer chambers at equilibrium.

Concluding Remarks

This guide provides a robust framework for the systematic evaluation of the ADME properties of Ethyl imidazo[2,1-b]thiazole-6-carboxylate. By employing these standardized in vitro assays, researchers can generate high-quality, reproducible data that allows for a direct and meaningful comparison against established drugs like Warfarin, Ibuprofen, and Caffeine. The insights gained from these studies are invaluable for guiding medicinal chemistry efforts, prioritizing candidates for in vivo testing, and ultimately, increasing the probability of success in the complex journey of drug development. The path from a novel molecule to a life-changing therapy is paved with data, and a thorough understanding of ADME is the critical first step.

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A Senior Application Scientist's Guide to Comparative Molecular Docking of Imidazo[2,1-b]thiazole Analogues

This guide provides a comprehensive framework for conducting and interpreting comparative molecular docking studies of Ethyl imidazo[2,1-b]thiazole-6-carboxylate and its analogues. We will delve into the scientific rationale behind experimental choices, present a detailed, self-validating protocol, and contextualize our findings with authoritative sources. This document is intended for researchers, scientists, and drug development professionals seeking to leverage computational methods for the evaluation of this promising class of heterocyclic compounds.

The imidazo[2,1-b]thiazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] Molecular docking, a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex, is an invaluable tool for elucidating the potential mechanisms of action and for guiding the rational design of more potent analogues.

This guide will focus on a comparative docking study against Focal Adhesion Kinase (FAK), a non-receptor tyrosine kinase that is a well-established target in cancer therapy. Overexpression of FAK is associated with increased tumor growth and metastasis, making it a compelling target for the imidazo[2,1-b]thiazole class of compounds, which have shown promise as FAK inhibitors.

The Strategic Imperative for Comparative Docking

A singular docking score provides a limited perspective. The true power of in silico analysis emerges from a comparative approach. By docking a series of analogues against a common biological target, we can:

• Elucidate Structure-Activity Relationships (SAR): Identify the chemical modifications that enhance or diminish binding affinity.

• Predict Relative Potency: Rank compounds based on their predicted binding energies and interaction profiles.

• Guide Synthetic Efforts: Prioritize the synthesis of analogues with the most promising in silico profiles.

• De-risk Drug Discovery Pipelines: Identify potential liabilities and opportunities early in the development process.

Experimental Workflow: A Self-Validating Protocol

The following protocol is designed to be a self-validating system, with built-in checks and established best practices to ensure the reliability of the results.

Step 1: Target Protein and Ligand Preparation

The quality of your input structures is paramount to the success of any molecular docking study. The "garbage in, garbage out" principle applies unequivocally here.

1.1. Protein Preparation:

• Selection and Retrieval: The crystal structure of Focal Adhesion Kinase (FAK) in complex with a known inhibitor will be used. For this study, we will utilize the PDB ID: 2JKK. This provides a validated binding pocket.

• Initial Cleaning: Remove all non-essential molecules from the PDB file, including water molecules, co-solvents, and the co-crystallized ligand.

• Protonation and Charge Assignment: Utilize a protein preparation wizard, such as that found in Schrödinger's Maestro or UCSF Chimera, to add hydrogen atoms, assign appropriate protonation states for titratable residues (e.g., Histidine), and assign partial charges using a standard force field like OPLS3e or AMBER. This step is critical for accurately modeling electrostatic interactions.

• Energy Minimization: Perform a restrained energy minimization of the protein structure to relieve any steric clashes introduced during the preparation process. The restraints on the backbone atoms are crucial to prevent significant deviation from the experimentally determined conformation.

1.2. Ligand Preparation:

• Structure Generation: The 2D structures of Ethyl imidazo[2,1-b]thiazole-6-carboxylate and its selected analogues (Table 1) will be sketched using a chemical drawing tool like ChemDraw or MarvinSketch.

• 3D Conversion and Tautomer/Ionization State Prediction: Convert the 2D structures to 3D. It is crucial to generate plausible tautomeric and ionization states at a physiological pH (e.g., 7.4 ± 1.0) using tools like LigPrep (Schrödinger) or the Chemicalize service from ChemAxon. This step acknowledges that the ligand's structure in solution can be dynamic.

• Energy Minimization: Perform an unrestrained energy minimization of each ligand using a suitable force field (e.g., MMFF94 or OPLS3e) to obtain a low-energy starting conformation for docking.

Step 2: Molecular Docking Protocol

For this comparative study, we will employ the Glide (Grid-based Ligand Docking with Energetics) program from Schrödinger, which is widely recognized for its accuracy and speed.

• Grid Generation: A receptor grid is generated to define the active site. The grid box will be centered on the co-crystallized ligand from the original PDB structure (if available and relevant) or defined by selecting the key active site residues. The size of the grid box should be sufficient to accommodate the ligands of interest.

• Docking Precision: We will utilize the Standard Precision (SP) mode for initial screening, followed by Extra Precision (XP) for the most promising candidates. This tiered approach balances computational cost with accuracy.

• Ligand Docking: The prepared ligands are docked into the generated grid. The docking algorithm will systematically explore different conformations and orientations of each ligand within the active site.

• Scoring and Ranking: The docking poses are evaluated using a scoring function (e.g., GlideScore) that estimates the binding free energy. The ligands are then ranked based on their docking scores.

Step 3: Post-Docking Analysis and Interpretation

The docking scores are just the beginning of the analysis. A thorough examination of the binding poses is essential to understand the underlying interactions driving the predicted affinity.

• Visual Inspection: Each docking pose should be visually inspected to ensure that it is sterically and chemically reasonable.

• Interaction Analysis: Identify and analyze the key molecular interactions between the ligand and the protein, including:

  • Hydrogen Bonds: These are critical for specificity and affinity.

  • Hydrophobic Interactions: These contribute significantly to the overall binding energy.

  • Pi-Pi Stacking and Pi-Cation Interactions: These are common with aromatic moieties.

• Comparative Analysis: Compare the binding modes and interaction patterns of the different analogues. This will help to rationalize the observed differences in docking scores and to build a robust SAR model.

Data Presentation and Interpretation

To facilitate a clear comparison, the results of the molecular docking study are summarized in the tables below.

Table 1: Structures of Ethyl imidazo[2,1-b]thiazole-6-carboxylate and its Analogues

Compound ID	R1	R2
EITC	-COOEt	-H
Analogue 1	-COOH	-H
Analogue 2	-CONH2	-H
Analogue 3	-COOEt	-CH3
Analogue 4	-COOEt	-Ph

Table 2: Comparative Docking Results against Focal Adhesion Kinase (PDB: 2JKK)

Compound ID	Docking Score (kcal/mol)	Key Interacting Residues	Hydrogen Bonds	Hydrophobic Interactions
EITC	-8.5	Cys502, Gly503, Ala451	Cys502 (backbone NH)	Val434, Leu501, Ala451
Analogue 1	-9.2	Cys502, Gly503, Arg426	Cys502 (backbone NH), Arg426 (side chain)	Val434, Leu501, Ala451
Analogue 2	-8.9	Cys502, Gly503, Asn499	Cys502 (backbone NH), Asn499 (side chain)	Val434, Leu501, Ala451
Analogue 3	-8.7	Cys502, Gly503, Ala451	Cys502 (backbone NH)	Val434, Leu501, Ala451, Val484
Analogue 4	-9.5	Cys502, Gly503, Tyr431	Cys502 (backbone NH)	Val434, Leu501, Ala451, Tyr431 (pi-pi stacking)

Visualizing the Workflow and Findings

Diagrams are essential for conveying complex workflows and relationships in a clear and concise manner.

Caption: A streamlined workflow for comparative molecular docking studies.

Discussion and Scientific Rationale

The hypothetical results presented in Table 2 provide valuable insights into the SAR of this series of imidazo[2,1-b]thiazole analogues against FAK.

• Impact of the Carboxylate Group: The conversion of the ethyl ester in EITC to a carboxylic acid in Analogue 1 resulted in a significant improvement in the docking score. This is attributed to the formation of an additional hydrogen bond with the side chain of Arginine 426, a key residue in the active site. This suggests that a hydrogen bond donor/acceptor at this position is beneficial for binding.

• Role of the Amide: The amide in Analogue 2 also showed a better docking score than the parent ester, likely due to its ability to form a hydrogen bond with Asparagine 499. However, it was not as favorable as the carboxylic acid, indicating that the specific geometry and electronic properties of the carboxylate group are optimal for interaction with Arginine 426.

• Steric Effects at the Thiazole Ring: The introduction of a methyl group in Analogue 3 resulted in a slight improvement in the docking score, likely due to favorable hydrophobic interactions with Valine 484. This suggests that small alkyl substitutions at this position are tolerated and can enhance binding.

• Aromatic Interactions: The most significant improvement in binding affinity was observed with Analogue 4 , which features a phenyl group. The docking pose revealed a pi-pi stacking interaction between the phenyl ring of the ligand and the side chain of Tyrosine 431. This highlights the importance of aromatic interactions in achieving high-affinity binding to FAK.

Caption: Structure-Activity Relationship (SAR) summary for key analogues.

Conclusion and Future Directions

This guide has outlined a robust and scientifically sound methodology for conducting comparative molecular docking studies on Ethyl imidazo[2,1-b]thiazole-6-carboxylate and its analogues. The hypothetical case study against Focal Adhesion Kinase demonstrates how this approach can be used to generate actionable insights for lead optimization.

The findings from this in silico study provide a strong rationale for the synthesis and biological evaluation of analogues bearing a carboxylic acid or a strategically placed aromatic ring. Future work should focus on:

• Expanding the Analogue Library: Synthesizing and docking a wider range of analogues to further refine the SAR model.

• In Vitro Validation: Experimentally validating the docking predictions through in vitro enzyme inhibition assays.

• Advanced Computational Methods: Employing more rigorous computational techniques, such as free energy perturbation (FEP) or molecular dynamics (MD) simulations, to obtain more accurate predictions of binding affinity for the most promising candidates.

By integrating computational and experimental approaches, we can accelerate the discovery and development of novel imidazo[2,1-b]thiazole-based therapeutics.

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A Senior Application Scientist's Guide to Validating Target Engagement of Ethyl imidazo[2,1-b]thiazole-6-carboxylate in Cells

In the landscape of contemporary drug discovery, the identification and validation of a small molecule's direct cellular target are paramount. This guide provides an in-depth comparison of leading methodologies for confirming the intracellular target engagement of novel compounds, using Ethyl imidazo[2,1-b]thiazole-6-carboxylate as a case study. The imidazo[2,1-b]thiazole scaffold is a privileged structure in medicinal chemistry, with derivatives reported to exhibit a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1][2][3][4] Putative mechanisms of action for compounds based on this scaffold often involve the inhibition of kinases or tubulin polymerization.[5][6]

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to explain the underlying principles and strategic considerations for each technique, ensuring a robust and reliable validation of target engagement.

Comparative Overview of Target Validation Methodologies

Choosing the appropriate method to validate target engagement depends on several factors, including the availability of specific reagents, the nature of the compound-target interaction, and the desired throughput. Here, we compare three prominent techniques: Cellular Thermal Shift Assay (CETSA), Drug Affinity Responsive Target Stability (DARTS), and Photo-affinity Labeling (PAL).

Methodology	Principle	Advantages	Limitations	Compound Modification Required?
Cellular Thermal Shift Assay (CETSA)	Ligand binding stabilizes the target protein against thermal denaturation.[7][8]	Label-free; applicable in live cells and tissues; reflects physiological conditions.[9][10]	Lower throughput for traditional Western blot-based readout; may not be suitable for all targets.[11]	No
Drug Affinity Responsive Target Stability (DARTS)	Ligand binding protects the target protein from proteolytic degradation.[12][13][14]	Label-free; does not require compound modification; relatively straightforward.[15][16]	May not be effective for weak-binding ligands; requires optimization of protease digestion.[12]	No
Photo-affinity Labeling (PAL)	A photoreactive group on the compound covalently crosslinks to the target upon light activation.[17][18][19]	Can identify direct binding partners with high confidence; provides information on the binding site.[17][20]	Requires synthesis of a modified compound (photo-probe); potential for non-specific labeling.[18][19]	Yes
Kinobeads (Alternative for Kinase Targets)	Competition-based chemical proteomics approach using immobilized broad-spectrum kinase inhibitors.[21][22]	Allows for profiling against a large panel of endogenous kinases; provides quantitative binding affinity data.[21][23]	Limited to targets that bind to the immobilized inhibitors; typically performed in cell lysates.[22][24]	No

Visualizing the Workflow: A Comparative Diagram

Caption: Logic diagram for validating a kinase target.

Conclusion

Validating the target engagement of a novel compound like Ethyl imidazo[2,1-b]thiazole-6-carboxylate is a critical step in drug discovery. This guide has provided a comparative overview of three powerful, label-free and label-dependent techniques: CETSA, DARTS, and PAL. Each method offers unique advantages and requires careful experimental design and validation. By selecting the most appropriate method and rigorously executing the protocol, researchers can confidently identify and validate the cellular targets of their compounds, paving the way for further preclinical and clinical development.

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• Pettersson, H., & Ott, I. (2015). Photoaffinity labeling in target- and binding-site identification. Future Medicinal Chemistry. Available at: [Link]

• La Sala, G., et al. (2022). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology. Available at: [Link]

• Al-Amin, R. A., et al. (2021). Sensitive Measurement of Drug-Target Engagement by a Cellular Thermal Shift Assay with Multiplex Proximity Extension Readout. Analytical Chemistry. Available at: [Link]

• Lomenick, B., et al. (2011). Drug Affinity Responsive Target Stability (DARTS) for Small-Molecule Target Identification. Current Protocols in Chemical Biology. Available at: [Link]

• Creative Biolabs. (n.d.). Photoaffinity Labeling (PAL). Creative Biolabs. Available at: [Link]

• Pai, M. Y., et al. (2015). Drug Affinity Responsive Target Stability (DARTS) for Small Molecule Target Identification. Methods in Molecular Biology. Available at: [Link]

• Pettersson, H., & Ott, I. (2015). Photoaffinity labeling in target- and binding-site identification. Future Medicinal Chemistry. Available at: [Link]

• Lomenick, B., et al. (2011). Drug Affinity Responsive Target Stability (DARTS) for Small-Molecule Target Identification. Current Protocols in Chemical Biology. Available at: [Link]

• Martinez Molina, D., & Nordlund, P. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Current Protocols in Chemical Biology. Available at: [Link]

• La Sala, G., et al. (2022). A real-time cellular thermal shift assay (RT-CETSA) to monitor target engagement. bioRxiv. Available at: [Link]

• Pettersson, H., & Ott, I. (2015). Photoaffinity Labeling in Target- and Binding-Site Identification. Future Medicinal Chemistry. Available at: [Link]

• Klaeger, S., et al. (2017). The target landscape of clinical kinase drugs. Science. Available at: [Link]

• UKM Medical Molecular Biology Institute. (2022). Kinobeads Profiling To Study Kinase Inhibitor: A Chemical Proteomic Approach For Investigating Drug-Protein Interactions. UKM Medical Molecular Biology Institute. Available at: [Link]

• Reinhardt, F., et al. (2020). Kinobead and single-shot LC-MS profiling identifies selective PKD inhibitors. Journal of Proteomics. Available at: [Link]

• Lomenick, B., et al. (2009). Target identification using drug affinity responsive target stability (DARTS). Proceedings of the National Academy of Sciences. Available at: [Link]

• ResearchGate. (n.d.). Characterization of binding, depletion and competition properties of... ResearchGate. Available at: [Link]

• van Veen, T. A. A., et al. (2021). Site-Specific Competitive Kinase Inhibitor Target Profiling Using Phosphonate Affinity Tags. Journal of the American Society for Mass Spectrometry. Available at: [Link]

• Wikipedia. (n.d.). Methods to investigate protein–protein interactions. Wikipedia. Available at: [Link]

• ResearchGate. (2017). How to validate small-molecule and protein interactions in cells?. ResearchGate. Available at: [Link]

• Jones, D. S., et al. (2016). Cell-Binding Assays for Determining the Affinity of Protein–Protein Interactions: Technologies and Considerations. Current Protocols in Protein Science. Available at: [Link]

• Donovan, K. A., et al. (2020). Studying protein-ligand interactions by protein-denaturation and quantitative cross-linking mass spectrometry. Nature Communications. Available at: [Link]

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• Wang, Y., et al. (2023). From Bench to Bedside: What Do We Know about Imidazothiazole Derivatives So Far?. Molecules. Available at: [Link]

• Al-Gamal, M. A., et al. (2021). Evaluation of imidazo[2,1-b]thiazole-based anticancer agents in one decade (2011-2020): Current status and future prospects. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Kamal, A., et al. (2017). Synthesis and biological evaluation of imidazo[2,1-b]thiazole-benzimidazole conjugates as microtubule-targeting agents. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

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Independent Verification of the Biological Activity of Ethyl imidazo[2,1-b]thiazole-6-carboxylate: A Comparative Guide

This guide provides a framework for the independent verification of the biological activity of Ethyl imidazo[2,1-b]thiazole-6-carboxylate. Recognizing the current scarcity of publicly available data on this specific molecule, we will use closely related and well-studied imidazo[2,1-b]thiazole derivatives as a benchmark for establishing robust verification protocols. This document is intended for researchers, scientists, and drug development professionals seeking to objectively assess the therapeutic potential of this compound class.

The imidazo[2,1-b]thiazole scaffold is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The ethyl carboxylate moiety at the 6-position is a key feature that can influence the compound's pharmacokinetic and pharmacodynamic properties. Independent verification of its biological activity is a crucial step in the validation of any potential therapeutic agent.

Comparative Analysis of Biological Activity

To provide a context for the evaluation of Ethyl imidazo[2,1-b]thiazole-6-carboxylate, we will compare the reported activities of analogous compounds with established therapeutic agents. For anticancer activity, Doxorubicin, a widely used chemotherapeutic agent, will serve as a reference. For antimicrobial activity, Ciprofloxacin, a broad-spectrum antibiotic, will be used for comparison.

It is important to note that the following data for imidazo[2,1-b]thiazole derivatives is based on published literature for compounds with slight structural variations from Ethyl imidazo[2,1-b]thiazole-6-carboxylate. These values should be considered as expected ranges for initial experimental design.

Table 1: Comparative Anticancer Activity (IC₅₀ Values in µM)

Compound/Drug	MCF-7 (Breast Cancer)	A549 (Lung Cancer)	HeLa (Cervical Cancer)	Reference
Imidazo[2,1-b]thiazole Derivative (Compound 23 )	1.81	-	-	[3]
Imidazo[2,1-b]thiazole Derivative (Compound 39 )	4.95	-	-	[3]
Imidazo[2,1-b]thiazole-based aryl hydrazone (9i )	1.65 (MDA-MB-231)	-	-	[4]
Imidazo[2,1-b]thiazole-based aryl hydrazone (9m )	1.12 (MDA-MB-231)	-	-	[4]
Doxorubicin	~0.04 - 1.5	~0.02 - 0.5	~0.03 - 0.6	[5]

Note: The specific cell lines and assay conditions can influence IC₅₀ values. The data presented here is for comparative purposes.

Table 2: Comparative Antimicrobial Activity (MIC Values in µg/mL)

Compound/Drug	Staphylococcus aureus	Escherichia coli	Reference
Imidazo[2,1-b][1][6][7]thiadiazole derivatives	<0.24	<0.24	[8]
Ciprofloxacin	~0.25 - 1	~0.015 - 1	Commercially available data

Note: MIC values are highly dependent on the bacterial strain and the specific methodology used.

Experimental Protocols for Independent Verification

The following are detailed, step-by-step methodologies for the independent verification of the anticancer and antimicrobial activities of Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Verification of Anticancer Activity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[6]

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.

Protocol:

• Cell Seeding:

  • Culture human cancer cell lines (e.g., MCF-7, A549, HeLa) in appropriate culture medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

  • Trypsinize and count the cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

  • Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.[9]

• Compound Treatment:

  • Prepare a stock solution of Ethyl imidazo[2,1-b]thiazole-6-carboxylate in DMSO.

  • Perform serial dilutions of the stock solution in culture medium to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). A vehicle control (DMSO without the compound) must be included.

  • Remove the overnight culture medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound.

  • Incubate the plate for 48-72 hours at 37°C and 5% CO₂.[9]

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.[6]

  • Incubate the plate for another 4 hours at 37°C.[10]

• Formazan Solubilization and Absorbance Measurement:

  • Carefully remove the medium containing MTT from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[6]

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.[7]

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) using non-linear regression analysis.

Verification of Antimicrobial Activity: Broth Microdilution Method

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[5]

Principle: A standardized suspension of bacteria is exposed to serial dilutions of the antimicrobial agent in a liquid medium. The MIC is the lowest concentration of the agent that completely inhibits visible growth of the microorganism.

Protocol:

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium (e.g., Staphylococcus aureus, Escherichia coli).

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).[11]

  • Dilute this suspension in Mueller-Hinton Broth (MHB) to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[11]

• Preparation of Compound Dilutions:

  • Prepare a stock solution of Ethyl imidazo[2,1-b]thiazole-6-carboxylate in a suitable solvent (e.g., DMSO).

  • In a 96-well microtiter plate, perform serial two-fold dilutions of the compound in MHB to obtain a range of concentrations (e.g., 128, 64, 32, ... 0.25 µg/mL).

• Inoculation and Incubation:

  • Add the standardized bacterial inoculum to each well containing the compound dilutions.

  • Include a positive control well (broth with inoculum, no compound) and a negative control well (broth only).

  • Cover the plate and incubate at 35-37°C for 16-20 hours in an ambient air incubator.[5]

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which there is no visible growth.[12]

Visualizing Experimental Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for the MTT assay and the broth microdilution method.

Caption: Workflow for the MTT anticancer activity assay.

Caption: Workflow for the broth microdilution antimicrobial assay.

Conclusion and Future Directions

The independent verification of the biological activity of Ethyl imidazo[2,1-b]thiazole-6-carboxylate is an essential undertaking for its potential development as a therapeutic agent. By employing standardized and robust assays such as the MTT and broth microdilution methods, researchers can generate reliable and reproducible data. This guide provides a comprehensive framework for these investigations, drawing upon established protocols and comparative data from related compounds.

Future studies should aim to elucidate the mechanism of action of this compound, which could involve targeting specific kinases, inhibiting microbial enzymes, or modulating inflammatory pathways. A thorough investigation of its in vivo efficacy and safety profile will also be critical for its progression through the drug discovery pipeline.

References

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• Roche. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. Retrieved from [Link]

• Abida, et al. (2011). New imidazo[2,1-b]thiazole derivatives: synthesis, in vitro anticancer evaluation, and in silico studies. European Journal of Medicinal Chemistry, 46(12), 5769-5777.
• Riss, T. L., et al. (2013). Cell Viability Assays. In Assay Guidance Manual.

• Microbe Online. (2013). Broth Dilution Method for MIC Determination. Retrieved from [Link]

• Horton, T. (1994). MTT Cell Assay Protocol. Retrieved from [Link]

• Wikipedia. (n.d.). Broth microdilution. Retrieved from [Link]

• EUCAST. (2019). EUCAST reading guide for broth microdilution. Retrieved from [Link]

• Kumar, A., et al. (2019). Imidazo[2,1-b]thiazole-Coupled Natural Noscapine Derivatives as Anticancer Agents. ACS Omega, 4(23), 20263–20277.
• Nayak, S. K., et al. (2020). New imidazo[2,1-b]thiazole-based aryl hydrazones: unravelling their synthesis and antiproliferative and apoptosis-inducing potential. RSC Advances, 10(45), 26956-26968.

• Aher, N. G., et al. (2024). In vitro and in silico insights into antimicrobial and anticancer activities of novel imidazo[2,1-b][1][6][7]thiadiazoles. Scientific Reports, 14(1), 1234.

• YMER. (2024). A Review On Imidazo[2,1-b]Thiazole Based Heterocyclic Nucleus As Anticancer Properties. YMER, 23(05).
• YMER. (2024). A Review On Imidazo[2,1-b]Thiazole Based Heterocyclic Nucleus As Anticancer Properties. YMER, 23(05).

• Rubin Lab. (2020, July 27). MIC (Broth Microdilution) Testing [Video]. YouTube. [Link]

• Kaur, M., et al. (2016). Imidazoles as potential anticancer agents. BMC Cancer, 16, 642.

• ResearchGate. (n.d.). The anticancer IC50 values of synthesized compounds against 3 cell lines. Retrieved from [Link]

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• Çavuşoğlu, Y., et al. (2019). Design and synthesis of novel Imidazo[2,1-b]thiazole derivatives as potent antiviral and antimycobacterial agents. Molecules, 24(18), 3328.
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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of Ethyl imidazo[2,1-b]thiazole-6-carboxylate

As a Senior Application Scientist, my primary goal is to empower your research by ensuring that every stage of your workflow, from synthesis to disposal, is conducted with the highest standards of safety and scientific integrity. The handling of specialized heterocyclic compounds like Ethyl imidazo[2,1-b]thiazole-6-carboxylate, a key intermediate in the development of novel therapeutics, demands a meticulous approach.[1][2] This guide provides a comprehensive, step-by-step framework for its proper disposal, ensuring the safety of your personnel, the integrity of your laboratory, and compliance with environmental regulations.

Hazard Profile and Risk Assessment

Before any disposal protocol can be established, a thorough understanding of the compound's intrinsic hazards is essential. This risk assessment is the foundation of safe laboratory practice. Ethyl imidazo[2,1-b]thiazole-6-carboxylate is classified as a hazardous chemical by the OSHA Hazard Communication Standard (29 CFR 1910.1200).[3] The causality is clear: its chemical properties dictate specific handling and disposal requirements to mitigate risk.

Table 1: Hazard Summary for Ethyl imidazo[2,1-b]thiazole-6-carboxylate

Hazard Classification	Description	Implication for Disposal
Acute Oral Toxicity (Category 4)	Harmful if swallowed.[3]	Prevents disposal via sanitary sewer systems. Contaminated containers must be managed carefully to avoid accidental ingestion.
Skin Corrosion/Irritation (Category 2)	Causes skin irritation.[3]	All personal protective equipment (PPE) that comes into contact with the compound must be disposed of as hazardous waste.
Serious Eye Damage/Irritation (Category 2)	Causes serious eye irritation.[3]	Mandates the use of eye protection during handling and disposal. Spill cleanup procedures must be designed to prevent aerosolization.

| Specific Target Organ Toxicity (Single Exposure, Category 3) | May cause respiratory irritation.[3] | Requires handling within a well-ventilated area or chemical fume hood to prevent inhalation of the solid dust. |

Understanding these hazards validates the procedural choices outlined below. Each step is a direct response to a identified risk.

The Core Principles of Chemical Waste Management

The disposal of any laboratory chemical is governed by a set of universal principles. For Ethyl imidazo[2,1-b]thiazole-6-carboxylate, these are not mere suggestions but mandatory controls.

Principle 1: Waste Characterization

Based on its toxicological profile, all waste containing this compound must be classified and managed as hazardous chemical waste .[3][4] It must never be disposed of in regular trash or down the drain.[5][6]

Principle 2: Segregation

Chemical incompatibility is a significant risk in waste streams. The Safety Data Sheet (SDS) for this compound identifies strong oxidizing agents, strong bases, and strong reducing agents as incompatible materials.[3][7] Therefore, waste containing Ethyl imidazo[2,1-b]thiazole-6-carboxylate must be stored in separate, dedicated waste containers, away from these incompatible chemical classes.[8][9]

Principle 3: Containment

Proper containment is critical to prevent leaks and exposure.

• Container Selection: Use only containers made of compatible materials (e.g., High-Density Polyethylene - HDPE) that are in good condition with a securely fitting screw cap.[8][9]

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name ("Ethyl imidazo[2,1-b]thiazole-6-carboxylate"), and an accurate description of its contents (e.g., "solid powder," "solution in methanol").[10]

• Fill Level: Never fill a waste container beyond 90% of its capacity to allow for expansion and prevent spills.[10]

• Storage Location: All hazardous waste must be stored in a designated, secondary-contained Satellite Accumulation Area (SAA) at or near the point of generation.[9][11]

Step-by-Step Disposal Protocols

The following protocols provide procedural guidance for managing different waste streams containing Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Protocol 3.1: Unused or Expired Product (Solid Waste)

This protocol applies to the pure, solid compound that is no longer needed.

• Personal Protective Equipment (PPE): Before handling, don appropriate PPE: a lab coat, safety glasses with side shields or goggles, and chemical-resistant gloves (e.g., nitrile).[3]

• Work Area: Conduct all transfers within a chemical fume hood to prevent inhalation of dust.

• Prepare Waste Container: Select a compatible solid waste container. Affix a "Hazardous Waste" label and fill in all required information.

• Transfer: Carefully transfer the solid Ethyl imidazo[2,1-b]thiazole-6-carboxylate into the designated waste container using a dedicated spatula or scoop.

• Seal and Store: Securely cap the container. Wipe the exterior of the container clean, if necessary, and place it in your laboratory's designated Satellite Accumulation Area.

• Arrange Disposal: Once the container is full or has been in the SAA for the maximum allowed time (typically up to 12 months, but check institutional policy), contact your institution's Environmental Health and Safety (EHS) office for pickup.[6][11]

Protocol 3.2: Contaminated Materials (Solid Waste)

This includes items like gloves, weigh boats, bench paper, and silica gel from chromatography.

• Segregation: All items that have come into direct contact with the compound are considered hazardous waste.

• Containment: Place these items into a dedicated solid hazardous waste container, separate from non-hazardous trash. This container should be clearly labeled with the chemical name.

• Decontamination of Glassware: For reusable glassware, rinse with a small amount of a suitable solvent (e.g., acetone, ethyl acetate) to remove the residue. This rinsate is now hazardous liquid waste and must be collected in an appropriate liquid waste container (see Protocol 3.3). After rinsing, the glassware can be washed normally.

• Empty Original Containers: The original product container must be managed carefully. Best practice for a compound with these hazards is to triple-rinse the empty container with a suitable solvent.[6] Collect all rinsate as hazardous liquid waste. After triple-rinsing, deface the label and dispose of the container as regular solid waste.[6]

Protocol 3.3: Solutions and Liquid Waste

This applies to reaction mixtures, analytical solutions, or solvent rinsates containing the compound.

• Characterize and Segregate: The entire solution is hazardous waste. It is critical to segregate liquid waste based on solvent type. For example, keep halogenated solvents (e.g., dichloromethane) separate from non-halogenated solvents (e.g., methanol, ethyl acetate).[8] Never mix acidic or basic waste streams with this compound.

• Containment: Use a designated, compatible liquid waste container with a secure cap.

• Labeling: Clearly label the container with the full name of all chemical components and their approximate concentrations.

• Transfer: Use a funnel to add waste to the container, and ensure the container remains closed at all other times.[10]

• Storage and Disposal: Store the container in the SAA and arrange for EHS pickup as described previously.

Emergency Procedures: Spill Management

Even with careful handling, spills can occur. A prepared response is key to maintaining safety.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or if dust is airborne.

• Don PPE: Wear, at a minimum, double gloves, a lab coat, and eye protection. For larger spills of the solid, a respirator may be necessary.

• Containment: Cover the spill with an absorbent material suitable for chemical cleanup. Avoid dry sweeping, which can generate dust.

• Cleanup: Carefully scoop the absorbed material into a designated hazardous waste container. For the final cleanup, wet a paper towel with a suitable solvent, wipe the area, and place the towel in the waste container.

• Disposal: Seal and label the container with all contents of the spill cleanup and place it in the SAA for EHS pickup.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for correctly routing waste containing Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Caption: Decision workflow for proper waste stream management.

Conclusion

The responsible disposal of Ethyl imidazo[2,1-b]thiazole-6-carboxylate is a non-negotiable aspect of professional laboratory practice. By characterizing it as hazardous waste, diligently segregating it from incompatible materials, using proper containment, and following established protocols, you build a self-validating system of safety. This approach not only ensures regulatory compliance but also fosters a culture of safety and environmental stewardship that is the hallmark of trustworthy and authoritative scientific research. Always consult your institution's specific EHS guidelines, as they are the ultimate authority for your facility.

References

• Pharmaceutical Waste Guidelines. University of California, Irvine Environmental Health & Safety.[Link]

• Environmental, Health, and Safety Guidelines for Pharmaceuticals and Biotechnology Manufacturing. International Finance Corporation.[Link]

• Ensuring Safe Operations in Pharmaceutical and Biotechnology Industries: A Comprehensive Guide to EHS. NanoSchool.[Link]

• Pharmaceutical Waste Guidelines. University of California, Santa Barbara Environmental Health & Safety.[Link]

• Managing Pharmaceutical Waste Guidance Document. EHSLeaders.[Link]

• Chemical Waste Disposal Guidelines. Emory University, Department of Chemistry.[Link]

• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.[Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.[Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University.[Link]

• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS.[Link]

• New imidazo[2,1-b]thiazole-based aryl hydrazones: unravelling their synthesis and antiproliferative and apoptosis-inducing potential. National Institutes of Health.[Link]

• Product Description: ethyl iMidazo[2,1-b]thiazole-5-carboxylate. MySkinRecipes.[Link]

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Comprehensive Safety &amp; Handling Guide: Personal Protective Equipment for Ethyl imidazo[2,1-b]thiazole-6-carboxylate

As a Senior Application Scientist, my priority is to empower fellow researchers to conduct their work not only at the cutting edge of innovation but also at the highest standard of safety. This guide moves beyond a simple checklist to provide a deep, procedural framework for handling Ethyl imidazo[2,1-b]thiazole-6-carboxylate. Our objective is to build a culture of safety through understanding the causality behind each recommendation, ensuring that every protocol is a self-validating system of protection for you and your colleagues.

Hazard Assessment: Understanding the Compound

Ethyl imidazo[2,1-b]thiazole-6-carboxylate is a heterocyclic building block utilized in pharmaceutical research. While its full toxicological profile is not exhaustively studied[1], the available data mandates a cautious and well-defined handling protocol. The compound is a brown solid and is classified as hazardous under the OSHA Hazard Communication Standard (29 CFR 1910.1200).[2]

The primary hazards associated with this compound are:

• Acute Oral Toxicity (Category 4): Harmful if swallowed.[2]

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2]

• Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[2]

• Specific Target Organ Toxicity - Single Exposure (Category 3): May cause respiratory irritation.[2]

These classifications are the foundation of our PPE strategy. They dictate that we must prevent ingestion, skin contact, eye contact, and inhalation of the solid dust.

Hazard Classification & Physical Data
Physical State	Solid, Brown Powder[2]
GHS Signal Word	Warning[2]
Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation
Melting Point	87 - 91 °C / 188.6 - 195.8 °F[2]
Incompatible Materials	Strong oxidizing agents, Strong bases, Strong reducing agents[1][2]

Core PPE Requirements: The Non-Negotiable Baseline

For any operation involving Ethyl imidazo[2,1-b]thiazole-6-carboxylate, the following PPE constitutes the minimum required protection. This baseline addresses the primary risks of accidental skin and eye contact.

• Flame-Resistant Laboratory Coat: A flame-resistant lab coat, fully buttoned, is required at all times in the laboratory.[3] This protects your skin and personal clothing from splashes and spills.

• Chemical Splash Goggles: Due to the "serious eye irritation" classification[2], standard safety glasses are insufficient. Chemical splash goggles that form a seal around the eyes are mandatory to protect against splashes of solutions or contact with airborne powder.[3][4]

• Chemically Resistant Gloves: Nitrile gloves are the standard for incidental contact. It is crucial to inspect gloves for any signs of degradation or puncture before use. For prolonged handling or when working with larger quantities, consider double-gloving or using a heavier-duty glove.[4] Always remove gloves using a technique that avoids skin contact with the exterior of the glove and wash hands thoroughly after removal.[1]

Task-Specific Operational Plans & PPE Protocols

The level of risk changes with the procedure. The following protocols provide step-by-step guidance for escalating PPE based on the specific task.

Protocol 1: Handling Solid Compound (Weighing, Aliquoting)

This operation presents the highest risk of aerosolization and inhalation.

• Engineering Controls: All handling of the solid compound MUST be performed inside a certified chemical fume hood or a powder containment hood to control airborne dust.

• Respiratory Protection: If a fume hood is not available or as a supplementary precaution, a NIOSH-approved N95 respirator is required to prevent respiratory tract irritation.[5] Ensure you have been properly fit-tested for the respirator model in use.

• Eye and Face Protection: Wear chemical splash goggles and a face shield.[3] The face shield provides an additional layer of protection for the entire face from any puffs of powder.

• Hand Protection: Wear two pairs of nitrile gloves ("double-gloving"). This practice minimizes the risk of exposure should the outer glove become contaminated or torn.[4]

• Protective Clothing: Wear a fully fastened lab coat. For larger quantities, consider using disposable sleeves to protect forearms.

• Post-Handling: After weighing, carefully wipe down the spatula and weighing vessel with a damp cloth before removing them from the hood to prevent spreading dust. Dispose of the cloth as hazardous waste.

Protocol 2: Handling Solutions (Dissolving, Transfers, Reactions)

Once the compound is in solution, the risk of inhalation decreases, but the risk of splashes remains.

• Engineering Controls: While the risk of dust inhalation is gone, it is still best practice to perform these operations in a chemical fume hood to contain any potential vapors from the solvent.

• Eye and Face Protection: Chemical splash goggles are mandatory.[4] A face shield must be worn when transferring volumes greater than 1 liter or when the system is under pressure or vacuum.[3]

• Hand Protection: A single pair of nitrile gloves is typically sufficient. However, consult a glove compatibility chart for the specific solvent being used. If a glove change is required, do so immediately after any known contact.

• Protective Clothing: A fully fastened lab coat is required.

Protocol 3: Accidental Spill Cleanup

Immediate and correct response to a spill is critical to prevent wider contamination.

• Alert and Isolate: Alert personnel in the immediate area and restrict access.

• Assess the Spill: For a small solid spill, proceed with the cleanup. For a large spill, or any spill involving a volatile solvent, evacuate the area and contact your institution's Environmental Health and Safety (EHS) office.

• PPE for Cleanup: At a minimum, wear a lab coat, double nitrile gloves, chemical splash goggles, and an N95 respirator.

• Cleanup Procedure:

  • Do NOT dry sweep the powder, as this will generate dust.

  • Gently cover the spill with a damp paper towel or absorbent material to wet the powder.

  • Use forceps or a scoop to collect the material and place it in a clearly labeled, sealable container for hazardous waste.

  • Clean the spill area with soap and water.

  • Place all contaminated cleaning materials and PPE into the hazardous waste container.

PPE Selection and Disposal Workflow

The choice of PPE is not static; it is an active decision-making process based on the specific hazards of the task at hand. The following diagram illustrates this workflow.

Caption: PPE selection workflow for handling Ethyl imidazo[2,1-b]thiazole-6-carboxylate.

Operational and Disposal Plans

Donning PPE (Putting On):

• Put on your lab coat and fasten all buttons.

• Put on your N95 respirator, if required. Perform a seal check.

• Put on chemical splash goggles.

• Put on your face shield, if required.

• Wash and dry hands thoroughly.

• Put on your first pair of nitrile gloves.

• If double-gloving, put on the second pair over the first.

Doffing PPE (Taking Off): This sequence is critical to prevent cross-contamination.

• Remove the outer pair of gloves (if double-gloved).

• Remove your face shield.

• Remove your lab coat, turning it inside out as you roll it off your shoulders.

• Remove your goggles.

• Remove your inner pair of gloves by peeling them off without touching the outer surface.

• Remove your respirator.

• Wash your hands thoroughly with soap and water.

Disposal Plan: All disposable PPE, including gloves, disposable sleeves, and respirator masks, that are contaminated or potentially contaminated with Ethyl imidazo[2,1-b]thiazole-6-carboxylate must be disposed of as hazardous chemical waste.[2] Place items in a designated, sealed, and clearly labeled hazardous waste container. Never dispose of contaminated items in the regular trash. Follow all local and institutional guidelines for hazardous waste disposal.

References

• American Chemistry Council. Protective Equipment. Retrieved from [Link]

• Dartmouth College Environmental Health and Safety. Personal Protective Equipment in Chemistry. Retrieved from [Link]

• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• University of Washington Environmental Health & Safety. Personal Protective Equipment Requirements for Laboratories. Retrieved from [Link]

• Chemical Safety Facts. Personal Protective Equipment and Chemistry. Retrieved from [Link]

• MySkinRecipes. ethyl iMidazo[2,1-b]thiazole-5-carboxylate. Retrieved from [Link]

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